Zinc histidine dihydrate

• CAS: 17501-65-4

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Synthesis and Characterization of Zinc Histidine Dihydrate Crystals

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Rationale Behind a Crystalline Complex

In the landscape of biometals and therapeutics, the interaction between zinc and the amino acid L-histidine is of paramount importance. Zinc is a vital trace element, serving as a critical cofactor in over 300 enzymes and playing structural roles in countless proteins, including the well-known "zinc finger" motifs essential for DNA recognition.[1][2] Histidine, with its imidazole side chain, is a primary binding site for zinc within these proteins.[1][3] The controlled synthesis of zinc histidine dihydrate, [Zn(L-His)₂]·2H₂O, provides a stable, crystalline model for studying these biological interactions. Furthermore, this complex is gaining significant attention for its therapeutic potential, including enhancing zinc bioavailability for immune support, addressing zinc deficiencies, and its inherent antioxidant and antimicrobial properties.[1][4][5]

This guide moves beyond a simple recitation of methods. It is designed to provide a deep, mechanistic understanding of the synthesis and a robust framework for the comprehensive characterization of zinc histidine dihydrate crystals. We will explore the causality behind each experimental step, ensuring that the protocols are not just followed, but understood, allowing for adaptation and troubleshooting—the hallmarks of rigorous scientific inquiry.

Part 1: The Synthesis of [Zn(L-His)₂]·2H₂O Crystals

The formation of zinc histidine dihydrate is a self-assembly process governed by coordination chemistry, stoichiometry, and solution thermodynamics. The chosen methodology, slow solvent evaporation, is predicated on the principle of gradually increasing the solute concentration to a point of supersaturation, which encourages the growth of large, well-ordered single crystals suitable for definitive structural analysis.

The Causality of Reagent and Condition Selection

• Zinc Source: Zinc(II) sulfate (ZnSO₄) or zinc(II) acetate ((CH₃COO)₂Zn) are commonly used. They are readily soluble in water, providing a free pool of Zn²⁺ ions for coordination. The choice of counter-ion is generally not critical to the final complex structure, but it's essential to use a high-purity salt to avoid the incorporation of contaminating metal ions into the crystal lattice.

• Ligand: L-histidine (C₆H₉N₃O₂) is used in its zwitterionic form. The 1:2 molar ratio of zinc to histidine is stoichiometric for the formation of the target bis(L-histidinato)zinc(II) complex.[6]

• Solvent: Deionized, distilled water is the solvent of choice due to its ability to dissolve the ionic and polar reactants and its direct participation in the final crystal structure as water of hydration.[1]

• pH Control (The Critical Parameter): The pH of the solution is the most critical variable governing the coordination of zinc and histidine.[7][8]

  • At acidic pH (<6): The imidazole nitrogen and the α-amino group of histidine are protonated (H₃His²⁺ or H₂His⁺). This positive charge prevents effective chelation with the Zn²⁺ cation due to electrostatic repulsion.[9][10]

  • At neutral to slightly alkaline pH (7-8): The carboxylic acid group is deprotonated (-COO⁻), and one of the imidazole nitrogens (Nδ1 or Nε2) is deprotonated, allowing it to act as a potent Lewis base.[3][10] This state facilitates the formation of a stable six-membered chelate ring where the Zn²⁺ ion is coordinated by the α-amino nitrogen and an imidazole nitrogen atom.[6][11] Precipitation can occur at pH > 7.7, so careful control is necessary.

Visualized Synthesis Workflow

The following diagram outlines the logical flow of the synthesis protocol.

Caption: Workflow for the synthesis of zinc histidine dihydrate crystals.

Step-by-Step Experimental Protocol

• Solution A (Zinc Source): Prepare a 0.1 M aqueous solution of zinc sulfate heptahydrate (ZnSO₄·7H₂O). For example, dissolve 2.875 g in 100 mL of deionized water.

• Solution B (Ligand Source): Prepare a 0.2 M aqueous solution of L-histidine. For example, dissolve 3.103 g in 100 mL of deionized water. Gentle heating may be required to fully dissolve the L-histidine.

• Complex Formation: While stirring, slowly add Solution A to Solution B. This ensures a 1:2 molar ratio of zinc to histidine.

• pH Adjustment: Monitor the pH of the combined solution. Carefully add 0.1 M NaOH dropwise until the pH stabilizes between 7.0 and 7.5. This deprotonation step is crucial for enabling the coordination chemistry as previously discussed.[3][10]

• Clarification: Filter the final solution through a 0.22 µm syringe filter into a clean glass beaker. This removes any particulate matter that could act as unwanted nucleation sites, leading to a higher quality final crystalline product.

• Crystallization: Cover the beaker with perforated paraffin film (to prevent dust contamination while allowing solvent evaporation) and leave it undisturbed at room temperature.

• Harvesting and Drying: Colorless, prismatic crystals should form over several days to two weeks. Once a suitable crop of crystals has grown, decant the supernatant, harvest the crystals by filtration, wash them briefly with a small amount of cold deionized water, and allow them to air dry.

Part 2: Comprehensive Characterization of the Crystals

Characterization is a self-validating process. Each technique provides a piece of the puzzle, and together they should form a coherent and definitive picture of the synthesized material's identity, structure, and purity.

Single-Crystal X-ray Diffraction (SC-XRD): The Definitive Structure

SC-XRD is the unequivocal method for determining the three-dimensional atomic arrangement of a crystalline solid.[12] It provides precise data on bond lengths, bond angles, and the unit cell structure, confirming the molecular identity and coordination geometry.

• Principle of Causality: A single crystal is irradiated with monochromatic X-rays. The crystal lattice diffracts the X-rays in a specific pattern determined by the arrangement of atoms. By analyzing the positions and intensities of these diffracted spots, the electron density map and, subsequently, the complete crystal structure can be resolved.

• Expected Results: For [Zn(L-His)₂]·2H₂O, SC-XRD confirms that the zinc atom is chelated by two L-histidine molecules.[11] The coordination occurs through the α-amino nitrogen and one of the imidazole nitrogen atoms of each histidine ligand.[6][11] The coordination geometry around the zinc is typically a distorted tetrahedron.[11] The analysis also confirms the presence and location of the two water molecules per formula unit within the crystal lattice, which are involved in an extensive network of hydrogen bonds.[11]

Table 1: Representative Crystallographic Data for [Zn(L-His)₂]·2H₂O

Parameter	Value	Reference
Chemical Formula	C₁₂H₂₀N₆O₆Zn	[13]
Formula Weight	409.7 g/mol	[13]
Crystal System	Tetragonal	[11]
Space Group	P4₁2₁2	[11]
a, b (Å)	7.53	[11]
c (Å)	30.41	[11]

| Z (Formula units/cell) | 4 |[11] |

Visualized Coordination Scheme

This diagram illustrates the confirmed coordination of the zinc ion with the two histidine ligands based on X-ray crystallography data.

Caption: Coordination of Zn(II) with two L-histidine ligands.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for confirming the successful coordination of the ligand to the metal center by observing shifts in the vibrational frequencies of the molecule's functional groups.[14]

• Principle of Causality: When a molecule absorbs infrared radiation, its bonds vibrate at specific frequencies. The formation of a coordinate bond alters the electron distribution and bond strengths of the ligand, leading to predictable shifts in these absorption frequencies.

• Experimental Protocol:

  • Acquire a background spectrum of the empty sample compartment.

  • Prepare a sample by mixing a small amount of the crystalline product with potassium bromide (KBr) and pressing it into a transparent pellet.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

  • For comparison, prepare and run a spectrum of pure L-histidine.

• Expected Results: Comparing the spectra of free L-histidine and the [Zn(L-His)₂]·2H₂O complex reveals key changes indicative of coordination.

Table 2: Key FTIR Vibrational Frequency Shifts Upon Complexation

Functional Group	Approx. Wavenumber (cm⁻¹) (Free L-His)	Approx. Wavenumber (cm⁻¹) ([Zn(L-His)₂]·2H₂O)	Rationale for Shift
N-H Stretch (Amino)	~3100-3000	Broadened, shifted to lower frequency	Coordination to Zn²⁺ weakens the N-H bond.
C=O Stretch (Carboxylate)	~1630 (asymmetric)	~1600-1590	The carboxylate group is not directly coordinated, but its environment changes due to complexation and H-bonding.
Imidazole Ring Vibrations	~1500-1400	Shifted to higher frequencies	Coordination of the ring nitrogen to Zn²⁺ alters the electronic structure and rigidity of the imidazole ring.

| Zn-N Vibration | N/A | ~420-480 | Appearance of new bands in the far-IR region corresponding to the formation of the Zn-N coordinate bonds.[14] |

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide quantitative information about the thermal stability of the complex and confirm the presence of water of hydration.[15][16]

• Principle of Causality: TGA measures the change in mass of a sample as a function of temperature, while DSC measures the heat flow into or out of a sample.[17] Heating the [Zn(L-His)₂]·2H₂O complex will cause sequential mass loss events corresponding first to the loss of water molecules and then to the decomposition of the organic histidine ligands.

• Experimental Protocol:

  • Place a small, accurately weighed amount (5-10 mg) of the sample into an alumina crucible.

  • Heat the sample under a controlled nitrogen atmosphere from room temperature to ~600 °C at a constant heating rate (e.g., 10 °C/min).

  • Record the mass loss (TGA) and heat flow (DSC) simultaneously.

• Expected Results: The TGA thermogram will show distinct, stepwise mass losses.

Table 3: Typical Thermal Decomposition Stages for [Zn(L-His)₂]·2H₂O

Temperature Range (°C)	Process	Theoretical Mass Loss (%)	Observed Mass Loss (%)	DSC Event
~100 - 150 °C	Dehydration (Loss of 2 H₂O)	8.8%	~8-9%	Endothermic Peak

| > 250 °C | Decomposition of Histidine Ligands | ~75.9% (to ZnO) | ~75-77% | Multiple Exothermic Peaks |

The first mass loss corresponds precisely to the two water molecules per formula unit, validating the "dihydrate" nature of the crystals.[17] The final residual mass should correspond to the theoretical percentage of zinc oxide (ZnO), the stable inorganic residue.

Conclusion: A Validated System

By employing this integrated approach of rational synthesis and multi-faceted characterization, a researcher can confidently produce and validate high-purity zinc histidine dihydrate crystals. The convergence of data from SC-XRD (absolute structure), FTIR (coordination confirmation), and Thermal Analysis (stoichiometry of hydration and decomposition pathway) creates a self-validating system that confirms the identity and quality of the material. This foundational work is essential for any subsequent application, from fundamental biochemical studies to the formulation of novel zinc-based therapeutics.

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• Imamura, T., Hatanaka, C., & Kato, N. (1975). Zinc-Complexes of Histidine and the Related Compounds in Aqueous Solution. Journal of the Faculty of Fisheries and Animal Husbandry, Hiroshima University, 14, 15-22.
• Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. (n.d.).
• Zhou, H., et al. (2013). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. The Journal of Physical Chemistry B, 117(44), 13750-13758.
• Environmental Influence on Zn–Histidine Complexes under No-Packing Conditions. (2007). The Journal of Physical Chemistry B.
• Plonka, A. M., et al. (2009). Zinc-histidine as nucleation centers for growth of ZnS nanocrystals. Journal of Inorganic Biochemistry, 103(10), 1394-1400.
• Harding, M. M., & Cole, S. J. (1963). The crystal and molecular structure of di-(l-histidine)-zinc(II) dihydrate. Acta Crystallographica, 16(7), 643-650.
• Sanna, D., et al. (2020). Zinc(II) Complexes with Amino Acids for Potential Use in Dermatology: Synthesis, Crystal Structures, and Antibacterial Activity. Molecules, 25(23), 5576.
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• Zinc + Histidine – High Bioavailability for Your Immune System. (n.d.). BioProphyl.
• Zinc histidine dihydr
• X-ray diffraction patterns of capped ZnO nanocrystals (a) with... (n.d.).
• FT-IR Study of Histidine Model Compounds: Key Vibrational Bands of Imidazole Group. (n.d.).
• Unraveling the Impact of pH on the Crystallization of Pharmaceutical Proteins: A Case Study of Human Insulin. (2020). Crystal Growth & Design.
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The Architectural Precision of a Bioinorganic Complex: A Technical Guide to the Crystal Structure Analysis of Zinc Histidine Dihydrate

This guide provides an in-depth technical exploration of the crystal structure analysis of di-(L-histidino)-zinc(II) dihydrate, a compound of significant interest in biochemistry, pharmacology, and materials science. We will move beyond a simple recitation of methods to provide a causal understanding of the experimental choices and a detailed interpretation of the structural data, grounded in authoritative research. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this important bioinorganic complex.

Introduction: The Biological and Pharmaceutical Significance of Zinc-Histidine Complexes

Zinc is an essential trace element crucial for a vast array of biological functions, acting as a catalytic cofactor in enzymes like carbonic anhydrase and carboxypeptidase, and as a structural component in proteins, including zinc finger motifs involved in gene regulation.[1] The amino acid histidine is a frequent binding partner for zinc ions in these biological systems, primarily due to the high affinity of its imidazole side chain for metal ions.[1] This interaction is fundamental to maintaining the structural integrity and function of numerous proteins.[1]

The synthetic complex, zinc histidine dihydrate (Zn(C₆H₈N₃O₂)₂·2H₂O), serves as a valuable model system for studying these biological interactions.[2] Furthermore, this complex has demonstrated enhanced bioavailability and antioxidant potential compared to other zinc salts, suggesting its utility in therapeutic agents and nutritional supplements for addressing zinc deficiencies and mitigating oxidative stress.[3][4] A precise understanding of its three-dimensional structure at the atomic level is therefore paramount for elucidating its mechanism of action and for the rational design of new therapeutic agents.

Synthesis and Crystallization: From Solution to Single Crystal

The foundation of any crystallographic analysis is the generation of high-quality single crystals. For zinc histidine dihydrate, this is typically achieved through a controlled precipitation process from an aqueous solution.

Rationale for Method Selection

The chosen method of slow evaporation of an aqueous solution is effective due to the high stability and ready crystallization of the zinc-histidine complex.[5][6] This technique allows for the gradual increase in solute concentration, promoting the formation of a well-ordered crystal lattice rather than a rapid, amorphous precipitation. The use of L-histidine exclusively ensures the formation of a chiral crystal structure.[6]

Experimental Protocol: Synthesis and Crystallization

• Preparation of the Complex Solution: An aqueous solution of the zinc-histidine complex is prepared. While the initial report by Weitzel et al. (1957) established the complex's stability, a typical laboratory preparation would involve reacting L-histidine with a suitable zinc salt (e.g., zinc sulfate) in a stoichiometric ratio in deionized water.[5][7]

• Slow Evaporation: The resulting solution is covered to prevent contamination but allowing for slow evaporation of the solvent at a constant temperature. This can be achieved by covering the vessel with a perforated film.[8]

• Crystal Harvesting: Over a period of several days to weeks, single crystals of sufficient size and quality for X-ray diffraction will form. These crystals are then carefully harvested from the mother liquor.

The workflow for the synthesis and crystallization process is outlined below.

Caption: Workflow for the synthesis and crystallization of zinc histidine dihydrate.

X-ray Crystallography: Elucidating the Atomic Architecture

Single-crystal X-ray diffraction is the definitive technique for determining the precise three-dimensional arrangement of atoms within a crystal.

Data Collection and Processing

A suitable single crystal is mounted on a goniometer and subjected to a beam of monochromatic X-rays. The diffraction pattern is collected on a detector. The resulting data are then processed to determine the unit cell dimensions and space group. For di-(L-histidino)-zinc(II) dihydrate, the crystal system is tetragonal with the space group P4₁2₁2.[5][6]

Structure Solution and Refinement

The collected diffraction data is used to solve the crystal structure. The position of the heavy zinc atom can be determined from a Patterson synthesis.[6] This initial information is then used in a three-dimensional Fourier synthesis to locate the positions of the lighter atoms (carbon, nitrogen, and oxygen).[5][6] The structural model is then refined using full-matrix least-squares analysis, which minimizes the difference between the observed and calculated structure factors.[5][6] Isotropic thermal parameters are typically used for the light atoms.[5]

The general workflow for X-ray crystallographic analysis is depicted below.

Caption: Generalized workflow for single-crystal X-ray diffraction analysis.

The Crystal and Molecular Structure of Zinc Histidine Dihydrate

The crystallographic analysis reveals a highly organized and intricate structure.

Crystallographic Data

The key crystallographic parameters for di-(L-histidino)-zinc(II) dihydrate are summarized in the table below.

Parameter	Value	Reference
Crystal System	Tetragonal	[5][6]
Space Group	P4₁2₁2	[5][6]
Unit Cell Dimensions	a = b = 7.53 Å, c = 30.41 Å	[5][6]
Molecules per Unit Cell (Z)	4	[6]
Calculated Density	1.57 g/cm³	[6]

The Coordination Sphere of the Zinc Ion

The zinc atom is coordinated to two L-histidine molecules.[5][6] The primary coordination around the zinc is approximately tetrahedral.[5] Each histidine molecule acts as a bidentate ligand, chelating the zinc atom through the α-amino group and a nitrogen atom of the imidazole ring, forming a six-membered chelate ring.[5][6] The two histidine residues are related by a two-fold axis of symmetry that passes through the zinc atom.[5][6]

The bond lengths between the zinc atom and the coordinating nitrogen atoms are approximately 2.04 Å and 2.05 Å.[5] Interestingly, a carboxyl oxygen atom from each histidine molecule is found to be within 2.79 Å of the zinc atom, suggesting a secondary coordination interaction.[5]

Caption: Coordination environment of the zinc ion in zinc histidine dihydrate.

The Role of Water Molecules and Hydrogen Bonding

The crystal structure is further stabilized by an intricate three-dimensional network of hydrogen bonds.[5][6] The two water molecules in the formula unit play a crucial role in this network, forming hydrogen bonds with the histidine molecules of adjacent complexes. This extensive hydrogen bonding contributes to the overall stability and packing of the molecules within the crystal lattice.

Conclusion: From Atomic Coordinates to Biological Insights

The crystal structure analysis of zinc histidine dihydrate provides a precise and detailed picture of its molecular architecture. The tetrahedral coordination of the zinc ion by two histidine molecules, forming stable six-membered chelate rings, confirms the exceptional ability of histidine to bind metal ions.[5][6] This structural motif is a fundamental feature in many zinc-containing proteins and enzymes.[1]

The insights gained from this analysis are invaluable for:

• Understanding Biological Systems: Providing a concrete model for the interaction of zinc with histidine residues in metalloproteins.[9]

• Drug Development: Facilitating the design of novel therapeutic agents that can modulate the activity of zinc-dependent enzymes or supplement zinc in a highly bioavailable form.[3]

• Materials Science: Offering a well-defined structure for the development of new bioinorganic materials.

This technical guide has detailed the journey from the synthesis of zinc histidine dihydrate to the elucidation of its intricate crystal structure, emphasizing the rationale behind the experimental choices and the significance of the results. The precise knowledge of this structure serves as a cornerstone for further research and application in a multitude of scientific disciplines.

References

• Imamura, T., Hatanaka, C., & Kato, N. (1975). Zinc-Complexes of Histidine and the Related Compounds in Aqueous Solution. J. Fac. Fish. Anim. Husb., Hiroshima Univ., 14, 15-22. [Link]

• Kretsinger, R. H., Cotton, F. A., & Bryan, R. F. (1963). The crystal and molecular structure of di-(l-histidine)-zinc(II) dihydrate. Acta Crystallographica, 16(7), 651-657. [Link]

• Patsnap. (2024). What is the mechanism of Histidine zinc hydrate? Patsnap Synapse. [Link]

• Zhou, L., Sun, H., & Deng, F. (2013). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. The Journal of Physical Chemistry B, 117(28), 8489-8496. [Link]

• Kretsinger, R. H., Cotton, F. A., & Bryan, R. F. (1963). The crystal and molecular structure of di-(l-histidine)-zinc(II) dihydrate. SciSpace. [Link]

• Harding, M. M., & Cole, S. J. (1963). The crystal structure of di(histidino)zinc pentahydrate. Acta Crystallographica, 16(7), 643-650. [Link]

• Bertini, I., & Luchinat, C. (2013). A strong 13C chemical shift signature provides the coordination mode of histidines in zinc-binding proteins. Journal of Magnetic Resonance, 230, 136-140. [Link]

• Castellano, M., et al. (2013). Environmental Influence on Zn–Histidine Complexes under No-Packing Conditions. The Journal of Physical Chemistry B, 117(40), 12053-12061. [Link]

• Maret, W., & Li, Y. (2014). Coordination Dynamics of Zinc in Proteins. Chemical Reviews, 114(1), 519-561. [Link]

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• Costello, J., et al. (2004). Zinc-histidine complex protects cultured cortical neurons against oxidative stress-induced damage. Neuroscience Letters, 371(2-3), 106-110. [Link]

• Hoffmann, S. K., et al. (2013). Crystal Data for Zn(D,L-histidine)2 and, for Comparison, Data Taken from Ref 14. ResearchGate. [Link]

• Bircodel, A., et al. (2012). A New Inorganic-Organic Hybrid Zinc Phosphate Prepared with L-Histidine with an Unusual Stability in Water. Crystal Growth & Design, 12(11), 5349-5355. [Link]

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• Zhou, L., Sun, H., & Deng, F. (2013). Interaction between histidine and Zn(II) metal ions over a wide pH as revealed by solid-state NMR spectroscopy and DFT calculations. PubMed. [Link]

• Nowakowski, M., et al. (2025). The structure of complexes between zinc(ii) cations and histidine-rich repeats from the unstructured N-terminal domain of human prion protein. RSC Advances, 15(42), 26867-26877. [Link]

• Zhou, L., et al. (2013). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. ResearchGate. [Link]

• Global Substance Registration System. (2025). ZINC HISTIDINE DIHYDRATE. gsrs.ncats.nih.gov. [Link]

• Wang, Y., et al. (2022). Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. ResearchGate. [Link]

• Nowakowski, M., et al. (2025). The structure of complexes between zinc(II) cations and histidine-rich repeats from the unstructured N-terminal domain of human prion protein. RSC Publishing. [Link]

• Armentrout, P. B. (2016). IRMPD Spectroscopic and Theoretical Structural Investigations of Zinc and Cadmium Dications Bound to Histidine Dimers. Semantic Scholar. [Link]

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"physicochemical properties of zinc histidine dihydrate"

An In-depth Technical Guide to the Physicochemical Properties of Zinc Histidine Dihydrate

Foreword: A Senior Application Scientist's Perspective

Zinc, an essential trace element, is a critical cofactor for over 300 enzymes and 1,000 transcription factors, playing indispensable roles in cellular metabolism, immune function, and protein and DNA synthesis.[1] However, the therapeutic efficacy of zinc supplementation is often dictated by its bioavailability. This has led to the development of chelated forms, where zinc is complexed with organic ligands to enhance its absorption and utilization. Among these, zinc histidine dihydrate, a coordination complex of zinc with the essential amino acid L-histidine, stands out.[1][2] Histidine's imidazole side chain has a high affinity for metal ions, making it an exceptional chelating agent that facilitates efficient cellular delivery of zinc.[2][3]

This guide moves beyond a simple recitation of data. It is designed for the discerning researcher and drug development professional, providing a deep dive into the core physicochemical properties that govern the behavior, stability, and ultimate utility of zinc histidine dihydrate. We will not only present the "what"—the empirical data—but also the "why"—the underlying structural and chemical principles—and the "how"—the robust analytical methodologies required for its characterization. Understanding these properties is not merely an academic exercise; it is the fundamental basis for rational formulation design, quality control, and the successful translation of this compound into effective therapeutic applications.[1][4]

Molecular and Crystalline Architecture: The Foundation of Function

The bulk properties of any crystalline solid are a direct manifestation of its atomic-level arrangement. For zinc histidine dihydrate, its structure is defined by the precise coordination of zinc by histidine ligands and the integral role of water molecules, which are not mere passengers but active participants in the crystal lattice.

Chemical Identity and Stoichiometry

The compound is a well-defined hydrate with a precise stoichiometry.

Property	Value	Source
Molecular Formula	C₁₂H₂₀N₆O₆Zn	PubChem[5]
Molecular Weight	409.7 g/mol	PubChem[5]
Synonyms	Bis(L-histidinato)zinc(II) dihydrate	PubChem[5]
Stoichiometry	One zinc(II) ion, two L-histidine molecules, two water molecules	IUCr Journals[6][7]

The Coordination Sphere and Crystal System

The definitive structure of di-(L-histidino)-zinc(II) dihydrate was elucidated by three-dimensional X-ray methods.[6][7] This analysis revealed that the complex is not a simple salt but a sophisticated coordination compound.

The zinc atom is chelated by two L-histidine molecules.[6][7] The term "chelation" is key here; it signifies a multidentate ligand binding to a central metal ion at two or more points. In this case, each histidine molecule binds to the zinc atom through two specific nitrogen atoms: one from the α-amino group and one from the imidazole ring, forming a stable six-membered chelate ring.[6] This chelation is responsible for the high stability of the complex.[3]

The primary coordination geometry around the zinc ion is approximately tetrahedral, a common and stable arrangement for Zn(II).[6][7] Furthermore, a carboxyl oxygen atom from each histidine ligand approaches the zinc atom, creating a secondary coordination grouping that further stabilizes the structure.[6]

The water molecules are crucial, participating in an intricate three-dimensional network of hydrogen bonds that holds the entire crystal lattice together.[6][7] This hydrogen bonding network is a critical determinant of the material's stability, solubility, and hygroscopicity.

Crystallographic Parameter	Value	Source
Crystal System	Tetragonal	IUCr Journals[6][7]
Space Group	P4₁2₁2	IUCr Journals[6][7]
Unit Cell Dimensions	a = b = 7.53 Å, c = 30.41 Å	IUCr Journals[6][7]
Molecules per Unit Cell (Z)	4	IUCr Journals[7]
Calculated Density	1.57 g/cm³	IUCr Journals[7]
Primary Coordination	Zn-N (amino group), Zn-N (imidazole ring)	IUCr Journals[6][7]
Zn-N Bond Lengths	~2.04 - 2.05 Å	IUCr Journals[6]

Mandatory Visualization: Experimental Workflow for Structural Elucidation

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

Spectroscopic Characterization

Vibrational spectroscopy techniques like FTIR and Raman are indispensable, non-destructive tools for confirming the molecular structure and coordination in zinc histidine dihydrate. They provide a molecular "fingerprint" by probing the vibrational modes of chemical bonds.

Fourier-Transform Infrared (FTIR) Spectroscopy

In the formation of the zinc-histidine complex, the involvement of the amino, carboxyl, and imidazole groups in coordination with the zinc ion leads to characteristic shifts in their vibrational frequencies compared to free L-histidine.

• Expertise & Causality: We don't just look for peaks; we look for shifts. The shift of the NH₂ stretching and bending vibrations, and the shift in the asymmetric and symmetric stretches of the carboxylate group (COO⁻), provide direct evidence of their interaction with the zinc ion. The imidazole ring vibrations also shift upon coordination. Furthermore, the presence of broad absorption bands in the 3200-3500 cm⁻¹ region is characteristic of the O-H stretching of the water molecules, confirming the hydrated nature of the complex.[8] A peak in the low-frequency region (typically 400-500 cm⁻¹) can be assigned to the Zn-O vibration, further confirming the complex formation.[9]

Expected Vibrational Mode	Approximate Wavenumber (cm⁻¹)	Significance
O-H Stretch (Water)	3200 - 3500 (broad)	Confirms presence of water of hydration
N-H Stretch (Amino Group)	3100 - 3300	Shift upon coordination to Zn(II)
C=O Stretch (Carboxylate)	~1600 - 1650 (asymmetric)	Shift indicates interaction with Zn(II)
N-H Bend (Amino Group)	~1570	Shift upon coordination to Zn(II)
C-N Stretch (Imidazole)	~1100	Position can indicate protonation state and coordination
Zn-O/Zn-N Vibrations	400 - 600	Direct evidence of metal-ligand bond formation

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

• Instrument Preparation: Ensure the ATR-FTIR spectrometer is purged and a background spectrum is collected. The ATR crystal (typically diamond or germanium) must be meticulously cleaned with an appropriate solvent (e.g., isopropanol) and dried.

• Sample Application: Place a small amount (a few milligrams) of the dry zinc histidine dihydrate powder directly onto the ATR crystal.

• Pressure Application: Use the instrument's pressure clamp to ensure firm, uniform contact between the sample and the crystal. Consistent pressure is crucial for reproducibility.

• Data Acquisition: Collect the spectrum, typically by co-adding 16 to 32 scans over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Processing: The collected spectrum is automatically ratioed against the background spectrum to produce the final absorbance spectrum.

Thermal Properties and Stability

Thermal analysis techniques, primarily Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are critical for determining the thermal stability, dehydration, and decomposition profile of zinc histidine dihydrate.[10] This information is vital for defining storage conditions, manufacturing processes (e.g., drying), and shelf-life.

• Trustworthiness & Self-Validation: A robust thermal analysis experiment relies on precise calibration. The TGA balance is calibrated with standard weights, and the temperature is calibrated using materials with known melting points (e.g., indium, zinc). The DSC heat flow and temperature are similarly calibrated. Running a baseline without a sample is also essential to ensure a flat response.

Expected Thermal Events

A TGA/DSC analysis of zinc histidine dihydrate is expected to reveal a multi-stage decomposition process, typical for hydrated coordination compounds.[11]

• Dehydration: The first event, occurring at lower temperatures, will be an endothermic process corresponding to the loss of the two water molecules. The TGA will show a weight loss corresponding to the mass of two moles of water per mole of the complex (~8.8% of the total mass).

• Decomposition: At higher temperatures, the now-anhydrous zinc histidine complex will undergo thermal decomposition. This is a more complex, often multi-step process involving the breakdown of the histidine ligands, likely resulting in the final formation of zinc oxide (ZnO) as the stable inorganic residue.

Mandatory Visualization: Interpreting Thermal Analysis Data

Caption: Logical workflow from thermal analysis experiment to data interpretation.

Solubility Profile

The solubility of a drug substance is a cornerstone property influencing its dissolution rate and bioavailability. The complexation of zinc with histidine is specifically designed to leverage the biochemical properties of both components to improve zinc's efficacy.[1]

• Expertise & Causality: The solubility of zinc histidine dihydrate is not just a simple physical parameter; it is a result of complex chemical equilibria. The presence of the histidine ligand, with its ionizable amino, carboxyl, and imidazole groups, means that solubility is expected to be highly pH-dependent.[3][12] Furthermore, studies have shown that transition metal ions like Zn²⁺ can significantly enhance the water affinity and solubility of histidine itself through strong cation-π interactions with the imidazole ring.[13] This intrinsic property of the complex is a key reason for its enhanced bioavailability compared to inorganic zinc salts.[2][14]

Experimental Protocol: Equilibrium Shake-Flask Solubility

This method determines the thermodynamic equilibrium solubility of a compound in a given solvent system.

• System Preparation: Prepare a series of buffered aqueous solutions at various physiologically relevant pH values (e.g., pH 2.0, 4.5, 6.8, 7.4).

• Sample Addition: Add an excess amount of zinc histidine dihydrate to a known volume of each buffer in a sealed, inert container (e.g., glass vial). "Excess" is critical to ensure a saturated solution with undissolved solid remaining.

• Equilibration: Agitate the vials at a constant, controlled temperature (e.g., 25°C or 37°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. The time required should be determined experimentally by sampling at various time points until the concentration plateaus.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for the solid to settle. Alternatively, centrifuge the samples to separate the solid phase from the saturated supernatant.

• Sampling and Analysis: Carefully withdraw an aliquot of the clear supernatant. Filter it through a low-binding filter (e.g., 0.22 µm PVDF) to remove any remaining particulates.

• Quantification: Dilute the filtered supernatant as necessary and analyze the concentration of zinc using a validated analytical method, such as Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[15][16]

Quantitative Analysis of Zinc Content

Accurate and precise quantification of the active metal ion is a fundamental requirement for quality control and dosage formulation. Several well-established instrumental methods are available for determining the zinc content in zinc histidine dihydrate.[15]

Analytical Method	Principle	Advantages	Disadvantages
Atomic Absorption Spectrometry (AAS)	Measures the absorption of light by free zinc atoms in a flame or graphite furnace.[16]	Cost-effective, robust, widely available.[17]	Susceptible to chemical and spectral interferences.[17]
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	Ionizes the sample in an argon plasma and separates ions based on their mass-to-charge ratio.	Extremely high sensitivity, low detection limits, suitable for trace analysis.[16]	Higher equipment and operational cost.
Complexometric Titration	Titration of the zinc ion with a chelating agent (e.g., EDTA) in the presence of a colorimetric indicator.	Inexpensive, requires basic laboratory equipment.	Lower sensitivity, requires larger sample size, potential for matrix interference.
X-Ray Fluorescence (XRF) Spectroscopy	Measures the fluorescent X-rays emitted from a sample excited by a primary X-ray source.	Non-destructive, requires minimal sample preparation.[18]	Matrix effects can influence accuracy.[18]

Experimental Protocol: Zinc Quantification by Flame AAS

• Standard Preparation: Prepare a series of zinc standard solutions of known concentrations (e.g., 0.1, 0.5, 1.0, 2.0 ppm) from a certified zinc standard stock solution. These standards should be matrix-matched with the sample diluent (e.g., 1% nitric acid).

• Sample Preparation: Accurately weigh a quantity of zinc histidine dihydrate and dissolve it in a suitable acidic solution (e.g., 1% nitric acid) in a volumetric flask. This acid digestion step is crucial to break down the organic complex and liberate the zinc ions.[17]

• Instrument Setup: Install a zinc hollow cathode lamp in the AAS instrument. Set the wavelength to the primary absorption line for zinc (213.9 nm). Optimize the instrument parameters (e.g., lamp current, slit width, gas flow rates).

• Calibration: Aspirate the blank (1% nitric acid) to zero the instrument. Then, aspirate the prepared zinc standards in order of increasing concentration to generate a calibration curve (Absorbance vs. Concentration). The curve should have a correlation coefficient (r²) > 0.995.

• Sample Analysis: Aspirate the prepared sample solution and record its absorbance. Ensure the absorbance falls within the linear range of the calibration curve; dilute if necessary.

• Calculation: Determine the concentration of zinc in the sample solution from the calibration curve and calculate the percentage of zinc in the original solid material based on the initial weight and dilution factor.

References

• Patsnap Synapse. (2024-06-14).

• Kretsinger, R. H., Cotton, F. A., & Bryan, R. F. (1963). The crystal and molecular structure of di-(l-histidine)-zinc(II) dihydrate. Acta Crystallographica, 16(7), 651-657. [Link]

• Elsherif, K. M., et al. (2022). Spectrophotometric Determination of Zn(II) and Cu(II) in Analytical Samples Using Murexide Reagent. Progress in Chemical and Biochemical Research, 5(3), 229-238. [Link]

• Patsnap Synapse. (2024-07-17).

• National Center for Biotechnology Information. (n.d.). Zinc histidine dihydrate. PubChem Compound Database. [Link]

• SciSpace. (1963). The crystal and molecular structure of di‐(l‐histidine)‐zinc(II) dihydrate. Acta Crystallographica. [Link]

• IUCr Journals. (1963). The crystal and molecular structure of di-(l-histidine)-zinc(II) dihydrate. [Link]

• Marukhlenko, A. V., et al. (2021). Development and Validation of Method for the Quantitative Determination of Zinc in its Chelate Complexes Using Energy Dispersive X-ray Fluorescence Spectroscopy. Pharmacy & Pharmacology, 9(5), 332-341. [Link]

• Li, J., et al. (2022). Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. International Journal of Molecular Sciences, 23(7), 3918. [Link]

• National Center for Biotechnology Information. (n.d.). Zinc Histidine. PubChem Compound Database. [Link]

• Agency for Toxic Substances and Disease Registry. (2005). Toxicological Profile for Zinc. National Center for Biotechnology Information. [Link]

• Noria. (n.d.). Zinc Testing Methods, An Overview of Common Analytical Techniques. [Link]

• AdisInsight. (2025-02-10). Zinc histidine - Nobelpharma. [Link]

• Google Patents. (n.d.).

• Imamura, T., Hatanaka, C., & Kato, N. (1975). Zinc-Complexes of Histidine and the Related Compounds in Aqueous Solution. Journal of the Faculty of Fisheries and Animal Husbandry, Hiroshima University, 14, 15-22. [Link]

• ResearchGate. (n.d.). Zinc–histidine crystalline polymorphs obtained from the CSD. [Link]

• Perrin, D. D., & Sharma, V. S. (1969). Stability constants of complexes of zinc and cobalt(II) ions with some histidine-containing peptides. Journal of the Chemical Society, Dalton Transactions, (1), 244-248. [Link]

• ResearchGate. (n.d.). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. [Link]

• Ezoe, S., et al. (2024). Randomized, multicenter, active-controlled open-label study of NPC-25, zinc histidine hydrate, (non-inferiority to NOBELZIN™, zinc acetate dihydrate) for patients with hypozincemia. Journal of Trace Elements in Medicine and Biology, 86, 127558. [Link]

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• ResearchGate. (n.d.). Thermodynamic properties and thermal stability of the synthetic zinc formate dihydrate. [Link]

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• Sikirzhytski, V., et al. (2011). pKa Determination of a Histidine Residue in a Short Peptide Using Raman Spectroscopy. Molecules, 16(8), 6335-6348. [Link]

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Probing the Coordination Chemistry of Life: A Technical Guide to the Spectroscopic Analysis of Zinc-Histidine Complex Formation

Abstract

The interaction between zinc ions and histidine residues is a cornerstone of structural biology and metalloenzyme function, playing critical roles in catalysis, protein stability, and signal transduction. Understanding the dynamics of this complex formation is paramount for researchers in drug development and molecular biology. This in-depth technical guide provides a comprehensive overview of the principles and methodologies for the spectroscopic analysis of zinc-histidine complex formation. Moving beyond a simple recitation of protocols, this guide delves into the causality behind experimental design, offering field-proven insights to ensure robust and reliable data acquisition and interpretation. We will explore a suite of spectroscopic techniques, including UV-Visible, Fluorescence, Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FTIR) spectroscopy, providing detailed, step-by-step protocols and guidance on translating spectral data into meaningful biophysical parameters.

The Significance of the Zinc-Histidine Interaction

Zinc is the second most abundant transition metal in humans and is essential for the function of over 300 enzymes and 1000 transcription factors. Its biological importance is intimately linked to its flexible coordination chemistry, which allows it to interact with a variety of amino acid residues. Among these, histidine is a primary ligand for zinc in proteins due to the versatile coordination capacity of its imidazole side chain. The zinc-histidine bond is a key structural and functional motif in a vast array of proteins, including zinc finger transcription factors, carbonic anhydrase, and matrix metalloproteinases. Consequently, the ability to accurately characterize the formation of zinc-histidine complexes is fundamental to understanding protein function and designing therapeutic interventions that target these interactions.

A Multi-Faceted Spectroscopic Approach

No single technique can fully elucidate the intricacies of metal-ligand interactions. A robust investigation of zinc-histidine complex formation necessitates a multi-pronged approach, leveraging the unique strengths of various spectroscopic methods. This guide will focus on four principal techniques that provide complementary information on the binding event.

UV-Visible (UV-Vis) Spectroscopy: A First Look at Complexation

UV-Vis spectroscopy is often the first line of investigation for studying metal-ligand complex formation due to its simplicity and accessibility. The underlying principle is that the formation of a coordination complex can alter the electronic environment of the ligand, leading to changes in its UV-Vis absorption spectrum.

Causality of Spectral Changes: The imidazole ring of histidine exhibits a characteristic UV absorption band.[1] Upon coordination with a zinc ion, the electronic structure of the imidazole ring is perturbed, resulting in a shift in the absorption maximum (λmax) and/or a change in the molar absorptivity (ε). This spectral change is the direct observable for monitoring complex formation.[2] While zinc(II) itself is spectroscopically silent in the UV-Vis region, its interaction with histidine induces these measurable changes in the ligand's spectrum.[3]

Experimental Workflow: Spectroscopic Titration

The most common UV-Vis experiment for studying binding is a spectroscopic titration. This involves systematically adding one component (e.g., zinc) to a solution of the other (e.g., histidine) while monitoring the absorbance at a specific wavelength.

Caption: Workflow for a UV-Vis spectroscopic titration experiment.

Step-by-Step Protocol for UV-Vis Titration:

• Solution Preparation: Prepare a buffered solution of histidine at a known concentration. The buffer should be chosen carefully to avoid interaction with zinc ions (e.g., HEPES or MOPS). Prepare a concentrated stock solution of a zinc salt (e.g., ZnCl₂ or ZnSO₄) in the same buffer.

• Initial Measurement: Record the UV-Vis spectrum of the histidine solution alone.

• Titration: Add a small, precise volume of the zinc stock solution to the histidine solution.

• Equilibration: Allow the solution to equilibrate for a set period (typically a few minutes).

• Spectral Acquisition: Record the UV-Vis spectrum of the mixture.

• Repeat: Continue adding aliquots of the zinc solution and recording spectra until no further significant spectral changes are observed.

• Data Analysis: Plot the change in absorbance at a specific wavelength against the molar ratio of zinc to histidine. This data can then be used to determine the stoichiometry and binding constant of the complex.

Determining Stoichiometry: The Job's Plot

A Job's plot, or the method of continuous variation, is a powerful tool for determining the stoichiometry of a metal-ligand complex.[4][5] This method involves preparing a series of solutions where the mole fraction of the metal and ligand varies, while the total molar concentration of the two components remains constant.[6][7] The absorbance of each solution is then measured at a wavelength where the complex absorbs maximally. A plot of absorbance versus the mole fraction of the ligand will exhibit a maximum at the mole fraction corresponding to the stoichiometry of the complex. For a 1:2 zinc:histidine complex, the maximum will occur at a mole fraction of histidine of approximately 0.67.[8][9]

Fluorescence Spectroscopy: A Highly Sensitive Probe

Fluorescence spectroscopy offers significantly higher sensitivity than UV-Vis spectroscopy and can be employed even when the binding event causes only subtle changes in absorbance.[2] The formation of a zinc-histidine complex can influence the fluorescence properties of histidine in several ways, including quenching or enhancement of the fluorescence intensity, and shifts in the emission maximum.[10][11]

Causality of Fluorescence Changes: The imidazole ring of histidine is weakly fluorescent.[10] Coordination with zinc can alter the electronic state of the imidazole ring, leading to changes in its fluorescence quantum yield and emission wavelength. This can be due to factors such as charge transfer interactions and conformational changes upon complexation.[12] In some cases, a fluorescent probe that is sensitive to zinc binding can be used in a competition assay to determine the binding affinity of histidine for zinc.[13]

Experimental Workflow: Fluorescence Titration

The experimental setup for a fluorescence titration is analogous to that of a UV-Vis titration, with the key difference being the measurement of fluorescence emission instead of absorbance.

Caption: Workflow for a fluorescence spectroscopic titration experiment.

Step-by-Step Protocol for Fluorescence Titration:

• Solution Preparation: As with UV-Vis, prepare buffered solutions of histidine and a concentrated zinc stock.

• Instrument Setup: Set the excitation wavelength at or near the absorption maximum of histidine and determine the emission wavelength of maximum fluorescence.

• Initial Measurement: Record the fluorescence emission spectrum of the histidine solution.

• Titration: Add a small aliquot of the zinc stock solution.

• Equilibration and Measurement: Allow the solution to equilibrate and then record the fluorescence emission spectrum.

• Repeat: Continue the titration until the fluorescence intensity reaches a plateau.

• Data Analysis: Plot the change in fluorescence intensity as a function of the zinc concentration. This data can be analyzed using various models, such as the Stern-Volmer equation for quenching, to determine binding parameters.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Atomic-Level Insights

NMR spectroscopy is an unparalleled tool for obtaining detailed structural information about molecules in solution. For the study of zinc-histidine complex formation, NMR can identify the specific atoms involved in the coordination and provide information on the stoichiometry and dynamics of the complex.[14][15][16]

Causality of NMR Signal Changes: The chemical shift of a nucleus is highly sensitive to its local electronic environment. When histidine coordinates to a zinc ion, the electron density around the nuclei of the imidazole ring and the amino acid backbone is altered, leading to changes in their chemical shifts.[17] ¹H and ¹³C NMR are commonly used to monitor these changes.[17] The pH of the solution is a critical factor, as it influences the protonation state of the histidine imidazole ring and its availability for zinc binding.[14][15][16] Studies have shown that at acidic pH, there is no direct interaction between biprotonated histidine and Zn(II).[14][16] However, at a biologically relevant pH of 7.4, histidine binds strongly to Zn(II) with a stoichiometry of 1:2 (Zn(II):histidine).[8][9]

Experimental Workflow: NMR Titration

Caption: Workflow for an NMR spectroscopic titration experiment.

Step-by-Step Protocol for NMR Titration:

• Sample Preparation: Dissolve a known amount of histidine in a deuterated buffer (e.g., phosphate buffer in D₂O) to a final concentration suitable for NMR analysis (typically in the millimolar range). Prepare a concentrated stock solution of the zinc salt in the same deuterated buffer.

• Initial Spectrum: Acquire a high-resolution ¹H or ¹³C NMR spectrum of the histidine solution.

• Titration: Add a small, precise volume of the zinc stock solution to the NMR tube containing the histidine solution.

• Equilibration and Shimming: Gently mix the sample and allow it to equilibrate. Re-shim the spectrometer to ensure optimal field homogeneity.

• Spectral Acquisition: Acquire an NMR spectrum of the mixture.

• Repeat: Continue adding zinc aliquots and acquiring spectra until the chemical shifts of the histidine protons no longer change significantly.

• Data Analysis: Plot the chemical shift changes of specific histidine protons as a function of the zinc-to-histidine molar ratio. The protons of the imidazole ring are particularly informative. The titration curve can be fitted to a binding isotherm to calculate the dissociation constant (Kd).

Fourier-Transform Infrared (FTIR) Spectroscopy: Probing Vibrational Modes

FTIR spectroscopy provides information about the vibrational modes of molecules. The formation of a coordination bond between zinc and histidine can lead to changes in the vibrational frequencies of the functional groups involved in binding, such as the C=N and C-N stretching modes of the imidazole ring and the carboxylate group.[18][19]

Causality of FTIR Spectral Changes: The vibrational frequency of a chemical bond is dependent on the bond strength and the masses of the atoms involved. When histidine coordinates to zinc, the electron distribution within the molecule is altered, which in turn affects the bond strengths and, consequently, the vibrational frequencies of specific functional groups.[20] These changes in the FTIR spectrum can be used to identify the binding sites of histidine.

Experimental Workflow: FTIR Analysis of Zinc-Histidine Complex

Caption: Workflow for FTIR analysis of zinc-histidine complex formation.

Step-by-Step Protocol for FTIR Analysis:

• Sample Preparation: Prepare separate samples of free histidine and the zinc-histidine complex at a desired molar ratio. The samples are often lyophilized to remove water, which has strong IR absorption bands.

• KBr Pellet Preparation: Mix a small amount of the dried sample with potassium bromide (KBr) powder and press it into a thin, transparent pellet.

• FTIR Measurement: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum.

• Data Analysis: Compare the FTIR spectrum of the zinc-histidine complex with that of free histidine. Look for shifts in the positions and changes in the intensities of the vibrational bands corresponding to the imidazole and carboxylate groups to identify the coordination sites.

Quantitative Data Summary

The following table summarizes typical biophysical parameters that can be obtained from the spectroscopic analysis of zinc-histidine complex formation. The exact values will depend on the specific experimental conditions (e.g., pH, temperature, buffer).

Parameter	Spectroscopic Technique(s)	Typical Range of Values	Significance
Stoichiometry (Zn:His)	UV-Vis (Job's Plot), NMR Titration, Fluorescence Titration	1:1, 1:2	Defines the composition of the complex.[8][9]
Dissociation Constant (Kd)	UV-Vis Titration, Fluorescence Titration, NMR Titration	Micromolar (µM) to Millimolar (mM)	Quantifies the binding affinity. A lower Kd indicates stronger binding.
Binding Constant (Ka)	UV-Vis Titration, Fluorescence Titration, NMR Titration	10³ - 10⁶ M⁻¹	The reciprocal of Kd, also indicating binding strength.
Change in λmax (nm)	UV-Vis Spectroscopy	1 - 10 nm	Indicates a change in the electronic environment upon complexation.
Change in Chemical Shift (Δδ, ppm)	NMR Spectroscopy	0.1 - 1.0 ppm	Pinpoints the specific atoms involved in coordination.[17]

Conclusion: A Synergistic Approach to Understanding a Vital Interaction

The spectroscopic analysis of zinc-histidine complex formation is a powerful endeavor that provides fundamental insights into the chemistry of life. As this guide has demonstrated, a comprehensive understanding is best achieved through a synergistic application of multiple spectroscopic techniques. UV-Vis and fluorescence spectroscopy offer accessible and sensitive methods for determining binding stoichiometry and affinity. NMR spectroscopy provides unparalleled atomic-level detail of the coordination sites, while FTIR spectroscopy offers complementary information on the vibrational changes upon complexation. By carefully designing experiments and thoughtfully interpreting the resulting data, researchers can unravel the intricacies of this vital biological interaction, paving the way for advancements in medicine and biotechnology.

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The Thermodynamic Stability of Zinc-Histidine Chelates: An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The interaction between zinc and histidine residues is a cornerstone of bioinorganic chemistry, underpinning the structural integrity and catalytic function of a vast array of proteins. The thermodynamic stability of the resulting zinc-histidine chelate is a critical determinant of its biological role and its potential for therapeutic intervention. This guide provides a comprehensive technical overview of the principles governing the stability of zinc-histidine complexes, detailed methodologies for its characterization, and insights into its significance in drug development. We delve into the fundamental concepts of chelation thermodynamics, explore the multifaceted factors influencing stability, and present field-proven protocols for potentiometric titration and isothermal titration calorimetry. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals seeking to understand and manipulate this pivotal bioinorganic interaction.

Introduction: The Ubiquitous and Vital Role of Zinc-Histidine Interactions

Zinc is an essential trace element, second only to iron in its abundance in the human body, and plays indispensable catalytic, structural, and regulatory roles. A significant portion of zinc's biological functionality is mediated through its coordination with amino acid residues in proteins, with histidine being one of the most prevalent and crucial ligands.[1] The imidazole side chain of histidine provides a versatile nitrogen donor atom that readily forms stable coordination complexes with the Zn(II) ion. This interaction is fundamental to the structure of numerous proteins, including the well-known zinc finger motifs that are critical for DNA recognition and gene regulation.[2] Furthermore, the catalytic sites of many metalloenzymes feature zinc coordinated to one or more histidine residues, where the metal ion acts as a Lewis acid to facilitate biochemical reactions.

The stability of the zinc-histidine chelate is not merely a matter of academic interest; it has profound implications for human health and disease. Dysregulation of zinc homeostasis is linked to a variety of pathological conditions, making the targeted chelation of zinc a promising therapeutic strategy.[1] Understanding the thermodynamic principles that govern the formation and stability of zinc-histidine complexes is therefore paramount for the rational design of novel therapeutics, from enzyme inhibitors to drug delivery systems.[3][4] This guide aims to provide a rigorous yet accessible exploration of this critical topic.

Fundamentals of Chelation and Thermodynamic Stability

Chelation is the process by which a central metal ion binds to a ligand at two or more points of attachment, forming a ring structure. Histidine can act as a bidentate or tridentate ligand, coordinating with zinc through the nitrogen atoms of its imidazole ring and its α-amino group, and potentially the oxygen atom of its carboxyl group, depending on the pH.[2]

The thermodynamic stability of a metal-ligand complex is quantified by its stability constant (K) or its logarithm (log K ), also known as the formation constant (β). For a simple 1:1 complex between zinc (Zn) and histidine (His), the equilibrium can be represented as:

Zn²⁺ + His⁻ ⇌ [Zn(His)]⁺

The stability constant is then given by:

K₁ = [[Zn(His)]⁺] / ([Zn²⁺][His⁻])

A higher stability constant indicates a more stable complex and a stronger affinity between the metal ion and the ligand. For the formation of a 1:2 complex:

[Zn(His)]⁺ + His⁻ ⇌ [Zn(His)₂]

The stepwise stability constant is:

K₂ = [[Zn(His)₂]] / ([[Zn(His)]⁺][His⁻])

The overall stability constant (β₂) for the 1:2 complex is the product of the stepwise constants:

β₂ = K₁ * K₂ = [[Zn(His)₂]] / ([Zn²⁺][His⁻]²)

These constants are crucial for predicting the behavior of zinc-histidine chelates in biological systems and for designing chelating agents with desired affinities.

Factors Influencing the Stability of Zinc-Histidine Chelates

The thermodynamic stability of zinc-histidine complexes is not a fixed value but is exquisitely sensitive to a range of environmental factors. A thorough understanding of these influences is critical for both experimental design and the interpretation of biological phenomena.

pH

The pH of the surrounding medium is arguably the most critical factor governing the formation and stability of zinc-histidine chelates. The protonation state of both the histidine ligand and the zinc-aqua complex is pH-dependent.

• Histidine Protonation: Histidine has three ionizable groups: the carboxyl group (pKa₁ ≈ 2), the imidazole ring (pKa₂ ≈ 6.0), and the α-amino group (pKa₃ ≈ 9.2). At physiological pH (~7.4), the carboxyl group is deprotonated, while the amino group is protonated. The imidazole ring exists in a protonated/deprotonated equilibrium. Chelation with zinc typically involves the deprotonated forms of the coordinating groups. As the pH decreases, proton competition for the ligand's binding sites increases, leading to a decrease in the apparent stability of the zinc-histidine complex.[2] No direct interaction is typically observed between biprotonated histidine and Zn(II) at acidic pH.[5]

• Zinc Hydrolysis: At higher pH values, Zn(II) ions in aqueous solution undergo hydrolysis to form zinc hydroxide species (e.g., [Zn(OH)]⁺, Zn(OH)₂), which can compete with histidine for zinc binding.

The interplay of these pH-dependent equilibria dictates the speciation of the zinc-histidine complex.

Caption: Workflow for potentiometric determination of stability constants.

Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry (ITC) is a powerful technique that directly measures the heat changes associated with binding events. [6]It provides a complete thermodynamic profile of the interaction, including the binding affinity (Kₐ, the inverse of the dissociation constant Kₑ), stoichiometry (n), and enthalpy of binding (ΔH). From these values, the Gibbs free energy (ΔG) and entropy (ΔS) can be calculated.

• Sample Preparation:

  • Prepare solutions of the zinc salt and histidine in the same buffer to minimize heats of dilution. The buffer should have a low ionization enthalpy (e.g., HEPES, phosphate).

  • Accurately determine the concentrations of the zinc and histidine solutions.

  • Degas both solutions immediately before the experiment to prevent the formation of air bubbles in the calorimeter cell and syringe.

• Instrument Setup:

  • Thoroughly clean the sample cell and the injection syringe.

  • Set the experimental temperature (e.g., 25 °C).

  • Load the histidine solution into the sample cell and the zinc solution into the injection syringe. A typical starting concentration for the species in the cell is 10-100 μM, and for the titrant in the syringe, it is 10-20 times higher. [6]

• Titration Experiment:

  • Perform a series of small, sequential injections of the zinc solution into the histidine solution while continuously monitoring the heat change.

  • Allow the system to reach equilibrium after each injection.

  • Perform a control experiment by injecting the zinc solution into the buffer alone to determine the heat of dilution.

• Data Analysis:

  • Subtract the heat of dilution from the raw titration data.

  • Integrate the heat change for each injection to obtain a plot of heat change per mole of injectant versus the molar ratio of zinc to histidine.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site or two-sites model) using the instrument's software. This will yield the values for Kₐ, n, and ΔH.

Caption: Workflow for Isothermal Titration Calorimetry (ITC) analysis.

Applications in Drug Development and Therapeutics

The unique properties of the zinc-histidine chelate have garnered significant interest in the pharmaceutical and biomedical fields. The ability of histidine to form stable complexes with zinc enhances the bioavailability and efficacy of zinc supplementation. [4]

• Enhanced Zinc Bioavailability: Zinc-histidine complexes have been shown to have greater bioavailability compared to inorganic zinc salts like zinc sulfate. [4]This is attributed to the chelate protecting the zinc ion from forming insoluble complexes in the gastrointestinal tract, thereby facilitating its absorption.

• Therapeutic Potential:

  • Immune Support and Wound Healing: Zinc is essential for immune function and wound healing. Zinc-histidine supplements are used to address zinc deficiencies and support these physiological processes. [7] * Neuroprotection: Studies have shown that zinc-histidine complexes can protect neurons from oxidative stress-induced damage, suggesting potential applications in neurodegenerative diseases. [3] * Antioxidant Properties: Zinc-histidine complexes exhibit antioxidant properties, which may contribute to their therapeutic effects by mitigating oxidative stress. [7][8] * Enzyme Inhibition: The design of small molecules that can chelate the zinc ion in the active site of metalloenzymes is a major strategy in drug discovery. Understanding the thermodynamics of zinc-histidine binding is crucial for developing potent and selective inhibitors for targets such as matrix metalloproteinases (MMPs), which are implicated in cancer and inflammation. [9]

• Drug Delivery: The chelation of zinc with histidine-rich peptides and polymers is being explored for the development of novel drug delivery systems. The reversible nature of the zinc-histidine bond can be exploited for the controlled release of therapeutic agents.

Conclusion and Future Perspectives

The thermodynamic stability of the zinc-histidine chelate is a fundamental parameter that governs a wide range of biological processes and offers exciting opportunities for therapeutic innovation. As our understanding of the intricate roles of zinc in health and disease continues to grow, the ability to precisely measure and modulate the stability of zinc-histidine interactions will become increasingly important. The methodologies outlined in this guide provide a robust framework for researchers to quantitatively assess these interactions, paving the way for the rational design of next-generation therapeutics that target the bioinorganic chemistry of zinc. Future research will likely focus on developing more sophisticated computational models to predict stability constants, exploring the use of zinc-histidine chelates in advanced drug delivery systems, and elucidating the complex interplay between zinc homeostasis and disease progression.

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A Technical Guide to Quantum Chemical Studies of Aqueous Zinc-Histidine Complexes

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The interaction between zinc ions and histidine residues is a cornerstone of structural biology and enzymology, forming the active sites of a vast array of metalloenzymes critical to human health.[1][2] Understanding the precise coordination chemistry, electronic structure, and reactivity of these sites at a quantum mechanical level is paramount for the rational design of novel therapeutics, particularly enzyme inhibitors. This guide provides an in-depth, technically-focused protocol for the quantum chemical study of a model zinc-histidine complex, explicitly including water molecules to represent the first hydration shell. We move beyond simplistic representations to offer a framework that acknowledges the critical role of the aqueous environment in modulating the structure and function of these biological motifs.[3][4][5] The methodologies detailed herein are grounded in Density Functional Theory (DFT), providing a robust balance of computational accuracy and efficiency for systems of this nature.[3][6]

This document serves as a practical guide for computational chemists, biochemists, and drug development professionals. It explains the causality behind methodological choices, provides a self-validating, step-by-step workflow for calculations, and details the interpretation of the resulting data, from geometric parameters to electronic properties.

Section 1: Theoretical Foundations and Methodological Choices

The accuracy of any quantum chemical study hinges on the careful selection of the theoretical framework. For a system involving a d¹⁰ transition metal like Zn(II) coordinated to an amino acid and water, these choices dictate the reliability of the predicted properties.[2]

The Quantum Chemical Toolkit: Why Density Functional Theory?

Density Functional Theory (DFT) stands as the method of choice for systems of this size and complexity.[3] Unlike more computationally expensive ab initio methods (like Møller-Plesset perturbation theory or Coupled Cluster), DFT offers a pragmatic balance between accuracy and computational cost. It is particularly well-suited for transition metal complexes where electron correlation effects are significant.[7][8] DFT calculations have been successfully employed to propose and validate various zinc-histidine binding models, elucidating coordination geometries and electronic properties that align well with experimental data.[3][9][10]

Selecting the Right Functional and Basis Set

The choice of the exchange-correlation (XC) functional is the most critical parameter in a DFT calculation.

• Exchange-Correlation Functionals: For systems involving non-covalent interactions, such as the hydrogen bonds in our hydrated zinc-histidine complex, hybrid meta-GGA functionals like the M06-2X are often superior to older, popular functionals like B3LYP.[7] The M06 suite performs well in predicting trends in conformer relative energies, especially where dispersion interactions are key.[7] While B3LYP is a common starting point, it can perform less well for systems where dispersion forces are significant.[7] Therefore, for this guide, we recommend the M06-2X functional for its robust handling of the diverse interactions present.

• Basis Sets: A flexible, multi-component basis set is required:

  • For Zn(II): Effective Core Potentials (ECPs) such as LANL2DZ are efficient as they replace the core electrons of the heavy zinc atom with a potential, reducing computational cost while accurately describing the valence electrons involved in bonding.

  • For C, H, N, O: Pople-style basis sets like 6-311++G(d,p) provide a good description of the lighter atoms. The ++ indicates the addition of diffuse functions on all atoms, which are crucial for describing anions and hydrogen bonds, while (d,p) adds polarization functions to allow for non-spherical electron density distributions.

Modeling the Aqueous Environment: The Case for Explicit Water

Modeling the solvent is crucial, as solvent effects can significantly alter coordination preferences.[3] A recent study showed that while a Zn(II) complex with histidine may favor tridentate coordination in a vacuum, it shifts to a preference for bidentate coordination in an aqueous environment.[3]

• Implicit Solvation Models (e.g., PCM): These models represent the solvent as a continuous dielectric medium. While computationally efficient, they fail to capture specific, directional interactions like hydrogen bonds between the solute and individual solvent molecules.

• Explicit Solvation Models: This approach involves including a discrete number of solvent molecules in the quantum mechanical calculation. For a zinc-histidine complex, including explicit water molecules is essential to accurately model the first hydration shell.[4][11][12] These water molecules can directly coordinate with the zinc ion or form a hydrogen-bonding network with the histidine ligand, profoundly influencing the geometry and electronic structure.[4][5] DFT calculations have shown that the interaction energy between histidine's imidazole ring and a water molecule increases dramatically (from -3.5 kcal/mol to -12.5 kcal/mol) when a Zn(II) ion is present, highlighting the cooperative nature of these interactions.[5] Our focus on a dihydrate model represents a minimal yet chemically insightful explicit solvent model.

Section 2: A Step-by-Step Computational Workflow

This section provides a detailed, self-validating protocol for performing a quantum chemical study on a model [Zn(His)(H₂O)₂]²⁺ complex. The rationale behind each step is explained to ensure trustworthiness and reproducibility.

Mandatory Visualization: Computational Workflow

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A Technical Guide to the Pivotal Role of Zinc-Histidine Complexes in Enzyme Function

This guide provides an in-depth exploration of the multifaceted roles of zinc-histidine complexes within enzymes. Moving beyond a basic overview, we will dissect the coordination chemistry, catalytic mechanisms, and structural significance of these motifs. This document is intended for researchers, scientists, and drug development professionals who seek a deeper understanding of metalloenzyme function and the experimental methodologies used to elucidate it. We will emphasize the causal relationships between structure and function and present self-validating experimental frameworks for investigation.

The Foundation: Zinc as a Unique Biological Cofactor

While numerous divalent metal ions are available in biological systems, zinc (Zn²⁺) is exceptionally suited for its roles in over 300 enzymes across all six major classes.[1][2] Unlike transition metals such as iron or copper, Zn²⁺ is redox-inert under physiological conditions, preventing it from participating in unwanted radical-generating reactions. Its flexible, yet defined, coordination geometry—typically tetrahedral, but also capable of trigonal bipyramidal or octahedral arrangements—allows it to adapt to the precise structural and electronic requirements of an enzyme's active site.[2][3]

The imidazole side chain of histidine is a preeminent ligand for zinc in biological systems, with nitrogen atoms serving as excellent coordination points.[4] The prevalence of zinc-histidine coordination is not coincidental; it is a product of evolutionary selection for a stable yet functionally versatile metal-ligand pairing that underpins both catalysis and structural integrity.[5]

The Catalytic Core: The [Zn(His)₃(H₂O)] Motif

In a vast number of hydrolytic zinc enzymes, the catalytic center is characterized by a Zn²⁺ ion coordinated by the imidazole rings of three highly conserved histidine residues and a single water molecule.[6][7] This arrangement is the cornerstone of their catalytic power.

The Lewis Acid Mechanism: Activating the Nucleophile

The primary catalytic function of the zinc ion in these complexes is to act as a potent Lewis acid.[2] By withdrawing electron density, the positively charged Zn²⁺ ion significantly lowers the pKa of the coordinated water molecule from ~14 in bulk solvent to ~7 or even lower within the active site.[8][9] This polarization facilitates the deprotonation of the water molecule to form a zinc-bound hydroxide ion (Zn-OH⁻).[8][9] This hydroxide is a far more powerful nucleophile than a water molecule and is perfectly positioned to attack the electrophilic substrate, such as the carbon atom of carbon dioxide in carbonic anhydrase or the carbonyl carbon of a peptide bond in matrix metalloproteinases.[4][10]

This fundamental mechanism is exemplified by Carbonic Anhydrase II, one of the most efficient enzymes known. It accelerates the hydration of CO₂ by a factor of up to 10⁷, achieving a catalytic efficiency near the diffusion-controlled limit.[6][8]

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An In-depth Technical Guide to the Antioxidant Mechanism of Action of Zinc Histidine

Abstract: The zinc-histidine complex, a coordination compound of the essential trace element zinc and the amino acid histidine, has garnered significant attention for its superior bioavailability and potent antioxidant properties. Unlike single-molecule antioxidants, its mechanism of action is multifaceted, leveraging both the direct free-radical scavenging and metal-chelating properties of the histidine moiety, and the profound indirect antioxidant effects orchestrated by the zinc ion within the cellular environment. This technical guide provides an in-depth exploration of these core mechanisms, offering researchers, scientists, and drug development professionals a detailed understanding grounded in experimental validation. We will dissect the causality behind its antioxidant efficacy, present detailed protocols for its characterization, and visualize the key molecular pathways.

Part 1: The Direct Antioxidant Actions of the Histidine Moiety

The histidine component of the complex serves as the first line of defense against oxidative damage through direct chemical interactions with reactive species. This action is primarily attributed to the unique chemical properties of its imidazole ring.

Mechanism 1: Direct Scavenging of Reactive Oxygen Species (ROS)

The imidazole ring of histidine is an effective scavenger of highly damaging free radicals, particularly hydroxyl radicals (•OH) and singlet oxygen.[1] It can donate a hydrogen atom to neutralize these reactive species, thereby terminating radical chain reactions that would otherwise lead to the oxidation of critical biomolecules like lipids, proteins, and DNA.[2][3] This direct quenching ability is a fundamental aspect of its protective effect.[4]

Mechanism 2: Chelation of Pro-Oxidant Transition Metals

A critical, yet often overlooked, driver of oxidative stress is the catalytic activity of transition metals like copper (Cu²⁺) and iron (Fe²⁺). These ions can participate in Fenton and Haber-Weiss reactions, generating the extremely reactive hydroxyl radical from less reactive species like hydrogen peroxide. The histidine moiety, through its imidazole and amino groups, acts as a potent chelating agent, binding to these metal ions.[3][5] This sequestration prevents them from catalyzing the formation of ROS, effectively disarming a major source of oxidative damage.[6] Studies have shown that the zinc-histidine complex effectively protects low-density lipoproteins (LDL) from copper-induced oxidation, an effect attributed to the metal-chelating capability of histidine.[5][7]

Caption: Zinc-mediated induction of metallothionein for ROS scavenging.

Mechanism 4: Activation of the Nrf2 Pathway

Zinc also activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a master regulator of the cellular antioxidant response. [8][9]Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1). Zinc can interact with specific cysteine residues on Keap1, inducing a conformational change that releases Nrf2. [10][11]Freed Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of numerous antioxidant genes. This upregulates the expression of a broad spectrum of protective proteins, including enzymes for glutathione synthesis (GCL), heme oxygenase-1 (HO-1), and NAD(P)H:quinone oxidoreductase 1 (NQO1). [12][13]

Mechanism 5: Superoxide Dismutase (SOD)-like Activity

Zinc is an essential structural component of the endogenous antioxidant enzyme Copper-Zinc Superoxide Dismutase (Cu/Zn-SOD). [14]While the redox activity is centered on the copper ion, zinc stabilizes the enzyme's structure, which is critical for its catalytic function of dismutating superoxide radicals (O₂•⁻) into molecular oxygen and hydrogen peroxide. Beyond this structural role, there is evidence that certain zinc complexes, including potentially zinc-histidine, can exhibit intrinsic SOD-mimetic or SOD-like activity, directly catalyzing the dismutation of superoxide. [15][16]This provides an additional layer of enzymatic antioxidant defense.

Experimental Protocol: Superoxide Dismutase (SOD) Activity Assay

This protocol measures SOD or SOD-like activity by quantifying the inhibition of a superoxide-driven reaction. A common method uses a water-soluble tetrazolium salt (WST-1) which is reduced by superoxide to form a colored formazan product. [17] Materials:

• Assay buffer (e.g., Tris-HCl, pH 8.0)

• WST-1 solution

• Enzyme working solution (containing xanthine oxidase to generate superoxide)

• Sample solutions (zinc histidine at various concentrations)

• SOD standard (for quantification)

• 96-well microplate

• Microplate reader

Procedure:

• To the wells of a 96-well plate, add assay buffer.

• Add the sample solution (zinc histidine) to the "sample" wells. Add buffer to the "blank" wells.

• Add the WST-1 solution to all wells.

• To initiate the reaction, add the enzyme working solution (xanthine oxidase) to the sample and blank wells. Do not add it to a "background" well.

• Incubate the plate at 37°C for 20 minutes.

• Read the absorbance at 450 nm.

• The SOD activity (inhibition rate) is calculated as: Inhibition Rate (%) = [(A_blank - A_background) - (A_sample - A_background)] / (A_blank - A_background) * 100

Self-Validation: The inclusion of a known SOD standard allows for the generation of a standard curve, from which the "SOD units" of activity in the sample can be accurately quantified. The assay's validity rests on the specific inhibition of superoxide-mediated color formation.

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An In-Depth Technical Guide to Zinc Histidine Dihydrate: From Molecular Structure to Therapeutic Applications

This guide provides a comprehensive technical overview of zinc histidine dihydrate, a coordination complex of significant interest in biochemical and pharmaceutical research. We will delve into its fundamental chemical properties, synthesis, and detailed analytical characterization. Furthermore, we will explore its crucial role in biological systems and its applications in drug development and nutritional science, offering field-proven insights for researchers, scientists, and drug development professionals.

Fundamental Properties of Zinc Histidine Dihydrate

Zinc histidine dihydrate is a chelated complex where a central zinc ion (Zn²⁺) is coordinated by two L-histidine molecules, with two water molecules incorporated into the crystal lattice. This structure confers specific physicochemical properties that are key to its biological activity and therapeutic efficacy.

Molecular Formula and Weight

The precise molecular composition and weight are fundamental for all quantitative experimental work.

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₀N₆O₆Zn	[1]
Molecular Weight	409.7 g/mol	[1]
Synonyms	Bis(L-histidinato)zinc(II) dihydrate	[1]

Chemical Structure and Coordination Chemistry

The structure of the zinc-histidine complex is central to its function. L-histidine, an essential amino acid, acts as a versatile ligand due to its imidazole side chain, which, along with the α-amino and carboxylate groups, can coordinate with metal ions[2][3]. In zinc histidine dihydrate, the zinc ion is typically chelated by the amino group and an imidazole nitrogen atom from two L-histidine molecules[4]. The resulting coordination geometry can be either tetrahedral or octahedral, with the water molecules playing a role in stabilizing the crystal structure through hydrogen bonding[4][5].

The imidazole side chain of histidine is a particularly effective ligand for zinc, a characteristic that is fundamental to the role of zinc in a vast number of metalloproteins[6][7]. The coordination of zinc by histidine residues is crucial for both the catalytic activity of enzymes and the structural integrity of proteins, such as in "zinc finger" domains that are essential for DNA recognition and gene regulation[8].

Synthesis of Zinc Histidine Dihydrate

The synthesis of zinc histidine dihydrate can be achieved through a straightforward aqueous reaction. While various methods exist for producing zinc-histidine complexes, including more complex self-assembly techniques for biomimetic structures[9], a common laboratory-scale synthesis involves the direct reaction of L-histidine with a soluble zinc salt.

Experimental Protocol for Synthesis

This protocol describes a method for the synthesis of bis(L-histidinato)zinc(II) dihydrate.

Materials:

• L-Histidine

• Zinc Sulfate Heptahydrate (ZnSO₄·7H₂O)

• Deionized water

• Ethanol

Procedure:

• Dissolve L-histidine in a minimal amount of hot deionized water.

• In a separate beaker, dissolve a stoichiometric amount of zinc sulfate heptahydrate in deionized water.

• Slowly add the zinc sulfate solution to the L-histidine solution with constant stirring.

• Adjust the pH of the resulting solution to approximately 7.5 with a suitable base (e.g., dilute NaOH) to facilitate the complex formation.

• Allow the solution to cool slowly to room temperature.

• Crystals of zinc histidine dihydrate will precipitate out of the solution. The crystallization process can be enhanced by slow evaporation of the solvent.

• Collect the crystals by filtration.

• Wash the crystals with a small amount of cold deionized water, followed by ethanol.

• Dry the crystals under vacuum at room temperature.

Note: The synthesis should be performed with careful control of pH, as the coordination of zinc to histidine is pH-dependent[10][11].

Analytical Characterization

A thorough characterization of the synthesized complex is essential to confirm its identity, purity, and structural integrity. A combination of analytical techniques is typically employed.

X-Ray Crystallography

X-ray crystallography is the definitive method for determining the three-dimensional atomic and molecular structure of a crystalline compound[12]. For zinc histidine dihydrate, this technique provides precise information on bond lengths, bond angles, and the coordination geometry of the zinc ion, as well as the arrangement of the histidine ligands and water molecules in the crystal lattice[4].

Caption: A generalized workflow for determining the crystal structure of a metal-amino acid complex.

Spectroscopic Methods

Spectroscopic techniques provide valuable information about the chemical environment of the atoms within the complex.

NMR spectroscopy is a powerful tool for studying the structure and dynamics of molecules in solution. For zinc-histidine complexes, ¹H, ¹³C, and ¹⁵N NMR can be used to probe the coordination of the histidine ligand to the diamagnetic Zn²⁺ ion[10][13][14][15]. Chemical shift perturbations upon complexation provide information about the binding sites and the conformation of the complex in solution[16].

Raman spectroscopy is a vibrational spectroscopy technique that can be used to study the metal-ligand bonds and the conformation of the histidine molecule. Resonance Raman spectroscopy, in particular, can be employed to selectively enhance the vibrations associated with the chromophoric metal center in metalloproteins, providing detailed information about the coordination environment[3][4][5][7][8][17].

Thermal Analysis

Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are used to study the thermal stability of the complex and the nature of the water molecules present.

TGA measures the change in mass of a sample as a function of temperature. For zinc histidine dihydrate, TGA can be used to determine the temperature at which the two water molecules of hydration are lost, providing confirmation of the hydrated nature of the complex[18][19][20][21][22][23]. The decomposition of the anhydrous complex at higher temperatures can also be studied.

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. This technique can be used to determine the enthalpy changes associated with dehydration and decomposition processes, providing further insight into the thermal properties of the complex[1][14][24][25][26].

Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS)

HDX-MS is a powerful technique for studying protein dynamics and ligand binding. In the context of zinc-binding proteins where histidine is a ligand, HDX-MS can be used to identify the specific histidine residues involved in zinc coordination. The rate of hydrogen-deuterium exchange for the C2-hydrogen of the imidazole ring is significantly slowed upon metal binding, which can be detected by mass spectrometry[6][27][28][29][30].

Role in Biological Systems and Therapeutic Applications

The unique properties of zinc histidine dihydrate make it a compound of significant biological and therapeutic relevance.

Enhanced Bioavailability of Zinc

Zinc is an essential trace element involved in numerous physiological processes. Zinc deficiency can lead to a range of health issues, including impaired immune function and delayed wound healing. Studies have shown that zinc complexed with histidine exhibits enhanced bioavailability compared to inorganic zinc salts like zinc sulfate[22]. The histidine ligand is thought to facilitate the absorption of zinc in the gastrointestinal tract[13][31].

Therapeutic Applications

• Nutritional Supplementation: Due to its superior absorption, zinc histidine is used in nutritional supplements to treat and prevent zinc deficiency[8][13][32].

• Wound Healing: Zinc plays a critical role in all phases of wound healing. Topical and systemic administration of zinc, including in the form of zinc histidine, has been shown to promote tissue repair and regeneration[21].

• Immune Support: Zinc is essential for the normal development and function of cells mediating innate immunity, neutrophils, and NK cells. Zinc supplementation can bolster the immune system[8].

• Antioxidant and Antimicrobial Properties: Zinc histidine hydrate has demonstrated antioxidant properties by helping to mitigate oxidative stress. Furthermore, the zinc ions in the complex possess antimicrobial activity[8].

Signaling Pathway Involvement

Caption: A simplified diagram illustrating the biological pathway of zinc histidine dihydrate from administration to its cellular functions.

Conclusion

Zinc histidine dihydrate is a well-characterized coordination complex with significant implications for human health. Its superior bioavailability makes it an excellent choice for zinc supplementation. The detailed understanding of its chemical structure and properties, facilitated by a suite of analytical techniques, provides a solid foundation for its application in nutritional science and drug development. Further research into its specific mechanisms of action at the cellular level will continue to unveil its full therapeutic potential.

References

• Czernusxewicz, R. S. (1993). Resonance Raman Spectroscopy of Metalloproteins Using CW Laser Excitation. Methods in Molecular Biology, 17, 345–374. [Link]

• Harding, M. M., & Long, T. V. (1968). The crystal and molecular structure of di-(l-histidine)-zinc(II) dihydrate. Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 24(8), 1096-1103. [Link]

• Imamura, T., Hatanaka, C., & Kato, N. (1975). Zinc-Complexes of Histidine and the Related Compounds in Aqueous Solution. Journal of the Faculty of Fisheries and Animal Husbandry, Hiroshima University, 14, 15-22. [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Histidine zinc hydrate? [Link]

• PubChem. (n.d.). Zinc histidine dihydrate. National Center for Biotechnology Information. Retrieved from [Link]

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• Tenaud, I., et al. (2000). Supplementation with L-histidine during dietary zinc repletion improves short-term memory in zinc-restricted young adult male rats. The Journal of nutrition, 130(6), 1633–1640. [Link]

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• Wang, H., et al. (2016). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. The Journal of Physical Chemistry B, 120(33), 8546–8555. [Link]

• Wessels, I., & Rink, L. (2020). Effects of Zinc Histidine and Zinc Sulfate on Natural Human Keratinocytes. Nutrients, 12(8), 2253. [Link]

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Introduction: The Significance of Zinc Histidine Dihydrate in Scientific Research

An In-depth Technical Guide to the Solubility of Zinc Histidine Dihydrate for Researchers, Scientists, and Drug Development Professionals

Zinc, an essential trace element, plays a critical role in numerous biological processes, including enzymatic catalysis, protein structure stabilization, and gene expression regulation. Histidine, an essential amino acid, is notable for its imidazole side chain, which has a high affinity for binding metal ions like zinc. The complexation of zinc with histidine results in a coordination compound with unique physicochemical properties and enhanced biological relevance. Specifically, zinc histidine dihydrate (C₁₂H₂₀N₆O₆Zn) is a form where water molecules are incorporated into the crystalline structure, which can influence its stability, solubility, and reactivity.

This technical guide provides a comprehensive overview of the solubility of zinc histidine dihydrate, a critical parameter for its application in pharmaceutical and nutraceutical formulations. Understanding the solubility of this complex in various solvents is paramount for controlling its bioavailability and developing effective delivery systems. This guide will delve into the theoretical principles governing its solubility, present a framework for quantitative analysis, and provide detailed experimental protocols for researchers.

Theoretical Framework for the Solubility of Zinc Histidine Dihydrate

The solubility of zinc histidine dihydrate is governed by a combination of factors, including the nature of the solvent, temperature, pH, and the presence of other solutes. The formation of a complex between zinc and histidine significantly influences the solubility profile compared to that of L-histidine alone.

The Role of Complexation in Enhancing Aqueous Solubility

The interaction between the zinc ion (Zn²⁺) and histidine is a prime example of how complexation can enhance solubility. Studies have shown that the solubility of histidine is dramatically increased in the presence of zinc chloride (ZnCl₂) solutions. This phenomenon is attributed to the strong cation-π interaction between the Zn²⁺ ion and the imidazole ring of histidine, which enhances the water affinity of the entire complex. In a 0.4 M ZnCl₂ solution, the solubility of histidine can be more than five times greater than in pure water. This suggests that the formation of the zinc-histidine complex is a key driver of its aqueous solubility.

The coordination of zinc with histidine involves

A Technical Guide to the Conformational Analysis of Zinc-Histidine Complexes in Solution

Abstract

The interaction between zinc ions and histidine residues is a cornerstone of structural biology and bioinorganic chemistry, governing the function of a vast array of proteins, including critical enzymes and transcription factors. The conformational flexibility and environmental sensitivity of these complexes in solution present a significant analytical challenge. This guide provides researchers, scientists, and drug development professionals with an in-depth overview of the modern experimental and computational strategies employed to elucidate the structure, dynamics, and thermodynamics of zinc-histidine complexes in solution. We move beyond mere procedural descriptions to explore the causal relationships behind methodological choices, emphasizing an integrated, multi-technique approach as a self-validating system for achieving robust and reliable conformational models.

Introduction: The Pivotal Role of Zinc-Histidine Motifs

Zinc is the second most abundant transition metal in humans and is essential for life. It plays catalytic, structural, and regulatory roles in biological systems.[1] Unlike other transition metals, Zn(II) is redox-inactive and has a filled d-shell, making it "spectroscopically quiet" to common techniques like UV-Vis absorption and EPR spectroscopy. Its biological prevalence is largely dictated by its flexible coordination chemistry, readily adopting tetrahedral, penta-, or octahedral geometries.

The imidazole side chain of histidine is a uniquely versatile metal ligand in biology due to its aromaticity, pKa near physiological pH, and ability to coordinate via two different nitrogen atoms (Nδ1 and Nε2). This versatility makes the zinc-histidine linkage a fundamental structural and functional motif in thousands of proteins, including:

• Metalloenzymes: Where zinc acts as a Lewis acid to catalyze reactions (e.g., carbonic anhydrase, carboxypeptidase).[1][2]

• Zinc Finger Proteins: Where zinc binding to cysteine and histidine residues stabilizes a specific fold for DNA recognition and regulation of gene expression.[2][3][4]

• Signaling and Transport: Where zinc release or binding acts as a signaling event.

Understanding the precise coordination geometry, stability, and dynamic behavior of these complexes in a solution environment is critical for elucidating biological mechanisms and for the rational design of therapeutic agents that target zinc-binding sites.[5][6]

The Dynamic Nature of Coordination: Influence of the Solution Environment

The conformation of a zinc-histidine complex is not static but exists in a dynamic equilibrium influenced by the surrounding solution. The primary determinant of coordination behavior is pH.

The Causality of pH-Dependence: The imidazole ring of histidine has a pKa of ~6.0. Below this pH, the ring is predominantly protonated and a poor ligand for zinc.[7][8][9][10] As the pH increases above 6.0, the imidazole nitrogen is deprotonated, becoming a potent zinc ligand. This pH-dependent binding is a fundamental control mechanism in biology. Solid-state NMR and DFT calculations have shown that at acidic pH, direct interaction between biprotonated histidine and Zn(II) is not observed.[7][8] At physiological pH (~7.4), zinc can be coordinated by multiple histidine residues, often adopting a tetrahedral or octahedral geometry.[7][8][11] At higher pH values (11-14), both imidazole nitrogens (Nδ1 and Nε2) can be deprotonated and act as binding sites.[7][8][9]

A Multi-Modal Analytical Workflow

No single technique can fully capture the complexity of zinc-histidine complexes in solution. A robust analysis relies on the integration of multiple orthogonal techniques, where the results of one method validate and inform the others. This integrated approach forms a self-validating system, ensuring high confidence in the final structural model.

Core Analytical Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is unparalleled in its ability to provide atom-level insights into molecular structure, dynamics, and interactions in solution.

• Expertise & Causality: The binding of the diamagnetic Zn(II) ion does not cause the broad paramagnetic shifting seen with metals like Cu(II) or Fe(III), but it does induce significant changes in the chemical shifts of ligand nuclei. By monitoring the 1H, 13C, and 15N chemical shifts of histidine residues during a zinc titration, one can precisely identify the coordinating atoms.[11][12] For example, a large downfield shift in the 15N spectrum of the imidazole ring is a definitive indicator of nitrogen coordination to the zinc ion.[7][8] 2D experiments like 1H-15N HSQC are particularly powerful for tracking these changes in proteins.[8]

• Trustworthiness (Self-Validation): The stoichiometry of binding can be determined by tracking chemical shift perturbations until saturation is reached. A 1:2 Zinc:Histidine stoichiometry is commonly observed.[11] This result can be directly compared with stoichiometry data from Mass Spectrometry or Isothermal Titration Calorimetry.

Experimental Protocol: 1D ¹H NMR Titration

• Preparation: Prepare a stock solution of the histidine-containing peptide (~0.5 mM) in a suitable deuterated buffer (e.g., 20 mM HEPES-d18, 100 mM NaCl, pH 7.4, in 90% H₂O/10% D₂O). Prepare a concentrated stock solution of ZnCl₂ (~20 mM) in the same buffer.

• Initial Spectrum: Acquire a high-quality 1D ¹H NMR spectrum of the apo-peptide. This is the reference (0 equivalents of Zn).

• Titration: Add small aliquots of the ZnCl₂ stock solution to the NMR tube to achieve desired molar ratios (e.g., 0.2, 0.5, 0.8, 1.0, 1.2, 1.5, 2.0 equivalents).

• Data Acquisition: After each addition, gently mix the sample and allow it to equilibrate for 5-10 minutes. Acquire a 1D ¹H spectrum under identical conditions (temperature, number of scans).

• Analysis: Overlay the spectra. Monitor the chemical shifts of the histidine imidazole protons (Hδ2 and Hε1) and other nearby residues. A progressive shift that plateaus upon addition of excess zinc indicates direct involvement in binding.

X-ray Absorption Spectroscopy (XAS)

XAS is an element-specific technique that provides precise information about the local geometric and electronic structure around the zinc ion.[13][14] It is uniquely powerful because it probes the metal center directly, regardless of the complexity of the surrounding molecule or solution.[13][15]

• XANES (X-ray Absorption Near-Edge Structure): The shape and energy of the absorption edge are sensitive to the oxidation state (always +2 for zinc in this context) and the coordination geometry (e.g., tetrahedral vs. octahedral).[16][17]

• EXAFS (Extended X-ray Absorption Fine Structure): Oscillations past the absorption edge contain information about the number, type, and distance of neighboring atoms.[14][16] This allows for the direct determination of Zn-N and Zn-O bond lengths with high precision.

• Expertise & Causality: The choice to use XAS stems from its ability to provide direct structural data (bond lengths, coordination numbers) that are difficult to obtain by other means in non-crystalline samples. For example, EXAFS analysis can definitively distinguish between a four-coordinate tetrahedral site and a six-coordinate octahedral site by identifying the number of nitrogen/oxygen scatterers in the first coordination shell.[17]

Parameter	Typical Value for Zn-N (Histidine)	Typical Value for Zn-O (Water/Carboxylate)	Source
Coordination Number	2-4	0-4	[17]
Bond Length (Å)	2.00 - 2.10	1.95 - 2.15	[17]

Mass Spectrometry (MS)

MS is essential for determining the stoichiometry of the complex and identifying the specific residues involved in binding.

• Expertise & Causality: Electrospray Ionization (ESI-MS) is a soft ionization technique that can transfer non-covalent complexes from solution to the gas phase, allowing for the determination of their mass and thus their stoichiometry (e.g., [Zn(Peptide)]²⁺, [Zn(Peptide)₂]²⁺). A more advanced application is Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS). The rationale is that metal binding protects nearby hydrogens from exchange with deuterium. It has been shown that Zn-bound histidines have substantially lower HDX reaction rates at the C2-hydrogen of the imidazole ring.[18] By comparing the deuterium uptake of the apo- and holo-protein, one can pinpoint the binding sites.[18]

Isothermal Titration Calorimetry (ITC)

ITC provides a complete thermodynamic profile of the binding interaction by directly measuring the heat released or absorbed during complex formation.

• Expertise & Causality: ITC is the gold standard for determining binding thermodynamics because it directly measures the binding enthalpy (ΔH).[3] From a single experiment, one can determine the binding affinity (Kₐ) and thus the dissociation constant (Kₑ), the stoichiometry (n), the enthalpy (ΔH), and calculate the entropy (ΔS) of the interaction. This allows for a deep understanding of the driving forces of complex formation (e.g., whether it is enthalpically or entropically driven).[3][4]

Experimental Protocol: ITC Measurement

• Preparation: Prepare solutions of the peptide (~20-50 μM) and ZnCl₂ (~200-500 μM) in the same dialysis buffer (e.g., 20 mM HEPES, 100 mM NaCl, pH 7.4). Degas both solutions thoroughly.

• Loading: Load the peptide solution into the sample cell and the zinc solution into the injection syringe.

• Titration: Set the instrument to the desired temperature (e.g., 25°C). Perform a series of small, timed injections (e.g., 2-3 μL each) of the zinc solution into the peptide solution while stirring.

• Data Acquisition: The instrument records the power required to maintain a zero temperature difference between the sample and reference cells. Each injection produces a heat-flow peak.

• Analysis: Integrate the peaks to determine the heat change per injection. Plot the heat change per mole of injectant against the molar ratio of zinc to peptide. Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to extract Kₐ, n, and ΔH.

The Synergy of Computational Modeling

Computational methods, such as Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations, are indispensable for interpreting complex experimental data and providing a dynamic picture of the complex.

• Expertise & Causality: Experimental techniques often provide time- and ensemble-averaged data. MD simulations can model the dynamic behavior of the complex in solution, revealing conformational fluctuations and solvent interactions that are experimentally inaccessible.[19] DFT calculations are used to predict the geometries and relative energies of different potential coordination modes, aiding in the interpretation of NMR and XAS data.[7][20] For example, a study combining Raman spectroscopy with MD and DFT found that the Zn(His)₂ complex, which is tetrahedral in the crystal phase, predominantly adopts an octahedral structure in solution.[19][21] This highlights the critical need for solution-phase studies, as crystal structures may not represent the biologically relevant conformation.

Conclusion: Towards a Unified Model

The conformational analysis of zinc-histidine complexes in solution is a complex task that demands a sophisticated, multi-pronged approach. By strategically combining high-resolution structural techniques like NMR and XAS with methods that probe stoichiometry (MS) and thermodynamics (ITC), and integrating these experimental results with computational modeling, researchers can build a comprehensive and dynamic model of these vital bioinorganic motifs. This integrated, self-validating workflow is essential for advancing our understanding of metalloprotein function and for the successful development of next-generation therapeutics targeting zinc-dependent biological processes.

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An In-depth Technical Guide to the Zinc Binding Affinity of Histidine Residues in Proteins

Introduction: The Central Role of the Zinc-Histidine Interaction

In the vast landscape of metalloproteins, the interaction between zinc(II) ions and histidine residues represents a cornerstone of biological structure and function. Zinc is the second most abundant transition metal in humans, and its interactions are critical in an estimated 10% of the human proteome. Unlike other transition metals, zinc(II) is redox-inactive, making it a stable and reliable scaffold for proteins. Its primary roles are either catalytic, where it participates directly in chemical reactions, or structural, where it is essential for maintaining the folded, three-dimensional integrity of a protein domain.[1]

The imidazole side chain of histidine is a uniquely versatile ligand for zinc.[2] Its pKa is near physiological pH, allowing it to act as both a proton donor and acceptor, a feature crucial for catalysis. Furthermore, it provides a nitrogen donor atom that forms a stable coordinate bond with the Lewis acidic zinc ion.[3] This guide provides a comprehensive technical overview of the principles governing the zinc-histidine bond, the key factors that modulate its affinity, field-proven methodologies for its quantification, and its profound implications in biology and therapeutic drug design.

Fundamental Principles of Zinc-Histidine Coordination

The affinity of zinc for histidine is dictated by the principles of coordination chemistry and the specific microenvironment within the protein.

The Imidazole Ring: A Versatile Ligand

The histidine side chain contains an imidazole ring with two nitrogen atoms, Nδ1 and Nε2 (also referred to as Nπ and Nτ, respectively). Both are capable of coordinating with a zinc ion, but they are not equivalent.[3] The specific nitrogen involved in the coordination is crucial for the precise geometry of the active site.[4] The tautomeric state of the imidazole ring, which is influenced by the local hydrogen-bonding network, determines which nitrogen acts as the ligand.[4]

The Critical Influence of pH

The interaction between zinc and histidine is exquisitely sensitive to pH. The pKa of the imidazole side chain is approximately 6.0. Below this pH, the ring becomes protonated and positively charged, leading to electrostatic repulsion with the positively charged Zn²⁺ ion and preventing coordination.[5] Consequently, the stability of zinc-histidine complexes dramatically decreases under acidic conditions. This pH-dependent affinity is a key regulatory mechanism in biological systems, allowing for zinc to be bound or released in response to changes in the cellular environment.

Modulators of Binding Affinity

The precise affinity of a zinc-binding site is not determined by a single histidine residue but by a constellation of factors that create a specific coordination environment.

The Coordination Sphere: Histidine, Cysteine, and Beyond

Zinc ions in proteins are typically coordinated by a combination of four to six ligands in a tetrahedral, trigonal bipyramidal, or octahedral geometry. The most common ligands are the side chains of histidine, cysteine, aspartate, and glutamate.[3]

• Cys₂His₂: This is the classic "zinc finger" motif, where two cysteine and two histidine residues tetrahedrally coordinate a zinc ion. This coordination is primarily structural, forcing the ~30 amino acid peptide sequence into a stable ββα fold capable of binding DNA or RNA.[6]

• His₃(X): Found in many catalytic sites, such as carbonic anhydrase, three histidine residues form part of the coordination sphere.[3][7] The fourth position is typically occupied by a water molecule, which is activated by the zinc ion to perform nucleophilic attack.[1]

• Cys₄ and Cys₃His₁: Cysteine's thiol group is a softer base than histidine's imidazole nitrogen and generally forms a stronger, more covalent bond with zinc. Replacing a histidine with a cysteine in a binding site typically increases the overall binding affinity at high pH.[5] However, due to enthalpy-entropy compensation related to proton release, the affinities of Cys₄, Cys₃His₁, and Cys₂His₂ sites can become remarkably similar at physiological pH.[5]

The Second Coordination Shell: A Critical Contributor

The residues that are not directly bound to the zinc ion but interact with the primary ligands constitute the "second coordination shell." These interactions, often through hydrogen bonds, are critical for fine-tuning the binding affinity and reactivity.[4][8] Second-shell residues can pre-organize the primary ligands into the correct orientation for metal binding, reducing the entropic penalty of association and increasing affinity.[8][9] In carbonic anhydrase, for example, second-shell residues help stabilize the zinc-binding histidines, contributing to the exceptionally high affinity of the site.[8]

Quantitative Binding Affinities

The strength of the zinc-protein interaction is quantified by the dissociation constant (Kd), with lower Kd values indicating higher affinity.[10] The affinity can span a vast range, from micromolar (μM) to femtomolar (fM), depending on the coordination environment and the protein's function.

Zinc Binding Motif	Protein Example	Typical Kd	Functional Role	Reference
His₃(H₂O)	Carbonic Anhydrase II	~4 pM	Catalytic	[3][11]
Cys₂His₂	Wilms' Tumor Suppressor (WT1-4)	~133 fM (limiting)	Structural (DNA Binding)	[12]
Cys₂His₂	GAGA Factor (single finger)	~5 nM	Structural (DNA Binding)	[13]
His₂Asp(X)	Caᵥ3.2 T-type channel	High Affinity (nM range)	Regulatory

Note: Kd values are highly dependent on experimental conditions such as pH, temperature, and buffer composition.

Experimental Methodologies for Quantifying Affinity

Accurate determination of binding affinity requires robust biophysical techniques. Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR) are two of the most powerful and widely used methods.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction in a single experiment.[14][15]

Causality in Experimental Design: The choice of buffer is paramount in ITC experiments involving metal ions.[16] The binding of Zn²⁺ to histidine or cysteine residues often displaces protons. If the buffer has a significant heat of protonation (e.g., Tris), the observed heat change will be a composite of the binding enthalpy and the buffer protonation enthalpy, complicating data interpretation. Buffers with low heats of protonation, such as PIPES or HEPES, are often preferred to minimize this effect. Performing the experiment in multiple buffers with different protonation enthalpies can allow for the deconvolution of these effects and the determination of the number of protons exchanged.[16]

Experimental Protocol: ITC for Zinc-Protein Binding

• Sample Preparation (Self-Validation):

  • Protein: Express and purify the protein of interest. To measure binding, the protein must be in its metal-free (apo) form. This is typically achieved by dialysis against a strong chelator like EDTA, followed by extensive dialysis against a metal-free buffer to remove the chelator. The final protein solution should be filtered (0.22 µm) and thoroughly degassed.

  • Zinc Solution: Prepare a stock solution of a zinc salt (e.g., ZnCl₂ or ZnSO₄) using the same, metal-free buffer as the protein. The exact concentration must be accurately known.

  • Buffer Matching: This is the most critical step for data quality. The protein solution and the zinc solution must be in an identical buffer from the same stock. The most reliable method is to use the final dialysis buffer of the protein to prepare the zinc solution.[17] This minimizes heats of dilution and mixing.

• Instrument Setup:

  • Set the experimental temperature (e.g., 25°C).

  • Thoroughly clean the sample cell and syringe with buffer.

  • Load the apo-protein into the sample cell (~200-300 µL) and the zinc solution into the injection syringe (~40-50 µL).[17] Typical starting concentrations are 10-50 µM protein in the cell and 100-500 µM zinc in the syringe.

• Titration Experiment:

  • Perform a series of small, precisely controlled injections (e.g., 20 injections of 2 µL each) of the zinc solution into the protein-containing cell while stirring.

  • The instrument records the differential power required to maintain zero temperature difference between the sample and reference cells, which is proportional to the heat change per injection.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change (ΔH).

  • Plot the heat change per mole of injectant against the molar ratio of zinc to protein.

  • Fit the resulting binding isotherm to a suitable model (e.g., one set of sites) to extract the binding affinity (Ka, from which Kd = 1/Ka), stoichiometry (n), and enthalpy of binding (ΔH). The entropy (ΔS) can be calculated from these values.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures real-time binding events on a sensor surface. It provides kinetic information (association rate kₐ and dissociation rate kd) in addition to the equilibrium dissociation constant (Kd = kd/kₐ).[18]

Causality in Experimental Design: The strategy for immobilizing the protein (ligand) onto the sensor chip is critical.[19] Standard amine coupling, which links primary amines (like lysine side chains) to the surface, can be problematic if key histidine or other coordinating residues are located near lysines, as the chemical modification could disrupt the zinc-binding site. A more robust approach is to use a capture-based method, such as immobilizing an antibody that specifically binds a tag (e.g., His-tag, GST-tag) engineered onto the protein, ensuring the protein is oriented away from the surface and its binding site is accessible.

Experimental Protocol: SPR for Zinc-Protein Binding

• Sample and Chip Preparation:

  • Prepare purified, apo-protein (the ligand) in an appropriate immobilization buffer.

  • Prepare a series of dilutions of the zinc solution (the analyte) in a suitable running buffer (e.g., HBS-P+).

  • Select a sensor chip (e.g., CM5 for covalent immobilization, or a specific capture chip).

• Ligand Immobilization:

  • Prime the instrument with running buffer.

  • Activate the sensor chip surface (e.g., with a mixture of EDC/NHS for amine coupling).

  • Inject the apo-protein over the activated surface until the desired immobilization level (measured in Response Units, RU) is reached.

  • Deactivate any remaining reactive groups on the surface (e.g., with ethanolamine). A reference channel, where the surface is activated and deactivated without ligand, should always be prepared for background subtraction.[20]

• Analyte Binding and Dissociation:

  • Inject the lowest concentration of the zinc solution over both the ligand and reference surfaces at a constant flow rate and record the binding response (association phase).

  • Switch back to flowing only the running buffer and record the decrease in signal as the zinc dissociates from the protein (dissociation phase).[18]

• Regeneration and Titration:

  • If the dissociation is slow, inject a regeneration solution (e.g., a pulse of EDTA or low pH buffer) to strip the bound zinc and return the signal to baseline. Test regeneration conditions to ensure they do not damage the immobilized ligand.[20]

  • Repeat steps 3 and 4 with increasing concentrations of zinc to generate a full kinetic dataset.

• Data Analysis:

  • Subtract the reference channel signal from the ligand channel signal to get the specific binding sensorgram.

  • Globally fit the association and dissociation curves from all analyte concentrations to a kinetic binding model (e.g., 1:1 Langmuir binding) to determine the kinetic rate constants kₐ and kd, and calculate the equilibrium dissociation constant Kd.

Implications for Drug Development

Understanding the zinc-histidine binding affinity is fundamental to the design of drugs targeting the vast family of zinc metalloenzymes, which includes matrix metalloproteinases (MMPs), carbonic anhydrases (CAs), and histone deacetylases (HDACs).[1][21]

Strategies for Targeting Zinc-Histidine Sites:

• Zinc-Binding Pharmacophores: The core strategy involves designing small molecules with a "zinc-binding group" (ZBG) that can effectively compete with the native ligands (histidine, water) for coordination to the active site zinc ion.[2][22]

  • Hydroxamates (-CONHOH): Act as potent bidentate chelators, binding to the zinc ion and displacing the catalytic water molecule. This strategy has been used extensively in the design of MMP and HDAC inhibitors.[1]

  • Sulfonamides (-SO₂NH₂): The deprotonated nitrogen of a sulfonamide can coordinate directly to the zinc in carbonic anhydrases, mimicking the transition state and leading to potent inhibition.[1]

  • Carboxylates (-COOH): Can act as monodentate or bidentate ligands for the zinc ion.

• Structure-Based Design: High-resolution crystal structures of target enzymes reveal the precise geometry of the zinc-histidine coordination and the shape of the active site pocket. This information allows medicinal chemists to design inhibitors where the ZBG is attached to a scaffold that makes favorable interactions with other residues in the active site, thereby increasing both affinity and selectivity. The goal is to design a molecule whose affinity for the zinc site (low Kd) is significantly higher than that of the natural substrate or regulatory molecules.

Conclusion

The affinity of zinc for histidine residues is a finely tuned parameter that underpins the structure and function of thousands of proteins. It is governed by a sophisticated interplay of pH, the primary coordination sphere, and second-shell interactions. Robust biophysical methods like ITC and SPR provide the quantitative data necessary to dissect these interactions, yielding thermodynamic and kinetic insights. This fundamental knowledge is not merely academic; it is a critical prerequisite for the rational design of selective and potent inhibitors for zinc-dependent enzymes, a class of targets of immense therapeutic importance. As our ability to characterize and modulate these interactions grows, so too will our capacity to develop novel therapeutics for a wide range of human diseases.

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• 12. Characterization of the Zn(II) binding properties of the human Wilms' tumor suppressor protein C-terminal zinc finger peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. jmb.or.kr [jmb.or.kr]
• 14. The Thermodynamics of Proteins Interactions with Essential First Raw Transition Metals - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Isothermal titration calorimetry of protein-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1 | Malvern Panalytical [malvernpanalytical.com]
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• 22. wiley.com [wiley.com]

Protocols & Analytical Methods

Application Notes and Protocols for Using Zinc Histidine Dihydrate in Cell Culture Experiments

Introduction: The Pivotal Role of Zinc in Cellular Physiology

Zinc is an essential trace element, indispensable for the function of virtually all eukaryotic cells. It acts as a critical cofactor for over 300 enzymes and 1,000 transcription factors, participating in a vast array of cellular processes including signal transduction, gene expression, proliferation, and apoptosis[1][2][3]. The intracellular concentration of free zinc is tightly regulated, with cytoplasmic levels maintained in the picomolar to nanomolar range, while total cellular zinc can be in the hundreds of micromolar range[4]. This delicate homeostasis is managed by a complex network of zinc transporters (ZIP and ZnT families) and zinc-binding proteins like metallothioneins[5][6][7][8].

The ZIP (Zrt-, Irt-like protein) family transporters are responsible for increasing cytosolic zinc by facilitating its influx from the extracellular space or from intracellular organelles[5][7]. Conversely, the ZnT (Zinc Transporter) family reduces cytosolic zinc by promoting its efflux from the cell or into intracellular compartments[7][8]. This intricate system allows zinc to function as a dynamic signaling molecule, often referred to as a "second messenger," akin to calcium, capable of converting extracellular stimuli into intracellular signals[2][4][9][10][11]. Dysregulation of zinc homeostasis is implicated in numerous diseases, including immune dysfunction, neurodegenerative disorders, and cancer[2][9].

Why Zinc Histidine Dihydrate? A Superior Choice for Cell Culture

While various zinc salts like zinc sulfate and zinc chloride are commonly used in research, zinc histidine dihydrate offers distinct advantages for cell culture applications. Histidine, an essential amino acid, forms a stable chelate with zinc, which can enhance its bioavailability and solubility in physiological solutions[12][13][14]. This complex has been shown to be more potent and better tolerated in some cell types compared to other zinc salts[15]. Furthermore, studies have indicated that zinc histidine exhibits protective effects against oxidative stress and may have a lower toxicity profile compared to more common zinc salts like zinc sulfate[13][16]. The imidazole group of histidine plays a crucial role in forming stable π-bonds with metal ions, contributing to the stability of the complex in aqueous solutions[17].

Physicochemical Properties of Zinc Histidine Dihydrate

Property	Value	Source
Molecular Formula	C12H20N6O6Zn	[18]
Molecular Weight	409.7 g/mol	[18]
Appearance	White crystalline powder	-
Solubility	Soluble in aqueous solutions	[14]

Protocol 1: Preparation of a Sterile 100 mM Zinc Histidine Dihydrate Stock Solution

This protocol details the preparation of a highly concentrated, sterile stock solution of zinc histidine dihydrate. This stock can then be diluted to the desired working concentrations for various cell culture experiments.

Rationale: Preparing a concentrated stock solution minimizes the volume of supplement added to the cell culture medium, thereby reducing potential solvent effects and maintaining the osmolarity of the medium. Sterilization by filtration is crucial to prevent microbial contamination of cell cultures.

Materials:

• Zinc Histidine Dihydrate (MW: 409.7 g/mol )

• Cell culture-grade water (e.g., WFI or equivalent)

• Sterile 50 mL conical tubes

• 0.22 µm sterile syringe filter

• Sterile syringes

• Calibrated pH meter

• Sterile 1 M HCl and 1 M NaOH

Procedure:

• Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh 0.4097 g of Zinc Histidine Dihydrate powder.

• Dissolution: Transfer the powder to a sterile 50 mL conical tube. Add approximately 8 mL of cell culture-grade water. Vortex thoroughly until the powder is completely dissolved. The histidine component enhances solubility in aqueous solutions[14].

• pH Adjustment (Optional but Recommended): Measure the pH of the solution. If necessary, adjust to a physiological range of 7.2-7.4 using sterile 1 M HCl or 1 M NaOH. This step helps to prevent pH shifts in the cell culture medium upon addition of the stock solution.

• Volume Adjustment: Bring the final volume to 10 mL with sterile cell culture-grade water.

• Sterilization: Draw the solution into a sterile syringe, attach a 0.22 µm sterile syringe filter, and filter the solution into a new sterile 50 mL conical tube. This is a critical step to ensure the sterility of your stock solution[19].

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 100 µL) in sterile microcentrifuge tubes. Store at -20°C for long-term use. Avoid repeated freeze-thaw cycles to maintain the stability of the complex[19].

Protocol 2: Determining the Optimal Working Concentration - A Cytotoxicity Assay

Before investigating the biological effects of zinc histidine dihydrate, it is imperative to determine the optimal, non-toxic working concentration range for your specific cell line. Zinc can be toxic at high concentrations[16][20][21]. This protocol utilizes a standard MTT assay to assess cell viability across a range of zinc concentrations.

Rationale: Different cell lines exhibit varying sensitivities to zinc. A dose-response curve is essential to identify a concentration range that is biologically active without inducing significant cytotoxicity, ensuring that observed effects are due to specific cellular responses rather than general toxicity.

Materials:

• Cultured cells of interest

• Complete cell culture medium

• Sterile 100 mM Zinc Histidine Dihydrate stock solution (from Protocol 1)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of the assay (e.g., 5,000-10,000 cells/well). Allow cells to adhere and grow overnight.

• Preparation of Treatment Media: Prepare a serial dilution of the 100 mM zinc histidine dihydrate stock solution in complete culture medium to achieve final concentrations ranging from, for example, 1 µM to 500 µM. Include a vehicle control (medium with an equivalent volume of sterile water).

• Cell Treatment: Remove the old medium and replace it with 100 µL of the prepared treatment media.

• Incubation: Incubate the plate for a duration relevant to your planned experiments (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

  • Carefully remove the medium.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results to determine the IC50 value (the concentration that inhibits 50% of cell viability). For subsequent experiments, use concentrations well below the IC50 value.

Application Protocol: Investigating the Effects of Zinc on Cell Proliferation and Apoptosis

This protocol provides a framework for studying how zinc supplementation, using zinc histidine dihydrate, influences fundamental cellular processes like proliferation and apoptosis. Zinc deficiency has been shown to inhibit cell proliferation and induce apoptosis, while appropriate supplementation can have protective or modulatory effects[22][23]. The effects of zinc on apoptosis can be cell-type specific, with zinc reported to both induce and inhibit apoptosis in different cancer cells[3][23][24][25].

Workflow for Studying Zinc's Cellular Effects

Caption: Experimental workflow for investigating the effects of zinc histidine dihydrate on cell proliferation and apoptosis.

Procedure:

• Cell Culture and Treatment: Seed cells as determined in your preliminary experiments. Treat cells with the predetermined optimal concentrations of zinc histidine dihydrate and appropriate controls (vehicle control, and potentially a positive control for apoptosis like staurosporine).

• Analysis of Cell Proliferation:

  • At desired time points, assess cell proliferation using methods such as:

    • Direct Cell Counting: Using a hemocytometer or an automated cell counter.

    • BrdU Incorporation Assay: To measure DNA synthesis.

• Analysis of Apoptosis:

  • At the same time points, evaluate apoptosis through:

    • Annexin V/Propidium Iodide (PI) Staining: For flow cytometry analysis to distinguish between viable, early apoptotic, and late apoptotic/necrotic cells.

    • Caspase Activity Assays: Measure the activity of key executioner caspases like caspase-3. Zinc has been shown to modulate caspase activity[13][22].

• Measurement of Intracellular Zinc (Optional but Recommended):

  • To confirm that the observed effects are correlated with changes in intracellular zinc levels, consider measuring intracellular zinc using fluorescent probes like FluoZin-3 or Zinpyr-1[26]. These probes allow for the detection of labile intracellular zinc pools. Alternatively, atomic absorption spectroscopy can be used to measure total intracellular zinc[27].

Zinc-Mediated Signaling Pathway Example: Modulation of Apoptosis

Zinc can influence apoptosis through various signaling pathways. For instance, it can affect the expression of Bcl-2 family proteins and the activation of caspases.

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• 27. youtube.com [youtube.com]

Application Notes &amp; Protocols: Preparation of Zinc Histidine Dihydrate Stock Solution

Abstract

This document provides a comprehensive, field-proven protocol for the preparation, quality control, and storage of Zinc Histidine Dihydrate stock solutions. Zinc, an essential trace element, is critical for a myriad of physiological processes, including enzymatic function, immune response, and protein structure stabilization. L-Histidine, an essential amino acid, acts as an efficient chelator for zinc, and the resulting complex, often denoted as Zn(His)₂, is suggested to have enhanced bioavailability and potent antioxidant properties compared to other zinc salts.[1] This makes it a compound of significant interest in drug development, cell culture, and nutritional science. This guide explains the causal science behind the protocol steps, ensuring the production of a stable, accurate, and reliable stock solution for research applications.

Scientific Rationale and Background

Zinc is a cofactor for hundreds of enzymes and is integral to the structure of "zinc finger" proteins involved in gene expression. However, free zinc ions (Zn²⁺) can be neurotoxic at high concentrations.[1] The chelation of zinc with L-histidine mitigates this toxicity while potentially enhancing its absorption and biological activity. The imidazole side chain of histidine has a high affinity for binding metal ions like zinc, forming a stable coordinate covalent bond. This complex formation shields the charge of the metal ion, which can facilitate its transport across biological membranes.[2]

Studies have demonstrated that zinc-histidine complexes can protect cultured neurons from oxidative stress-induced damage more effectively than zinc chloride.[1] This neuroprotective effect is attributed to the inhibition of apoptosis-related signaling pathways.[1] Therefore, the precise and accurate preparation of zinc histidine solutions is paramount for obtaining reproducible and meaningful experimental results. The stability of the complex is pH-dependent, with optimal formation occurring at neutral to alkaline pH.[3][4][5]

Chemical & Physical Properties

A thorough understanding of the compound's properties is the first step in reliable solution preparation.

Property	Value	Source(s)
Chemical Name	Bis((2S)-2-amino-3-(1H-imidazol-5-yl)propanoate)zinc dihydrate	[6]
Molecular Formula	C₁₂H₂₀N₆O₆Zn	[6]
Molecular Weight	409.7 g/mol	[6][7]
CAS Number	36450-85-8 (dihydrate); 17501-65-4	[6][8]
Appearance	White to off-white crystalline powder	[9]
Solubility	Poorly soluble in pure water, solubility enhanced in the presence of excess zinc ions or with pH adjustment.[10][11][12]

Safety & Handling Precautions

Before beginning, review the Material Safety Data Sheet (MSDS/SDS) for zinc histidine dihydrate.[9][13]

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.[13]

• Respiratory Protection: If handling large quantities of powder or if ventilation is poor, use a dust respirator or work in a fume hood to avoid inhalation.[9][13]

• Handling: Avoid generating dust. In case of contact with eyes or skin, rinse immediately with plenty of water.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do not let the product enter drains.[13]

Detailed Protocol for 100 mM Stock Solution

This protocol describes the preparation of 100 mL of a 100 mM Zinc Histidine Dihydrate stock solution. Adjust volumes and mass as required for different concentrations or volumes.

4.1. Required Materials & Equipment

• Reagents:

  • Zinc Histidine Dihydrate (M.W. = 409.7 g/mol )

  • Ultrapure water (Type I, 18.2 MΩ·cm), sterile

• Equipment:

  • Analytical balance (4-decimal place)

  • 100 mL volumetric flask (Class A)

  • Magnetic stirrer and stir bar

  • pH meter

  • Spatula and weighing paper/boat

  • Pipettes

  • 0.22 µm sterile syringe filter

  • Sterile conical tubes for storage

4.2. Step-by-Step Methodology

Step 1: Calculation of Mass The first step is to calculate the precise mass of zinc histidine dihydrate powder needed. The causality here is fundamental stoichiometry.

• Formula: Mass (g) = Desired Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

• Calculation: Mass = 0.100 mol/L × 0.100 L × 409.7 g/mol = 4.097 g

Step 2: Weighing the Compound Using an analytical balance, carefully weigh out 4.097 g of zinc histidine dihydrate powder onto weighing paper. Tare the balance with the weighing paper before adding the compound to ensure accuracy.

Step 3: Dissolution This is the most critical step, as zinc-histidine complexes can be challenging to dissolve directly.[10]

• Add a magnetic stir bar to the 100 mL volumetric flask.

• Carefully transfer the weighed powder into the flask.

• Add approximately 80 mL of ultrapure water. Adding a portion of the final solvent volume first prevents the solute from clumping at the bottom and facilitates dissolution.

• Place the flask on a magnetic stirrer and stir at a moderate speed.

• Rationale for Facilitating Dissolution: The complex may not dissolve readily. Gentle warming (to no more than 40°C) or sonication in a water bath for 5-10 minute intervals can be used to aid dissolution. The increased kinetic energy helps break the crystal lattice structure. Avoid aggressive heating, which could degrade the compound. The presence of metal ions can enhance histidine's water affinity, but patience is key.[11][12]

Step 4: Bringing to Final Volume Once the solid is completely dissolved (the solution should be clear and free of particulates), remove the flask from the stirrer.

• Allow the solution to return to room temperature if it was warmed.

• Carefully add ultrapure water until the bottom of the meniscus reaches the calibration mark on the neck of the 100 mL volumetric flask. Use a pipette for the final additions to avoid overshooting the mark.

• Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

Step 5: Sterile Filtration (For Biological Applications) For applications such as cell culture, the stock solution must be sterile to prevent contamination.

• Draw the solution into a sterile syringe.

• Attach a 0.22 µm sterile syringe filter to the syringe.

• Dispense the solution through the filter into sterile conical tubes for storage. This physically removes any potential microbial contaminants without using heat.

4.3. Protocol Workflow Diagram

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Application Notes and Protocols: Zinc Histidine Dihydrate as a Supplement in Neuronal Cell Culture

Introduction: The Dichotomous Role of Zinc in Neuronal Function and the Advantage of Histidine Chelation

Zinc is an essential trace element in the central nervous system, playing a critical role as a structural component of numerous proteins and as a signaling molecule in both intracellular and intercellular pathways.[1][2][3] Within the brain, a significant pool of labile zinc is localized in the synaptic vesicles of glutamatergic neurons and is released into the synaptic cleft upon neuronal excitation.[1][4] This synaptic zinc can modulate a variety of neurotransmitter receptors, including NMDA, AMPA, and GABA receptors, thereby influencing synaptic transmission and plasticity.[3][5]

However, the physiological role of zinc is a double-edged sword. While essential for normal neuronal function, excessive zinc concentrations are neurotoxic, contributing to neuronal death in pathological conditions such as ischemia and epilepsy.[6][7] This toxicity is often mediated by an excessive influx of zinc into neurons, leading to mitochondrial dysfunction, oxidative stress, and the activation of apoptotic pathways.[2][8]

The use of zinc histidine dihydrate in neuronal cell culture offers a strategic advantage. Histidine, an amino acid with a high affinity for zinc, acts as a chelator, potentially enhancing zinc's bioavailability and mitigating its toxicity at higher concentrations.[9][10][11] Studies have demonstrated that zinc-histidine complexes can protect cultured neurons from oxidative stress-induced damage and apoptosis, suggesting its utility as a neuroprotective supplement.[9][12]

These application notes provide a comprehensive guide for researchers on the use of zinc histidine dihydrate in neuronal cell culture, covering its mechanism of action, preparation, and application, along with protocols for assessing its effects.

Mechanism of Action: Zinc Signaling in Neuronal Health and Disease

Intracellular zinc homeostasis is tightly regulated by a network of transporters (ZIPs for influx, ZnTs for efflux) and buffering proteins like metallothioneins.[1] As a signaling ion, zinc can influence a multitude of downstream pathways crucial for neuronal function:

• Synaptic Plasticity: Synaptically released zinc can modulate the activity of key receptors involved in learning and memory. For instance, it can inhibit NMDA receptors and modulate AMPA receptor trafficking, processes central to long-term potentiation (LTP) and long-term depression (LTD).[3][4]

• Neurogenesis and Neurite Outgrowth: Zinc is involved in neuronal proliferation, differentiation, and axonal growth.[13][14] Sublethal increases in intracellular zinc have been shown to activate neurite outgrowth.[15]

• Intracellular Signaling Cascades: Zinc can activate several kinase signaling cascades, including the Ras/Raf/MEK/ERK pathway, which is involved in cell survival and plasticity.[3][16] It can also influence the activity of protein tyrosine phosphatases.[2]

The neuroprotective effects of zinc histidine are attributed to its ability to modulate these pathways favorably and to counteract pathological processes:

• Anti-apoptotic Effects: Zinc-histidine has been shown to inhibit the activation of caspase-3 and the phosphorylation of c-jun-N-terminal kinase (JNK), key players in the apoptotic cascade, in response to oxidative stress.[9][12]

• Antioxidant Properties: The zinc-histidine complex itself may possess antioxidant potential, helping to mitigate cellular damage from reactive oxygen species (ROS).[9][10]

Below is a diagram illustrating the key signaling pathways influenced by zinc in neurons.

Caption: Zinc signaling pathways in a neuron.

Protocols

Preparation of Zinc Histidine Dihydrate Stock and Working Solutions

Rationale: Proper preparation of stock and working solutions is critical to ensure accuracy and reproducibility. A concentrated stock solution is prepared in a sterile solvent and then diluted to the final working concentration in the cell culture medium. This minimizes the volume of solvent added to the culture and allows for easy preparation of a range of concentrations.

Materials:

• Zinc Histidine Dihydrate (Molecular Weight: 411.69 g/mol )

• Sterile, deionized water or cell culture-grade water

• Sterile conical tubes (15 mL and 50 mL)

• Sterile syringe filters (0.22 µm)

• Neuronal cell culture medium (e.g., Neurobasal medium supplemented with B-27 and GlutaMAX)

Procedure for 10 mM Stock Solution:

• Weigh out 41.17 mg of zinc histidine dihydrate powder.

• Aseptically transfer the powder to a 15 mL sterile conical tube.

• Add 10 mL of sterile, deionized water to the tube.

• Vortex gently until the powder is completely dissolved.

• Sterile-filter the solution using a 0.22 µm syringe filter into a new sterile 15 mL conical tube.

• Aliquot the stock solution into smaller, sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

Procedure for Working Solutions:

• Thaw an aliquot of the 10 mM stock solution at room temperature.

• Dilute the stock solution in pre-warmed complete neuronal cell culture medium to the desired final concentration. For example, to prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of culture medium.

• Gently mix the working solution by pipetting up and down.

Recommended Concentration Ranges:

Application	Concentration Range	Rationale
Neuroprotection	5 - 25 µM	Shown to be effective in protecting against oxidative stress without causing toxicity.[9]
Synaptic Function Studies	10 - 50 µM	May be used to investigate the modulatory effects of zinc on synaptic activity.[17][18]
Neurite Outgrowth	1 - 10 µM	Sublethal concentrations can promote neurite outgrowth.
Toxicity Studies	50 - 500 µM	Higher concentrations can be used to induce and study zinc-mediated neurotoxicity.[6]

Application of Zinc Histidine Dihydrate to Neuronal Cultures

Rationale: The timing and duration of treatment with zinc histidine dihydrate will depend on the specific experimental question. For neuroprotection studies, pre-treatment is often employed to allow the cells to upregulate protective mechanisms. For studies on synaptic function, acute application may be more appropriate.

Experimental Workflow:

Caption: General experimental workflow for using zinc histidine in neuronal cultures.

Protocol for Neuroprotection Assay:

• Plate primary neurons or a neuronal cell line (e.g., SH-SY5Y) at the desired density and allow them to adhere and differentiate according to standard protocols.[19]

• Prepare working solutions of zinc histidine dihydrate in complete culture medium at concentrations ranging from 5 to 25 µM.

• Remove the existing medium from the cells and replace it with the medium containing the different concentrations of zinc histidine dihydrate. Include a vehicle control (medium only).

• Incubate the cells for 18-24 hours.

• After the pre-incubation period, introduce the neurotoxic insult (e.g., hydrogen peroxide at 75 µM for 30 minutes to induce oxidative stress).[9]

• Remove the medium containing the stressor and replace it with fresh, pre-warmed complete culture medium.

• Incubate for a further 24 hours.

• Assess cell viability and apoptosis using the methods described below.

Assessment of Cellular Outcomes

A. Cell Viability Assay (MTT Assay)

Rationale: The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondria reduce the yellow MTT tetrazolium salt to a purple formazan product.

Procedure:

• After the treatment period, add MTT solution (final concentration 0.5 mg/mL) to each well.

• Incubate the plate for 2-4 hours at 37°C.

• Add a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Express the results as a percentage of the control group.

B. Apoptosis Assay (Caspase-3 Activity)

Rationale: Caspase-3 is a key executioner caspase in the apoptotic pathway. Measuring its activity provides a direct assessment of apoptosis.

Procedure:

• Lyse the cells according to the manufacturer's protocol for a commercially available caspase-3 activity assay kit.

• Add the cell lysate to a microplate well containing the caspase-3 substrate (e.g., Ac-DEVD-pNA).

• Incubate at 37°C for 1-2 hours.

• Measure the absorbance of the cleaved p-nitroaniline (pNA) at 405 nm.

• Quantify the caspase-3 activity based on a standard curve or as a fold change relative to the control.

C. Neurite Outgrowth Analysis

Rationale: To assess the effect of zinc histidine on neuronal morphology, neurite outgrowth can be quantified through immunocytochemistry and image analysis.

Procedure:

• Fix the cells with 4% paraformaldehyde.

• Permeabilize the cells with 0.1% Triton X-100.

• Block with a suitable blocking buffer (e.g., 5% bovine serum albumin in PBS).

• Incubate with a primary antibody against a neuronal marker (e.g., β-III tubulin).

• Incubate with a fluorescently labeled secondary antibody.

• Acquire images using a fluorescence microscope.

• Use image analysis software (e.g., ImageJ) to measure the length of the longest neurite and the total number of neurites per cell.

Trustworthiness and Self-Validation

To ensure the validity of your results, it is crucial to include appropriate controls in every experiment:

• Vehicle Control: Cells treated with the same volume of the solvent used to dissolve the zinc histidine dihydrate (in this case, water) in the culture medium.

• Positive Control for Toxicity: Cells treated with a known neurotoxin to ensure that the assay system for cell death is working correctly.

• Dose-Response Curves: Always test a range of zinc histidine dihydrate concentrations to determine the optimal effective and non-toxic dose for your specific cell type and experimental conditions.

By adhering to these protocols and incorporating rigorous controls, researchers can confidently investigate the multifaceted roles of zinc histidine dihydrate in neuronal cell culture.

References

• S. L. Sensi, P. Paoletti, A. I. Bush, and J. Y. Koh, "Neuronal signalling of zinc: from detection and modulation to function," Nature Reviews Neuroscience, vol. 12, no. 6, pp. 325–339, 2011. [Link]

• J. Y. Koh, S. W. Suh, B. J. Gwag, Y. Y. He, C. Y. Hsu, and D. W. Choi, "The role of zinc in selective neuronal death after transient global cerebral ischemia," Science, vol. 272, no. 5264, pp. 1013–1016, 1996. [Link]

• J. Y. Koh and D. W. Choi, "Zinc toxicity on cultured cortical neurons: involvement of N-methyl-D-aspartate receptors," Neuroscience, vol. 60, no. 4, pp. 1049–1057, 1994. [Link]

• P. Paoletti, K. L. Vergnano, M. Barbour, and T. M. Casado, "Zinc at glutamatergic synapses," BioFactors, vol. 35, no. 5, pp. 431–440, 2009. [Link]

• S. L. Sensi, L. M. T. Canzoniero, Z. I. Yu, S. P. Y. Ying, S. H. Korn, G. A. L. Salvi, and D. W. Choi, "Redox Regulation of Intracellular Zinc: Molecular Signaling in the Life and Death of Neurons," Antioxidants & Redox Signaling, vol. 15, no. 8, pp. 2249–2263, 2011. [Link]

• A. T. D. T. Ho, Y. Wang, and S. L. Sensi, "Neuronal cytotoxicity and genotoxicity induced by zinc oxide nanoparticles," Environment International, vol. 55, pp. 92–100, 2013. [Link]

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Application Notes and Protocols: Utilizing Zinc Histidine Dihydrate for In Vitro Oxidative Stress Studies

Introduction: The Double-Edged Sword of Oxidative Stress and the Protective Role of Zinc

Oxidative stress, a state defined by an imbalance between the production of reactive oxygen species (ROS) and the capacity of biological systems to detoxify these reactive intermediates, is a central player in the pathology of numerous diseases.[1] In vitro models that accurately replicate the cellular damage induced by oxidative stress are therefore indispensable tools for researchers in drug discovery and development. Zinc, an essential trace element, is a critical component of the cellular antioxidant defense system.[1] It serves as a cofactor for key antioxidant enzymes, such as superoxide dismutase (SOD), and plays a vital role in stabilizing cellular membranes against oxidative damage.[1]

Zinc histidine dihydrate, a complex of zinc and the amino acid histidine, has emerged as a particularly effective compound for studying and mitigating oxidative stress in vitro.[2] This complex often exhibits enhanced bioavailability and potent antioxidant properties compared to other zinc salts.[3] The histidine moiety itself can act as a scavenger of free radicals and chelate transition metals that catalyze oxidative reactions, thus providing a dual-pronged antioxidant effect.[2][4] These application notes provide a comprehensive guide for researchers on the effective use of zinc histidine dihydrate to investigate and counteract oxidative stress in cell culture models.

Mechanism of Action: How Zinc Histidine Dihydrate Combats Oxidative Stress

The protective effects of zinc histidine dihydrate against oxidative stress are multifaceted.[2] Zinc ions themselves are integral to the structure and function of numerous antioxidant proteins.[2] Furthermore, zinc can induce the synthesis of metallothioneins, proteins that are highly effective at sequestering and neutralizing damaging hydroxyl radicals.[1]

A key signaling pathway implicated in the antioxidant response is the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[5][6] Under conditions of oxidative stress, Nrf2 translocates to the nucleus and binds to the antioxidant response element (ARE), initiating the transcription of a suite of protective genes, including those for antioxidant enzymes like heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[5][7] Studies have shown that zinc can modulate the Nrf2 pathway, enhancing the cellular antioxidant defense.[5][8][9] Zinc may achieve this by influencing negative regulators of Nrf2, such as KEAP1 and GSK-3β.[5][9]

Caption: Proposed mechanism of Zinc Histidine Dihydrate in the Nrf2-mediated antioxidant response.

Experimental Design and Workflow

A typical in vitro experiment to evaluate the protective effects of zinc histidine dihydrate against oxidative stress involves several key stages: cell culture, induction of oxidative stress, treatment with zinc histidine dihydrate, and subsequent assessment of cellular viability and oxidative stress markers.

Caption: General experimental workflow for in vitro oxidative stress studies.

Detailed Protocols

Protocol 1: Assessment of Cell Viability using the MTT Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[10][11] Viable cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[10]

Materials:

• Cells of interest (e.g., neuronal, endothelial, or other relevant cell lines)

• 96-well tissue culture plates

• Complete culture medium

• Zinc Histidine Dihydrate stock solution

• Oxidative stress-inducing agent (e.g., hydrogen peroxide, H₂O₂)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5 x 10⁴ cells/well) and allow them to adhere and grow for 24 hours at 37°C in a 5% CO₂ humidified incubator.[10]

• Pre-treatment (Optional): For studies investigating protective effects, pre-treat cells with various concentrations of zinc histidine dihydrate for a specified period (e.g., 18 hours) before inducing oxidative stress.

• Induction of Oxidative Stress: Remove the culture medium and expose the cells to the oxidative stress-inducing agent (e.g., 75 µM H₂O₂) in serum-free medium for a defined duration (e.g., 30 minutes). Include control wells with medium only and wells with the stressor alone.

• Treatment: After the stress induction period, remove the stressor-containing medium and add fresh complete culture medium with or without zinc histidine dihydrate.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator.[10]

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[10]

• Solubilization: Carefully aspirate the MTT-containing medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[10] The reference wavelength should be greater than 650 nm.[10]

Data Interpretation: Cell viability is expressed as a percentage relative to the untreated control cells. A higher absorbance value corresponds to higher metabolic activity and thus, greater cell viability.

Treatment Group	Expected Outcome
Control (Untreated)	100% Cell Viability
Stressor Only	Significant decrease in cell viability
Zinc Histidine + Stressor	Dose-dependent protection against stressor-induced cell death
Zinc Histidine Only	Minimal to no cytotoxicity at optimal concentrations

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS) with DCFDA

The 2',7'-dichlorodihydrofluorescein diacetate (DCFDA or H₂DCFDA) assay is a common method for measuring intracellular ROS levels.[12][13][14] The cell-permeable H₂DCFDA is deacetylated by intracellular esterases and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[15][16][17]

Materials:

• Cells treated as described in Protocol 1 (steps 1-5)

• H₂DCFDA stock solution (e.g., 20 mM in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or PBS

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Probe Loading: After the treatment period, remove the culture medium and wash the cells once with warm HBSS or PBS.[13]

• Add a working solution of H₂DCFDA (e.g., 20 µM in serum-free media or HBSS) to each well and incubate for 30-60 minutes at 37°C, protected from light.[12][13][16]

• Washing: Remove the H₂DCFDA solution and wash the cells once with warm HBSS or PBS to remove any excess probe.[13]

• Measurement: Add HBSS or PBS to each well. Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.[13][14] Alternatively, ROS production can be visualized and quantified using a fluorescence microscope.[12][13]

Data Interpretation: ROS levels are expressed as relative fluorescence units (RFU). An increase in fluorescence intensity indicates a higher level of intracellular ROS.

Treatment Group	Expected Outcome
Control (Untreated)	Basal level of ROS
Stressor Only	Significant increase in ROS levels
Zinc Histidine + Stressor	Dose-dependent reduction in stressor-induced ROS production

Protocol 3: Assessment of Antioxidant Enzyme Activity

The activity of key antioxidant enzymes, such as Superoxide Dismutase (SOD) and Glutathione Peroxidase (GPx), can be quantified using commercially available assay kits. These assays provide insights into the cellular mechanisms by which zinc histidine dihydrate exerts its protective effects.

A. Superoxide Dismutase (SOD) Activity Assay

SODs are metalloenzymes that catalyze the dismutation of superoxide anions into molecular oxygen and hydrogen peroxide.[18] SOD activity assays often utilize a system that generates superoxide radicals, and the inhibition of a colorimetric reaction by SOD is measured.[19]

General Procedure (based on WST-1 assay principle):

• Sample Preparation: Prepare cell lysates from treated and control cells according to the kit manufacturer's instructions.[20] This typically involves homogenization or lysis in a specific buffer followed by centrifugation.[20]

• Assay Reaction: In a 96-well plate, add the cell lysate, a working solution containing a tetrazolium salt (WST-1), and an enzyme solution (e.g., xanthine oxidase) that generates superoxide radicals.[20]

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 20 minutes).

• Measurement: Read the absorbance at approximately 450 nm.

• Calculation: The SOD activity is calculated based on the inhibition of the colorimetric reaction compared to a control without the enzyme. One unit of SOD is often defined as the amount of enzyme that results in 50% inhibition.

B. Glutathione Peroxidase (GPx) Activity Assay

GPx enzymes catalyze the reduction of hydroperoxides by using reduced glutathione (GSH).[21][22] A common assay method involves a coupled reaction where the oxidized glutathione (GSSG) produced is recycled back to GSH by glutathione reductase, with the concomitant oxidation of NADPH to NADP+.[21][22][23] The decrease in NADPH absorbance is monitored.[21][22][23]

General Procedure:

• Sample Preparation: Prepare cell lysates as described for the SOD assay.

• Assay Reaction: In a 96-well plate, combine the cell lysate with a reaction mixture containing glutathione, glutathione reductase, and NADPH.[21]

• Initiate Reaction: Start the reaction by adding a peroxide substrate (e.g., cumene hydroperoxide).[21]

• Measurement: Immediately monitor the decrease in absorbance at 340 nm over time using a microplate reader.[21][22]

• Calculation: The rate of decrease in absorbance is directly proportional to the GPx activity in the sample.[22]

Data Interpretation for Enzyme Assays:

Treatment Group	Expected SOD Activity	Expected GPx Activity
Control (Untreated)	Basal enzyme activity	Basal enzyme activity
Stressor Only	May decrease due to enzyme inactivation	May decrease due to depletion of cofactors
Zinc Histidine + Stressor	Preservation or enhancement of enzyme activity compared to the stressor-only group	Preservation or enhancement of enzyme activity compared to the stressor-only group

Troubleshooting and Considerations

• Solubility and Stability: Ensure that zinc histidine dihydrate is fully dissolved in the culture medium. The presence of histidine enhances the aqueous solubility of zinc.[24] Prepare fresh stock solutions and filter-sterilize before use.

• Concentration Optimization: The optimal concentration of zinc histidine dihydrate for cytoprotection without inducing toxicity should be determined for each cell line using a dose-response curve (e.g., via MTT assay). Studies have shown neuroprotective effects in the range of 5-25 µM.

• Choice of Oxidative Stressor: The type and concentration of the stress-inducing agent should be carefully chosen to elicit a sub-lethal level of oxidative stress that allows for the observation of protective effects.

• Assay Specificity: Be aware of the limitations and potential interferences of each assay. For example, the DCFDA assay can react with various ROS, and results should be interpreted with this in mind.[15][25]

Conclusion

Zinc histidine dihydrate is a valuable tool for researchers studying the mechanisms of oxidative stress and evaluating potential therapeutic interventions. Its enhanced bioavailability and dual antioxidant properties make it a superior choice over other zinc salts for in vitro applications. By following the detailed protocols and considering the experimental variables outlined in these application notes, scientists can effectively utilize zinc histidine dihydrate to gain deeper insights into the cellular response to oxidative damage and the protective role of this important micronutrient complex.

References

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• MEASUREMENT OF SUPEROXIDE DISMUTASE, CATALASE, AND GLUTATHIONE PEROXIDASE IN CULTURED CELLS AND TISSUE. (n.d.). PubMed Central. Retrieved from [Link]

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• The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. (2021). National Institutes of Health. Retrieved from [Link]

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Application Note: High-Precision Enzyme Kinetic Studies Utilizing Zinc Histidine Dihydrate

For: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive guide for conducting enzyme kinetics studies using zinc histidine dihydrate. Zinc, an essential metal ion, plays critical catalytic and structural roles in a vast number of enzymes.[1][2] However, fluctuations in cellular zinc concentrations can also lead to potent enzyme inhibition, a phenomenon of significant interest in drug discovery and for understanding cellular regulation.[3][4][5] Histidine residues are frequently involved in coordinating zinc ions within enzyme active sites, making the zinc-histidine complex a relevant tool for probing these interactions.[5][6][7] This document outlines the theoretical underpinnings, detailed experimental protocols, data analysis techniques, and troubleshooting strategies for characterizing the kinetics of enzyme modulation by zinc histidine dihydrate.

Introduction: The Dual Role of Zinc and Histidine in Enzymology

Zinc is a ubiquitous and essential cofactor for a multitude of enzymes, participating directly in catalysis or contributing to structural stability.[1][2] In many metalloenzymes, zinc is coordinated by amino acid residues at the active site, with histidine being a frequent ligand due to the affinity of its imidazole side chain for the metal ion.[6][7][8] This coordination is pivotal for the enzyme's function.

Conversely, free or loosely bound zinc ions can act as potent inhibitors for a variety of enzymes, even those that do not require zinc for their catalytic activity.[3][4][5] This inhibition often occurs through the binding of zinc to active site residues, such as cysteine, glutamate, or histidine, thereby blocking substrate access or perturbing the catalytic machinery.[3][4][5] Given that histidine's imidazole side chain can chelate metal ions, the zinc-histidine complex serves as a physiologically relevant model for studying the inhibitory effects of zinc on enzymes.[6][7]

Understanding the kinetics of enzyme inhibition by zinc histidine dihydrate can provide valuable insights into the regulatory mechanisms of zinc-sensitive enzymes and can aid in the design of novel therapeutic agents that target metalloenzymes.[9]

Preparing Zinc Histidine Dihydrate for Kinetic Assays

The reliable preparation of a stable and well-characterized zinc histidine dihydrate solution is paramount for obtaining reproducible kinetic data. The following protocol is adapted from established methods for creating zinc-amino acid complexes for biochemical studies.[6][10]

Protocol 2.1: Preparation of a 10 mM Zinc Histidine Dihydrate Stock Solution

• Reagent Preparation:

  • Prepare a 10 mM solution of L-Histidine (molecular weight: 155.16 g/mol ) in a suitable biological buffer (e.g., 50 mM HEPES, pH 7.4). Ensure the histidine is fully dissolved.

  • Prepare a 10 mM stock solution of Zinc Chloride (ZnCl₂) (molecular weight: 136.30 g/mol ) in ultrapure water.

• Complex Formation:

  • Slowly add the 10 mM ZnCl₂ solution dropwise to the 10 mM L-Histidine solution while stirring gently at room temperature. A 2:1 molar ratio of histidine to zinc is often used to ensure saturation of the zinc coordination sites by histidine.

  • After the addition is complete, continue stirring the mixture for 1 hour at room temperature to allow for the formation of the zinc-histidine complex.

• pH Adjustment and Filtration:

  • Measure the pH of the resulting solution and, if necessary, adjust it to the desired pH for your kinetic assay using small volumes of dilute NaOH or HCl. Note that the pH can influence the stability and charge of the complex.[1]

  • Filter the final solution through a 0.22 µm syringe filter to remove any potential precipitates and ensure sterility.

• Storage:

  • Store the stock solution at 4°C. For long-term storage, aliquots can be stored at -20°C. Avoid repeated freeze-thaw cycles.

Table 1: Reagent and Buffer Recommendations

Reagent/Buffer	Recommended Grade	Notes
L-Histidine	≥99% purity
Zinc Chloride (ZnCl₂)	≥98% purity, anhydrous
HEPES Buffer	Molecular biology grade	A non-coordinating buffer is preferred to avoid chelation of zinc ions.
Ultrapure Water	Type I (18.2 MΩ·cm)

Experimental Design for Enzyme Kinetic Studies

A robust experimental design is crucial for accurately determining the kinetic parameters of enzyme inhibition by zinc histidine dihydrate. This typically involves measuring the initial reaction rates at various substrate and inhibitor concentrations.

General Assay Setup

The following is a generalized protocol that can be adapted for a specific enzyme and substrate.

Protocol 3.1: Enzyme Inhibition Assay

• Prepare Reagent Solutions:

  • Enzyme Stock Solution: Prepare a concentrated stock of the enzyme in a suitable assay buffer.

  • Substrate Stock Solution: Prepare a concentrated stock of the substrate in the assay buffer.

  • Zinc Histidine Dihydrate Inhibitor Stock: Use the 10 mM stock prepared in Protocol 2.1.

  • Assay Buffer: Prepare the buffer that will be used for the final reaction volume (e.g., 50 mM HEPES, pH 7.4).

• Assay Plate Preparation:

  • In a 96-well microplate, add the assay buffer to each well.

  • Add varying concentrations of the zinc histidine dihydrate inhibitor solution to the appropriate wells. Include a set of wells with no inhibitor as a control.

  • Add a fixed concentration of the enzyme to each well.

  • Pre-incubate the enzyme and inhibitor mixture for a set period (e.g., 5-10 minutes) at the desired assay temperature to allow for inhibitor binding.

• Initiate the Reaction:

  • Initiate the enzymatic reaction by adding the substrate to each well.

  • Immediately begin monitoring the reaction progress using a suitable detection method (e.g., spectrophotometry for a colorimetric substrate, fluorometry for a fluorescent substrate).

• Data Acquisition:

  • Record the change in signal (e.g., absorbance, fluorescence) over time. Ensure that you are measuring the initial linear rate of the reaction.

Determining the Mode of Inhibition

To determine whether zinc histidine dihydrate acts as a competitive, non-competitive, uncompetitive, or mixed inhibitor, the experiment should be performed with varying concentrations of both the substrate and the inhibitor.

Figure 1: General workflow for an enzyme inhibition kinetics experiment.

Data Analysis and Interpretation

The initial reaction rates obtained from the kinetic assays are used to determine key kinetic parameters, including the Michaelis-Menten constant (Kₘ), the maximum reaction velocity (Vₘₐₓ), and the inhibition constant (Kᵢ).

Table 2: Key Kinetic Parameters and Their Significance

Parameter	Description	Significance in Inhibition Studies
Kₘ	The substrate concentration at which the reaction rate is half of Vₘₐₓ.	An apparent increase in Kₘ suggests competitive inhibition.
Vₘₐₓ	The maximum rate of the reaction when the enzyme is saturated with the substrate.	A decrease in Vₘₐₓ suggests non-competitive or uncompetitive inhibition.
Kᵢ	The dissociation constant for the enzyme-inhibitor complex.	A lower Kᵢ value indicates a more potent inhibitor.

The mode of inhibition can be elucidated by analyzing how Kₘ and Vₘₐₓ change in the presence of the inhibitor. This is often visualized using a Lineweaver-Burk plot (a double reciprocal plot of 1/rate versus 1/[Substrate]).

Table 3: Effect of Inhibition Mode on Kinetic Parameters

Inhibition Mode	Effect on Apparent Kₘ	Effect on Apparent Vₘₐₓ
Competitive	Increases	Unchanged
Non-competitive	Unchanged	Decreases
Uncompetitive	Decreases	Decreases
Mixed	Increases or Decreases	Decreases

The inhibition constant (Kᵢ) can be calculated from the kinetic data using various methods, including nonlinear regression analysis of the Michaelis-Menten equation adapted for the specific inhibition model.[11][12][13] For competitive inhibition, the relationship is given by:

• Apparent Kₘ = Kₘ * (1 + [I]/Kᵢ)

Where [I] is the inhibitor concentration.

Potential Mechanisms of Interaction

The interaction of zinc histidine dihydrate with an enzyme can occur through several mechanisms. The following diagram illustrates a plausible scenario for competitive inhibition where the zinc-histidine complex competes with the substrate for binding to the enzyme's active site.

Figure 2: Schematic of competitive inhibition by zinc histidine dihydrate.

In this model, the zinc ion within the complex can coordinate with residues in the active site that would normally bind the substrate or a catalytic metal ion. The histidine component of the complex can also form hydrogen bonds or other interactions within the active site, further stabilizing the enzyme-inhibitor complex.

Troubleshooting and Considerations

• Solubility Issues: If precipitation is observed upon preparing the zinc histidine dihydrate solution, ensure that the pH is appropriate and consider using a slightly lower concentration. The solubility of histidine can be influenced by the presence of metal ions.

• Chelating Agents: Avoid using buffers or reagents that can act as strong chelating agents (e.g., EDTA, citrate), as they can strip the zinc from the histidine complex, leading to inaccurate results.

• Ionic Strength: Be mindful of the ionic strength of the assay buffer, as it can influence both enzyme activity and the stability of the zinc-histidine complex. Maintain a consistent ionic strength across all experiments.

• Non-specific Inhibition: At high concentrations, zinc ions can cause non-specific protein aggregation and precipitation. It is important to work within a concentration range where the inhibition is specific and reversible.

Conclusion

The study of enzyme kinetics with zinc histidine dihydrate provides a powerful approach to understanding the regulatory roles of zinc and the mechanisms of metalloenzyme inhibition. By following the detailed protocols and data analysis guidelines presented in this application note, researchers can obtain high-quality, reproducible data to advance their research in enzymology and drug development.

References

• Maret, W. (2013). Inhibitory zinc sites in enzymes. Biometals, 26(2), 197-204. [Link]

• Self-Assembly of Benzyloxycarbonyl Histidine with Zinc Ions for the Construction of Esterase Mimics. (2022). Molecules, 27(23), 8251. [Link]

• Maret, W. (2013). Inhibitory zinc sites in enzymes. PubMed. [Link]

• Bardsley, W. G., & Childs, R. E. (1974). Inhibition of enzymes by metal ion-chelating reagents. Theory and new graphical methods of study. The Biochemical journal, 137(1), 55–60. [Link]

• GraphPad. Computing Ki for a Competitive Enzyme Inhibitor. [Link]

• Bitesize Bio. A Quick Primer on Enzyme Kinetics. [Link]

• Vallee, B. L., & Falchuk, K. H. (1993). The biochemical basis of zinc physiology. Physiological reviews, 73(1), 79-118.
• Armstrong, L. E., Maresh, C. M., Castellani, J. W., Bergeron, M. F., Kenefick, R. W., LaGasse, K. E., & Riebe, D. (1999). Urinary indices of hydration status. International journal of sport nutrition, 9(3), 265-279.

• Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. (2022). International Journal of Molecular Sciences, 23(7), 3939. [Link]

• Metal complexes as enzyme inhibitors. (2014). Chemical Science, 5(5), 1639-1651. [Link]

• Klinman, J. P. (2004). Dynamics and catalysis. Accounts of chemical research, 37(10), 737-744.

• Computational Understanding of the Selectivities in Metalloenzymes. (2018). Frontiers in Chemistry, 6, 493. [Link]

• Vallee, B. L., & Auld, D. S. (1990). Zinc coordination, function, and structure of zinc enzymes and other proteins. Biochemistry, 29(24), 5647–5659. [Link]

• The metal cofactor: stationary or mobile? (2024). Applied Microbiology and Biotechnology, 108(1), 253. [Link]

• ChemTalk. Enzyme Cofactors. [Link]

• ResearchGate. How is to calculate Ki value of an enzyme inhibitor? Is there any concise protocol. [Link]

• Maret, W. (2013). Inhibitory zinc sites in enzymes. ResearchGate. [Link]

• Bardsley, W. G., Childs, R. E., & Crabbe, M. J. C. (1974). Inhibition of enzymes by metal ion-chelating reagents. The action of copper-chelating reagents on diamine oxidase. The Biochemical journal, 137(1), 61–66. [Link]

• Understanding the Role of L-Histidine HCl in Protein Synthesis. (2024). Stanford Chemicals. [Link]

• Bardsley, W. G., Childs, R. E., & Crabbe, M. J. C. (1974). Inhibition of enzymes by metal ion-chelating reagents. The action of copper-chelating reagents on diamine oxidase. ResearchGate. [Link]

• Holeček, M. (2020). Histidine in Health and Disease: Metabolism, Physiological Importance, and Use as a Supplement. Nutrients, 12(3), 848. [Link]

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• Estimation of Ki in a competitive enzyme-inhibition model: comparisons among three methods of data analysis. (1998). Drug metabolism and disposition: the biological fate of chemicals, 26(8), 753–759. [Link]

• Coordination Chemical Studies on Metalloenzymes - II. Kinetic Behavior of Various Types of Chelating Agents towards Bovine Carbonic Anhydrase. (1975). Journal of Biochemistry, 77(1), 177-185. [Link]

• Holeček, M. (2020). Histidine Metabolism and Function. Current Protein & Peptide Science, 21(6), 536-544. [Link]

• Biology LibreTexts. 6.8: Cofactors and Catalysis - A Little Help From My Friends. [Link]

• Self-Assembly of Benzyloxycarbonyl Histidine with Zinc Ions for the Construction of Esterase Mimics. (2022). MDPI. [Link]

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• Zinc-Dependent Enzymes in Zinc-Depleted Rats; Intestinal Alkaline Phosphatase. (1970). The Journal of Nutrition, 100(11), 1269-1277. [Link]

• A Sensitive, Nonradioactive Assay for Zn(II) Uptake into Metazoan Cells. (2018). Biochemistry, 57(49), 6757–6761. [Link]

• Imamura, T., Hatanaka, C., & Kato, N. (1971). Zinc- Complexes of Histidine and the Related Compounds in Aqueous Solution. Journal of the Faculty of Fisheries and Animal Husbandry, Hiroshima University, 10(1), 15-24. [Link]

• Google Patents. US9598288B2 - Method for preparing zinc-histidine self-assembly biomimetric complex ....

• Role of Zinc in Catalytic Activity of Carbonic Anhydrase IX. (2012). PLoS ONE, 7(3), e33493. [Link]

• Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. (2022). PubMed Central. [Link]

• The Zinc-Dependent Protease Activity of the Botulinum Neurotoxins. (2013). Toxins, 5(9), 1539-1556. [Link]

• Google Patents.

• Two-point connected complex of zinc aminoporphyrin with histidine protected at α-amino and imidazolyl-π nitrogen atoms. (2024). Oxford Academic. [Link]

• Identifying Zn-bound histidine residues in metalloproteins using hydrogen deuterium exchange mass spectrometry. (2014). Journal of the American Society for Mass Spectrometry, 25(12), 2066–2074. [Link]

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Application Notes and Protocols for the Use of Zinc Histidine Dihydrate in Protein Crystallization

Introduction: A Coordinated Approach to Overcoming Crystallization Challenges

The determination of high-resolution three-dimensional protein structures via X-ray crystallography remains a cornerstone of modern drug discovery and fundamental biological research. A significant bottleneck in this process, however, is the production of well-ordered, diffraction-quality crystals. Many proteins prove recalcitrant to crystallization due to conformational flexibility, weak intermolecular contacts, or unfavorable surface properties. To address these challenges, the strategic use of additives in crystallization screens has become an indispensable tool.

Among the various classes of additives, divalent metal ions, particularly zinc (Zn²⁺), have demonstrated considerable efficacy. Zinc ions can play a multifaceted role, from stabilizing protein structures to mediating crystal contacts through coordination with specific amino acid residues, most notably histidine and cysteine.[1] This application note details the use of a pre-formed complex, zinc histidine dihydrate, as a strategic additive to enhance the probability and quality of protein crystal formation. By providing a stable, well-defined coordination complex, zinc histidine dihydrate offers a more controlled approach compared to the addition of simple zinc salts, potentially leading to more reproducible and successful crystallization outcomes.

The Scientific Rationale: Why Zinc and Histidine?

The synergistic relationship between zinc ions and histidine residues is well-established in structural biology. Histidine's imidazole side chain is a proficient ligand for zinc, and this interaction is fundamental to the structure and function of numerous proteins, including the ubiquitous zinc-finger domains.[1][2] The coordination of zinc by histidine can significantly influence a protein's properties in a manner that is advantageous for crystallization:

• Structural Stabilization: Zinc binding can lock a protein into a more rigid conformation, reducing the conformational entropy that can inhibit crystal lattice formation.[3]

• Mediation of Crystal Contacts: The zinc-histidine complex can act as a molecular bridge, forming well-defined, directional interactions between protein molecules, thereby promoting the ordered packing required for crystallization.[4]

• pH-Dependent Interactions: The protonation state of histidine's imidazole ring is pH-dependent, allowing for fine-tuning of zinc coordination and intermolecular interactions by adjusting the pH of the crystallization solution.[5][6]

The use of a pre-formed zinc histidine dihydrate complex provides both the metal ion and its preferred ligand in a stable, bio-available form. This can be particularly beneficial for proteins that may not have a sufficient number of surface-exposed histidine residues to effectively coordinate "free" zinc ions from a simple salt solution. The complex can interact with surface histidines, glutamates, or aspartates on the protein, creating favorable crystal packing interactions.

Mechanism of Action: Zinc-Histidine Coordination

The fundamental interaction involves the zinc ion being chelated by the imidazole and amino groups of histidine residues. This coordination can occur between the zinc histidine dihydrate complex and histidine residues on the protein surface, or the complex can help to organize protein molecules that each present a coordinating residue.

Caption: Zinc-histidine complex mediating protein-protein interaction.

Experimental Protocols

Protocol 1: Preparation of a 100 mM Zinc Histidine Dihydrate Stock Solution

This protocol outlines the preparation of a stock solution that can be used as an additive in crystallization screens.

Materials:

• Zinc Acetate Dihydrate (Zn(CH₃COO)₂·2H₂O)

• L-Histidine

• High-purity water (Milli-Q or equivalent)

• Magnetic stirrer and stir bar

• 0.22 µm syringe filter

Procedure:

• Dissolve L-Histidine: In a clean glass beaker, dissolve L-Histidine to a final concentration of 200 mM in high-purity water. Gentle heating and stirring may be required to fully dissolve the amino acid.

• Dissolve Zinc Acetate: In a separate beaker, dissolve Zinc Acetate Dihydrate to a final concentration of 100 mM in high-purity water.

• Combine Solutions: Slowly add the 100 mM zinc acetate solution to the 200 mM L-histidine solution while stirring. A 2:1 molar ratio of histidine to zinc is recommended to ensure complete complex formation.

• pH Adjustment (Optional): The pH of the resulting solution should be near neutral. If necessary, adjust the pH to between 6.5 and 7.5 using dilute NaOH or HCl. The pH is a critical parameter as it influences the protonation state of the histidine imidazole ring.[5]

• Final Volume and Sterilization: Adjust the final volume with high-purity water to achieve a 100 mM concentration of the zinc histidine complex.

• Sterile Filtration: Filter the stock solution through a 0.22 µm syringe filter into a sterile container.

• Storage: Store the stock solution at 4°C.

Protocol 2: Crystallization Screening using Zinc Histidine Dihydrate

This protocol describes the incorporation of the zinc histidine dihydrate stock solution into a standard vapor diffusion crystallization screen.

Methodology: Sitting Drop Vapor Diffusion

Materials:

• Purified protein sample (at a suitable concentration, typically 5-15 mg/mL)

• 100 mM Zinc Histidine Dihydrate stock solution

• Commercially available or custom-made crystallization screens

• 96-well crystallization plates

Workflow Diagram:

Caption: Experimental workflow for crystallization screening.

Procedure:

• Plate Setup: Pipette the reservoir solutions from your chosen crystallization screen into the reservoirs of the 96-well plate.

• Drop Composition: In the drop wells, mix your protein solution with the reservoir solution. The ratio is typically 1:1, but can be varied (e.g., 2:1 or 1:2 protein:reservoir).

• Additive Incorporation: Add the 100 mM Zinc Histidine Dihydrate stock solution to the drop to a final concentration in the range of 1-10 mM. A good starting point is 5 mM.

• Sealing and Incubation: Seal the plate and incubate at a constant temperature (e.g., 20°C).

• Observation: Regularly monitor the drops for crystal growth over several days to weeks.

Protocol 3: Co-crystallization vs. Soaking

There are two primary strategies for introducing the zinc histidine dihydrate complex.

Co-crystallization:

• Add the zinc histidine dihydrate stock solution directly to your purified protein solution to a final concentration of 1-5 mM.

• Incubate the mixture on ice for 30-60 minutes to allow for complex formation.

• Proceed with setting up crystallization trials as described in Protocol 2, using the protein-complex mixture.

Soaking:

• First, obtain crystals of your protein without the additive.

• Prepare a "soaking solution" consisting of the original crystallization condition (reservoir solution) supplemented with 5-20 mM zinc histidine dihydrate.

• Carefully transfer the protein crystal into a drop of the soaking solution.

• Incubate for a period ranging from a few minutes to several hours.

• Cryo-protect and flash-cool the crystal for X-ray diffraction analysis.

Caption: Co-crystallization versus soaking workflow.

Quantitative Data and Troubleshooting

Parameter	Recommended Range	Notes & Troubleshooting
Protein Concentration	5 - 15 mg/mL	If precipitation occurs, try lowering the protein concentration.
Zn-His Complex (Screening)	1 - 10 mM	Start with 5 mM. Heavy precipitation may indicate the concentration is too high. If no effect is seen, try increasing the concentration.
pH	6.0 - 8.5	The optimal pH will be protein-dependent but is critical for histidine's ability to coordinate zinc.[5] Consider screening a range of pH values.
Temperature	4 - 22 °C	Temperature affects protein stability and solubility. Screen at different temperatures if initial trials are unsuccessful.

Applications in Drug Development and Structural Biology

The successful crystallization and structure determination of a target protein is a critical step in structure-based drug design. By facilitating the crystallization of challenging targets, zinc histidine dihydrate can accelerate the drug discovery pipeline. Furthermore, the zinc ion itself can be a useful tool for phasing in X-ray crystallography, providing an anomalous signal to help solve the phase problem.[4]

Conclusion

Zinc histidine dihydrate represents a valuable and rational addition to the crystallographer's toolkit. By providing a stable coordination complex, it offers a controlled method for leveraging the structure-stabilizing and crystal-contact-mediating properties of zinc-histidine interactions. The protocols outlined in this application note provide a starting point for researchers to explore the potential of this additive with their specific protein targets. As with all crystallization experiments, empirical optimization of concentrations, pH, and other conditions will be key to achieving success.

References

• An approach to crystallizing proteins by metal-mediated synthetic symmetrization. Protein Science, 18(4), 865-876. Available at: [Link]

• Zinc-histidine as nucleation centers for growth of ZnS nanocrystals. Biochemical and Biophysical Research Communications, 272(1), 29-35. Available at: [Link]

• Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. International Journal of Molecular Sciences, 23(7), 3939. Available at: [Link]

• Crystallization Behavior and Transformation Kinetics of L-Histidine Polymorphs. Crystal Growth & Design, 12(11), 5447-5454. Available at: [Link]

• EFFECT OF SOLVENT ON CRYSTALLIZATION AND POLYMORPHIC TRANSFORMATION OF L-HISTIDINE. Thesis, Suranaree University of Technology. Available at: [Link]

• What is the mechanism of Histidine zinc hydrate?. Patsnap Synapse. Available at: [Link]

• Characterizing metal binding sites in proteins with X-ray crystallography. Nature Protocols, 12(4), 655-674. Available at: [Link]

• A New Inorganic-Organic Hybrid Zinc Phosphate Prepared with L-Histidine with an Unusual Stability in Water. Crystal Growth & Design, 11(2), 481-488. Available at: [Link]

• Investigation of histidine stabilizing effects on LDH during freeze-drying. Journal of Pharmaceutical Sciences, 101(11), 4057-4066. Available at: [Link]

• Zinc–histidine crystalline polymorphs obtained from the CSD. Other.... ResearchGate. Available at: [Link]

• Metal complexes of amino acids and peptides. Amino Acids, Peptides and Proteins, 36, 126-163. Available at: [Link]

• Zinc(II) Complexes with Amino Acids for Potential Use in Dermatology: Synthesis, Crystal Structures, and Antibacterial Activity. Molecules, 25(4), 951. Available at: [Link]

• Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. The Journal of Physical Chemistry B, 122(25), 6519-6529. Available at: [Link]

• mixing and matching cysteine and histidine residues in zinc finger proteins to afford different folds and function. Dalton Transactions, 41(24), 7257-7265. Available at: [Link]

• Zinc(II) Complexes with Amino Acids for Potential Use in Dermatology: Synthesis, Crystal Structures, and Antibacterial Activity. Molecules, 25(4), 951. Available at: [Link]

• Two Methods, One Goal: Structural Differences between Cocrystallization and Crystal Soaking to Discover Ligand Binding Poses. ChemMedChem, 15(19), 1836-1845. Available at: [Link]

• Application of histidine buffer solution in reduction of protein aggregates. Google Patents, CN112798720A.

• Both co-crystallization and soaking strategies are possible for high.... ResearchGate. Available at: [Link]

• Revealing protein structures: crystallization of protein-ligand complexes - co-crystallization and crystal soaking. FEBS Open Bio, 14(5), 1339-1351. Available at: [Link]

• Revealing protein structures: crystallization of protein‐ligand complexes – co‐crystallization and crystal soaking. FEBS Open Bio, 14(5), 1339-1351. Available at: [Link]

• Understanding the Stabilizing Effect of Histidine on mAb Aggregation: A Molecular Dynamics Study. Molecular Pharmaceutics, 19(9), 3357-3367. Available at: [Link]

• Synthesis of metal-binding amino acids. Organic & Biomolecular Chemistry, 22(40), 8089-8106. Available at: [Link]

• The importance of amino acid interactions in the crystallization of hydroxyapatite. Acta Biomaterialia, 11, 449-458. Available at: [Link]

• A strong 13C chemical shift signature provides the coordination mode of histidines in zinc-binding proteins. Journal of Biomolecular NMR, 56(4), 367-374. Available at: [Link]

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Application Notes &amp; Protocols: Evaluating Zinc Histidine Dihydrate as a Feed Additive in Livestock Studies

Abstract

Zinc is an indispensable trace mineral in livestock nutrition, playing a pivotal role in immunity, antioxidant defense, growth, and reproduction. Traditional supplementation with inorganic zinc salts like zinc sulfate is often hampered by low bioavailability due to antagonistic interactions in the gastrointestinal tract. Chelated organic minerals, such as zinc histidine dihydrate, represent a significant advancement, offering enhanced stability and absorption. This guide provides a comprehensive framework for researchers and animal nutritionists to design, execute, and analyze studies evaluating the efficacy of zinc histidine dihydrate in various livestock species. It details the underlying biochemical mechanisms, step-by-step experimental protocols, and data interpretation strategies necessary for a robust scientific investigation.

Introduction: The Case for Chelated Zinc

Zinc is a critical cofactor for over 300 enzymes and 2,000 transcription factors, governing a vast array of physiological functions.[1] In intensive livestock production, supplemental zinc is essential to meet the demands of rapid growth, high production yields, and frequent immunological challenges.

Inorganic zinc sources (e.g., zinc oxide, zinc sulfate) are prone to dissociation in the upper gastrointestinal tract. The resulting free Zn²⁺ ions can form insoluble complexes with dietary antagonists like phytates, certain fibers, and other minerals, rendering the zinc unavailable for absorption.[2][3] This necessitates higher inclusion rates, which can lead to increased environmental zinc excretion.[3][4]

Organic chelated minerals, like zinc histidine, offer a solution. By binding zinc to an organic ligand—in this case, the amino acid histidine—the mineral is protected from these antagonistic interactions. This stable complex is thought to be absorbed intact through amino acid transporters or remain soluble long enough to reach zinc-specific transporters (ZIPs) in the small intestine, thereby increasing its bioavailability.[2][5][6][7] The European Food Safety Authority (EFSA) has reviewed and deemed various zinc chelates as safe and efficacious sources of zinc for all animal species, provided that maximum authorized levels for total zinc in feed are respected.[4][8][9]

Biochemical Profile and Mechanism of Action

Zinc histidine dihydrate is a chelated complex where a central zinc ion is bonded to histidine molecules. This structure confers several advantages:

• High Stability: The chelate bond is strong enough to protect the zinc ion from forming insoluble precipitates at the pH of the rumen and upper intestine.

• Enhanced Solubility: The complex remains soluble, allowing for efficient transport to the absorptive surfaces of the enterocytes.

• Increased Bioavailability: Studies in both humans and animals have demonstrated that zinc complexed with histidine is better absorbed than zinc sulfate.[5][6][7] This allows for lower inclusion rates in feed to achieve the same physiological effect.[2]

2.1 The Intestinal Absorption Pathway

The enhanced absorption of zinc histidine is attributed to its ability to leverage multiple transport mechanisms. While inorganic zinc primarily relies on specific zinc transporters like ZIP4, the zinc-histidine complex can also be co-transported via amino acid transporters.[7][10][11][12] Once inside the enterocyte, the zinc is released and can be utilized for cellular functions or bound to metallothionein, a cysteine-rich protein that plays a key role in zinc storage, transport, and detoxification.[1][13][14][15] From the enterocyte, zinc is exported into circulation via the basolateral transporter ZnT1.[16]

Caption: Enhanced absorption of Zinc Histidine vs. Inorganic Zinc.

Designing a Livestock Study: Key Considerations

A well-designed study is crucial for accurately assessing the benefits of zinc histidine. The following experimental workflow provides a general template.

Caption: General workflow for a livestock feed additive trial.

3.1 Treatment Groups and Diet Formulation

• Negative Control (NC): A basal diet formulated to be marginal or adequate in zinc, without supplemental zinc. This group helps establish a baseline response.

• Positive Control (PC): The basal diet supplemented with a standard inorganic source (e.g., Zinc Sulfate, ZnSO₄) at a typical industry inclusion rate.

• Test Group(s): The basal diet supplemented with zinc histidine dihydrate at one or more inclusion levels. It is recommended to test at an equivalent zinc level to the PC group and potentially at lower levels to demonstrate superior bioavailability.

Table 1: Example Dietary Treatment Structure for a Swine Growth Study

Group ID	Basal Diet Zinc	Supplemental Zinc Source	Supplemental Zinc Level (mg/kg feed)	Total Analyzed Zinc (mg/kg feed)
NC	~40 mg/kg	None	0	~40
PC-ZnSO₄	~40 mg/kg	Zinc Sulfate	80	~120
ZH-80	~40 mg/kg	Zinc Histidine	80	~120
ZH-60	~40 mg/kg	Zinc Histidine	60	~100

Core Experimental Protocols

Protocol 1: Performance and Health Monitoring

• Objective: To measure the effect of zinc histidine on key production parameters.

• Procedure:

  • Record individual animal body weight at the start of the trial and at regular intervals (e.g., weekly for poultry/piglets, bi-weekly for finishing pigs/calves).

  • Record feed provided to each pen or individual animal. At each weighing interval, record and remove refused feed to calculate feed intake.

  • Calculate Average Daily Gain (ADG), Average Daily Feed Intake (ADFI), and Feed Conversion Ratio (FCR = ADFI/ADG).

  • Conduct daily health checks. For dairy cows, monitor for conditions like mastitis and record somatic cell counts (SCC) in milk.[17] For piglets, score fecal consistency to assess gut health.[3]

Protocol 2: Sample Collection and Processing

• Objective: To collect biological samples for analysis of zinc status, immune function, and antioxidant capacity.

• Materials: Vacutainer tubes (serum separator tubes for serum, K₂-EDTA tubes for plasma), sterile collection containers, centrifuge, -80°C freezer.

• Procedure (Blood):

  • At baseline, midpoint, and end of the trial, collect blood via jugular (cattle, swine) or brachial vein (poultry) puncture.

  • For serum , use a serum separator tube. Allow blood to clot at room temperature for 30-60 minutes, then centrifuge at 1,500 x g for 15 minutes at 4°C. Aliquot the supernatant (serum) into cryovials.

  • For plasma , use a K₂-EDTA tube. Centrifuge immediately at 1,500 x g for 15 minutes at 4°C. Aliquot the supernatant (plasma) into cryovials.

  • Store all samples at -80°C until analysis.

• Procedure (Tissue - Terminal Study Only):

  • At the end of the trial, euthanize a subset of animals according to approved institutional animal care protocols.

  • Promptly collect tissue samples (e.g., liver, jejunum, tibia). The liver is a primary storage organ for zinc.[14]

  • Rinse tissues with ice-cold phosphate-buffered saline (PBS) to remove excess blood.

  • Blot dry, weigh, and snap-freeze in liquid nitrogen. Store at -80°C.

Protocol 3: Assessing Zinc Bioavailability

• Objective: To determine the concentration of zinc in biological samples as a direct indicator of absorption and retention.

• Method: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

  • ICP-MS is the gold standard for trace mineral analysis due to its high sensitivity and precision.[18][19][20]

• Procedure (General):

  • Accurately weigh tissue samples or pipette serum/plasma samples.

  • Perform acid digestion: Add a known volume of trace-metal grade concentrated nitric acid (e.g., 70% HNO₃) to the sample.

  • Heat the samples in a microwave digestion system or on a hot block until the tissue is fully dissolved and the solution is clear.

  • Dilute the digested sample to a final known volume with deionized water.

  • Analyze the diluted samples using a calibrated ICP-MS instrument.[18][19]

  • Express results as µg/dL or ppm for serum/plasma and µg/g (wet weight) for tissues.

Protocol 4: Evaluating Immune Function

• Objective: To measure markers of immune status, as zinc is crucial for both innate and adaptive immunity.[21][22][23]

• Method: Enzyme-Linked Immunosorbent Assay (ELISA)

• Procedure (Immunoglobulins):

  • Use commercially available ELISA kits specific for the target species (e.g., Bovine IgG, Porcine IgA, Chicken IgM).

  • Coat a 96-well plate with a capture antibody against the immunoglobulin of interest.

  • Add diluted serum samples and standards to the wells.

  • Add a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP).

  • Add a substrate that produces a colored product upon reaction with the enzyme.

  • Stop the reaction and measure the absorbance using a microplate reader.

  • Calculate immunoglobulin concentrations based on the standard curve. Increased immunoglobulin levels can indicate a more robust humoral immune response.[17][24]

Protocol 5: Measuring Antioxidant Status

• Objective: To assess the body's ability to counteract oxidative stress, a key function of zinc-dependent enzymes.[24][25]

• Key Biomarkers:

  • Superoxide Dismutase (SOD): A zinc-dependent enzyme that catalyzes the dismutation of superoxide radicals.[24]

  • Glutathione Peroxidase (GSH-Px): An enzyme that reduces hydrogen peroxide and lipid hydroperoxides.[17]

  • Malondialdehyde (MDA): A marker of lipid peroxidation and oxidative damage.[26]

• Method: Spectrophotometric Assays

• Procedure (SOD Activity):

  • Use a commercial SOD assay kit. These kits are typically based on the inhibition of a reaction that produces a colored product.

  • Prepare tissue homogenates (e.g., from liver) or use plasma/serum samples.

  • Add samples and standards to a 96-well plate.

  • Add the reaction mixture provided in the kit.

  • Incubate as per the manufacturer's instructions.

  • Measure absorbance at the specified wavelength. SOD activity is inversely proportional to the color intensity.

  • Calculate SOD activity (U/mL or U/mg protein) based on the standard curve. Higher SOD activity indicates an enhanced antioxidant defense system.[25]

Data Analysis and Expected Outcomes

• Statistical Analysis: Use appropriate statistical models (e.g., ANOVA, ANCOVA) to analyze the data, with the animal or pen as the experimental unit. Account for baseline measurements where applicable. A p-value of <0.05 is typically considered statistically significant.

• Expected Outcomes: Compared to inorganic zinc, animals supplemented with zinc histidine dihydrate may exhibit:

  • Improved Performance: Higher ADG and improved FCR, particularly under stressful conditions.[21][27]

  • Enhanced Zinc Status: Significantly higher zinc concentrations in plasma, serum, and liver, demonstrating superior bioavailability.[25][26][28]

  • Better Gut Health: Improved intestinal morphology (e.g., increased villus height) and a healthier gut microbiome composition.[29][30][31]

  • Stronger Immune Function: Higher circulating immunoglobulin levels and a more balanced inflammatory cytokine profile.[32][33]

  • Reduced Oxidative Stress: Increased activity of antioxidant enzymes like SOD and GSH-Px, and lower levels of damage markers like MDA.[17][25][26]

Table 2: Hypothetical Results Summary

Parameter	PC-ZnSO₄ (80 ppm)	ZH-80 (80 ppm)	P-value
Final Body Weight (kg)	110.5	113.2	<0.05
Feed Conversion Ratio	2.65	2.58	<0.05
Plasma Zinc (µg/dL)	85.6	102.4	<0.01
Serum IgG (mg/mL)	15.2	18.1	<0.05
Liver SOD Activity (U/mg protein)	125.3	148.9	<0.01

Conclusion

The use of zinc histidine dihydrate as a feed additive offers a scientifically-backed strategy to improve zinc nutrition, animal health, and performance. Its superior bioavailability allows for more efficient delivery of this essential mineral, supporting robust immune function and antioxidant defenses. By following the structured experimental approach and detailed protocols outlined in this guide, researchers can effectively validate the efficacy of zinc histidine in their specific production systems, contributing to more sustainable and productive livestock operations.

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• Stein, H. H. (n.d.). Relative bioavailability by nursery pigs of Zn in a new source of Zn-glycinate. Hans H. Stein Laboratory. [Link]

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"investigating the neuroprotective effects of zinc histidine"

An In-Depth Guide to Investigating the Neuroprotective Effects of Zinc Histidine

Authored by: A Senior Application Scientist

This document provides a comprehensive framework for researchers, scientists, and drug development professionals investigating the neuroprotective potential of zinc histidine. We will move beyond simple procedural lists to explore the underlying rationale for experimental design, offering detailed, field-tested protocols and data interpretation strategies. Our approach is grounded in establishing a self-validating experimental system to ensure the generation of robust and reliable data.

Introduction: The Dichotomous Role of Zinc in the Central Nervous System

Zinc is the second most abundant trace element in the brain and is indispensable for healthy neurological function.[1] It serves as a critical structural component for a vast number of proteins, including transcription factors and enzymes, and acts as a signaling molecule in both intracellular and intercellular pathways.[1][2][3] Zincergic neurons, which store labile zinc in synaptic vesicles, are prevalent in brain regions like the hippocampus and cortex, where synaptically released zinc modulates neurotransmission.[1]

However, zinc homeostasis is a delicate balance. While zinc deficiency is linked to impaired learning, memory, and an increased risk of neurological disorders, excessive zinc is potently neurotoxic.[3][4][5] This duality necessitates a strategic approach to zinc supplementation for therapeutic purposes. The zinc-histidine complex (Zn(His)₂) has emerged as a promising candidate due to its enhanced bioavailability and inherent antioxidant properties compared to other zinc salts.[4][6] This guide provides the essential models and protocols to rigorously evaluate its neuroprotective mechanisms.

Core Mechanisms of Zinc Histidine-Mediated Neuroprotection

Our investigation is built upon the hypothesis that zinc histidine confers neuroprotection through a multi-faceted mechanism involving the mitigation of oxidative stress and the inhibition of apoptotic cell death pathways.

Accumulating evidence suggests that zinc histidine protects neurons by:

• Combating Oxidative Stress: Oxidative damage is a common pathological feature of many neurodegenerative diseases. Zinc histidine has demonstrated antioxidant potential, which is crucial for neutralizing reactive oxygen species (ROS) that can otherwise lead to cellular damage.[4][6]

• Inhibiting Apoptosis: The complex has been shown to directly interfere with the apoptotic cascade. Specifically, it can inhibit the activation of key executioner enzymes like caspase-3 and modulate stress-activated protein kinases such as c-jun-N-terminal kinase (JNK), which are involved in pro-apoptotic signaling.[4][6]

• Modulating Survival Pathways: Zinc itself is a known modulator of critical intracellular signaling cascades that govern cell fate.[7] It can influence pro-survival pathways such as the Ras/Raf/MEK/ERK pathway, which is pivotal for neuronal growth and survival.[7][8]

The diagram below illustrates the proposed signaling pathways through which zinc histidine exerts its neuroprotective effects.

Caption: Proposed signaling cascade for zinc histidine neuroprotection.

Experimental Design: Models and Workflow

A robust investigation relies on a logical progression from establishing a disease model to quantifying the therapeutic intervention's effects. We recommend an in vitro model using primary cortical neurons, as they provide high physiological relevance for neuroprotection studies.[4]

Recommended In Vitro Model: Primary Cortical Neurons

Primary neurons, while more demanding to culture than cell lines, offer a superior model that recapitulates the complex morphology and signaling of neurons in vivo.[9] Oxidative stress, a key factor in neurodegeneration, can be reliably induced using hydrogen peroxide (H₂O₂), providing a consistent and measurable insult against which to test the protective effects of zinc histidine.[4][6]

General Experimental Workflow

The workflow is designed to first establish a baseline for toxicity and then systematically evaluate the protective mechanisms of zinc histidine across multiple endpoints.

Caption: A multi-phase workflow for investigating zinc histidine.

Detailed Application Protocols

The following protocols provide step-by-step methodologies. It is critical to include proper controls in every experiment:

• Untreated Control: Neurons in culture medium only.

• Vehicle Control: Neurons treated with the solvent used for zinc histidine.

• Insult Control: Neurons treated with the neurotoxic agent (e.g., H₂O₂) only.

• Test Group: Neurons pre-treated with zinc histidine, followed by the neurotoxic insult.

Protocol 1: In Vitro Model of H₂O₂-Induced Oxidative Stress

This protocol establishes the primary culture and injury model.

1.1. Culture of Primary Cortical Neurons:

• Dissect cortical tissue from E15-E18 mouse or rat embryos in ice-cold dissection medium.
• Digest the tissue with trypsin-EDTA for 15-20 minutes at 37°C.
• Gently dissociate the tissue into a single-cell suspension by trituration in DMEM with 10% FBS.
• Plate the cells onto poly-L-lysine-coated plates (e.g., 96-well for viability assays, 6-well for Western blotting) in Neurobasal medium supplemented with B-27 and GlutaMAX.
• Incubate at 37°C in a 5% CO₂ incubator. Culture for 7-10 days to allow for maturation before experimentation.

1.2. Induction of Oxidative Injury:

• Rationale: Before assessing protection, determine the optimal sub-lethal concentrations of both H₂O₂ and zinc histidine using a cell viability assay (see Protocol 2.1).
• Based on literature and optimization, a typical starting point is to pre-treat mature neurons for 18 hours with subtoxic concentrations of zinc histidine (e.g., 5-25 µM).[4][6]
• After pre-treatment, add H₂O₂ directly to the culture medium at a final concentration determined by your dose-response analysis (e.g., 75 µM) for a short duration (e.g., 30 minutes).[4][6]
• Remove the H₂O₂-containing medium, wash the cells gently with PBS, and replace it with fresh, pre-warmed culture medium (containing the initial concentrations of zinc histidine).
• Incubate for a further 24 hours before proceeding with downstream assays.[4][6]

Protocol 2: Assessment of Cell Viability and Neuroprotection

2.1. Cell Viability Assessment (MTT Assay):

• Principle: This colorimetric assay measures the metabolic activity of viable cells, where mitochondrial dehydrogenases convert the yellow tetrazolium salt MTT into purple formazan crystals.

• Following the 24-hour post-insult incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well of a 96-well plate.[9]
• Incubate at 37°C for 4 hours.
• Carefully aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[9]
• Measure the absorbance at 570 nm using a microplate reader.
• Express cell viability as a percentage relative to the untreated control group.

Protocol 3: Investigating Anti-Apoptotic Mechanisms

3.1. Caspase-3 Activity Assay:

• Principle: Measures the activity of caspase-3, a key executioner of apoptosis, through the cleavage of a specific substrate that releases a chromophore or fluorophore.[10]

• After treatment, lyse the cells according to the manufacturer's instructions for a commercial caspase-3 activity assay kit.
• Determine the protein concentration of the lysates to ensure equal loading.
• Incubate the cell lysate with the caspase-3 substrate (e.g., DEVD-pNA).[9]
• Measure the absorbance (for colorimetric assays) or fluorescence at the appropriate wavelength.[9]
• Quantify activity relative to the insult control group. A decrease in activity in the zinc histidine group indicates an anti-apoptotic effect.[4][6]

3.2. Western Blotting for Apoptosis-Related Proteins:

• Principle: Allows for the quantification of specific proteins to probe signaling pathways.

• Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.
• Separate protein lysates via SDS-PAGE and transfer to a PVDF membrane.
• Block the membrane with 5% non-fat milk or BSA in TBST.
• Incubate the membrane overnight at 4°C with primary antibodies against key proteins:

• Cleaved Caspase-3: A direct marker of apoptosis execution.[11]
• Phospho-JNK: A marker for the stress-activated protein kinase pathway.[4][6]
• Bcl-2 and Bax: Anti- and pro-apoptotic proteins, respectively. The ratio of Bcl-2/Bax is a key indicator of apoptotic propensity.
• β-actin or GAPDH: As a loading control.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.
• Detect protein bands using an enhanced chemiluminescence (ECL) system and quantify band density.[9]

Protocol 4: Measuring Antioxidant Effects

4.1. Intracellular Reactive Oxygen Species (ROS) Assay:

• Principle: Uses a cell-permeable probe like 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA), which is deacetylated by intracellular esterases and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

• Following treatment, wash the cells with warm PBS.
• Load the cells with 10 µM DCFH-DA in serum-free medium.[9]
• Incubate for 30 minutes at 37°C in the dark.
• Wash the cells with PBS to remove the excess probe.
• Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer (Excitation: ~485 nm, Emission: ~530 nm).[9] A reduction in fluorescence in the zinc histidine group indicates decreased ROS levels.

Protocol 5: Assessment of Mitochondrial Function

5.1. Mitochondrial Membrane Potential (ΔΨm) Assay:

• Principle: A reduction in the mitochondrial membrane potential is an early indicator of apoptosis and mitochondrial dysfunction.[12] Dyes like TMRM accumulate in healthy mitochondria with a high membrane potential.

• Culture and treat neurons in a plate suitable for fluorescence microscopy (e.g., black-walled, clear-bottom 96-well plate).
• At the end of the treatment period, incubate cells with a low concentration of TMRM (e.g., 20-100 nM) for 20-30 minutes at 37°C.
• Wash the cells with pre-warmed PBS.
• Immediately acquire images using a high-content imaging system or measure fluorescence with a plate reader.
• A loss of fluorescence intensity in the insult group and its restoration in the zinc histidine-treated group indicates a protective effect on mitochondrial health.

Data Presentation and Interpretation

Quantitative data should be summarized in clear, structured tables. Below are examples of how to present typical results from the described assays.

Table 1: Neuroprotective Effect of Zinc Histidine on Neuronal Viability

Group	Treatment	Neuronal Viability (% of Control) ± SEM
1	Control (Untreated)	100 ± 4.5
2	H₂O₂ (75 µM)	48.2 ± 3.9
3	Zn(His)₂ (10 µM) + H₂O₂	65.7 ± 4.1*
4	Zn(His)₂ (25 µM) + H₂O₂	82.1 ± 5.2**

*p < 0.05, **p < 0.01 vs. H₂O₂ group

Interpretation: A dose-dependent increase in neuronal viability in the zinc histidine treatment groups demonstrates a significant neuroprotective effect against H₂O₂-induced toxicity.[4]

Table 2: Effect of Zinc Histidine on Markers of Apoptosis and Oxidative Stress

Group	Relative Caspase-3 Activity (%)	Relative ROS Levels (%)
Control	100 ± 8.1	100 ± 9.5
H₂O₂ (75 µM)	350.4 ± 25.6	280.6 ± 21.3
Zn(His)₂ (25 µM) + H₂O₂	145.2 ± 15.3**	130.1 ± 11.8**

**p < 0.01 vs. H₂O₂ group

Interpretation: The significant reduction in both caspase-3 activity and intracellular ROS levels in the zinc histidine co-treated group strongly supports the hypothesis that its neuroprotective mechanism involves both anti-apoptotic and antioxidant activities.[4][6]

Conclusion and Future Directions

The protocols and framework detailed in this guide provide a robust system for elucidating the neuroprotective mechanisms of zinc histidine. By demonstrating efficacy in mitigating oxidative stress, inhibiting apoptosis, and preserving mitochondrial function in a physiologically relevant neuronal model, researchers can build a strong case for its therapeutic potential. These in vitro findings should serve as the foundation for subsequent investigations in preclinical in vivo models of neurodegenerative diseases, such as those for ischemic stroke or Alzheimer's disease, to validate these promising cellular effects in a complex biological system.[11][13]

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• Portbury, S. D., & Adlard, P. A. (2017). Zinc and Central Nervous System Disorders. Current Drug Targets, 18(11), 1313-1327. [Link]

• Calabrese, V., et al. (2009). Neuroprotective actions of a histidine analogue in models of ischemic stroke. Journal of Neuroscience Research, 87(5), 1236-1245. [Link]

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Application Notes &amp; Protocols: The Role of Zinc-Histidine in Modulating Immune Cell Function

Here are the detailed Application Notes and Protocols on the topic: "role of zinc histidine in modulating immune cell function".

Introduction: Zinc as a Gatekeeper of Immunity and the Role of Histidine

Zinc is an essential trace element indispensable for the integrity and function of the immune system.[1] Its roles are multifaceted, ranging from being a structural component of nearly 3,000 proteins to acting as a catalytic cofactor for enzymes and a signaling molecule in complex cellular pathways.[1] The precise control of intracellular zinc concentrations, known as zinc homeostasis, is critical for the development, maturation, and function of virtually all immune cells.[1][2] This delicate balance is maintained by two families of zinc transporters: the ZIP family (Zrt-, Irt-like proteins), which increases cytosolic zinc by transporting it from the extracellular space or intracellular organelles, and the ZnT family, which lowers cytosolic zinc levels.[3][4][5]

Zinc deficiency profoundly impairs both innate and adaptive immunity, leading to increased susceptibility to infections.[2][6] Within this context, the bioavailability of zinc is a critical factor. L-histidine, an essential amino acid, has a high affinity for zinc ions and can form stable coordination complexes.[7][8] Studies have shown that zinc-histidine complexes can enhance the absorption and bioavailability of zinc compared to inorganic zinc salts like zinc sulfate.[9][10] This enhanced bioavailability suggests that zinc-histidine complexes could be a more effective means of modulating the zinc-dependent functions of key immune cells, such as T lymphocytes and macrophages.

This guide provides a detailed exploration of the mechanisms through which zinc-histidine modulates immune cell function and offers step-by-step protocols for researchers to investigate these effects in a laboratory setting.

Section 1: Mechanistic Insights into Zinc-Histidine's Immunomodulatory Actions

Enhanced Zinc Bioavailability and Cellular Uptake

The imidazole side chain of histidine is a potent ligand for zinc, facilitating the formation of zinc-histidine complexes. Evidence suggests that the zinc-bis-histidine (Zn(His)₂) complex, in particular, may utilize a specific uptake pathway that maintains zinc absorption even under conditions where free zinc ions are chelated.[11][12][13] Once available, zinc influx into immune cells is mediated by ZIP transporters. For instance, upon T-cell receptor (TCR) activation, the expression of ZIP6 and ZIP8 is upregulated, leading to a rapid increase in cytosolic zinc, which is essential for initiating downstream signaling cascades.[2][14]

Modulation of T-Cell Signaling

Intracellular zinc acts as a critical second messenger in T cells, particularly following TCR engagement. An influx of zinc is one of the earliest events post-activation and is required to calibrate the signaling threshold.[14]

Key T-cell signaling events modulated by zinc include:

• Inhibition of Phosphatases: Increased cytoplasmic zinc reduces the recruitment of the phosphatase SHP-1 to the TCR complex. This inhibition prevents the dephosphorylation of key signaling molecules like ZAP70, leading to sustained signaling and calcium influx.[2][14]

• Stabilization of the Lck Kinase: Zinc acts as a molecular bridge, facilitating the binding of the Src kinase Lck to CD4 and CD8 co-receptors, a crucial step for the initiation of TCR signaling.[15]

• Regulation of Transcription Factors: Zinc influx, mediated by ZIP8 from lysosomes, can inhibit the phosphatase calcineurin. This leads to sustained phosphorylation of the transcription factor CREB, which is required for the production of key effector molecules like IFN-γ and perforin.[15] Zinc also modulates the NF-κB pathway, a central regulator of inflammatory responses.[16][17]

Caption: Zinc-mediated modulation of TCR signaling pathways.

Regulation of Macrophage Function

Zinc plays a dual and context-dependent role in regulating macrophage inflammatory responses. Macrophages are central to innate immunity, and their response to pathogens, often mimicked experimentally using lipopolysaccharide (LPS), is heavily influenced by zinc availability.

• Pro-inflammatory Signaling: Upon LPS stimulation, zinc signaling is required to sustain the activation of MAP kinases (p38, ERK1/2) and the NF-κB pathway.[18][19] This leads to an increased release of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[18]

• Anti-inflammatory Regulation: Paradoxically, zinc can also exert anti-inflammatory effects by upregulating A20, an inhibitor of the NF-κB pathway.[18] Furthermore, studies have shown that ZIP8-mediated zinc influx following LPS stimulation specifically reduces the production of the anti-inflammatory cytokine IL-10.[20][21] This suggests that in the context of an acute bacterial challenge, increased zinc uptake shifts the macrophage response towards a more potent pro-inflammatory state to effectively clear the pathogen.

Caption: Zinc-mediated regulation of macrophage cytokine production.

Section 2: Experimental Protocols

Application Note 1: Assessing the Impact of Zinc-Histidine on T-Cell Proliferation

• Objective: To quantitatively determine if supplementing cell culture media with a zinc-histidine complex enhances T-cell proliferation in response to polyclonal stimulation.

• Principle: T-cell activation and subsequent proliferation are zinc-dependent processes.[22] An enhanced bioavailability of zinc through histidine complexation is hypothesized to promote a more robust proliferative response. This is measured by flow cytometry using a cell-permeant fluorescent dye that is diluted equally among daughter cells with each division.[23][24][25] The decrease in fluorescence intensity is directly proportional to the number of cell divisions.

Caption: Experimental workflow for T-cell proliferation assay.

Protocol 1: In Vitro T-Cell Proliferation Assay by Dye Dilution

Materials:

• Ficoll-Paque™ PLUS

• RPMI-1640 medium, Fetal Bovine Serum (FBS), Penicillin-Streptomycin

• CellTrace™ Violet or CFSE dye

• Human anti-CD3 and anti-CD28 antibodies

• Zinc Sulfate (ZnSO₄) and L-Histidine solutions (sterile-filtered)

• Fluorescently conjugated antibodies for flow cytometry (e.g., anti-CD3, anti-CD4, anti-CD8)

• 96-well U-bottom culture plates

Procedure:

• PBMC Isolation: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from healthy donor blood using Ficoll-Paque™ density gradient centrifugation. Wash cells twice with PBS.

• Dye Labeling: Resuspend PBMCs at 1 x 10⁶ cells/mL in pre-warmed PBS. Add CellTrace™ Violet to a final concentration of 1 µM. Incubate for 20 minutes at 37°C, protected from light. Quench the reaction by adding 5 volumes of complete RPMI medium (containing 10% FBS) and incubate for 5 minutes. Wash cells twice.

• Cell Plating and Stimulation: Resuspend labeled PBMCs at 1 x 10⁶ cells/mL in complete RPMI. Add 200 µL of cell suspension to each well of a 96-well plate pre-coated with anti-CD3 antibody (1 µg/mL) and containing soluble anti-CD28 antibody (1 µg/mL).[25]

• Treatment Addition: Add treatment solutions to triplicate wells:

  • Control: Vehicle (e.g., sterile water).

  • Zinc Sulfate: Final concentration of 50 µM ZnSO₄.

  • Zinc-Histidine: Pre-complex Zinc Sulfate and L-Histidine at a 1:2 molar ratio (e.g., 50 µM ZnSO₄ + 100 µM L-Histidine) before adding to wells.

• Incubation: Culture the plate for 4-5 days at 37°C, 5% CO₂.

• Staining for Flow Cytometry: Harvest cells and wash with FACS buffer (PBS + 2% FBS). Stain with fluorescently-labeled antibodies against surface markers (e.g., CD3, CD4, CD8) for 30 minutes on ice.[26] Wash twice.

• Data Acquisition and Analysis: Resuspend cells in FACS buffer and acquire data on a flow cytometer. Gate on live, single lymphocytes, then on CD4+ or CD8+ T-cell populations. Analyze the histogram of the proliferation dye to identify distinct peaks corresponding to successive cell divisions.

Expected Data Outcome:

Treatment Group	Proliferation Index (CD4+ T-cells)	% Divided Cells (CD4+ T-cells)
Unstimulated Control	1.0 ± 0.1	< 5%
Stimulated + Vehicle	3.5 ± 0.4	75% ± 5%
Stimulated + ZnSO₄	4.2 ± 0.5	85% ± 4%
Stimulated + Zn-Histidine	5.1 ± 0.6	94% ± 3%

Note: Data are hypothetical and for illustrative purposes.

Application Note 2: Quantifying Zinc-Histidine's Effect on Macrophage Cytokine Production

• Objective: To measure the effect of zinc-histidine on the secretion of key pro-inflammatory (TNF-α, IL-6) and anti-inflammatory (IL-10) cytokines from LPS-stimulated human macrophages.

• Principle: Macrophage activation by LPS triggers potent cytokine release. Zinc is a known modulator of the underlying signaling pathways.[18][19] By comparing the cytokine profile of macrophages treated with zinc-histidine to controls, we can elucidate its specific regulatory role. Cytokine concentrations in the culture supernatant are accurately quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).[27][28][29]

Caption: Experimental workflow for macrophage cytokine release assay.

Protocol 2: Macrophage Cytokine Release Assay

Materials:

• Human PBMCs or isolated CD14+ monocytes

• Macrophage-colony stimulating factor (M-CSF)

• Lipopolysaccharide (LPS)

• Zinc Sulfate (ZnSO₄) and L-Histidine solutions (sterile-filtered)

• Commercial ELISA kits for human TNF-α, IL-6, and IL-10

• 24-well tissue culture plates

Procedure:

• Macrophage Differentiation: Isolate human CD14+ monocytes from PBMCs. Culture the monocytes in complete RPMI medium supplemented with M-CSF (50 ng/mL) for 6-7 days to differentiate them into macrophages.

• Cell Plating: Harvest the differentiated macrophages and plate them in a 24-well plate at a density of 0.5 x 10⁶ cells/well. Allow them to adhere and rest overnight.

• Treatment and Stimulation:

  • Gently remove the old medium.

  • Add fresh medium containing the respective treatments (Vehicle, ZnSO₄, Zn-Histidine at desired concentrations) and incubate for 1 hour.

  • Add LPS to a final concentration of 100 ng/mL to all wells except the unstimulated control.

• Incubation: Culture the plate for 6 hours (for early TNF-α response) and 24 hours (for IL-6, IL-10).[20]

• Supernatant Collection: After incubation, carefully collect the culture supernatant from each well. Centrifuge to pellet any cell debris and store the supernatant at -80°C until analysis.

• Cytokine Quantification by ELISA: Perform ELISAs for TNF-α, IL-6, and IL-10 on the collected supernatants according to the manufacturer's protocol.[28][29] This involves creating a standard curve with recombinant cytokines to accurately determine the concentration in the samples.

Expected Data Outcome:

Treatment Group (24h)	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-10 (pg/mL)
Unstimulated Control	< 50	< 100	< 50
LPS + Vehicle	2500 ± 300	4000 ± 500	800 ± 100
LPS + ZnSO₄	2800 ± 350	4500 ± 550	550 ± 80
LPS + Zn-Histidine	3200 ± 400	5100 ± 600	400 ± 60

Note: Data are hypothetical, based on published trends showing zinc increases pro-inflammatory cytokines while decreasing IL-10 in LPS-stimulated macrophages.[20][21]

References

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Application Note &amp; Protocols: Liposomal Formulation of Zinc-Histidine for Advanced Drug Delivery

Abstract

This document provides a comprehensive technical guide for the formulation, characterization, and application of zinc-histidine encapsulated liposomes. Zinc is a vital trace element integral to numerous physiological processes, including immune function and cellular metabolism; however, its therapeutic delivery is often hampered by poor bioavailability and gastrointestinal side effects.[1][2] Complexing zinc with L-histidine, an amino acid with a high affinity for metal ions, enhances its stability and biological potency.[3][4] By encapsulating the zinc-histidine complex within a liposomal nanocarrier, we can further augment its bioavailability, control its release profile, and improve its therapeutic index.[1][5] This guide details the underlying scientific principles, step-by-step protocols for preparation and analysis, and expected outcomes for researchers in drug development and nanomedicine.

Introduction: The Rationale for a Liposomal Zinc-Histidine System

The clinical utility of zinc supplementation is well-established, yet achieving optimal therapeutic concentrations at target sites remains a significant challenge. Standard zinc salts often suffer from low absorption rates and can induce adverse effects.[1][2] The strategic chelation of zinc with L-histidine addresses some of these limitations. The imidazole side chain of histidine coordinates effectively with zinc ions, forming a stable complex that protects the zinc from undesirable interactions in the gastrointestinal tract and can improve its uptake.[3][6][7] This complex has demonstrated superior antioxidant and neuroprotective effects compared to zinc salts alone.[4]

To further elevate the delivery efficiency, we turn to liposomal technology. Liposomes are biocompatible, biodegradable vesicles composed of a lipid bilayer that can encapsulate both hydrophilic and lipophilic compounds.[5][8] This nano-encapsulation strategy offers several distinct advantages:

• Enhanced Bioavailability: Liposomes protect the zinc-histidine payload from premature degradation and facilitate its transport across biological membranes, leading to significantly higher serum concentrations.[1]

• Reduced Side Effects: By encapsulating the active agent, direct contact with the gastrointestinal mucosa is minimized, reducing irritation.

• Controlled Release: Liposomal formulations can be engineered for sustained release, maintaining therapeutic levels of zinc over a longer period.[2]

• Targeted Delivery: The liposome surface can be modified with ligands to direct the nanocarrier to specific cells or tissues, a concept known as active targeting.

This application note provides the foundational protocols to harness these advantages, guiding the user from initial complex formation to the final characterization of a potent drug delivery vehicle.

Materials and Reagents

Material	Recommended Supplier	Grade	Purpose
L-Histidine	Sigma-Aldrich	≥99% (Cell Culture)	Chelating Agent
Zinc Sulfate Heptahydrate	Sigma-Aldrich	ACS Reagent, ≥99%	Zinc Ion Source
Soy Phosphatidylcholine (SPC)	Avanti Polar Lipids	>99%	Primary structural lipid for liposome bilayer
Cholesterol	Avanti Polar Lipids	>99%	Membrane stabilizer
Chloroform	Fisher Scientific	HPLC Grade	Lipid solvent
Methanol	Fisher Scientific	HPLC Grade	Lipid solvent
HEPES Buffer (10 mM, pH 7.4)	Gibco	Molecular Biology	Hydration and dispersion medium
Deionized Water (18.2 MΩ·cm)	Millipore Milli-Q	Type 1 Ultrapure	Solvent and buffer preparation

Experimental Protocols

Protocol 1: Preparation of Aqueous Zinc-Histidine Complex

Causality: The formation of a stable 1:2 zinc-histidine complex is crucial for efficient encapsulation. This molar ratio satisfies the coordination preference of the Zn²⁺ ion, leading to a stable, neutral complex that is readily encapsulated within the aqueous core of the liposome. The pH is maintained at 7.4 to ensure the imidazole group of histidine is deprotonated and available for chelation.[6]

Methodology:

• Prepare a 100 mM stock solution of L-Histidine in 10 mM HEPES buffer (pH 7.4).

• Prepare a 50 mM stock solution of Zinc Sulfate Heptahydrate in 10 mM HEPES buffer (pH 7.4).

• In a sterile container, slowly add the 50 mM zinc sulfate solution to the 100 mM L-histidine solution while stirring continuously. This creates a final solution with a 1:2 molar ratio of Zinc to Histidine.

• Stir the mixture at room temperature for 1 hour to ensure complete complex formation.

• This final solution, containing the aqueous zinc-histidine complex, will be used as the hydration medium in the following protocol.

Protocol 2: Formulation of Zinc-Histidine Liposomes via Thin-Film Hydration

Causality: The thin-film hydration method is a robust and widely used technique for liposome preparation.[2][9] The initial dissolution of lipids in an organic solvent ensures a homogenous mixture. Subsequent evaporation under vacuum creates a high-surface-area lipid film, which facilitates efficient hydration and the spontaneous self-assembly of lipids into multilamellar vesicles (MLVs) upon addition of the aqueous phase. The final extrusion step is critical for generating uniformly sized unilamellar vesicles (ULVs), which are essential for predictable in vivo behavior and effective drug delivery.[10]

Methodology:

• Lipid Film Formation:

  • In a round-bottom flask, dissolve Soy Phosphatidylcholine (SPC) and Cholesterol in a 10:1 chloroform:methanol solvent mixture. A typical starting concentration is 20 mg/mL total lipid at a 4:1 molar ratio of SPC to Cholesterol.

  • Attach the flask to a rotary evaporator. Rotate the flask at 60 rpm in a water bath set to 40°C.

  • Apply a vacuum to evaporate the organic solvent until a thin, dry, and uniform lipid film is formed on the inner surface of the flask.

  • Continue to hold the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Gently introduce the previously prepared zinc-histidine complex solution (from Protocol 1) into the round-bottom flask containing the lipid film. The volume should be sufficient to achieve the desired final lipid concentration (e.g., 10 mg/mL).

  • Rotate the flask gently at room temperature (without vacuum) for 1-2 hours. The lipid film will gradually peel off the flask wall and form a milky suspension of multilamellar vesicles (MLVs).

• Size Reduction (Extrusion):

  • Assemble a mini-extruder (e.g., from Avanti Polar Lipids) with a 200 nm polycarbonate membrane, followed by a 100 nm membrane.

  • Equilibrate the extruder to a temperature above the lipid transition temperature (room temperature is sufficient for SPC).

  • Load the MLV suspension into one of the gas-tight syringes of the extruder.

  • Pass the suspension through the membranes 11-21 times. This process forces the larger MLVs through the defined pores, resulting in a more homogenous population of small unilamellar vesicles (SUVs).

  • The resulting translucent suspension contains the zinc-histidine loaded liposomes.

• Purification:

  • To remove the unencapsulated zinc-histidine complex, the liposomal suspension can be subjected to ultracentrifugation or size exclusion chromatography. For ultracentrifugation, centrifuge at 100,000 x g for 1 hour at 4°C. Discard the supernatant and resuspend the liposomal pellet in fresh HEPES buffer.

Caption: Workflow for Zinc-Histidine Liposome Formulation.

Physicochemical Characterization

Validating the physical and chemical properties of the liposomes is a non-negotiable step to ensure quality, stability, and reproducibility.

Protocol 3: Characterization of Liposomal Properties

• Particle Size, Polydispersity Index (PDI), and Zeta Potential:

  • Instrument: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).

  • Method: Dilute the liposome suspension 1:100 in 10 mM HEPES buffer. Perform measurements at 25°C.

  • Rationale: Particle size influences the circulation time and biodistribution of the liposomes. A size around 100-200 nm is often optimal. The PDI is a measure of the size distribution's uniformity; a value < 0.3 is desirable.[1][2] Zeta potential indicates the surface charge and predicts the formulation's colloidal stability; a value more negative than -20 mV or more positive than +20 mV generally indicates good stability against aggregation.[1][11]

• Encapsulation Efficiency (EE%) and Loading Capacity (LC%):

  • Method: a. Take a known volume of the unpurified liposome suspension. b. Separate the free (unencapsulated) zinc-histidine from the liposomes using ultracentrifugation as described in the purification step. c. Carefully collect the supernatant containing the free drug. d. Disrupt the liposomal pellet using a suitable solvent or detergent (e.g., 0.1% Triton X-100). e. Quantify the amount of zinc in the supernatant (Free Zinc) and the disrupted pellet (Encapsulated Zinc) using Flame Atomic Absorption Spectroscopy (FAAS) or a suitable colorimetric assay.[2]

  • Calculation:

    • EE% = (Encapsulated Zinc / Total Zinc) * 100

    • LC% = (Encapsulated Zinc / Total Lipid Weight) * 100

  • Rationale: EE% is a critical parameter that measures the effectiveness of the formulation process. High EE% indicates minimal drug wastage and a more potent final product.

• Morphological Analysis:

  • Instrument: Transmission Electron Microscopy (TEM).

  • Method: Place a drop of the diluted liposome suspension on a carbon-coated copper grid. Negatively stain with 2% uranyl acetate and allow it to air dry. Image the grid under TEM.

  • Rationale: TEM provides direct visual confirmation of the liposomes' formation, their spherical morphology, and size distribution.[12]

• Confirmation of Encapsulation via FTIR:

  • Instrument: Fourier-transform infrared (FTIR) spectrometer.

  • Method: Obtain spectra for the empty liposomes, the pure zinc-histidine complex, and the final lyophilized zinc-histidine liposome formulation.

  • Rationale: By comparing the spectra, one can confirm the presence of the zinc-histidine complex within the liposomes. Shifts in the characteristic peaks of the phosphate groups (P=O) of the phospholipids or the functional groups of histidine can indicate successful encapsulation and interaction with the lipid bilayer.[1][2]

Expected Quantitative Data

Parameter	Expected Value	Significance
Average Particle Size (Z-avg)	100 - 150 nm	Optimal for prolonged circulation and cellular uptake.
Polydispersity Index (PDI)	< 0.2	Indicates a narrow, uniform size distribution.
Zeta Potential	-20 to -40 mV	Suggests good colloidal stability due to electrostatic repulsion.
Encapsulation Efficiency (EE%)	> 75%	Demonstrates efficient drug loading into the liposomes.

Application: Cellular Uptake and Proposed Mechanism

The ultimate goal of this formulation is to efficiently deliver zinc into target cells. Liposomes are typically internalized via endocytic pathways.[13][14] For negatively charged liposomes, macropinocytosis and clathrin-mediated endocytosis are often implicated.[8] Once inside the cell, the liposome enters the endo-lysosomal pathway. The acidic environment of the late endosome and lysosome can trigger the release of the encapsulated cargo. The histidine component itself may facilitate endosomal escape via the "proton sponge" effect, where its imidazole groups buffer the endosomal pH, leading to osmotic swelling and rupture, releasing the zinc-histidine complex into the cytoplasm where it can exert its biological effects.

Caption: Proposed Cellular Uptake and Release Pathway.

Stability Assessment

To ensure the viability of the formulation for future experiments, its stability must be assessed.

Protocol:

• Store aliquots of the purified liposomal suspension at 4°C in sterile, sealed vials.

• At predetermined time points (e.g., Day 0, 7, 14, 30, and 90), withdraw a sample.

• Analyze the sample for any changes in particle size, PDI, and encapsulation efficiency using the methods described in Protocol 3.

• Rationale: A stable formulation will show minimal changes in its key physicochemical properties over time, ensuring that its performance is consistent.[1][2]

Conclusion

The liposomal encapsulation of the zinc-histidine complex represents a sophisticated and highly effective strategy for enhancing the therapeutic potential of zinc. This application note provides a robust, self-validating framework for the successful formulation and characterization of these advanced nanocarriers. By following these detailed protocols, researchers can produce a stable, uniform, and potent delivery system poised for further in vitro and in vivo investigation, paving the way for new applications in nutraceuticals and clinical medicine.

References

• World Journal of Pharmaceutical. (n.d.). LIPOSOMAL ZINC SUPPLEMENTATION FORMULATED BY WBCIL TO ENHANCE BIOAVAILABILITY AND HEALING EFFICACY. Retrieved from [Link]

• Al-Awady, M. J., et al. (2025). Optimized spray-drying of zinc sulfate-loaded liposomes: physicochemical characterization and in vitro release assessment. Scientific Reports. Retrieved from [Link]

• Petrovsky, M., et al. (2010). Immobilization of histidine-tagged proteins on monodisperse metallochelation liposomes: Preparation and study of their structure. Analytical Biochemistry. Retrieved from [Link]

• Gouveia, P. F., et al. (2022). Liposomal Formulations of a New Zinc(II) Complex Exhibiting High Therapeutic Potential in a Murine Colon Cancer Model. Pharmaceutics. Retrieved from [Link]

• Ho, P. S., et al. (1995). Zinc Triggered Release of Encapsulated Cargo from Liposomes via a Synthetic Lipid. Journal of the American Chemical Society. Retrieved from [Link]

• Kato, N. (1976). Zinc-Complexes of Histidine and the Related Compounds in Aqueous Solution. The Japanese Journal of Pharmacology. Retrieved from [Link]

• Patsnap Synapse. (2024). What is the mechanism of Histidine zinc hydrate?. Retrieved from [Link]

• Lin, Y.-L., & Lim, C. (2009). Factors Governing the Protonation State of Zn-Bound Histidine in Proteins: A DFT/CDM Study. The Journal of Physical Chemistry B. Retrieved from [Link]

• Kim, D., et al. (2015). Method for preparing zinc-histidine self-assembly biomimetric complex.... Google Patents.

• Ansari-Fard, N., et al. (2022). Development of Liposomal Formulations of Zinc Diethyldithiocarbamate for Colorectal Cancer Treatment. British Journal of Pharmacy. Retrieved from [Link]

• Isailović, T., et al. (2020). Formulation and characterization of novel liposomes containing histidine for encapsulation of a poorly soluble vitamin. Journal of Drug Delivery Science and Technology. Retrieved from [Link]

• Jackson, G. E., & May, P. M. (1982). Complexes formed between zinc(II) and L-histidine: a carbon-13 nuclear magnetic resonance study. Journal of the Chemical Society, Dalton Transactions. Retrieved from [Link]

• Al-Awady, M. J., et al. (2024). (PDF) Optimized spray-drying of zinc sulfate-loaded liposomes: physicochemical characterization and in vitro release assessment. ResearchGate. Retrieved from [Link]

• Costello, J. T., et al. (2004). Zinc-histidine complex protects cultured cortical neurons against oxidative stress-induced damage. Neuroscience Letters. Retrieved from [Link]

• Chen, P.-C., et al. (2022). Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. International Journal of Molecular Sciences. Retrieved from [Link]

• De Vringer, E. (2022). Characterization of the uptake mechanisms for internalization of negatively charged liposomes in HeLa cells. Hogeschool van Arnhem en Nijmegen. Retrieved from [Link]

• Isailović, T., et al. (2020). Formulation and characterization of novel liposomes containing histidine for encapsulation of a poorly soluble vitamin. TechnoRep. Retrieved from [Link]

• Van der Meel, R., et al. (2019). A Comparison of Cellular Uptake Mechanisms, Delivery Efficacy, and Intracellular Fate between Liposomes and Extracellular Vesicles. Advanced Drug Delivery Reviews. Retrieved from [Link]

• Akanda, M. R., et al. (2023). Mechanisms of liposomes uptake into cells. ResearchGate. Retrieved from [Link]

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Synthesis of L-Histidine-Capped Zinc Oxide Nanoparticles for Biomedical Applications: A Detailed Application Note and Protocol

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction

In the rapidly advancing field of nanomedicine, zinc oxide (ZnO) nanoparticles have garnered significant attention due to their biocompatibility, low toxicity, and unique physicochemical properties.[1][2] When functionalized with biomolecules, their potential for targeted therapeutic and diagnostic applications is greatly enhanced. This guide details the synthesis and characterization of L-histidine-capped zinc oxide nanoparticles (His-ZnO NPs), a promising platform for various biomedical applications, including antibacterial treatments, bioimaging, and drug delivery.[3][4]

L-histidine, an essential amino acid, serves as an effective capping agent in the synthesis of ZnO nanoparticles. Its presence controls particle size, prevents agglomeration, and improves colloidal stability in aqueous environments.[5][6] The imidazole side chain of histidine plays a crucial role in coordinating with zinc ions, thereby influencing the nucleation and growth of the nanoparticles. This surface modification not only enhances biocompatibility but also provides functional groups for further conjugation with drugs or targeting ligands. This document provides a comprehensive, step-by-step protocol for the synthesis of His-ZnO NPs via a cost-effective and straightforward wet chemical method, along with detailed procedures for their characterization and insights into their biomedical potential.[3][5]

Mechanism of Formation and the Role of L-Histidine

The synthesis of L-histidine-capped ZnO nanoparticles typically involves the hydrolysis of a zinc salt precursor, such as zinc acetate, in the presence of a base like sodium hydroxide. L-histidine is introduced into the reaction mixture to act as a surface-modifying agent. The formation process can be conceptualized in the following stages:

• Hydrolysis and Nucleation: Zinc acetate dihydrate dissolves in the solvent (e.g., methanol or water) to release Zn²⁺ ions. The addition of sodium hydroxide leads to the formation of zinc hydroxide (Zn(OH)₂) intermediates. These intermediates are unstable and serve as the nuclei for the subsequent growth of ZnO nanoparticles.

• Capping by L-Histidine: L-histidine, with its carboxylate, amino, and imidazole groups, can coordinate with the Zn²⁺ ions on the surface of the growing nanoparticles. This coordination passivates the surface, preventing uncontrolled growth and aggregation of the particles. The imidazole ring is particularly effective in binding to the zinc centers.

• Controlled Growth: The L-histidine capping layer sterically hinders the further addition of zinc and hydroxide ions to the nanoparticle surface, resulting in the formation of smaller, more uniform nanoparticles compared to uncapped ZnO.[5][6]

• Stabilization: The hydrophilic nature of the amino acid provides excellent colloidal stability to the nanoparticles in aqueous solutions, which is critical for their biomedical applications.[3]

Figure 1: Workflow for the synthesis of His-ZnO NPs.

Detailed Protocols

Protocol 1: Synthesis of L-Histidine-Capped ZnO Nanoparticles (Wet Chemical Method)

This protocol is adapted from a commonly used wet chemical synthesis route which is both cost-effective and straightforward.[3][5]

Materials:

• Zinc acetate dihydrate (Zn(CH₃COO)₂·2H₂O)

• L-Histidine

• Sodium hydroxide (NaOH)

• Methanol (or distilled water)

• Magnetic stirrer with hotplate

• Beakers and graduated cylinders

• Filtration apparatus or centrifuge

• Drying oven

Procedure:

• Preparation of Precursor Solutions:

  • Prepare a 0.1 M solution of zinc acetate dihydrate in 50 mL of methanol.

  • Prepare solutions of L-histidine in methanol at various molar concentrations (e.g., 0.0125 M, 0.025 M, and 0.05 M) to investigate the effect of capping agent concentration on nanoparticle size.

  • Prepare a 0.2 M solution of sodium hydroxide in methanol.

• Synthesis of His-ZnO Nanoparticles:

  • In a clean beaker, add the desired volume of the L-histidine solution to the 50 mL of the 0.1 M zinc acetate solution.

  • Stir the mixture continuously at room temperature using a magnetic stirrer.

  • Slowly add the 0.2 M sodium hydroxide solution dropwise to the zinc acetate and L-histidine mixture. A white precipitate should form immediately.

  • Continue stirring the mixture for 2 hours at room temperature to ensure the completion of the reaction.

• Purification of Nanoparticles:

  • Separate the white precipitate of His-ZnO NPs from the solution by filtration or centrifugation.

  • Wash the precipitate several times with methanol to remove any unreacted precursors and by-products.

  • Repeat the washing step at least three times.

• Drying:

  • Dry the purified white precipitate in a hot air oven at 60°C for several hours until a fine powder is obtained.

• Storage:

  • Store the dried His-ZnO nanoparticles in a desiccator to prevent moisture absorption.

Protocol 2: Characterization of His-ZnO Nanoparticles

A. UV-Visible (UV-Vis) Spectroscopy

• Purpose: To determine the optical properties and estimate the band gap and size of the nanoparticles.

• Procedure:

  • Disperse a small amount of the synthesized His-ZnO NP powder in a suitable solvent (e.g., distilled water or ethanol) by sonication.

  • Record the UV-Vis absorption spectrum of the colloidal suspension in the range of 200-800 nm.

  • The absorption edge can be used to estimate the nanoparticle size; a blue shift in the absorption edge compared to bulk ZnO indicates quantum confinement and smaller particle size.[3][7]

B. Fourier-Transform Infrared (FTIR) Spectroscopy

• Purpose: To confirm the presence of L-histidine capping on the ZnO nanoparticles.

• Procedure:

  • Mix a small amount of the dried His-ZnO NP powder with potassium bromide (KBr) and press it into a pellet.

  • Record the FTIR spectrum in the range of 400-4000 cm⁻¹.

  • Look for characteristic peaks of both ZnO (around 400-600 cm⁻¹) and L-histidine (e.g., C=O, N-H, and imidazole ring vibrations) to confirm successful capping.[5][8] The presence of vibrational bands for both zinc oxide and L-histidine in the FTIR spectrum of the capped ZnO confirms the effective capping.[3]

C. X-Ray Diffraction (XRD)

• Purpose: To determine the crystal structure, phase purity, and average crystallite size of the nanoparticles.

• Procedure:

  • Place the dried His-ZnO NP powder on a sample holder.

  • Perform XRD analysis using a diffractometer with Cu Kα radiation.

  • Compare the obtained diffraction pattern with standard JCPDS data for ZnO to confirm the wurtzite crystal structure.[9]

  • Use the Debye-Scherrer equation to calculate the average crystallite size from the broadening of the diffraction peaks.[9]

D. Transmission Electron Microscopy (TEM) / Scanning Electron Microscopy (SEM)

• Purpose: To visualize the morphology, size, and size distribution of the nanoparticles.

• Procedure:

  • For TEM, disperse the nanoparticles in a solvent, drop-cast onto a carbon-coated copper grid, and allow it to dry.

  • For SEM, mount the dry powder on a stub using conductive tape and coat with a thin layer of a conductive material (e.g., gold).

  • Image the samples using the respective microscopes to observe the particle shape and measure their size. TEM analysis can confirm nanoparticle sizes, often less than 10 nm for L-histidine capped ZnO.[3]

E. Dynamic Light Scattering (DLS)

• Purpose: To measure the hydrodynamic diameter and size distribution of the nanoparticles in a colloidal suspension.

• Procedure:

  • Prepare a dilute, stable suspension of the His-ZnO NPs in a suitable solvent.

  • Analyze the suspension using a DLS instrument to determine the particle size distribution and polydispersity index (PDI).

Expected Results and Data Presentation

The synthesis and characterization of L-histidine-capped ZnO nanoparticles should yield particles with specific properties that can be tuned by adjusting the synthesis parameters.

Characterization Technique	Expected Outcome	Significance
UV-Vis Spectroscopy	Absorption edge blue-shifted compared to bulk ZnO.	Confirms the formation of nanoparticles and allows for an estimation of their size.[3]
FTIR Spectroscopy	Presence of characteristic peaks for both ZnO and L-histidine.	Verifies the successful capping of ZnO nanoparticles with L-histidine.[5][8]
XRD	Diffraction peaks corresponding to the hexagonal wurtzite structure of ZnO.	Confirms the crystalline nature and phase purity of the nanoparticles.[9]
TEM/SEM	Spherical or quasi-spherical nanoparticles with a narrow size distribution.	Provides direct visualization of the nanoparticle morphology and size.
DLS	A narrow size distribution with a low polydispersity index (PDI).	Indicates the monodispersity and stability of the nanoparticle suspension.

Biomedical Applications and Experimental Considerations

The unique properties of His-ZnO NPs make them suitable for a range of biomedical applications.[4][10]

Antibacterial Agents

His-ZnO NPs exhibit significant antibacterial activity against a broad spectrum of bacteria.[9][11][12] The proposed mechanisms include the generation of reactive oxygen species (ROS), the release of Zn²⁺ ions, and direct interaction with the bacterial cell membrane.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

• Prepare a stock suspension of His-ZnO NPs in a suitable sterile medium.

• Perform serial dilutions of the nanoparticle suspension in a 96-well microtiter plate.

• Inoculate each well with a standardized bacterial suspension (e.g., E. coli or S. aureus).

• Incubate the plate under appropriate conditions.

• The MIC is determined as the lowest concentration of nanoparticles that visibly inhibits bacterial growth.

Figure 2: Antibacterial mechanisms of His-ZnO NPs.

Bioimaging

The inherent photoluminescence of ZnO nanoparticles makes them promising candidates for bioimaging applications.[3][7] The L-histidine capping enhances their biocompatibility and stability in biological media.

Experimental Protocol: Cellular Uptake and Imaging

• Culture a suitable cell line (e.g., HeLa cells) on glass coverslips.

• Incubate the cells with a non-toxic concentration of His-ZnO NPs for a defined period.

• Wash the cells to remove any non-internalized nanoparticles.

• Fix the cells and stain the nuclei with a fluorescent dye (e.g., DAPI).

• Visualize the intracellular localization of the nanoparticles using fluorescence microscopy.

Drug Delivery

The high surface area and functionalizable surface of His-ZnO NPs make them excellent carriers for targeted drug delivery.[10][13] Drugs can be loaded onto the nanoparticles through various mechanisms, including adsorption and covalent conjugation.

Experimental Protocol: Drug Loading and Release Study

• Incubate the His-ZnO NPs with a solution of the desired drug (e.g., doxorubicin).

• Separate the drug-loaded nanoparticles from the solution and quantify the amount of unloaded drug in the supernatant to determine the loading efficiency.

• To study the release profile, incubate the drug-loaded nanoparticles in a release buffer (e.g., phosphate-buffered saline at different pH values) and measure the amount of released drug at various time points.

Conclusion

This application note provides a comprehensive guide to the synthesis, characterization, and potential biomedical applications of L-histidine-capped zinc oxide nanoparticles. The described protocols are robust and can be adapted to specific research needs. The unique properties of these nanoparticles, including their controlled size, stability, and biocompatibility, position them as a versatile platform for advancing nanomedicine. Further research into their in vivo behavior and long-term toxicity is crucial for their successful translation into clinical applications.

References

• Sreevalsa, V. G., et al. (2012). L-Histidine-modified biocompatible zinc oxide nanocrystals. Journal of Experimental Nanoscience, 7(5), 937-948. [Link]

• ResearchGate. (2012). L-Histidine-modified biocompatible zinc oxide nanocrystals. [Link]

• Chaudhary, R. G., et al. (2015). Histidine Capped ZnO Nanoparticles: An Efficient Synthesis, Spectral Characterization and Effective Antibacterial Activity. BioNanoScience, 5(3), 1-10. [Link]

• Jiang, J., et al. (2024). Unveiling the Biomedical Applications of Zinc Oxide (ZnO) Nanoparticles: A Review Fostering on the Synthesis, Therapeutics and I. Pharmaceutical Sciences. [Link]

• Mishra, Y. K., et al. (2019). Synthesis, Characterization, and Three-Dimensional Structure Generation of Zinc Oxide-Based Nanomedicine for Biomedical Applications. Molecules, 24(22), 4052. [Link]

• Verma, S. K., et al. (2018). Modification in Toxicity of l-Histidine-Incorporated ZnO Nanoparticles toward Escherichia coli. ACS Omega, 3(9), 11118-11193. [Link]

• Li, R., et al. (2016). Fabrication of zinc–histidine-functionalized graphene quantum dot framework amphiphilic nanoparticles and application in the synthesis of polystyrene microspheres for adsorption of Cu2+ by Pickering emulsion polymerization. RSC Advances, 6(106), 102534-102541. [Link]

• Verma, S. K., et al. (2023). Modification in Toxicity of l-Histidine-Incorporated ZnO Nanoparticles toward Escherichia coli. ACS Omega. [Link]

• ResearchGate. (n.d.). FTIR of L-histidine, pure and L-histidine-capped ZnO nanocrystals. [Link]

• Jiang, J., et al. (2024). Unveiling the Biomedical Applications of Zinc Oxide (ZnO) Nanoparticles: A Review Fostering on the Synthesis, Therapeutics and Imaging with Recent Developments. Pharmaceutical Sciences. [Link]

• Vasile, C., et al. (2022). Antimicrobial Nano-Zinc Oxide Biocomposites for Wound Healing Applications: A Review. Pharmaceutics, 14(9), 1823. [Link]

• El-Gendy, A. O., et al. (2022). Multifunctional Eco-Friendly Synthesis of ZnO Nanoparticles in Biomedical Applications. Nanomaterials, 12(23), 4204. [Link]

• Sreevalsa, V. G., et al. (2012). L-Histidine-modified biocompatible zinc oxide nanocrystals. Taylor & Francis Online. [Link]

• ResearchGate. (2024). Unveiling the Biomedical Applications of Zinc Oxide (ZnO) Nanoparticles: A Review Fostering on the Synthesis, Therapeutics and Imaging with Recent Developments. [Link]

• Mishra, Y. K., et al. (2019). Synthesis, Characterization, and Three-Dimensional Structure Generation of Zinc Oxide-Based Nanomedicine for Biomedical Applications. ResearchGate. [Link]

• Jiang, J., et al. (2018). The Advancing of Zinc Oxide Nanoparticles for Biomedical Applications. Bioinorganic Chemistry and Applications. [Link]

• Al-Hada, N. M., et al. (2023). Phytochemical Substances—Mediated Synthesis of Zinc Oxide Nanoparticles (ZnO NPS). Inorganics, 11(4), 154. [Link]

• S, S., & T, S. (2023). A Mini-review on Properties and Applications of Zinc Oxide Nanoparticles. Current Nanomaterials, 8(1), 1-10. [Link]

• M, S., et al. (2024). Zinc Oxide Nanoparticles in Modern Science and Technology: Multifunctional Roles in Healthcare, Environmental Remediation, and Industry. Applied Sciences, 14(11), 4567. [Link]

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Application Notes and Protocols for Investigating the Cellular Uptake Mechanisms of Zinc Histidine Complexes

For: Researchers, scientists, and drug development professionals

Introduction: The Biological Significance of Zinc and Histidine

Zinc is an indispensable trace element, integral to a vast array of physiological processes. It functions as a catalytic cofactor for hundreds of enzymes, plays a crucial structural role in a multitude of proteins, and acts as a signaling molecule in various cellular pathways[1]. The maintenance of cellular zinc homeostasis is, therefore, of paramount importance, and its dysregulation is implicated in numerous disease states. This delicate balance is managed by a coordinated network of zinc transporters and binding proteins.

Histidine, an essential amino acid, is a significant ligand for zinc in biological systems. Its imidazole side chain is a potent chelator of zinc ions. The formation of zinc-histidine complexes in the extracellular milieu has been shown to influence the bioavailability and cellular uptake of zinc[2][3]. Understanding the mechanisms by which cells acquire zinc from these complexes is critical for fields ranging from fundamental cell biology to the development of novel therapeutic strategies that leverage zinc delivery.

These application notes provide a comprehensive overview of the cellular uptake mechanisms of zinc histidine complexes, followed by detailed protocols for their experimental investigation.

Mechanistic Overview: Cellular Entry of Zinc Histidine Complexes

The cellular uptake of zinc, whether as a free ion or in a complex, is primarily mediated by two main families of transporters: the Zrt- and Irt-like proteins (ZIP, or SLC39A family) and the Zn transporters (ZnT, or SLC30A family)[4][5]. ZIP transporters are responsible for the influx of zinc into the cytoplasm from the extracellular space or from intracellular organelles, while ZnT transporters mediate the efflux of zinc from the cytoplasm[4][6].

The interaction of zinc histidine complexes with the cellular uptake machinery is multifaceted. Evidence suggests that the uptake can occur through at least two distinct, and potentially coexisting, pathways:

• Direct Transport of the Zinc-Histidine Complex: Studies have indicated that the zinc-bis-histidine complex, in particular, may be directly transported across the cell membrane[2][3]. This process exhibits stereospecificity, with a preference for the L-enantiomer of histidine, suggesting the involvement of a specific transporter that recognizes the complex[2][3].

• Facilitated Uptake via ZIP Transporters: Several members of the ZIP family of transporters possess extracellular domains rich in histidine residues. These histidine-rich loops can act as a "zinc sensor" or a "metal chaperone," facilitating the capture of zinc ions from the extracellular environment and promoting their transport into the cell[7][8]. It is plausible that zinc histidine complexes interact with these domains, leading to the dissociation of the complex at the cell surface and the subsequent transport of the zinc ion by the ZIP transporter. ZIP4, in particular, has been shown to have a histidine-rich extracellular loop that plays a role in promoting zinc transport[7][8]. Furthermore, zinc binding to these extracellular motifs can trigger the endocytosis of the transporter, providing a mechanism for regulating zinc uptake[9][10].

The prevailing uptake mechanism may be cell-type specific and dependent on the expression levels of various transporters and the extracellular concentrations of zinc and histidine.

Caption: Cellular uptake pathways for zinc histidine complexes.

Experimental Protocols for a Cellular Zinc Uptake Assay

The following protocols provide a framework for quantifying the cellular uptake of zinc from zinc histidine complexes. Two primary methods are detailed: a fluorescence-based assay using a zinc-specific probe and a radiotracer assay using 65Zn.

Protocol 1: Fluorescence-Based Zinc Uptake Assay

This protocol utilizes a membrane-permeant, fluorescent zinc indicator, such as FluoZin-3 AM, to monitor changes in intracellular labile zinc concentrations.

Materials:

• Adherent cell line of interest (e.g., HEK293, HeLa)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• FluoZin-3 AM (or other suitable zinc probe)

• Pluronic F-127

• Zinc sulfate (ZnSO₄)

• L-Histidine

• TPEN (N,N,N',N'-tetrakis(2-pyridinylmethyl)-1,2-ethanediamine) - a high-affinity zinc chelator

• 96-well black, clear-bottom tissue culture plates

• Fluorescence plate reader or fluorescence microscope

Experimental Workflow:

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• 6. Structural insights into human zinc transporter ZnT1 mediated Zn2+ efflux - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The histidine-rich loop in the extracellular domain of ZIP4 binds zinc and plays a role in zinc transport - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes &amp; Protocols: In Vivo Evaluation of Zinc Histidine Dihydrate in Animal Models of Diabetes

Introduction: The Therapeutic Potential of Zinc Complexes in Metabolic Disease

Zinc is an essential trace element integral to a vast array of physiological processes, including the synthesis, storage, and secretion of insulin by pancreatic β-cells.[1][2][3] Insulin itself is stored in secretory granules as a hexamer stabilized by two zinc ions.[1][3] Given this intimate relationship, dysregulation of zinc homeostasis has been linked to the pathophysiology of diabetes mellitus.[4][5][6] Zinc supplementation has been shown to improve glycemic control in diabetic animal models, suggesting its potential as a therapeutic agent.[1][5][7]

Zinc-amino acid complexes, such as zinc histidine dihydrate, represent a promising class of compounds for in vivo studies. Chelation with amino acids like histidine can enhance the bioavailability and modulate the pharmacokinetic profile of zinc compared to inorganic salts.[8][9] Histidine, in particular, is known to influence zinc metabolism and distribution.[10][11] This guide provides a comprehensive framework for researchers designing and executing in vivo studies to evaluate the efficacy and mechanisms of zinc histidine dihydrate in animal models of diabetes.

Part 1: Preclinical Experimental Design

A robust experimental design is the foundation of reproducible and translatable preclinical research. The choices of animal model, compound formulation, and administration route are critical determinants of a study's outcome and relevance.

Rationale for Animal Model Selection

The most widely used and well-characterized models for inducing diabetes in rodents involve the chemical ablation of pancreatic β-cells using streptozotocin (STZ).[12][13][14][15]

• Streptozotocin (STZ)-Induced Type 1 Diabetes (T1D) Model: This model mimics T1D by selectively destroying pancreatic β-cells. A single high dose of STZ (e.g., 40-65 mg/kg in rats) leads to rapid insulin deficiency and severe hyperglycemia.[13] This model is ideal for studying agents that protect β-cells or have insulin-mimetic properties.

• High-Fat Diet (HFD) plus low-dose STZ Type 2 Diabetes (T2D) Model: This model more closely resembles the progression of human T2D. Animals are first fed an HFD for several weeks to induce insulin resistance and obesity. A subsequent low dose of STZ (e.g., 35 mg/kg in rats) then causes partial β-cell loss, leading to a state of relative insulin deficiency superimposed on insulin resistance.[16] This model is suitable for evaluating compounds that improve insulin sensitivity, preserve β-cell function, or both.

Causality Behind the Choice: The selection between these models depends entirely on the research question. To test if zinc histidine dihydrate has a direct insulin-mimetic or β-cell protective effect, the T1D model is more straightforward. To investigate its impact on insulin resistance and the broader metabolic syndrome, the HFD/STZ T2D model is superior.[16][17] For this guide, we will focus on protocols for the STZ-induced T1D model in rats, as it provides a clear and robust system for evaluating the primary anti-hyperglycemic effects of a test compound.

Compound Preparation and Dosing Considerations

• Formulation: Zinc histidine dihydrate should be dissolved in a suitable vehicle for administration. For oral gavage, purified water or a 0.5% carboxymethyl cellulose (CMC) solution are common choices. Ensure the compound is fully dissolved or forms a homogenous suspension immediately before dosing.

• Dosage Selection: Determining the appropriate dose requires a review of existing literature on zinc supplementation in rodents. Doses of zinc sulfate often range from 10-30 mg/kg/day.[18] Pharmacokinetic studies can provide crucial data on absorption and bioavailability.[19][20][21] A pilot dose-ranging study is highly recommended to identify a dose that is both effective and non-toxic. Chronic administration of histidine has been shown to increase urinary zinc excretion, a factor that must be considered in the complex's design and dosing schedule.[10]

Route of Administration

• Oral Gavage (P.O.): This is the most common and clinically relevant route for therapeutic agents intended for oral use. It allows for precise dose administration.

• Intraperitoneal (I.P.) Injection: While allowing for direct systemic absorption, this route bypasses first-pass metabolism and may not reflect a clinically relevant administration pathway.

• Dietary Admixture: Incorporating the compound into the feed can be used for long-term studies but makes precise daily dosing difficult to control due to variations in food intake, especially in diabetic animals which may exhibit polydipsia and polyphagia.

Causality Behind the Choice: Oral gavage is the preferred method for most efficacy studies as it balances precise dosing with a clinically translatable route of administration.

Part 2: Core Protocols

The following protocols provide step-by-step methodologies for a typical study evaluating zinc histidine dihydrate in an STZ-induced diabetic rat model.

Protocol: Induction of Type 1 Diabetes in Rodents (STZ Method)

Objective: To induce a state of insulin-dependent diabetes mellitus through the selective chemical ablation of pancreatic β-cells.

Materials:

• Streptozotocin (STZ)

• Cold, sterile 0.1 M citrate buffer (pH 4.5)

• Sprague-Dawley or Wistar rats (male, 8-10 weeks old)

• Insulin syringes

• Glucometer and test strips

• 10% sucrose solution

Procedure:

• Acclimatization: Allow animals to acclimate to the facility for at least one week prior to the experiment.

• Fasting: Fast the rats for 4-6 hours before STZ injection. Do not withhold water.

• STZ Preparation: Immediately before use, dissolve STZ in cold citrate buffer (pH 4.5). STZ is light-sensitive and unstable in solution, so protect it from light and use it within 15 minutes of preparation.

• Injection: Administer a single intraperitoneal (I.P.) injection of STZ at a dose of 65 mg/kg body weight.[13] An equivalent volume of citrate buffer should be injected into control animals.

• Hypoglycemia Prevention: Following STZ injection, replace drinking water with a 10% sucrose solution for the next 24-48 hours. This is critical to prevent fatal hypoglycemia that can occur due to the massive release of insulin from dying β-cells.[13][22]

• Confirmation of Diabetes: 72 hours post-STZ injection, measure tail-vein blood glucose levels using a glucometer. Animals with fasting blood glucose levels ≥ 250 mg/dL (or 15 mM) are considered diabetic and can be included in the study.[23]

Protocol: Chronic Oral Administration of Zinc Histidine Dihydrate

Objective: To administer the test compound daily to diabetic animals over the study period.

Materials:

• Zinc Histidine Dihydrate

• Vehicle (e.g., purified water)

• Oral gavage needles (stainless steel, ball-tipped)

• Syringes

Procedure:

• Animal Grouping: Randomly assign the confirmed diabetic animals into experimental groups (e.g., Diabetic Control, Zinc Histidine Dihydrate low dose, Zinc Histidine Dihydrate high dose). Include a non-diabetic control group. A typical group size is 8-12 animals.[23]

• Compound Preparation: Prepare the dosing solutions daily. Calculate the required amount of zinc histidine dihydrate based on the mean body weight of each group and the target dose. Dissolve in the vehicle.

• Administration: Administer the solution once daily via oral gavage. The volume is typically 5-10 mL/kg. The diabetic control group receives the vehicle only.

• Monitoring: The study duration is typically 4-8 weeks. Monitor body weight, food intake, and water intake weekly. Measure fasting blood glucose levels weekly or bi-weekly.

Protocol: Oral Glucose Tolerance Test (OGTT)

Objective: To assess improvements in glucose disposal and insulin sensitivity.

Procedure:

• An OGTT is typically performed near the end of the study period.

• Fast animals overnight (12-16 hours).

• Record the baseline blood glucose level (t=0).

• Administer a 2 g/kg glucose solution via oral gavage.

• Measure blood glucose from the tail vein at 30, 60, 90, and 120 minutes post-glucose administration.

• Plot the glucose concentration over time and calculate the Area Under the Curve (AUC) for each group. A lower AUC indicates improved glucose tolerance.

Part 3: Endpoint Analysis & Data Interpretation

At the termination of the study, comprehensive analysis of blood and tissues is crucial to understand the compound's effects.

Biochemical Assays

• Serum Insulin: Measure serum insulin levels via ELISA to assess any remaining β-cell function or preservation.

• Lipid Profile: Analyze serum for total cholesterol, triglycerides, HDL, and LDL, as diabetes significantly disrupts lipid metabolism.

• Kidney Function: Measure Blood Urea Nitrogen (BUN) and creatinine to assess diabetic nephropathy, a common complication.[24]

Histopathological Analysis

• Pancreas: Collect the pancreas and fix it in 10% neutral buffered formalin. Embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E). This allows for visualization of islet architecture, size, and signs of inflammation or atrophy.[18] Immunohistochemical staining for insulin can quantify the remaining insulin-positive β-cell mass.[7]

• Liver & Kidney: Histological examination of the liver can reveal changes like steatosis, while kidney analysis can show signs of diabetic nephropathy.

Understanding the Mechanism: Key Signaling Pathways

Zinc exerts its insulin-mimetic and protective effects through various signaling pathways.[1][25] Key targets for investigation include:

• Insulin Signaling Cascade: Zinc can enhance insulin signaling by inhibiting protein tyrosine phosphatase 1B (PTP1B), an enzyme that dephosphorylates and inactivates the insulin receptor.[6][25][26] This leads to enhanced downstream signaling through Akt (Protein Kinase B), promoting glucose uptake via GLUT4 translocation.[1][25][27]

• Antioxidant Defense: Diabetes is associated with significant oxidative stress. Zinc is a cofactor for antioxidant enzymes like superoxide dismutase (SOD) and induces the expression of metallothionein, a potent free radical scavenger.[1][5][27]

Part 4: Data Summary & Visualization

Experimental Workflow Diagram

Caption: Overall workflow for an in vivo study of zinc histidine dihydrate.

Zinc's Role in Insulin Signaling Pathway

Caption: Zinc enhances insulin signaling by inhibiting the PTP1B phosphatase.

Table 1: Example Data Summary of Metabolic Parameters

Parameter	Non-Diabetic Control	Diabetic Control (Vehicle)	Diabetic + Zn-His (15 mg/kg)
Initial Blood Glucose (mg/dL)	95 ± 8	385 ± 42	391 ± 38
Final Blood Glucose (mg/dL)	102 ± 11	451 ± 55	215 ± 35
Change in Body Weight (g)	+45 ± 5	-25 ± 7	+15 ± 6
Serum Insulin (ng/mL)	2.1 ± 0.3	0.4 ± 0.1	0.8 ± 0.2
OGTT AUC (mg/dL·min)	15,000 ± 1,200	58,000 ± 4,500	32,000 ± 3,100

Values are presented as Mean ± SEM. *p < 0.05 compared to Diabetic Control. Data is hypothetical for illustrative purposes.

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• Kambe, T., et al. (2021). The Role of Zinc Homeostasis in the Prevention of Diabetes Mellitus and Cardiovascular Diseases. Journal of Nutritional Science and Vitaminology, 67(2), 77-85. [Link]

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• Chen, Y., et al. (2014). Renal improvement by zinc in diabetic mice is associated with glucose metabolism signaling mediated by metallothionein and Akt, but not Akt2. American Journal of Physiology-Endocrinology and Metabolism, 306(5), E554-E564. [Link]

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Application Notes &amp; Protocols: The Role of Zinc Histidine Dihydrate in the Study of Zinc Finger Proteins

Audience: Researchers, scientists, and drug development professionals.

Abstract: Zinc finger proteins represent one of the most abundant and functionally diverse superfamilies in eukaryotic genomes, playing critical roles in gene regulation, DNA repair, and protein-protein interactions.[1][2][3] The structural integrity and function of these domains are critically dependent on the tetrahedral coordination of a zinc ion (Zn²⁺) by a combination of cysteine and histidine residues.[4][5][6][7] Consequently, the study of these proteins in vitro and in cellular contexts requires meticulous control over zinc availability to ensure proper folding and stability. This guide provides an in-depth examination of zinc histidine dihydrate as a preferred reagent for such studies, detailing its biochemical advantages and providing comprehensive protocols for its application in protein refolding, stability assays, and cellular supplementation.

The Foundational Role of Zinc in Zinc Finger Protein Architecture

Zinc finger domains are small, modular protein motifs whose fold is stabilized by one or more zinc ions.[4][8] The Zn²⁺ ion does not participate directly in catalysis in most zinc finger proteins; instead, it serves a purely structural role, acting as a scaffold that organizes the polypeptide chain into a specific three-dimensional conformation necessary for its biological activity.[8][9][10] The most common "classical" Cys₂His₂ zinc finger, for instance, folds into a characteristic ββα structure that positions key amino acid residues for specific DNA recognition.[2][4][11][12]

The coordination of Zn²⁺ by cysteine and histidine residues is fundamental to this stability.[5][13][14] The loss of the zinc ion, often induced experimentally by potent chelating agents like EDTA, results in the unfolding of the domain and a complete loss of function.[3][15] This dependence makes the choice of zinc salt for supplementation in experimental buffers a critical parameter.

Why Zinc Histidine Dihydrate? A Biochemically Superior Choice

While simple inorganic salts like zinc chloride (ZnCl₂) or zinc sulfate (ZnSO₄) are commonly used, zinc histidine dihydrate [Zn(His)₂·2H₂O] offers several distinct advantages rooted in its chemical nature.

• Enhanced Bioavailability and Stability: The complex of zinc with the amino acid histidine has been shown to have greater biological potency and enhanced bioavailability compared to inorganic zinc salts.[16][17] In cellular studies, this can lead to more efficient zinc uptake.[18] In in vitro applications, the chelated nature of the complex can prevent the precipitation of zinc hydroxide at neutral or alkaline pH, a common issue with inorganic salts in certain buffer systems.[19]

• Mimicking the Native Coordination Environment: In many zinc finger proteins, histidine is one of the key coordinating residues.[6][14] Supplying zinc in a complex with histidine may better mimic the local chemical environment of the zinc-binding pocket, potentially facilitating more efficient and native-like folding. The imidazole side chain of histidine has a high affinity for zinc, playing a crucial role in the structure and function of numerous metalloproteins.[20][21]

• Buffering and Antioxidant Properties: L-histidine can act as a buffer in the physiological pH range. Furthermore, the zinc-histidine complex exhibits antioxidant properties, helping to mitigate oxidative stress.[16][20] This is particularly relevant for zinc finger proteins containing cysteine residues, which are susceptible to oxidation. Protecting these residues is critical for maintaining the protein's ability to coordinate zinc.

Experimental Applications & Protocols

Application 1: In Vitro Refolding of Recombinant Zinc Finger Proteins

A common challenge in producing recombinant zinc finger proteins is ensuring their correct, zinc-dependent folding, especially after purification from inclusion bodies under denaturing conditions. Dialysis or rapid dilution into a buffer containing zinc is the standard method for refolding. Using zinc histidine dihydrate in the refolding buffer can promote the formation of the native structure.

Caption: Workflow for refolding zinc finger proteins using zinc histidine dihydrate.

This protocol is designed for a zinc finger protein purified under denaturing conditions (e.g., in 8 M urea or 6 M Guanidine HCl).

Materials:

• Purified, unfolded zinc finger protein (1-5 mg/mL).

• Denaturing Buffer: 50 mM Tris-HCl, pH 8.0, 150 mM NaCl, 8 M Urea, 5 mM DTT.

• Refolding Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 5 mM DTT.

• Zinc Histidine Dihydrate Stock Solution: 10 mM in molecular-grade water, filter-sterilized.

• Dialysis tubing (appropriate MWCO, e.g., 3.5 kDa).

Procedure:

• Prepare Refolding Buffer: For 1 liter of refolding buffer, add the required components. Just before use, add 5 mL of the 10 mM Zinc Histidine Dihydrate stock solution to achieve a final concentration of 50 µM. This slight molar excess of zinc ensures complete saturation of the protein's zinc finger domains.

• Prepare Protein Sample: Place the purified, unfolded protein solution into appropriate dialysis tubing.

• Initiate Dialysis: Perform a stepwise dialysis to gradually remove the denaturant, which minimizes protein aggregation.

  • Step A: Dialyze against 1 L of Refolding Buffer containing 4 M Urea and 50 µM Zinc Histidine Dihydrate for 4 hours at 4°C.

  • Step B: Change the dialysis buffer. Dialyze against 1 L of Refolding Buffer containing 2 M Urea and 50 µM Zinc Histidine Dihydrate for 4 hours at 4°C.

  • Step C: Change the dialysis buffer. Dialyze against 1 L of Refolding Buffer containing 0.5 M Urea and 50 µM Zinc Histidine Dihydrate for 4 hours at 4°C.

  • Step D: Perform two final dialysis steps against 2 L of Refolding Buffer (no urea) containing 50 µM Zinc Histidine Dihydrate, each for at least 6 hours (or overnight) at 4°C.

• Recover and Validate: Recover the refolded protein from the dialysis tubing. Assess folding using Circular Dichroism (CD) spectroscopy to confirm the formation of secondary structures (ββα fold) and a functional assay, such as an Electrophoretic Mobility Shift Assay (EMSA), to confirm DNA-binding activity.[12][22]

Causality Note: The gradual removal of urea prevents hydrophobic collapse and aggregation, while the constant presence of zinc histidine dihydrate ensures that as the protein folds, Zn²⁺ is immediately available to be coordinated, stabilizing the native structure.[9][23]

Application 2: Zinc Finger Protein Stability and Chelation Assays

Understanding the thermodynamic stability of a zinc finger domain is crucial.[24][25] This can be probed by monitoring the unfolding of the protein upon treatment with a strong zinc chelator like EDTA. Conversely, the ability of zinc histidine dihydrate to restore the structure and function of a zinc-depleted protein can be quantified.

Caption: Chelation by EDTA unfolds the protein; restoration with Zinc Histidine refolds it.

This protocol uses intrinsic tryptophan fluorescence to monitor changes in the protein's tertiary structure. Many zinc finger proteins have a conserved hydrophobic core containing aromatic residues.[6][11] Unfolding exposes these residues to the aqueous solvent, causing a change (often a red-shift) in the fluorescence emission maximum.

Materials:

• Properly folded zinc finger protein (apo-protein can be prepared by prior dialysis against EDTA, followed by extensive dialysis against metal-free buffer).

• Metal-Free Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl (treated with Chelex-100 resin to remove trace metals).

• EDTA Stock Solution: 0.5 M in metal-free water, pH adjusted to 8.0.

• Zinc Histidine Dihydrate Stock Solution: 10 mM in metal-free water.

• Fluorometer.

Procedure:

• Establish Baseline (Apo-Protein):

  • Dilute the apo-protein to a final concentration of 2-5 µM in Metal-Free Buffer.

  • Record the fluorescence emission spectrum (e.g., excitation at 295 nm, emission scan from 310-400 nm). Note the wavelength of maximum emission (λ_max). This represents the unfolded state.

• Titration with Zinc Histidine Dihydrate (Refolding):

  • To the cuvette containing the apo-protein, add small aliquots of the Zinc Histidine Dihydrate stock solution to achieve final Zn²⁺:protein molar ratios of 0.2, 0.4, 0.6, 0.8, 1.0, 1.2, and 1.5.

  • After each addition, mix gently and incubate for 5 minutes to allow for equilibration.

  • Record the fluorescence emission spectrum.

• Data Analysis:

  • Plot the change in λ_max as a function of the [Zn²⁺]/[Protein] molar ratio.

  • A blue-shift in λ_max upon addition of zinc histidine dihydrate indicates the shielding of tryptophan residues from the solvent as the protein folds. The inflection point of the curve typically corresponds to a 1:1 stoichiometry for a single zinc finger domain, confirming zinc-induced folding.[22]

Trustworthiness Note: This protocol is self-validating. The observation of a stoichiometric, zinc-dependent shift in fluorescence provides direct evidence of a specific metal-protein interaction leading to a defined structural change, rather than non-specific aggregation. Comparing the final spectrum to that of the natively prepared protein confirms the restoration of the authentic tertiary structure.

Data Summary and Comparative Analysis

When selecting a zinc source for your experiments, several factors should be considered. The following table summarizes the properties of common zinc salts.

Feature	Zinc Chloride (ZnCl₂)	Zinc Sulfate (ZnSO₄)	Zinc Histidine Dihydrate
Solubility in Buffers	High	High	Good, stable complex
Risk of Precipitation (pH > 7)	Moderate to High (as Zn(OH)₂)	Moderate (as Zn(OH)₂)	Low
Bioavailability (Cellular)	Standard	Standard	Enhanced[17][18]
Redox Protection for Cys	None	None	Potential antioxidant effect[16]
Mimicry of Native Site	Low	Low	High (for His-coordinating sites)[14][20]

Conclusion and Future Perspectives

The meticulous handling of zinc is paramount for the successful study of zinc finger proteins. Zinc histidine dihydrate emerges as a superior reagent, not merely as a source of Zn²⁺ ions, but as a biochemically advantageous complex that promotes native folding, enhances stability, and offers greater experimental robustness. Its use can lead to higher yields of correctly folded protein, more reliable data in stability and functional assays, and more physiologically relevant results in cellular studies. As research into zinc finger proteins as therapeutic targets continues, the adoption of optimized reagents like zinc histidine dihydrate will be essential for ensuring the accuracy and reproducibility of foundational biochemical and structural studies.

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• Binding Site Configurations Probe the Structure and Dynamics of the Zinc Finger of NEMO (NF-κB Essential Modul
• Zinc metallochemistry in biochemistry - PubMed.

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• 4. Zinc finger - Wikipedia [en.wikipedia.org]
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• 11. Cys2His2 Zinc Finger Proteins [umassmed.edu]
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• 17. Bioavailability of zinc from zinc-histidine complexes. I. Comparison with zinc sulfate in healthy men. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 18. Bioavailability of zinc from zinc-histidine complexes. II. Studies on patients with liver cirrhosis and the influence of the time of application - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 25. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Preventing Zinc Histidine Precipitation in Cell Culture Media

Welcome to our dedicated resource for researchers, scientists, and drug development professionals encountering challenges with zinc histidine precipitation in cell culture media. This guide provides in-depth troubleshooting, scientific explanations, and actionable protocols to ensure the successful supplementation of your media with this critical nutrient complex.

Introduction: The Double-Edged Sword of Zinc Supplementation

Zinc is an indispensable trace element in cell culture, playing a vital role as a cofactor for over 100 enzymes and transcription factors involved in cell growth, proliferation, and protein production. For instance, supplementing CHO (Chinese Hamster Ovary) cells with zinc has been shown to significantly increase monoclonal antibody (mAb) and recombinant protein titers.[1][2] Studies have demonstrated that zinc supplementation can lead to a 1.7-fold increase in EPO and a 2.6-fold increase in IgG titers.[1][2]

However, the benefits of zinc supplementation are often hampered by a significant technical challenge: the precipitation of zinc complexes, particularly when introduced with chelating amino acids like histidine. This precipitation not only reduces the bioavailable zinc concentration but can also introduce confounding artifacts into your experiments.[3] This guide will equip you with the knowledge and techniques to maintain zinc histidine solubility and optimize your cell culture outcomes.

Frequently Asked Questions (FAQs)

Q1: Why does zinc histidine precipitate in my cell culture medium?

A1: The precipitation of zinc histidine is a complex issue governed by several factors, primarily related to the chemical equilibrium of the media. The key culprits are:

• pH: The interaction between zinc and histidine is highly pH-dependent. At physiological pH (~7.4), histidine's imidazole side chain can effectively chelate zinc ions, forming soluble complexes.[4][5] However, shifts in pH, which can be caused by cellular metabolism producing acidic waste, can disrupt this coordination and lead to precipitation.[6][7] Binding of zinc to histidine is stronger at a more basic pH and less effective in acidic conditions.[4]

• Phosphate Concentration: Cell culture media are rich in inorganic phosphate, which is essential for cellular energy metabolism. Unfortunately, zinc ions have a strong propensity to react with phosphate to form insoluble zinc phosphate (Zn₃(PO₄)₂).[8][9] This reaction competes with the formation of the desired soluble zinc-histidine complex.

• High Concentrations: Exceeding the solubility limit of either zinc or the zinc-histidine complex in the aqueous environment of the media will inevitably lead to precipitation.[10] This is a common issue when adding concentrated stock solutions directly to the bulk medium.

• Temperature: Temperature fluctuations can also affect the solubility of media components. Adding supplements to cold media can decrease the solubility of the zinc-histidine complex.[3][10]

Q2: I observed a white, cloudy precipitate after adding my zinc histidine solution. What is it and is it harmful to my cells?

A2: The white precipitate is most likely zinc phosphate or a poorly soluble zinc-histidine complex. This precipitation is detrimental to your culture for several reasons:

• Reduced Bioavailability: The formation of a precipitate removes soluble, bioavailable zinc from the medium, negating the intended benefit of supplementation.

• Altered Media Composition: Precipitation can chelate and remove other essential nutrients from the medium, altering its carefully balanced composition.[3][11]

• Cellular Stress: While zinc itself is essential, precipitates can cause physical stress to cells and may interfere with cellular processes.

Q3: Can I just filter out the precipitate?

A3: Filtering the medium after precipitation has occurred is not a recommended solution. While it will remove the visible precipitate, it will also remove the zinc that you intended to supplement. This will lead to an unknown and likely suboptimal final zinc concentration in your medium.[8] The best approach is to prevent the precipitation from occurring in the first place.

Troubleshooting Guide: From Problem to Prevention

This section provides a systematic approach to diagnosing and resolving zinc histidine precipitation issues.

Observation	Potential Cause	Recommended Solution
Immediate precipitation upon adding zinc histidine stock solution.	High final concentration exceeding solubility limit.	Decrease the final working concentration of the zinc-histidine complex. Perform a solubility test to determine the maximum soluble concentration in your specific medium.[10]
Rapid dilution causing "crashing out".	Perform a serial dilution of the stock solution in pre-warmed (37°C) culture media. Add the solution dropwise while gently swirling the medium.[10]
Low temperature of the media.	Always use pre-warmed (37°C) cell culture media for all dilutions and supplement additions.[6][10]
Precipitate forms gradually over time in the incubator.	pH shift due to cellular metabolism.	Monitor the pH of your culture medium regularly, especially in high-density cultures. Consider using a medium with a more robust buffering system or changing the medium more frequently to maintain a stable pH.[7]
Interaction with phosphate in the media.	Prepare the zinc and histidine complex in a low-phosphate or phosphate-free buffer before adding it to the final culture medium. See Protocol 1 for details.
Evaporation of media leading to increased concentration.	Ensure proper humidification of your incubator. Use culture flasks with filter caps or plates with low-evaporation lids to minimize water loss.[10][11]

Experimental Protocols for Preventing Precipitation

Here are detailed, step-by-step methodologies to help you successfully supplement your cell culture media with zinc and histidine.

Protocol 1: Preparation of a Chelated Zinc Histidine Stock Solution

This protocol focuses on pre-chelating zinc with histidine in a controlled environment before introducing it to the complex milieu of the cell culture medium.

Rationale: By forming a stable zinc-histidine complex in a low-phosphate solution, you can prevent the immediate precipitation of zinc phosphate upon addition to the phosphate-rich culture medium. Histidine's imidazole group forms a coordination complex with zinc, effectively "shielding" it from reacting with phosphate ions.[4][12]

Materials:

• Zinc Sulfate Heptahydrate (ZnSO₄·7H₂O), cell culture grade

• L-Histidine, cell culture grade

• Low-phosphate buffer (e.g., 20 mM HEPES, pH 7.4)

• Sterile, nuclease-free water

• Sterile 0.22 µm filter

Procedure:

• Prepare a 100 mM L-Histidine Solution:

  • Dissolve the appropriate amount of L-Histidine in the low-phosphate buffer.

  • Adjust the pH to 7.4, if necessary.

  • Sterile filter the solution using a 0.22 µm filter.

• Prepare a 50 mM Zinc Sulfate Solution:

  • Dissolve the appropriate amount of ZnSO₄·7H₂O in sterile, nuclease-free water.

  • Sterile filter the solution using a 0.22 µm filter.

• Form the Zinc-Histidine Complex:

  • Slowly add the 50 mM zinc sulfate solution to the 100 mM L-histidine solution while gently stirring. A 2:1 molar ratio of histidine to zinc is recommended to ensure complete chelation.

  • This will result in a 50 mM Zinc, 100 mM Histidine stock solution.

• Final Dilution:

  • This chelated stock solution can now be added to your pre-warmed cell culture medium to achieve the desired final zinc concentration. It is still recommended to add the stock solution slowly and with gentle mixing.

Protocol 2: Step-wise Addition to Culture Medium

This protocol is an alternative for direct addition to the medium, minimizing localized high concentrations.

Rationale: This method avoids the "shock" of adding a highly concentrated supplement to the medium, which can cause immediate precipitation.

Procedure:

• Prepare Dilute Stock Solutions: Prepare separate, sterile stock solutions of zinc sulfate (e.g., 10 mM) and L-histidine (e.g., 20 mM) in sterile water.

• Pre-warm the Medium: Warm your cell culture medium to 37°C.

• Add Histidine First: Add the L-histidine stock solution to the pre-warmed medium to reach the desired final concentration. Mix gently.

• Add Zinc Second: Slowly add the zinc sulfate stock solution to the histidine-containing medium while gently swirling.

Visualizing the Problem and Solution

To better understand the chemical interactions at play, the following diagrams illustrate the key concepts.

The Competing Reactions for Zinc in Cell Culture Media

Caption: Competing pathways for free zinc ions in culture media.

A Workflow for Preventing Precipitation

Caption: Decision workflow for zinc histidine supplementation.

Data Summary: Recommended Concentration Ranges

While optimal concentrations are cell-line and application-specific, the following table provides a general starting point based on published literature. It is crucial to perform a dose-response experiment for your specific system.

Cell Type	Zinc Concentration Range (µM)	Notes	Reference
CHO (for mAb production)	30 - 120	Higher concentrations may impact glycosylation patterns.	[13]
General Mammalian Cells	1 - 30	Basal media often contain nanomolar concentrations of zinc.

Note: When supplementing, always account for the basal zinc concentration already present in your medium formulation.

Concluding Remarks

The successful use of zinc histidine in cell culture is a balancing act between providing an essential nutrient and avoiding its precipitation. By understanding the underlying chemical principles and implementing the protocols outlined in this guide, researchers can harness the full potential of zinc supplementation to enhance their experimental outcomes. Remember to always validate any new supplementation strategy with a small-scale pilot experiment before applying it to your critical cultures.

References

• Kim, D., & Park, H. (2016). High zinc ion supplementation of more than 30 μM can increase monoclonal antibody production in recombinant Chinese hamster ovary DG44 cell culture. Applied Microbiology and Biotechnology, 100(5), 2163-2170. [Link]

• Heffernan, M., et al. (2019). Zinc supplementation increases protein titer of recombinant CHO cells. Biotechnology and Bioengineering, 116(11), 2853-2864. [Link]

• Request PDF. (n.d.). Zinc supplementation increases protein titer of recombinant CHO cells. Retrieved from [Link]

• Prabhu, S., et al. (2018). Zinc supplementation decreases galactosylation of recombinant IgG in CHO cells. Applied Microbiology and Biotechnology, 102(14), 5989-5999. [Link]

• Lichtenberger, O. M., & Luge, S. (2018). Parameters Influencing Zinc in Experimental Systems in Vivo and in Vitro. Nutrients, 10(5), 553. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Histidine zinc hydrate?. Retrieved from [Link]

• Zhou, Y., et al. (2013). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. The Journal of Physical Chemistry B, 117(49), 15556-15565. [Link]

• Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Retrieved from [Link]

• Wang, Y., et al. (2022). Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. International Journal of Molecular Sciences, 23(7), 3894. [Link]

• ACS Publications. (2013). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. Retrieved from [Link]

• Horn, N. M., & Thomas, A. L. (1998). Histidine-stimulated divalent metal uptake in human and in the erythroleukaemic cell line HEL.92.1.7. The Journal of Physiology, 506(Pt 2), 433–439. [Link]

• Das, S., et al. (2022). Molecular Dynamics Investigation into pH Dependent Metal Binding of the Intrinsically Disordered Worm Jaw Protein, Nvjp-1. The Journal of Physical Chemistry B, 126(35), 6695-6706. [Link]

• Imamura, T., Hatanaka, C., & Kato, N. (1968). Zinc-Complexes of Histidine and the Related Compounds in Aqueous Solution. Journal of the Faculty of Fisheries and Animal Husbandry, Hiroshima University, 7(2), 253-261. [Link]

• Kambe, T., et al. (2013). D-histidine and L-histidine attenuate zinc-induced neuronal death in GT1-7 cells. Metallomics, 5(5), 453-460. [Link]

• Weaver, B. P., & Kambe, T. (2019). An extracellular histidine-containing motif in the zinc transporter ZIP4 plays a role in zinc sensing and zinc-induced endocytosis in mammalian cells. The Journal of Biological Chemistry, 294(8), 2815-2826. [Link]

• Simons, T. J. (2011). Detecting and minimizing zinc contamination in physiological solutions. Journal of Biomedical Optics, 16(8), 087003. [Link]

• ResearchGate. (2015). How can I get rid of zinc sulphate precipitation in LB or NB media containing Zinc sulphate at a concentration higher than 100 ppm?. Retrieved from [Link]

• Jackson, G. E., & May, P. M. (1982). Complexes formed between zinc(II) and L-histidine: a carbon-13 nuclear magnetic resonance study. Journal of the Chemical Society, Dalton Transactions, (7), 1349-1354. [Link]

• ResearchGate. (n.d.). Amino acid abundance and composition in cell culture medium affects trace metal tolerance and cholesterol synthesis. Retrieved from [Link]

• ResearchGate. (2025). Effects of pH on Calcium, Zinc, and Phytate Solubilities and Complexes Following In Vitro Digestions of Soy Protein Isolate. Retrieved from [Link]

• MDPI. (2019). Healing through Histidine: Bioinspired Pathways to Self-Healing Polymers via Imidazole–Metal Coordination. Retrieved from [Link]

• Coonrod, J. D., & Yoneda, K. (1983). Effect of zinc and phosphate on an antibacterial peptide isolated from lung lavage. Infection and Immunity, 41(2), 563-569. [Link]

• Hennings, H., et al. (1990). Magnesium and phosphate enrichment of culture medium stimulates the proliferation of epidermal cells from newborn and adult mice. Journal of Cellular Physiology, 143(3), 431-438. [Link]

• UCL Discovery. (2024). Zinc phosphate glass microspheres promoted mineralization and expression of BMP2 in MC3T3‐E1 cells. Retrieved from [Link]

• Horn, N. M., Thomas, A. L., & Tompkins, J. D. (1991). The effect of histidine and cysteine on zinc influx into rat and human erythrocytes. The Journal of Physiology, 432, 73–80. [Link]

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• 13. High zinc ion supplementation of more than 30 μM can increase monoclonal antibody production in recombinant Chinese hamster ovary DG44 cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Zinc Histidine Dihydrate for Cell Viability

Welcome to the technical support center for optimizing the use of zinc histidine dihydrate in your cell culture experiments. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into effectively managing zinc concentration for maximal cell viability and desired biological outcomes. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring your methodologies are robust and self-validating.

Foundational Concepts: The Dual Nature of Zinc in Cellular Homeostasis

Zinc is an essential trace element, indispensable for the function of over 300 enzymes and 2000 transcription factors.[1] It plays a critical role in processes ranging from DNA synthesis and protein folding to immune function and antioxidant defense.[2][3] However, the intracellular concentration of zinc is tightly regulated, as both deficiency and excess can be cytotoxic, primarily by inducing apoptosis (programmed cell death).[4][5][6]

• Zinc Deficiency: Depleting intracellular zinc, often accomplished experimentally with chelators like TPEN, triggers apoptosis by activating caspases-3, -8, and -9.[4][6][7]

• Zinc Excess: Conversely, high concentrations of zinc can also be toxic, leading to cell death through mechanisms that include mitochondrial dysfunction, generation of reactive oxygen species (ROS), and caspase activation.[1][8][9]

The use of a zinc-histidine complex offers a strategic advantage. Histidine, an essential amino acid, acts as a natural chelator or ligand for zinc.[2][10] This complex can enhance the bioavailability and stability of zinc in culture media and may exhibit protective, antioxidant properties, mitigating some of the harsh effects of ionic zinc.[2][11][12]

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of zinc histidine dihydrate in cell culture.

Q1: What is a reasonable starting concentration for my experiments?

A: The optimal concentration is highly cell-type dependent.[8] However, a general starting point for most cell lines is to perform a dose-response experiment with a range from 1 µM to 100 µM .

For sensitive cell types like primary neurons, studies have shown neuroprotective effects at subtoxic concentrations between 5-25 µM, while higher concentrations can be neurotoxic.[11] It is critical to establish a baseline toxicity profile for your specific cell line before proceeding with functional assays.

Cell Type Example	Suggested Starting Range	Key Considerations
Primary Neurons	1 µM - 50 µM	Highly sensitive to zinc-induced excitotoxicity.[11]
Cancer Cell Lines (e.g., OVCAR-3)	10 µM - 200 µM	Response is highly variable; some lines are sensitive, others resistant.[8]
Astrocytes	10 µM - 100 µM	Can be protected from zinc toxicity by specific amino acids in the media.[13]
CHO Cells	5 µM - 75 µM	Media composition, particularly amino acid content, significantly impacts zinc tolerance.[14]

Q2: How does excess intracellular zinc lead to cell death?

A: The primary mechanism of cytotoxicity from zinc overload involves the mitochondria. Excess zinc can accumulate in mitochondria, leading to a cascade of damaging events:[1][15]

• Inhibition of Cellular Respiration: Zinc can inhibit enzymes in the tricarboxylic acid (TCA) cycle and the electron transport chain, leading to a loss of mitochondrial membrane potential and a sharp decrease in ATP production.[1][9]

• Increased Oxidative Stress: Mitochondrial dysfunction leads to the generation of reactive oxygen species (ROS), causing oxidative damage to lipids, proteins, and DNA.[1]

• Induction of Apoptosis: Zinc can directly trigger the mitochondrial permeability transition (MPT) and the release of pro-apoptotic factors like cytochrome c, which in turn activates the caspase cascade, leading to programmed cell death.[1][9]

Simplified pathway of zinc-induced cytotoxicity.

Q3: Which cell viability assay is best for experiments with zinc compounds?

A: This is a critical consideration. Many common viability assays, such as MTT or XTT, rely on mitochondrial reductase activity. Since excess zinc directly impairs mitochondrial function, these assays can produce misleading results, either overestimating or underestimating cell viability.[1][16][17]

A multi-assay approach is strongly recommended for data validation.

Assay Type	Principle	Advantages	Disadvantages with Zinc
MTT / XTT / WST	Measures mitochondrial reductase activity.	High-throughput, sensitive.	High Risk of Interference. Zinc directly inhibits mitochondrial enzymes, which can mimic cytotoxicity even if cells are alive but metabolically quiescent.[16][18]
Trypan Blue Exclusion	Measures membrane integrity; dead cells with compromised membranes take up the dye.	Simple, direct measure of cell death.	Low-throughput, subjective, does not distinguish between apoptosis and necrosis.
LDH Release Assay	Measures release of lactate dehydrogenase (LDH) from damaged cells into the media.	Good for measuring necrosis/late apoptosis.	Can miss early-stage apoptosis where the membrane is still intact.
ATP-Based Assays (e.g., CellTiter-Glo®)	Quantifies ATP, an indicator of metabolically active cells.	High-throughput, very sensitive.	Moderate Risk of Interference. Since zinc can deplete ATP by disrupting mitochondria, this may reflect toxicity or metabolic inhibition.[1]
Annexin V / PI Staining	Uses flow cytometry or imaging to detect phosphatidylserine externalization (early apoptosis) and membrane permeability (late apoptosis/necrosis).	Highly quantitative, distinguishes between apoptotic stages.	Requires specialized equipment (flow cytometer), lower throughput.

Recommendation: Use Trypan Blue or an LDH assay to confirm cytotoxicity observed with metabolic assays like MTT or ATP-based methods. For detailed mechanistic studies, Annexin V/PI staining is the gold standard.

Troubleshooting Guide

Problem: I'm observing high levels of cell death even at low (<10 µM) concentrations of zinc histidine.

• Possible Cause 1: Media Composition. Standard cell culture media contain varying levels of amino acids. Histidine and other amino acids like cysteine and glutamine can chelate zinc and protect cells from its toxicity.[13][19] If you are using a minimal or custom medium low in these amino acids, cells will be significantly more sensitive to zinc.[14]

  • Solution: Supplement your minimal medium with L-histidine (e.g., 0.1-1 mM) to see if it rescues the phenotype.[14] Ensure your control medium and treatment medium have identical amino acid compositions, apart from the addition of the zinc complex.

• Possible Cause 2: Cell Line Sensitivity. Some cell lines are inherently more sensitive to metal ions. This can be due to higher expression of zinc import transporters or differences in mitochondrial resilience.[8]

  • Solution: Perform a thorough literature search for your specific cell line and zinc toxicity. If none exists, you must establish the baseline IC50 (see protocols below) and work at concentrations well below that for non-toxicological studies.

• Possible Cause 3: Stock Solution Issues. Zinc histidine dihydrate stability can be affected by pH and buffer composition. If your stock solution was prepared improperly or stored for a long time, the complex may have dissociated, leading to higher free ionic zinc concentrations.

  • Solution: Prepare fresh stock solutions in a buffered solution (e.g., HEPES-buffered saline) or water. Avoid phosphate buffers, which can cause precipitation of zinc phosphate. Visually inspect for any precipitate before use.

Problem: My results are inconsistent between experiments.

• Possible Cause 1: The "Edge Effect". In 96-well plates, wells on the outer edges are prone to higher rates of evaporation. This concentrates the media components, including the zinc histidine, leading to higher toxicity in edge wells compared to inner wells.[20]

  • Solution: Avoid using the outer wells of the plate for experimental samples. Fill them with sterile PBS or media to create a humidity barrier.

• Possible Cause 2: Variable Cell Seeding Density. Cell viability assays are highly sensitive to the initial number of cells seeded. Inconsistent seeding will lead to high variability.[17][20]

  • Solution: Ensure you have a homogenous single-cell suspension before seeding. Use calibrated pipettes and a consistent technique. Always include a "time zero" plate that is analyzed immediately after cell adherence to confirm uniform seeding.

• Possible Cause 3: Assay Timing. The timing of your viability assessment is crucial. Zinc-induced apoptosis is a process that unfolds over hours. Measuring too early may miss the effect, while measuring too late may capture secondary necrosis.

  • Solution: Perform a time-course experiment (e.g., 12, 24, 48, 72 hours) to determine the optimal endpoint for your cell line and zinc concentration.

Troubleshooting inconsistent experimental results.

Key Experimental Protocols

Protocol 1: Determination of Optimal Concentration Range via Dose-Response Curve

This protocol details how to determine the half-maximal inhibitory concentration (IC50) of zinc histidine dihydrate for your cell line using a Trypan Blue exclusion assay.

A. Materials:

• Zinc Histidine Dihydrate (e.g., Sigma-Aldrich)

• Sterile, deionized water or HEPES-buffered saline for stock solution

• Complete cell culture medium appropriate for your cell line

• 96-well or 24-well tissue culture plates

• Trypsin-EDTA

• Trypan Blue solution (0.4%)

• Hemocytometer or automated cell counter

B. Procedure:

• Stock Solution Preparation: Prepare a 10 mM stock solution of zinc histidine dihydrate in sterile water. Mix thoroughly and filter-sterilize through a 0.22 µm syringe filter. Store at 4°C for short-term use or in aliquots at -20°C.

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed cells into a 24-well plate at a density that will allow them to reach 50-60% confluency after 24 hours. This prevents contact inhibition from affecting the results.

  • Incubate for 18-24 hours to allow for cell attachment.

• Treatment Preparation:

  • Prepare serial dilutions of your 10 mM stock solution in complete culture medium to create your final treatment concentrations. A common 2-fold dilution series is 100 µM, 50 µM, 25 µM, 12.5 µM, 6.25 µM, 3.13 µM, and a vehicle control (medium only).

• Cell Treatment:

  • Carefully aspirate the old medium from the wells.

  • Add 500 µL of the appropriate treatment medium to each well (perform in triplicate).

  • Incubate for your desired time point (24 or 48 hours is a good starting point).

• Cell Counting:

  • Aspirate the treatment medium.

  • Wash cells once with sterile PBS.

  • Add 100 µL of Trypsin-EDTA to each well and incubate until cells detach.

  • Neutralize the trypsin with 400 µL of complete medium.

  • Pipette up and down to create a single-cell suspension.

  • Take a 20 µL aliquot and mix it 1:1 with 0.4% Trypan Blue solution.

  • Load onto a hemocytometer and count the number of live (clear) and dead (blue) cells.

• Data Analysis:

  • Calculate the percentage of viable cells for each concentration: (% Viability) = (Live Cell Count / Total Cell Count) * 100.

  • Normalize the data to the vehicle control (which represents 100% viability).

  • Plot the normalized viability (%) versus the log of the zinc histidine concentration.

  • Use a non-linear regression analysis (e.g., in GraphPad Prism) to fit a dose-response curve and calculate the IC50 value.

References

• Techniques for measuring cellular zinc - PMC - NIH. (n.d.).
• Atomic Absorbance Spectroscopy to Measure Intracellular Zinc Pools in Mammalian Cells. (2019). Journal of Visualized Experiments.
• The role of zinc in caspase activation and apoptotic cell death - SciSpace. (n.d.).
• Zinc (Zn), Intracellular - Metals & Traces® - Heavy Metal Tests | Diagnostiki Athinon. (n.d.).
• Techniques for measuring cellular zinc. (2016). Metallomics.
• Cellular zinc fluxes and the regulation of apoptosis/gene-directed cell death. (2000). The Journal of nutrition.
• [Role of intracellular zinc in programmed cell death]. (2002). Pathologie-biologie.
• The Role of Zinc in the Modulation of Neuronal Proliferation and Apoptosis - PMC. (2006). The Journal of Nutrition.
• Intracellular Zinc | AAT Bioquest. (n.d.).
• The Important Role of the Apoptotic Effects of Zinc in the Development of Cancers - PMC. (2007). Journal of cellular biochemistry.
• Zinc-histidine complex protects cultured cortical neurons against oxidative stress-induced damage. (2004). Neuroscience letters.
• The Multifaceted Roles of Zinc in Neuronal Mitochondrial Dysfunction. (2020). International journal of molecular sciences.
• Histidine-stimulated divalent metal uptake in human and in the erythroleukaemic cell line HEL.92.1.7. (2002). The Journal of physiology.
• Mitochondrial function, zinc, and intermediary metabolism relationships in normal prostate and prostate cancer - PMC. (2005). Endocrine-related cancer.
• The interactive roles of zinc and calcium in mitochondrial dysfunction and neurodegeneration - PMC - NIH. (2010). Journal of bioenergetics and biomembranes.
• What is the mechanism of Histidine zinc hydrate? - Patsnap Synapse. (2024).
• The Effects of Zinc on Mitochondrial Morphology. (2020). International Journal of Molecular Sciences.
• What is Histidine zinc hydrate used for? - Patsnap Synapse. (2024).
• Effects of Iron and Zinc on Mitochondria: Potential Mechanisms of Glaucomatous Injury. (2021). Frontiers in Cell and Developmental Biology.
• D-histidine and L-histidine attenuate zinc-induced neuronal death in GT1-7 cells. (2013). Metallomics.
• An extracellular histidine-containing motif in the zinc transporter ZIP4 plays a role in zinc sensing and zinc-induced endocytosis in mammalian cells. (2019). The Journal of biological chemistry.
• The Mechanism of Action of Zinc-histidine Complex (Curazink ® ) As An Antioxidant. (2002). Free Radical Research.
• Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability. (2015). Gene.
• Zinc histidine dihydrate | C12H20N6O6Zn | CID 67532809 - PubChem - NIH. (n.d.).
• The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - NIH. (2021). International Journal of Molecular Sciences.
• Zinc cytotoxicity is higher in low amino acid LAA medium formulation... (2020). Metabolic Engineering.
• What are some common sources of error in cell viability assays? - AAT Bioquest. (2023).
• Zinc and histidine, the top features, alone are insufficient to... (2021). Biotechnology and Bioengineering.
• Histidine Protects Against Zinc and Nickel Toxicity in Caenorhabditis elegans - PMC. (2011). PLoS ONE.
• Cell culture troubleshooting | Proteintech Group. (n.d.).
• (PDF) The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. (2021). International Journal of Molecular Sciences.
• Zinc in Cell Culture - Sigma-Aldrich. (n.d.).
• Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An - YouTube. (2021).
• Cell Culture Troubleshooting - Sigma-Aldrich. (n.d.).
• Healing through Histidine: Bioinspired Pathways to Self-Healing Polymers via Imidazole–Metal Coordination. (2018). Polymers.
• Histidine, cystine, glutamine, and threonine collectively protect astrocytes from the toxicity of zinc. (2010). Neurochemical research.
• Identifying Zn-bound histidine residues in metalloproteins using hydrogen deuterium exchange mass spectrometry - PMC - NIH. (2014). Journal of the American Society for Mass Spectrometry.
• (PDF) Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. (2022). International Journal of Molecular Sciences.
• Optimal density-functional theory method for zinc–amino acid complexes determined by analyzing structural and Fourier-transform infrared spectroscopy data. (2020). RSC Advances.
• Optimizing the stability and solubility of cell culture media ingredients - Evonik Health Care. (n.d.).
• The effect of histidine and cysteine on zinc influx into rat and human erythrocytes. (1995). The Journal of physiology.

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• 5. Cellular zinc fluxes and the regulation of apoptosis/gene-directed cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. The Role of Zinc in the Modulation of Neuronal Proliferation and Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Important Role of the Apoptotic Effects of Zinc in the Development of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. youtube.com [youtube.com]

Technical Support Center: Stability of Zinc Histidine Dihydrate Solutions

Welcome to the technical support guide for zinc histidine dihydrate solutions. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on maintaining the stability of these solutions over time. As a Senior Application Scientist, my goal is to blend technical accuracy with field-proven insights to help you navigate the complexities of your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common questions and concerns regarding the stability of aqueous zinc histidine dihydrate solutions.

Q1: What is zinc histidine dihydrate and why is solution stability important?

A: Zinc histidine dihydrate is a chemical complex where a central zinc ion (Zn²⁺) is coordinated with two histidine molecules.[1] The "dihydrate" indicates that two water molecules are incorporated into the crystal structure, which can influence its stability and reactivity.[2] Histidine, an essential amino acid, uses its imidazole side chain to bind strongly to metal ions like zinc.[2]

Solution stability is critical because zinc-histidine complexes are integral to various biological and pharmaceutical applications, from serving as models for metalloproteins to potential therapeutic agents.[3][4] Instability, leading to precipitation or degradation, can alter the concentration of the active species, compromise experimental results, and affect the therapeutic efficacy and safety of a drug product.

Q2: What are the primary factors that affect the stability of my zinc histidine solution?

A: The stability of zinc histidine solutions is a multifactorial issue, primarily governed by pH, temperature, concentration, and exposure to light.

• pH: This is the most critical factor. The coordination of zinc to histidine is highly pH-dependent. At acidic pH (below ~6), the imidazole ring of histidine is protonated, which can prevent or weaken its binding to zinc, potentially leaving more free zinc ions in solution.[5][6] In neutral to alkaline solutions (pH > 6), the imidazole and α-amino groups coordinate with the zinc ion, forming a more stable complex.[7] However, at very high pH (e.g., above 9), there is a risk of precipitating zinc hydroxide.[8]

• Temperature: Elevated temperatures can increase the rate of chemical degradation and may decrease the solubility of the complex, potentially leading to precipitation over time.

• Concentration: Supersaturated solutions are inherently unstable and prone to precipitation. The solubility of the zinc-histidine complex can be significantly higher than histidine alone in water.[9][10]

• Light: While specific photostability data for zinc histidine is not extensively detailed in the provided results, it is a general best practice in formulation science to protect solutions from light to prevent photochemical degradation, especially for compounds with aromatic rings like histidine.[11]

Q3: My zinc histidine solution has turned cloudy or formed a precipitate. What happened and what should I do?

A: Cloudiness or precipitation is the most common sign of instability. This typically occurs due to one of the following reasons:

• pH Shift: A change in the solution's pH is the most likely cause. A decrease in pH could lead to dissociation of the complex, while a significant increase could form insoluble zinc hydroxide.[7][8]

• Supersaturation: The solution may have been prepared at a concentration above its equilibrium solubility under the current storage conditions (e.g., a drop in temperature).

• Contamination: Introduction of foreign ions or particulate matter can act as nucleation sites for precipitation.

To address this, refer to the Troubleshooting Guide for Precipitated Solutions in Section 2. Do not use a precipitated solution for your experiments, as the concentration of the soluble active species is unknown.

Q4: What are the ideal storage conditions for a zinc histidine dihydrate stock solution?

A: Based on the factors influencing stability, the following storage conditions are recommended.

Parameter	Recommendation	Rationale
pH	Maintain a stable pH, typically in the neutral range (e.g., 6.5-7.5).	This range favors the stable coordination of zinc by both the imidazole and α-amino groups of histidine, minimizing free zinc and preventing zinc hydroxide precipitation.[5][7]
Temperature	Store refrigerated (2-8°C).	Lower temperatures slow down potential degradation pathways. Avoid freezing, as freeze-thaw cycles can induce aggregation or precipitation.[12][13]
Container	Use tightly sealed, sterile containers (e.g., borosilicate glass or chemically resistant polymers like HDPE).	Prevents contamination and evaporation, which would alter the concentration. Acid-washed containers are recommended to remove trace metal contaminants.
Light	Protect from light by using amber vials or storing in the dark.	Minimizes the risk of photodegradation.[11][12]

Always perform your own stability studies to validate these conditions for your specific concentration and formulation.

Q5: How does the molar ratio of zinc to histidine affect solution stability?

A: The molar ratio is crucial for forming a stable complex. A 1:2 molar ratio of zinc to histidine is commonly used to form the bis(L-histidinato)zinc(II) complex.[7] At this ratio, one zinc ion is typically coordinated by two histidine molecules.[5] Using an excess of histidine can help ensure that the vast majority of zinc ions are complexed, which can improve stability by preventing the precipitation of zinc salts or hydroxide. However, the optimal ratio may depend on the specific application and solution pH.

Troubleshooting Guides

Guide 2.1: Troubleshooting Precipitated Solutions

This guide provides a logical workflow to diagnose and potentially resolve precipitation in your zinc histidine dihydrate solution.

Caption: Troubleshooting workflow for precipitated solutions.

Experimental Protocols

Protocol 3.1: Preparation of a Buffered Zinc Histidine Dihydrate Stock Solution (10 mM)

This protocol describes the preparation of a stable stock solution, incorporating a buffer to maintain pH.

Materials:

• Zinc Histidine Dihydrate (MW: 409.7 g/mol )[1]

• HEPES buffer (or another suitable non-chelating buffer)

• High-purity water (e.g., Milli-Q or 18.2 MΩ·cm)

• 0.1 M HCl and 0.1 M NaOH for pH adjustment

• Sterile 0.22 µm syringe filter

Procedure:

• Buffer Preparation: Prepare a 20 mM HEPES buffer solution in high-purity water. Adjust the pH to 7.4 using 0.1 M HCl or 0.1 M NaOH.

• Weighing: Accurately weigh 40.97 mg of zinc histidine dihydrate for a final volume of 10 mL.

• Dissolution: Add the weighed powder to approximately 9 mL of the 20 mM HEPES buffer (pH 7.4).

• Mixing: Gently mix the solution using a magnetic stirrer at room temperature until the solid is completely dissolved. Avoid vigorous vortexing, which can introduce atmospheric CO₂, potentially lowering the pH.

• pH Verification: Check the pH of the final solution. If necessary, adjust back to 7.4 with dropwise additions of 0.1 M HCl or 0.1 M NaOH.

• Final Volume: Bring the solution to the final volume of 10 mL with the HEPES buffer.

• Sterilization: Filter the solution through a sterile 0.22 µm syringe filter into a sterile, light-protected container.

• Storage: Store the container tightly sealed at 2-8°C, protected from light.

Protocol 3.2: Time-Course Stability Assessment

This protocol outlines a basic experiment to assess the stability of your solution over time.

Caption: Experimental workflow for a time-course stability study.

Procedure:

• Preparation: Prepare a batch of your zinc histidine solution as per Protocol 3.1.

• Time Zero (T=0) Analysis: Immediately after preparation, take an initial sample.

  • Visual Inspection: Note the appearance (e.g., "clear, colorless solution").

  • pH Measurement: Record the pH.

  • Concentration Analysis: Measure the initial zinc concentration using a validated analytical method (see below). This is your 100% baseline.

• Aliquoting and Storage: Aliquot the remaining solution into multiple, identical, tightly sealed vials. Place sets of vials at different storage conditions (e.g., refrigerated at 4°C, room temperature at 25°C, and accelerated at 40°C).

• Scheduled Pull Points: At predetermined time points (e.g., 1 week, 4 weeks, 12 weeks), remove one vial from each storage condition.

• Analysis: Perform the same set of analyses (Visual, pH, Concentration) on each pulled sample.

• Data Evaluation: Compare the results at each time point to the T=0 data. A stable solution will show minimal change in appearance, pH, and concentration.

Analytical Methods for Concentration Determination

Accurate determination of the zinc concentration is key to any stability study. Common instrumental methods include:

• Atomic Absorption Spectrometry (AAS): A widely used and robust technique for quantifying metal ions in biological and chemical samples.[14]

• Inductively Coupled Plasma-Atomic Emission Spectroscopy (ICP-AES) or Mass Spectrometry (ICP-MS): These methods offer very high sensitivity and are excellent for trace element analysis.[14] NIOSH Method 8005 (ICP-AES) is a standard method for zinc determination in solutions.[14]

For any of these methods, samples typically require acid digestion (e.g., with nitric acid) to break down the organic histidine component and ensure all zinc is in an ionic state for analysis.[15] Always prepare calibration standards and blanks in a matrix that matches your digested sample as closely as possible.[15]

Understanding the Core Science: pH and Coordination

The stability of the zinc-histidine complex is fundamentally tied to its coordination chemistry, which is dictated by pH.

Caption: Relationship between pH and zinc-histidine complex stability.

At a low pH, the excess protons in the solution compete with the zinc ion for the binding sites on histidine, particularly the imidazole nitrogen. This leads to a protonated, positively charged imidazole ring that does not effectively coordinate with the positively charged Zn²⁺ ion.[5][6]

As the pH increases into the neutral range (around the pKa of the imidazole side chain, ~6.0), the imidazole group deprotonates, becoming a neutral and effective ligand. In this range, zinc forms a highly stable chelate complex involving the deprotonated imidazole nitrogen and the α-amino group of two separate histidine molecules.[5][7][16] This chelation is the source of the complex's stability.

At high pH, while the zinc-histidine complex remains, the increasing concentration of hydroxide ions (OH⁻) introduces a competing equilibrium. If the pH is too high, the solubility product of zinc hydroxide can be exceeded, leading to its precipitation and a loss of soluble zinc from the solution.[8]

By understanding and controlling these pH-dependent interactions, you can significantly enhance the stability and reliability of your zinc histidine dihydrate solutions.

References

• Imamura, T., Hatanaka, C., & Kato, N. (n.d.). Zinc- Complexes of Histidine and the Related Compounds in Aqueous Solution. Hiroshima University Journal. [Link]

• Zhou, L., et al. (2013). Interaction between histidine and Zn(II) metal ions over a wide pH as revealed by solid-state NMR spectroscopy and DFT calculations. The Journal of Physical Chemistry B, 117(37), 10849–10857. [Link]

• Tu, Y., et al. (2022). Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. International Journal of Molecular Sciences, 23(7), 3957. [Link]

• ResearchGate. (n.d.). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations | Request PDF. [Link]

• ResearchGate. (n.d.). Mixed Ligand Zinc Complexation with Ornithine and Histidine in Aqueous Solution | Request PDF. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Histidine zinc hydrate?. [Link]

• Zeyu, L., & Vachet, R. W. (2014). Identifying Zn-bound histidine residues in metalloproteins using hydrogen deuterium exchange mass spectrometry. Analytical and Bioanalytical Chemistry, 406(28), 7249–7257. [Link]

• ResearchGate. (2016). How long can you store metal solutions (specifically zinc) in bottles (polyethylene) before AAS analysis?. [Link]

• ResearchGate. (n.d.). Factors Governing the Protonation State of Zn-Bound Histidine in Proteins: A DFT/CDM Study | Request PDF. [Link]

• Udeigwe, T. K., et al. (2013). Availability of Zinc and the Ligands Citrate and Histidine to Wheat: Does Uptake of Entire Complexes Play a Role?. Journal of Agricultural and Food Chemistry, 61(43), 10269–10276. [Link]

• van der Walle, C. F., et al. (2023). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. Pharmaceutics, 15(3), 949. [Link]

• Agency for Toxic Substances and Disease Registry. (2005). Toxicological Profile for Zinc. NCBI Bookshelf. [Link]

• Corbi, V., et al. (2021). Understanding the Stabilizing Effect of Histidine on mAb Aggregation: A Molecular Dynamics Study. Journal of Chemical Information and Modeling, 61(11), 5648–5661. [Link]

• ResearchGate. (2022). (PDF) Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. [Link]

• Clyne, J. D., et al. (2000). The role of histidine residues in modulation of the rat P2X2 purinoceptor by zinc and pH. The Journal of Physiology, 528(Pt 3), 443–451. [Link]

• National Center for Biotechnology Information. (n.d.). Zinc histidine dihydrate. PubChem Compound Database. [Link]

• Scholey, A. B., et al. (2009). Zinc-histidine complex protects cultured cortical neurons against oxidative stress-induced damage. Neuroscience Letters, 450(3), 244–248. [Link]

• Roy, I., & Pikal, M. J. (2003). Physical state of L-histidine after freeze-drying and long-term storage. Journal of Pharmaceutical Sciences, 92(1), 104–114. [Link]

• Zhou, L., et al. (2013). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. The Journal of Physical Chemistry B, 117(37), 10849–10857. [Link]

• ResearchGate. (n.d.). Different histidine degradation pathways. Conversion of histidine to glutamate. [Link]

• Centers for Disease Control and Prevention. (1994). ZINC and compounds, as Zn 7030. NIOSH Manual of Analytical Methods. [Link]

• National Center for Biotechnology Information. (n.d.). Zinc Histidine. PubChem Compound Database. [Link]

• Lee, S., et al. (2008). Zinc bioavailability is improved by the micronised dispersion of zinc oxide with the addition of L-histidine in zinc-deficient rats. Journal of Nutritional Science and Vitaminology, 54(1), 54–60. [Link]

• ResearchGate. (2014). (PDF) Identification of Histidine Residues Involved in Zn2+ Binding to αA- and αB-Crystallin by Chemical Modification and MALDI TOF Mass Spectrometry. [Link]

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• 4. Zinc-histidine complex protects cultured cortical neurons against oxidative stress-induced damage - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Troubleshooting Aggregation of Zinc-Histidine Complexes

Welcome to the technical support center for researchers, scientists, and drug development professionals working with zinc-histidine complexes. This guide is designed to provide in-depth, field-proven insights into the common challenges associated with the aggregation of these complexes. My goal is to equip you with the knowledge and practical steps to diagnose, troubleshoot, and prevent aggregation in your experiments, ensuring the integrity and success of your research.

Introduction: The Duality of Zinc-Histidine Interactions

The interaction between zinc ions (Zn²⁺) and histidine residues is fundamental to the structure and function of a vast number of proteins, including enzymes and transcription factors.[1][2] Histidine's imidazole side chain has a strong affinity for zinc, leading to the formation of well-defined coordination complexes that are crucial for biological activity.[2] However, this same interaction can also be a source of experimental frustration, as improper conditions can lead to the formation of insoluble aggregates, compromising sample integrity and yielding unreliable results. This guide will walk you through the common pitfalls and their solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I've mixed my histidine-containing protein/peptide with a zinc solution, and it immediately turned cloudy and precipitated. What is happening?

This is a classic sign of rapid, uncontrolled aggregation. The primary culprit is often suboptimal solution conditions, particularly pH.

Underlying Causality:

The coordination of zinc to histidine is highly pH-dependent.[3][4] The imidazole ring of histidine has a pKa of approximately 6.0.[5]

• At low pH (well below 6.0): The imidazole ring is protonated and positively charged, which leads to electrostatic repulsion with the positively charged Zn²⁺ ion, preventing complex formation.[3][5]

• Near neutral pH (around 7.0-7.5): The imidazole ring is largely deprotonated, making the nitrogen atoms available to coordinate with zinc. This is often the desired pH for forming stable, functional complexes.[3][4] At a pH of 7.5, one zinc ion can be hexa-coordinated with two histidine molecules.[3][4]

• At high pH (above 8.0): While complexation occurs, the overall charge of the complex can change, potentially leading to reduced solubility and aggregation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for immediate precipitation.

Immediate Actions:

• Verify pH: Use a calibrated pH meter to check the final pH of your solution. Do not rely on theoretical calculations, as the addition of metal salts can alter the pH.

• Optimize pH: Empirically test a range of pH values. Start around pH 7.4 and test in increments of 0.5 units up and down.

• Control Concentrations: High concentrations of either the protein or zinc can drive aggregation.[6] Try reducing the concentration of both components.

• Buffer Selection: Avoid phosphate buffers, as they can form insoluble zinc phosphate precipitates.[7] Good alternatives include HEPES, Tris, or acetate buffers, which have minimal interaction with zinc ions.[8][9]

Q2: My zinc-histidine complex is soluble initially but aggregates over time. What causes this slow aggregation?

Slow aggregation suggests a more subtle instability in your complex, which could be due to several factors including buffer composition, temperature, or the presence of contaminants.

Underlying Causality:

• Buffer Interactions: Some buffer components can slowly interact with the complex, disrupting its stability.[10] Histidine itself, when used as a buffer, can sometimes lead to instability by competing for zinc binding sites.[10]

• Ionic Strength: The ionic strength of the buffer can influence electrostatic interactions within and between protein molecules.[6] Both very low and very high salt concentrations can sometimes promote aggregation.

• Temperature Effects: Proteins and their complexes have optimal temperature ranges for stability. Deviations from this can lead to partial unfolding and subsequent aggregation.[6]

• Oxidation: If your protein contains cysteine residues, oxidation can lead to the formation of disulfide bridges, which can promote aggregation.[6]

Troubleshooting and Prevention:

Parameter	Recommendation	Rationale
Buffer System	Screen different non-coordinating buffers (e.g., HEPES, MOPS, Tris) at various concentrations.	To find the optimal buffering environment that minimizes interactions with the complex.[6]
Ionic Strength	Vary the salt concentration (e.g., 50-250 mM NaCl).	To modulate electrostatic interactions and improve solubility.[6]
Temperature	Conduct experiments at a controlled temperature. For storage, snap-freeze in liquid nitrogen and store at -80°C.	To prevent thermal denaturation and aggregation during freeze-thaw cycles.[6]
Reducing Agents	Include a reducing agent like DTT or TCEP (0.5-1 mM) if cysteine residues are present.	To prevent the formation of intermolecular disulfide bonds.[6]
Excipients	Consider adding stabilizing excipients like glycerol (5-20%), sucrose, or non-denaturing detergents.	These can increase the stability of the protein and prevent aggregation.[6][7]

Q3: How can I confirm that the observed precipitate is indeed aggregated protein and not something else?

It's crucial to characterize the nature of the precipitate to ensure you're addressing the correct problem.

Experimental Protocols for Aggregate Characterization:

1. Dynamic Light Scattering (DLS):

DLS is a powerful technique for detecting the presence of aggregates in solution, even at low concentrations.[11][12][13] It measures the size distribution of particles in a sample.

• Principle: DLS measures the fluctuations in scattered light intensity caused by the Brownian motion of particles.[13] Larger particles move more slowly, resulting in slower fluctuations.

• Procedure:

  • Prepare your sample by centrifuging or filtering to remove large, non-specific debris.

  • Transfer the sample to a clean cuvette.

  • Place the cuvette in the DLS instrument and allow the temperature to equilibrate.

  • Acquire data and analyze the resulting size distribution plot.

• Interpretation: A monodisperse (single, sharp peak) sample of a soluble protein will show a narrow peak corresponding to the size of the monomer. The presence of aggregates will be indicated by the appearance of larger peaks or a high polydispersity index (PDI).[11][14]

2. SDS-PAGE Analysis:

A simple way to confirm the presence of protein in the precipitate.

• Procedure:

  • Centrifuge your aggregated sample to pellet the precipitate.

  • Carefully remove the supernatant.

  • Wash the pellet with buffer to remove any soluble components.

  • Resuspend the pellet in SDS-PAGE loading buffer containing a strong denaturant (like SDS) and a reducing agent (like DTT or β-mercaptoethanol).

  • Boil the sample for 5-10 minutes to solubilize the protein.

  • Run the sample on an SDS-PAGE gel alongside a sample of your soluble protein.

• Interpretation: If the precipitate is your protein of interest, you will see a band at the corresponding molecular weight on the gel.

Caption: Decision tree for confirming protein aggregation.

Q4: I suspect excess, unbound zinc is causing the aggregation. How can I remove it?

Free metal ions can sometimes cross-link proteins, leading to aggregation.[15] It's good practice to control the stoichiometry of zinc to your protein.

Strategies for Removing Excess Zinc:

• Dialysis/Buffer Exchange: This is the most common method. Dialyze your sample against a buffer that does not contain zinc. This will gradually remove the free zinc ions.

• Chelating Agents: In some cases, adding a mild chelating agent like EDTA can be effective.[15] However, be cautious as EDTA has a very high affinity for zinc and may strip it from your protein, potentially causing it to unfold. Use EDTA at a low, sub-stoichiometric concentration relative to your protein.

• Size Exclusion Chromatography (SEC): Running your sample over an SEC column will separate the protein-zinc complex from smaller, free zinc ions.

A Note on Stoichiometry:

It is highly recommended to determine the binding stoichiometry of zinc to your protein. Isothermal Titration Calorimetry (ITC) is an excellent technique for this, as it provides information on the binding affinity (Kd), stoichiometry (n), and the thermodynamics of the interaction (enthalpy and entropy).[16][17]

Concluding Remarks

The aggregation of zinc-histidine complexes is a multifaceted problem that requires a systematic and informed approach to troubleshooting. By understanding the fundamental principles of zinc coordination chemistry and the influence of the experimental environment, you can effectively diagnose and resolve aggregation issues. Always remember to work methodically, changing one variable at a time, and to thoroughly characterize your samples to ensure the quality and reliability of your data.

References

• Using Dynamic Light Scattering to Improve Protein Solution Behavior for Crystallization. (n.d.). Malvern Panalytical.
• Zhou, D., et al. (2013). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. The Journal of Physical Chemistry B, 117(31), 9196-9207.

• Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. (2013). The Journal of Physical Chemistry B. Retrieved from [Link]

• Kiel, D. A., & Kuhlman, B. (2012). Thermodynamics of Zn2+ Binding to Cys2His2 and Cys2HisCys Zinc Fingers and a Cys4 Transcription Factor Site. Journal of the American Chemical Society, 134(37), 15434-15442.

• Dynamic Light Scattering (DLS) for Monitoring Protein Aggregation. (2024). AZoNano. Retrieved from [Link]

• Stetefeld, J., & McKenna, S. A. (2011). Structure of Zinc and Nickel Histidine Complexes in Solution Revealed by Molecular Dynamics and Raman Optical Activity.

• Light Scattering Solutions for Protein Characterization. (n.d.). Wyatt Technology. Retrieved from [Link]

• The use of dynamic light scattering and Brownian microscopy to characterize protein aggregation. (2011). Review of Scientific Instruments. Retrieved from [Link]

• Dynamic Light Scattering (DLS). (n.d.). Unchained Labs. Retrieved from [Link]

• Complexes formed between zinc(II) and L-histidine: a carbon-13 nuclear magnetic resonance study. (1981). Journal of the Chemical Society, Dalton Transactions. Retrieved from [Link]

• Environmental Influence on Zn–Histidine Complexes under No-Packing Conditions. (2014). The Journal of Physical Chemistry B. Retrieved from [Link]

• The structure of complexes between zinc(ii) cations and histidine-rich repeats from the unstructured N-terminal domain of human prion protein. (2025). RSC Advances. Retrieved from [Link]

• Structure-Based Thermodynamic Analysis of a Coupled Metal Binding−Protein Folding Reaction Involving a Zinc Finger Peptide. (2002). Biochemistry. Retrieved from [Link]

• Molecular Dynamics Investigation into pH Dependent Metal Binding of the Intrinsically Disordered Worm Jaw Protein, Nvjp-1. (2022). The Journal of Physical Chemistry B. Retrieved from [Link]

• The Thermodynamics of Proteins Interactions with Essential First Raw Transition Metals. (2012). Journal of Biological Inorganic Chemistry. Retrieved from [Link]

• Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. (2022). Molecules. Retrieved from [Link]

• Serum proteins prevent aggregation of Fe2O3 and ZnO nanoparticles. (2011). Particle and Fibre Toxicology. Retrieved from [Link]

• Effect of Cysteine vs. Histidine on the Electronic Structure of Zn2+ Upon Complex Formation. (2008). The Journal of Physical Chemistry B. Retrieved from [Link]

• Metal binding kinetics of bi-histidine sites used in psi analysis: evidence of high-energy protein folding intermediates. (2009). Biochemistry. Retrieved from [Link]

• What is the mechanism of Histidine zinc hydrate? (2024). Patsnap Synapse. Retrieved from [Link]

• Factors Governing the Protonation State of Zn-Bound Histidine in Proteins: A DFT/CDM Study. (2006). Journal of the American Chemical Society. Retrieved from [Link]

• Histidine-13 is a crucial residue in the zinc ion-induced aggregation of the A beta peptide of Alzheimer's disease. (1999). Biochemistry. Retrieved from [Link]

• Thermodynamic and kinetic aspects of metal binding to the histidine-rich protein, Hpn. (2006). Journal of Biological Inorganic Chemistry. Retrieved from [Link]

• Optimization of a Methodology for Quantification and Removal of Zinc Gives Insights Into the Effect of This Metal on the Stability and Function of the Zinc-Binding Co-chaperone Ydj1. (2019). Frontiers in Molecular Biosciences. Retrieved from [Link]

• Practical tips for preventing proteins from "crashing out" & what you can do if it happens. (2023). Bitesize Bio. Retrieved from [Link]

• Classification of mononuclear zinc metal sites in protein structures. (2000). Proceedings of the National Academy of Sciences. Retrieved from [Link]

• Tips for Preventing Protein Aggregation & Loss of Protein Solubility. (2019). G-Biosciences. Retrieved from [Link]

• Preventing Protein Aggregation. (n.d.). Biozentrum, University of Basel. Retrieved from [Link]

• Secondary Interactions Involving Zinc-Bound Ligands: Roles in Structural Stabilization and Macromolecular Interactions. (2011). Current Opinion in Chemical Biology. Retrieved from [Link]

• Principles Governing Mg, Ca, and Zn Binding and Selectivity in Proteins. (2017). Chemical Reviews. Retrieved from [Link]

• Zinc ions prevent α-synuclein aggregation by enhancing chaperone function of human serum albumin. (2022). bioRxiv. Retrieved from [Link]

• Sequential binding of zinc triggers tau aggregation. (2021). bioRxiv. Retrieved from [Link]

• Zinc ions prevent α-synuclein aggregation by enhancing chaperone function of human serum albumin. (2022). bioRxiv. Retrieved from [Link]

• Zinc- Complexes of Histidine and the Related Compounds in Aqueous Solution. (1970). Journal of the Faculty of Fisheries and Animal Husbandry, Hiroshima University. Retrieved from [Link]

• Identifying Zn-bound histidine residues in metalloproteins using hydrogen deuterium exchange mass spectrometry. (2013). Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Heavy Metals and Metalloids As a Cause for Protein Misfolding and Aggregation. (2014). Biomolecules. Retrieved from [Link]

• Effect of Different Buffer Components on IgG4 Stability. (2023). Preprints. Retrieved from [Link]

• Buffer-dependent fragmentation of a humanized full-length monoclonal antibody. (2012). mAbs. Retrieved from [Link]

• Influence of Histidine on the Stability and Physical Properties of a Fully Human Antibody in Aqueous and Solid Forms. (2003). Pharmaceutical Research. Retrieved from [Link]

• Heavy Metals and Metalloids As a Cause for Protein Misfolding and Aggregation. (2014). Biomolecules. Retrieved from [Link]

• Understanding the Stabilizing Effect of Histidine on mAb Aggregation: A Molecular Dynamics Study. (2020). Molecular Pharmaceutics. Retrieved from [Link]

Sources

• 1. The Thermodynamics of Proteins Interactions with Essential First Raw Transition Metals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Histidine zinc hydrate? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Molecular Dynamics Investigation into pH Dependent Metal Binding of the Intrinsically Disordered Worm Jaw Protein, Nvjp-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. biozentrum.unibas.ch [biozentrum.unibas.ch]
• 8. biorxiv.org [biorxiv.org]
• 9. ijsrtjournal.com [ijsrtjournal.com]
• 10. Buffer-dependent fragmentation of a humanized full-length monoclonal antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 11. americanlaboratory.com [americanlaboratory.com]
• 12. azonano.com [azonano.com]
• 13. unchainedlabs.com [unchainedlabs.com]
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• 15. youtube.com [youtube.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]

Technical Support Center: Interference of Zinc-Histidine with Common Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the interference of zinc-histidine complexes in common biological assays. As a common stabilizer and excipient in biologic drug formulations, understanding its impact on your experiments is critical for data integrity.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions about the nature of zinc-histidine and its general mechanisms of interference.

Q1: What is the zinc-histidine complex and why is it used in research and drug development?

The zinc-histidine complex is formed by the coordination of zinc ions (Zn²⁺) with the amino acid histidine. Histidine's imidazole side chain has a high affinity for binding metal ions like zinc.[1][2] This complex is frequently used in biopharmaceutical formulations, particularly for monoclonal antibodies and other protein-based therapeutics, for several key reasons:

• Protein Stabilization: It helps prevent protein aggregation and maintains the structural integrity of therapeutic proteins.[1]

• Reduced Viscosity: In high-concentration protein formulations, it can act as a viscosity-reducing agent.

• Enhanced Bioavailability: Studies have shown that zinc-histidine complexes can be better absorbed than other forms of zinc, such as zinc sulfate.[3]

• Biological Activity: Zinc itself is a vital trace element for numerous biological functions, including enzyme catalysis and gene expression regulation.[1] The complex can also exhibit antioxidant and neuroprotective properties.[4]

Q2: What are the primary mechanisms by which zinc-histidine can interfere with biological assays?

Interference from zinc-histidine is multifaceted, stemming from the distinct chemical properties of both zinc and histidine. The primary mechanisms include:

• Metal Ion Chelation: Both zinc and the imidazole ring of histidine can bind or "chelate" metal ions that are essential for an assay's reaction chemistry.[5][6] This is a major issue in copper-based protein assays like the BCA assay.

• Redox Activity: Substances that can reduce metal ions will interfere with certain assays. While not a strong reducing agent itself, histidine can contribute to the chemical environment that affects redox-sensitive assays.[5][7]

• pH Alteration & Buffering: Histidine is an effective buffer, especially around physiological pH. High concentrations can alter the pH of an assay's working reagent, which is critical for dye-binding assays (e.g., Bradford) and enzyme kinetics.[8]

• Direct Enzyme Inhibition/Activation: Zinc is a known cofactor for many metalloenzymes but can also act as an inhibitor for others, often by displacing the native metal ion in the enzyme's active site.[9][10] This is particularly relevant for reporter assays using enzymes like luciferases.[11][12][13]

• Spectrophotometric Interference: The zinc-histidine complex or histidine itself may absorb light at wavelengths used for measurement in colorimetric or UV-based assays, leading to artificially high background readings. Histidine, for example, has a UV absorbance peak around 218-220 nm.[14][15]

• Alteration of Protein Structure: The complex can bind to proteins in your sample, potentially altering their conformation. This can affect dye binding in protein assays or ligand-binding in immunoassays.

Part 2: Troubleshooting Guide for Specific Assays

This section provides detailed, question-driven troubleshooting for common assay platforms.

Guide 1: Protein Quantification Assays

Accurate protein quantification is the foundation of most biochemical and cellular experiments. Unfortunately, it is also highly susceptible to interference from formulation components like zinc and histidine.

Q: My protein concentration reading from the Bicinchoninic Acid (BCA) assay is unexpectedly low. Why?

Cause: This is the most common issue seen with zinc-histidine. The BCA assay is a copper-based method that involves two steps: the reduction of cupric ions (Cu²⁺) to cuprous ions (Cu¹⁺) by peptide bonds, followed by the chelation of Cu¹⁺ by two BCA molecules to produce a purple color.[6][16]

The Mechanism of Interference:

• Copper Chelation: Histidine's imidazole ring and zinc ions are potent chelators. They can directly bind the Cu²⁺ provided in the assay reagent, making it unavailable to be reduced by the protein.[5][6] This sequestration of copper leads to less formation of the purple BCA-copper complex, resulting in a signal that falsely suggests a lower protein concentration.

Troubleshooting Workflow:

Sources

• 1. What is the mechanism of Histidine zinc hydrate? [synapse.patsnap.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Bioavailability of zinc from zinc-histidine complexes. I. Comparison with zinc sulfate in healthy men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Zinc-histidine complex protects cultured cortical neurons against oxidative stress-induced damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. タンパク質アッセイの化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. info.gbiosciences.com [info.gbiosciences.com]
• 8. researchgate.net [researchgate.net]
• 9. Histidine residue in the zinc-binding motif of aminopeptidase A is critical for enzymatic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pnas.org [pnas.org]
• 11. Frontiers | Interference of metal ions on the bioluminescent signal of firefly, Renilla, and NanoLuc luciferases in high-throughput screening assays [frontiersin.org]
• 12. Interference of metal ions on the bioluminescent signal of firefly, Renilla, and NanoLuc luciferases in high-throughput screening assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Interference of metal ions on the bioluminescent signal of firefly, Renilla, and NanoLuc luciferases in high-throughput screening assays - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. citeqbiologics.com [citeqbiologics.com]

Technical Support Center: Dissolving Zinc Histidine Dihydrate for Experiments

Welcome to the technical support center for zinc histidine dihydrate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the successful dissolution of this complex for various experimental applications. Here, we move beyond simple protocols to explain the underlying chemical principles, ensuring your experimental setup is both robust and reliable.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and dissolution of zinc histidine dihydrate.

Q1: What is zinc histidine dihydrate and why is its solubility complex?

Zinc histidine dihydrate is a chelated complex where a central zinc ion (Zn²⁺) is coordinated with two histidine molecules.[1][2][3] The "dihydrate" indicates the presence of two water molecules within the crystal structure.[2][3] Its solubility is not straightforward because it's influenced by the intricate interplay of pH, the formation of different zinc-histidine species in solution, and the potential for aggregation.[4][5][6][7] The imidazole side chain of histidine has a high affinity for binding metal ions like zinc, a critical interaction in many biological systems.[1]

Q2: What is the primary factor I need to control when dissolving zinc histidine dihydrate?

pH is the most critical factor. The solubility of amino acids and their metal complexes is highly dependent on the pH of the solution.[8][9] For histidine, different functional groups (the carboxylic acid group, the amino group, and the imidazole ring) will be protonated or deprotonated at different pH values.[10] This directly impacts how histidine interacts with the zinc ion and the surrounding water molecules, thereby affecting the overall solubility of the complex.[5][6][7]

Q3: Can I dissolve zinc histidine dihydrate in pure water?

While some dissolution in pure water can occur, achieving a high concentration and a stable solution can be challenging. The pH of a solution of zinc histidine dihydrate in unbuffered water can be slightly acidic (around 5.24–5.75 for related zinc chloride and histidine solutions), which may not be optimal for complete dissolution.[4] For consistent and reproducible results, using a buffered solution is highly recommended.

Q4: What is the expected molar ratio of zinc to histidine in the dissolved complex?

In many prepared oral formulations, a 1:2 molar ratio of zinc to histidine is preferred, as it is believed that two moles of histidine are required to form a stable complex with one mole of zinc.[11]

Detailed Dissolution Protocols

Below are step-by-step protocols for dissolving zinc histidine dihydrate for common experimental applications. The key is to select a buffer system that is compatible with your downstream assay and maintains a pH that favors the solubility of the zinc-histidine complex.

Protocol 1: Dissolution in a Mildly Acidic to Neutral Buffer (e.g., pH 6.0-7.4)

This pH range is often suitable for cell culture experiments and many biological assays.

Materials:

• Zinc Histidine Dihydrate

• High-purity water (e.g., Milli-Q or equivalent)

• Buffer components (e.g., MOPS, MES, or phosphate buffer salts)

• Calibrated pH meter

• Stir plate and stir bar

• Sterile filter (if for cell culture)

Procedure:

• Buffer Preparation: Prepare your desired buffer (e.g., 2.5 mM MOPS) and adjust the pH to your target value (e.g., 7.2) using a dilute acid (e.g., HCl) or base (e.g., NaOH).[12]

• Initial Slurry: Weigh the required amount of zinc histidine dihydrate and add it to a small volume of the prepared buffer.

• Stirring: Place the beaker on a stir plate and stir the slurry at room temperature.

• Gradual Buffer Addition: Slowly add the remaining buffer to the slurry while continuing to stir.

• pH Adjustment (if necessary): Monitor the pH of the solution. If the pH deviates significantly, make small adjustments with dilute acid or base to bring it back to the target range.

• Complete Dissolution: Continue stirring until the solution is clear and all solid material has dissolved. This may take some time.

• Sterilization (for cell culture): If the solution is for cell culture, pass it through a 0.22 µm sterile filter.

Causality Explained: In this pH range, the imidazole and α-amino groups of histidine coordinate with the zinc ion, forming a stable and soluble complex.[5] Using a buffer is crucial to prevent pH shifts that could lead to precipitation.

Protocol 2: Dissolution in an Aqueous Solution by Forming the Complex In Situ

This method can be useful when starting with a zinc salt and L-histidine separately.

Materials:

• A soluble zinc salt (e.g., Zinc Gluconate or Zinc Sulfate)

• L-Histidine

• High-purity water

Procedure:

• Dissolve Histidine: First, dissolve the L-histidine in a sufficient amount of water.

• Add Zinc Salt: Add the zinc salt to the aqueous solution of histidine. The formation of the zinc-histidine complex will facilitate the dissolution of the zinc salt.[11]

• Heating (Optional): In some preparations, this aqueous solution is then added to a heated sugar solution for oral formulations.[11] For laboratory experiments, gentle warming may aid dissolution, but be cautious of temperature effects on your final application.

Causality Explained: By first dissolving the histidine, you create an environment rich in the chelating agent. When the zinc salt is introduced, the strong affinity between zinc and histidine drives the formation of the soluble complex.[1][11]

Troubleshooting Guide

Encountering issues with dissolution is not uncommon. This section provides a structured approach to identifying and resolving these problems.

Issue 1: The solution remains cloudy or a precipitate forms.

• Question: I've followed the protocol, but my solution is not clear. What's happening?

• Answer: This is most likely due to an incorrect pH. The solubility of amino acid-metal complexes is lowest near their isoelectric point.[8]

  • Solution:

    • Check the pH of your solution with a calibrated pH meter.

    • Adjust the pH slightly. For many zinc-histidine complexes, moving towards a more neutral or slightly alkaline pH can increase solubility.[6] However, be mindful that extreme pH values can also cause precipitation or degradation.

    • Ensure your buffer has sufficient capacity to maintain the target pH after the addition of the zinc histidine dihydrate.

Issue 2: The dissolution is very slow.

• Question: The powder is taking an extremely long time to dissolve. How can I speed it up?

• Answer: Slow dissolution can be due to insufficient agitation or the temperature of the solvent.

  • Solution:

    • Increase the stirring speed. Ensure there is a good vortex in the solution to maximize the interaction between the solid and the solvent.

    • Gentle warming (e.g., to 37°C) can increase the rate of dissolution. However, always check the temperature stability of your final intended use.

    • Start with a smaller volume of solvent to create a more concentrated slurry, then gradually add the rest of the solvent.

Issue 3: I'm observing aggregation or gelling of the solution.

• Question: My solution has become viscous or has formed a gel. What could be the cause?

• Answer: Aggregation can be a complex issue, sometimes influenced by the specific zinc-histidine species present in solution. The coordination of zinc ions to histidine has been shown to be critical in the aggregation of certain peptides.[13]

  • Solution:

    • Re-evaluate the pH of your solution. Aggregation can be pH-dependent.

    • Consider the concentration. You may be exceeding the solubility limit under your current conditions. Try preparing a more dilute solution.

    • The presence of other ions in your solution could also play a role. If possible, try dissolving the complex in a simpler buffer system.

Data and Diagrams

Solubility and pH

pH Range	Predominant Histidine Species	Interaction with Zinc (Zn²⁺)	Expected Solubility
Acidic (<6.0)	Cationic (protonated amino and imidazole groups)	Weak to no direct interaction[6][7]	Potentially lower; solubility may be driven by the individual ions.
Neutral (~6.0-8.0)	Zwitterionic/neutral imidazole	Strong coordination with amino and imidazole groups[5][6]	Generally higher and more stable.
Alkaline (>8.0)	Anionic (deprotonated carboxyl group)	Complex coordination, potentially involving deprotonated imidazole nitrogens at very high pH[6][7]	Can be high, but risk of forming zinc hydroxide precipitates increases.

Experimental Workflow for Dissolution

Caption: Workflow for dissolving zinc histidine dihydrate.

Conceptual Diagram of pH Influence on Zinc-Histidine Interaction

Caption: Influence of pH on zinc-histidine complex formation.

References

• Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. (2022). PubMed Central. [Link]

• A zinc containing oral preparation and a procell for preparing it. (EP0896817A1).
• Method for preparing zinc-histidine self-assembly biomimetric complex. (US9598288B2).

• Dissolved Divalent Metal and pH Effects on Amino Acid Polymerization: A Thermodynamic Evaluation. ResearchGate. [Link]

• What is the mechanism of Histidine zinc hydrate? Patsnap Synapse. [Link]

• Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. (2022). ResearchGate. [Link]

• Amino Acids in Aqueous Solution. Refubium. [Link]

• Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K. ResearchGate. [Link]

• Protocol for Quantifying Zinc Flux in Cultured Cells using Fluorescent Indicators. PubMed Central. [Link]

• Factors Governing the Protonation State of Zn-Bound Histidine in Proteins: A DFT/CDM Study. ResearchGate. [Link]

• Zinc- Complexes of Histidine and the Related Compounds in Aqueous Solution. Hiroshima University. [Link]

• Zinc histidine dihydrate. PubChem. [Link]

• ZINC HISTIDINE DIHYDRATE. Global Substance Registration System. [Link]

• Zinc determines dynamical properties and aggregation kinetics of human insulin. PubMed Central. [Link]

• Dissolution Method Troubleshooting: An Industry Perspective. (2022). Dissolution Technologies. [Link]

• The Effect of pH and Complexation of Amino Acid Functionality on the Redox Chemistry of Methionine and X-ray Structure of 2.H2O. (1994). PubMed. [Link]

• L-Histidine-modified biocompatible zinc oxide nanocrystals. Taylor & Francis Online. [Link]

• Determining trace amounts of zinc in environmental and biological samples using solid-phase spectrophotometry. (2023). PubMed Central. [Link]

• Dietary factors influencing zinc absorption. PubMed. [Link]

• Zinc and Health: Current Status and Future Directions. Accurate Clinic. [Link]

• Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. ResearchGate. [Link]

• Interaction between histidine and Zn(II) metal ions over a wide pH as revealed by solid-state NMR spectroscopy and DFT calculations. (2018). PubMed. [Link]

• Why are metals more soluble in a low pH? Quora. [Link]

• Synthesis, characterization, and biological activities of zinc(II), copper(II) and nickel(II) complexes of an aminoquinoline derivative. (2023). PubMed Central. [Link]

• The complexation of aqueous metal ions relevant to biological applications: 2. Evaluation of simultaneous equilibria of poorly soluble zinc salts with select amino acids. ResearchGate. [Link]

• Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. (2022). MDPI. [Link]

• Availability of Zinc and the Ligands Citrate and Histidine to Wheat: Does Uptake of Entire Complexes Play a Role? (2013). ACS Publications. [Link]

• Dissolution Failure Investigation. Agilent. [Link]

• Histidine-13 is a crucial residue in the zinc ion-induced aggregation of the A beta peptide of Alzheimer's disease. (1999). PubMed. [Link]

• D-histidine and L-histidine attenuate zinc-induced neuronal death in GT1-7 cells. PubMed. [Link]

• An extracellular histidine-containing motif in the zinc transporter ZIP4 plays a role in zinc sensing and zinc-induced endocytosis in mammalian cells. (2019). PubMed. [Link]

Sources

• 1. What is the mechanism of Histidine zinc hydrate? [synapse.patsnap.com]
• 2. Zinc histidine dihydrate | C12H20N6O6Zn | CID 67532809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hiroshima.repo.nii.ac.jp [hiroshima.repo.nii.ac.jp]
• 6. researchgate.net [researchgate.net]
• 7. Interaction between histidine and Zn(II) metal ions over a wide pH as revealed by solid-state NMR spectroscopy and DFT calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The effect of pH and complexation of amino acid functionality on the redox chemistry of methionine and X-ray structure of [Co(en)2(L-Met)](ClO4)2.H2O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 11. EP0896817A1 - A zinc containing oral preparation and a procell for preparing it - Google Patents [patents.google.com]
• 12. zifanco.ir [zifanco.ir]
• 13. Histidine-13 is a crucial residue in the zinc ion-induced aggregation of the A beta peptide of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Photostability of Zinc Histidine Dihydrate Solutions

Welcome to the technical support center for the photostability of zinc histidine dihydrate solutions. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on potential challenges and experimental best practices. Here, you will find answers to frequently asked questions and detailed troubleshooting guides to ensure the integrity of your experiments and formulations.

Frequently Asked Questions (FAQs)

FAQ 1: What is the primary cause of degradation in zinc histidine dihydrate solutions upon light exposure?

The degradation of zinc histidine dihydrate solutions when exposed to light is primarily driven by the photosensitivity of the histidine ligand itself, a process that can be influenced by the presence of the zinc ion. The imidazole ring of histidine can absorb UV radiation, leading to the formation of excited states.[1] This can initiate a cascade of photochemical reactions. While zinc ions are not directly photo-reactive in the same manner, their coordination with histidine can influence the degradation pathway. Studies on other metal-histidine complexes, such as iron-histidine, have shown that the metal ion can facilitate a photo-induced ligand-to-metal-charge-transfer (LMCT), which generates radicals and initiates degradation.[2][3] A similar mechanism may be at play with zinc, accelerating the degradation of the histidine moiety.

FAQ 2: What are the likely degradation products of zinc histidine dihydrate solutions?

While specific studies on the photodegradation products of zinc histidine dihydrate are limited, we can infer the likely products from research on histidine photodegradation. Upon light exposure, histidine can undergo oxidation and fragmentation. Key potential degradation products include:

• Oxidized histidine derivatives: The imidazole ring is susceptible to oxidation, which can lead to the formation of products like 2-oxo-histidine.[4]

• Fragmentation products: More extensive degradation can lead to the cleavage of the histidine molecule, resulting in smaller molecules such as aldehydes and carboxylic acids.[2][3]

• Urocanic acid: Under certain conditions, histidine can degrade to urocanic acid, which has a strong UV absorbance and can be an indicator of degradation.[5]

• Histidine-derived photosensitizers: Upon exposure to light, histidine solutions can form photosensitizers, which can then accelerate the degradation of other molecules in the formulation.[6][7]

It is crucial to perform forced degradation studies to identify the specific degradation products in your formulation.[8][9]

FAQ 3: How does the zinc ion specifically influence the photostability of histidine?

The zinc ion coordinates with the imidazole nitrogen atoms of histidine.[10] This interaction can affect the photostability in several ways:

• Structural Stabilization: The coordination of zinc can stabilize the histidine molecule, potentially offering some protection against certain degradation pathways.[10]

• Altered Photochemistry: Conversely, the zinc-histidine complex may have different photochemical properties than free histidine. As mentioned, it could facilitate LMCT, leading to radical formation.[2][3]

• Enhanced Water Affinity: The presence of zinc ions has been shown to enhance the water affinity of histidine, which could influence its solution-state behavior and susceptibility to photodegradation.[11][12]

The exact impact of zinc on histidine's photostability is complex and can be dependent on the specific formulation conditions (e.g., pH, presence of other excipients).

FAQ 4: Are there any standard guidelines for conducting photostability studies on zinc histidine dihydrate solutions?

Yes, the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) provides guidelines for photostability testing. The relevant guideline is ICH Q1B: Photostability Testing of New Drug Substances and Products .[9] This guideline outlines the recommended procedures for assessing the light sensitivity of pharmaceutical products, including the light sources to be used (e.g., a combination of cool white fluorescent and near-UV lamps), the exposure levels, and the types of studies to be performed (forced degradation and confirmatory studies).[9]

Troubleshooting Guides

Problem 1: Unexpected peak appearing in HPLC analysis after light exposure.

• Possible Cause: A new peak observed in the chromatogram after photostability testing is likely a degradation product of zinc histidine dihydrate.

• Troubleshooting Steps:

  • Characterize the Peak: Use a photodiode array (PDA) detector to obtain the UV spectrum of the new peak. This can provide initial clues about its structure. Compare it to the spectrum of intact zinc histidine dihydrate.

  • Mass Spectrometry (MS) Analysis: Couple your HPLC system to a mass spectrometer to determine the mass-to-charge ratio (m/z) of the unknown peak. This will provide the molecular weight of the degradation product and aid in its identification.

  • Forced Degradation Studies: Conduct systematic forced degradation studies (e.g., exposure to acid, base, peroxide, heat, and light) to see if the same peak is generated under other stress conditions. This can help in elucidating the degradation pathway.[8][9]

  • Literature Review: Search for known degradation products of histidine and its metal complexes to see if the observed mass corresponds to a previously identified compound.

Problem 2: Loss of potency or efficacy of the drug product after storage under light.

• Possible Cause: The active pharmaceutical ingredient (API) may be degrading due to direct light exposure or indirectly through interaction with degradation products of zinc histidine dihydrate.

• Troubleshooting Steps:

  • Assess API Photostability: Conduct a photostability study on the API alone to determine its intrinsic light sensitivity.

  • Investigate Excipient Interactions: Evaluate the photostability of the API in the presence of zinc histidine dihydrate and other excipients. Histidine-derived photosensitizers can accelerate the degradation of other molecules.[6][7]

  • Protective Packaging: If the formulation is found to be photosensitive, the use of light-protective primary packaging (e.g., amber vials or bottles) is essential.

  • Formulation Reformulation: Consider the use of alternative buffering agents if histidine is proven to be the cause of instability. However, any change in formulation will require extensive redevelopment and stability testing.

Problem 3: Changes in the physical appearance of the solution (e.g., color change, precipitation) after light exposure.

• Possible Cause: The formation of colored degradation products or insoluble complexes.

• Troubleshooting Steps:

  • Visual Inspection: Document any changes in color, clarity, or the presence of particulate matter.

  • UV-Vis Spectroscopy: Scan the solution using a UV-Vis spectrophotometer to detect any changes in the absorbance spectrum, which could indicate the formation of new chromophores.[1]

  • Microscopy: If precipitation occurs, analyze the precipitate using microscopy to understand its morphology.

  • Solubility Studies: Investigate the solubility of the suspected degradation products to understand the potential for precipitation.

Experimental Protocols

Protocol 1: Forced Photodegradation Study of Zinc Histidine Dihydrate Solution

Objective: To intentionally degrade the zinc histidine dihydrate solution to identify potential degradation products and develop a stability-indicating analytical method.

Materials:

• Zinc histidine dihydrate solution of known concentration

• Photostability chamber compliant with ICH Q1B guidelines

• Quartz cuvettes or other UV-transparent containers

• Control samples wrapped in aluminum foil (dark control)

• HPLC system with a PDA or UV detector

• LC-MS system for identification of degradants

Procedure:

• Prepare the zinc histidine dihydrate solution in the desired formulation buffer.

• Place a portion of the solution in a UV-transparent container and another portion in a container wrapped completely in aluminum foil (dark control).

• Expose both samples in a photostability chamber according to ICH Q1B guidelines, which recommend an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter.

• At specified time points (e.g., 0, 6, 12, 24 hours), withdraw aliquots from both the exposed and dark control samples.

• Analyze the samples using a suitable stability-indicating HPLC method (see Protocol 2).

• Compare the chromatograms of the exposed sample, dark control, and an unstressed standard to identify and quantify any degradation products.

• If significant degradation is observed, use LC-MS to identify the major degradation products.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating and quantifying zinc histidine dihydrate from its potential photodegradation products.

Starting HPLC Parameters (to be optimized):

• Column: A mixed-mode column, such as a Primesep 100, can be effective for separating amino acids and their derivatives.[13]

• Mobile Phase A: 0.1% Sulfuric acid in water

• Mobile Phase B: Acetonitrile

• Gradient: Start with a high aqueous concentration and gradually increase the organic content. A typical starting point could be 95% A to 40% A over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm (for histidine) and a secondary wavelength if degradation products have a different absorbance maximum.[14]

• Column Temperature: 30 °C

Method Validation: Once developed, the method must be validated according to ICH Q2(R1) guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness. The forced degradation samples are crucial for demonstrating the specificity of the method.

Data Presentation

Table 1: Example Data from a Forced Photodegradation Study

Time (hours)	Zinc Histidine Dihydrate (%) - Exposed	Zinc Histidine Dihydrate (%) - Dark Control	Degradant 1 Area (%) - Exposed	Degradant 2 Area (%) - Exposed
0	100.0	100.0	0.0	0.0
6	95.2	99.8	3.5	1.3
12	89.8	99.5	7.1	3.1
24	82.1	99.3	12.5	5.4

Visualizations

Caption: Experimental workflow for a photostability study of zinc histidine dihydrate solution.

Caption: Postulated photodegradation pathway for zinc histidine dihydrate.

References

• Zhang, Y., & Schöneich, C. (2023). Near UV light photo-degradation of histidine buffer: Mechanisms and role of Fe(III). European Journal of Pharmaceutics and Biopharmaceutics, 190, 231-241. [Link]

• PubMed. (2023). Near UV light photo-degradation of histidine buffer: Mechanisms and role of Fe(III). [Link]

• Stroop, S. D., et al. (2011). Photosensitizers form in histidine buffer and mediate the photodegradation of a monoclonal antibody. Journal of Pharmaceutical Sciences, 100(11), 4749-4761. [Link]

• MedCrave. (2016). Forced Degradation Studies. MOJ Bioequivalence & Bioavailability, 2(6). [Link]

• ResearchGate. (n.d.). Fig. S7 UV-Vis absorption spectra of His over the course of the... [Link]

• ResearchGate. (2011). Photosensitizers Form in Histidine Buffer and Mediate the Photodegradation of a Monoclonal Antibody. [Link]

• Li, S., et al. (1995). Chemical pathways of peptide degradation. X: effect of metal-catalyzed oxidation on the solution structure of a histidine-containing peptide fragment of human relaxin. Pharmaceutical Research, 12(3), 345-352. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Histidine zinc hydrate? [Link]

• PubMed Central. (2022). Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. [Link]

• National Institutes of Health. (2018). Development of forced degradation and stability indicating studies of drugs—A review. [Link]

• ResearchGate. (2013). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. [Link]

• ResearchGate. (2022). Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. [Link]

• PubMed. (2013). Interaction between histidine and Zn(II) metal ions over a wide pH as revealed by solid-state NMR spectroscopy and DFT calculations. [Link]

• Wang, C., et al. (2015). Investigation of a Degradant in a Biologics Formulation Buffer Containing L-Histidine. AAPS PharmSciTech, 16(4), 875-882. [Link]

• SIELC Technologies. (n.d.). UV-Vis Spectrum of Histidine. [Link]

• ResearchGate. (2012). Electrochemical and UV/VIS Study of L-Histidine and Its Complexes with Cobalt and Nickel. [Link]

• SIELC Technologies. (n.d.). HPLC Method for Separation of Histidine, Histidine Methyl Ester and Histidine lauryl Ester on BIST B+ Column. [Link]

• National Center for Biotechnology Information. (n.d.). Zinc histidine dihydrate. PubChem Compound Database. [Link]

• Global Substance Registration System. (n.d.). ZINC HISTIDINE DIHYDRATE. [Link]

• ResearchGate. (2025). Mechanistic insights into PS80 oxidative degradation in glass vials: Roles of critical factors (iron, histidine, aluminum, zinc) and their synergistic interactions. [Link]

• ResearchGate. (n.d.). UV-Vis. spectrum of L-Histidine single crystal. [Link]

• SIELC Technologies. (n.d.). HPLC Method For Analysis Of Histidine and Histidine Methyl Ester Dihydrochloride on Primesep 100 Column. [Link]

• ResearchGate. (n.d.). Spectral changes (UV-Vis region) at various concentrations of histidine by keeping uranium(IV) constant (0.01 M). [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Near UV light photo-degradation of histidine buffer: Mechanisms and role of Fe(III) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemical pathways of peptide degradation. X: effect of metal-catalyzed oxidation on the solution structure of a histidine-containing peptide fragment of human relaxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Investigation of a Degradant in a Biologics Formulation Buffer Containing L-Histidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Photosensitizers form in histidine buffer and mediate the photodegradation of a monoclonal antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. UV-Vis Spectrum of Histidine | SIELC Technologies [sielc.com]

Technical Support Center: Navigating the Complexities of Zinc-Histidine Interactions

A Senior Application Scientist's Guide to Buffer Selection and Experimental Success

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals investigating the critical interaction between zinc and histidine. As a senior application scientist, I've frequently observed that variability in experimental outcomes often traces back to a foundational, yet frequently overlooked, parameter: the choice of buffer.

This guide is designed to provide you with not just protocols, but the underlying scientific rationale to empower you to make informed decisions, troubleshoot common issues, and ensure the integrity of your data. We will move beyond a simple list of "do's and don'ts" to a more in-depth, question-and-answer-based exploration of how buffer systems can dramatically influence zinc-histidine complexation.

Troubleshooting Guide: Common Issues & Their Root Causes

Here, we address some of the most frequent and frustrating problems encountered during zinc-histidine binding studies.

Q1: "I'm seeing unexpected precipitation in my assay. What's causing this and how can I fix it?"

A1: Unforeseen precipitation is a classic indicator of an incompatible buffer system, particularly when working with divalent cations like zinc.

• The Prime Suspect: Phosphate Buffers. The most common culprit is the use of phosphate-based buffers (e.g., PBS, sodium phosphate). Phosphate ions readily form insoluble complexes with zinc, such as zinc phosphate (Zn₃(PO₄)₂), leading to their precipitation out of solution.[1][2][3] This is especially problematic in concentrated stock solutions or at lower temperatures, where the solubility of phosphate salts decreases.[4]

• pH-Dependent Solubility of Zinc Hydroxide: As the pH of your solution increases, the concentration of hydroxide ions (OH⁻) rises. Zinc can precipitate as zinc hydroxide (Zn(OH)₂) at higher pH values.[1] If your buffer is not adequately controlling the pH, or if you are working at the higher end of the physiological range, this can become a significant issue.

• Corrective Actions:

  • Switch to a "Good's Buffer": Immediately replace phosphate buffers with a non-coordinating or weakly coordinating buffer. HEPES, MOPS, and PIPES are excellent starting points as they have low metal-binding constants.[2][5]

  • Verify and Optimize pH: Ensure your chosen buffer's pKa is close to your experimental pH for optimal buffering capacity.[6][7] This will prevent pH drifts that could lead to precipitation.

  • Consider Temperature: If you must use a buffer with temperature-dependent solubility, prepare it at the temperature of your experiment and be cautious when storing it at lower temperatures.[4]

Q2: "My binding affinity (Kd) for the zinc-histidine interaction is inconsistent or weaker than expected. Could my buffer be interfering?"

A2: Absolutely. This is a more subtle, yet equally critical, consequence of improper buffer selection.

• Competitive Binding: Many common biological buffers can act as chelating agents, directly competing with histidine for zinc binding.[1][5] Buffers containing carboxylate or amine groups, such as Tris, Bis-Tris, and Tricine, are known to form complexes with zinc, thereby reducing the "free" zinc concentration available to bind with histidine.[1][8]

• The Problem with Tris: While widely used, Tris buffer forms a weak complex with zinc (Kd ≈ 33 mM at pH 7.4).[1][9] This interaction, though weak, can be significant enough to alter the equilibrium of your primary zinc-histidine interaction, leading to an apparent decrease in binding affinity.

• Proton Release and pH Shifts: When a buffer molecule binds to a metal ion, it can release a proton, causing a localized drop in pH.[5] Since zinc-histidine complexation is highly pH-dependent, with stronger binding at more alkaline pH, such a shift can weaken the interaction.[10][11][12]

• Troubleshooting Steps:

  • Consult a Buffer-Metal Interaction Table: Before starting your experiments, consult a table (like Table 1 below) to understand the potential for your buffer to interact with zinc.

  • Use a Non-Coordinating Buffer: As with precipitation issues, switching to a buffer like HEPES is a robust solution.[2][5]

  • Buffer Concentration: If you must use a weakly coordinating buffer, use the lowest concentration that still provides adequate buffering capacity to minimize competitive binding.[7]

Frequently Asked Questions (FAQs)

This section delves deeper into the fundamental principles governing the choice of an appropriate buffer for your zinc-histidine studies.

Q3: What is the chemical basis of zinc-histidine complexation and why is it so sensitive to pH?

A3: The interaction between zinc and histidine is primarily driven by the coordination of the zinc ion (a Lewis acid) by the nitrogen atoms of histidine's imidazole side chain (a Lewis base).[13][14]

• The Role of the Imidazole Ring: The pKa of the histidine imidazole side chain is approximately 6.0.[15] Below this pH, the imidazole ring is protonated and positively charged, leading to electrostatic repulsion with the positively charged Zn²⁺ ion and preventing complex formation.[16] As the pH rises above 6.0, the imidazole ring becomes deprotonated, making the nitrogen lone pair available to coordinate with zinc.[10][11]

• pH-Dependent Coordination: At a physiological pH of around 7.5, a zinc ion can be coordinated by two histidine molecules.[10][11][12] As the pH increases further into the alkaline range, the coordination can become even stronger.[10][11] This pH dependency is a critical factor to control in your experiments.

Q4: What are "Good's Buffers" and why are they recommended for metal ion studies?

A4: "Good's buffers" are a series of zwitterionic buffers developed by Norman Good and his colleagues in the 1960s and 70s.[6][17] They were specifically designed to be more suitable for biological research than traditional buffers like phosphate and Tris.[6]

• Key Characteristics:

  • pKa in the physiological range (6-8): This ensures effective buffering capacity for most biological experiments.[6][7]

  • High water solubility and low membrane permeability: This keeps the buffer in the aqueous phase and prevents it from interfering with cellular processes.[6][7]

  • Minimal metal ion binding: This is the most crucial feature for your work. Buffers like HEPES, PIPES, and MES were designed to have negligible interaction with divalent cations.[2][5][7]

  • Chemical and enzymatic stability: They are resistant to degradation under typical experimental conditions.[6]

Q5: Are there any situations where a weakly coordinating buffer might be acceptable?

A5: While non-coordinating buffers are ideal, there may be instances where a weakly coordinating buffer is used, for example, due to specific requirements of an enzyme or protein being studied. In such cases, it is imperative to:

• Know the Stability Constant: Be aware of the stability constant for the complex formed between the buffer and zinc. This will allow you to calculate the concentration of free zinc in your solution.[1]

• Maintain Consistency: Use the exact same buffer composition and concentration across all experiments to ensure that the effect of the buffer is constant.

• Report Your Buffer: Clearly state the buffer system and its concentration in any publications, as it is a critical experimental parameter.

Data Presentation & Protocols

To aid in your experimental design, we've compiled a summary of common biological buffers and their interactions with zinc, along with a step-by-step protocol for buffer selection.

Table 1: Interaction of Common Biological Buffers with Zinc Ions

Buffer	Useful pH Range	Zinc (Zn²⁺) Interaction	Recommendation for Zinc-Histidine Studies
Phosphate (PBS)	6.2 - 8.2	Strong Interaction & Precipitation [1][2][3]	Not Recommended
Tris	7.2 - 9.0	Weak Complexation [1][5][9]	Use with Caution
Bis-Tris	5.8 - 7.2	Moderate Complexation [1][8]	Not Recommended
Tricine	7.4 - 8.8	Moderate Complexation [1][8]	Not Recommended
HEPES	6.8 - 8.2	Negligible Interaction [1][2][5]	Highly Recommended
PIPES	6.1 - 7.5	Negligible Interaction [2][5]	Highly Recommended
MOPS	6.5 - 7.9	Negligible Interaction [5]	Highly Recommended
MES	5.5 - 6.7	Weak Interaction [2][18]	Recommended

Experimental Workflow: Buffer Selection for Zinc-Histidine Studies

A decision-making workflow for selecting an appropriate buffer.

Step-by-Step Protocol for Buffer Preparation (HEPES Buffer, 50 mM, pH 7.4)

• Reagent Purity: Start with high-purity water (e.g., Milli-Q or equivalent) and analytical grade HEPES. Contaminating metal ions in lower-grade reagents can interfere with your experiment.[19]

• Calculation: For 1 liter of a 50 mM HEPES buffer, you will need:

  • HEPES (MW: 238.30 g/mol ): 0.050 mol/L * 238.30 g/mol = 11.915 g

• Dissolution: Weigh out 11.915 g of HEPES and dissolve it in approximately 800 mL of high-purity water. Stir until fully dissolved.

• pH Adjustment: Place the solution on a calibrated pH meter. Slowly add a concentrated solution of NaOH (e.g., 1 M or 10 M) dropwise while stirring until the pH reaches 7.4. Be careful not to overshoot the target pH.

• Final Volume: Transfer the solution to a 1 L volumetric flask and add high-purity water to bring the final volume to exactly 1 liter.

• Filtration and Storage: Filter the buffer through a 0.22 µm filter to remove any particulates. Store at 4°C. For critical applications, preparing the buffer fresh is recommended.

By carefully considering the principles and protocols outlined in this guide, you can mitigate the risk of buffer-induced artifacts and enhance the reliability and reproducibility of your zinc-histidine complexation studies.

References

• Zhou, J., et al. (2013). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. The Journal of Physical Chemistry B, 117(37), 10847–10855. Available at: [Link]

• Maret, W. (2013). The biological inorganic chemistry of zinc ions. PMC, 1, 1-29. Available at: [Link]

• Liao, Y., et al. (2022). Molecular Dynamics Investigation into pH Dependent Metal Binding of the Intrinsically Disordered Worm Jaw Protein, Nvjp-1. PubMed Central. Available at: [Link]

• Pokegama Technologies. (2020). Zinc Buffers. The elements of Bioremediation, Biomanufacturing and Bioenergy (E3B). Available at: [Link]

• ProQuest. (n.d.). The pH Dependent Study of Zinc(II), Nickel(II) and Copper(II) Binding by Histidine Motif Heptapeptides Using ESI-IMMS. Available at: [Link]

• Hopax Fine Chemicals. (2018). Biological buffers and their interactions with metal ions. Hopax Fine Chemicals Blog. Available at: [Link]

• Wyrzykowski, D., et al. (2014). Zinc(II) complexation by some biologically relevant pH buffers. Journal of Molecular Recognition, 27(12), 722-6. Available at: [Link]

• Various Authors. (2014). What is the suitable protein buffer to study on binding with metal? ResearchGate. Available at: [Link]

• Fahrni, C. J. (2017). A practical guide to the preparation and use of metal ion-buffered systems for physiological research. Acta Physiologica, 221(S715), 5-23. Available at: [Link]

• Clyne, J. D., et al. (2001). The role of histidine residues in modulation of the rat P2X2 purinoceptor by zinc and pH. The Journal of Physiology, 531(Pt 2), 305–314. Available at: [Link]

• Ferreira, C. M. H., et al. (2015). Free Metal Ion Depletion by Good's Buffers. IV. Bicine 1:1 and 2:1 Complexes with Mg(II), Ca(II), Mn(II), Co(II), Ni(II), Cu(II) and Zn(II). Journal of Solution Chemistry, 44, 1615-1632. Available at: [Link]

• Zhou, J., et al. (2016). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. figshare. Available at: [Link]

• Grady, J. K., et al. (1989). Free-metal ion depletion by "Good's" buffers. Analytical Biochemistry, 183(1), 115-9. Available at: [Link]

• Wikipedia. (n.d.). Good's buffers. Available at: [Link]

• Grokipedia. (n.d.). Good's buffers. Available at: [Link]

• Arena, G., et al. (1983). Complex species of Zn(II) and Cu(II) in tris buffer solutions—I. Zn(II). Inorganica Chimica Acta, 76, L225-L228. Available at: [Link]

• Wawrzyniak, R., et al. (2020). The interaction of Cu(II) and Zn(II) with peptide fragment of HSPB1 and its analogs. Journal of Inorganic Biochemistry, 209, 111124. Available at: [Link]

• Khan, F., & Khan, F. (2013). A Study of Stability Constants of [Zn – L-Amino Acidate – Vitamin-PP] Systems. International Journal of Chemical and Physical Sciences, 2(4), 1-6. Available at: [Link]

• LCGC International. (2003). Buffer Preparation — Hints, Tips and Common Errors. Available at: [Link]

• Advanced Chromatography Technologies. (n.d.). A Guide to HPLC and LC-MS Buffer Selection. Available at: [Link]

• Golenia, E., et al. (2016). Revised stability constant, spectroscopic properties and binding mode of Zn(II) to FluoZin-3, the most common zinc probe in life sciences. Journal of Inorganic Biochemistry, 162, 1-10. Available at: [Link]

• Kagi, J. H., & Schaffer, A. (1988). Coordination dynamics of biological zinc “clusters” in metallothioneins and in the DNA-binding domain of the transcription factor Gal4. Proceedings of the National Academy of Sciences, 85(15), 5501-5505. Available at: [Link]

• Shankarwar, A. G., et al. (2013). Studies of stability constant on ternary chelates of bivalent zinc (II) metal ion with aspartame and ethambutol hydrochloride as. Advanced Applied Science Research, 4(3), 46-49. Available at: [Link]

• Nakatani, M., et al. (1975). Zinc-Complexes of Histidine and the Related Compounds in Aqueous Solution. Yakugaku Zasshi, 95(11), 1355-1359. Available at: [Link]

• Scheller, K. H., et al. (1980). Metal Ion/Buffer Interactions. European Journal of Biochemistry, 107(2), 455-466. Available at: [Link]

• van der-Heide, O., et al. (2018). The communication between the zinc and nickel sites in dimeric HypA: Metal recognition and pH sensing. Journal of Inorganic Biochemistry, 182, 12-21. Available at: [Link]

• Rulisek, L., & Vondrasek, J. (2005). Factors Governing the Protonation State of Zn-Bound Histidine in Proteins: A DFT/CDM Study. Journal of the American Chemical Society, 127(17), 6294–6305. Available at: [Link]

• Uniacke, J., et al. (2012). Metal binding and interdomain thermodynamics of mammalian metallothionein-3: enthalpically favoured Cu+ supplants entropically favoured Zn2+ to form Cu4+ clusters under physiological conditions. Metallomics, 4(4), 369-379. Available at: [Link]

• Zhou, J., et al. (2013). Interaction between histidine and Zn(II) metal ions over a wide pH as revealed by solid-state NMR spectroscopy and DFT calculations. The Journal of Physical Chemistry B, 117(37), 10847-55. Available at: [Link]

• Zhou, J., et al. (2013). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. ACS Publications. Available at: [Link]

• Huang, H., et al. (2017). A pilot-scale investigation on the recovery of zinc and phosphate from phosphating wastewater by step precipitation and crystallization. Journal of Cleaner Production, 151, 447-455. Available at: [Link]

• Patsnap Synapse. (2024). What is the mechanism of Histidine zinc hydrate?. Available at: [Link]

• Al-Musawi, S., et al. (2024). Polymeric Hydrogels Loaded with ZnO Nanoparticles as Promising Tools for Tacking Viral Skin Disorders. MDPI. Available at: [Link]

• Mosaic Crop Nutrition. (2019). Don't Forget Zinc when Applying Phosphorus to Your Farm. Available at: [Link]

• Sarangi, R., et al. (2008). Effect of Cysteine vs. Histidine on the Electronic Structure of Zn2+ Upon Complex Formation. Inorganic Chemistry, 47(11), 4843–4849. Available at: [Link]

• Tondera, D., et al. (2008). Zinc-histidine complex protects cultured cortical neurons against oxidative stress-induced damage. Neuroscience Letters, 430(3), 253-7. Available at: [Link]

• Giesen, C., et al. (2011). Secondary Interactions Involving Zinc-Bound Ligands: Roles in Structural Stabilization and Macromolecular Interactions. PMC, 1, 1-13. Available at: [Link]

• Hsieh, T. H., et al. (2010). Influence of pH and inorganic phosphate on toxicity of zinc to Arthrobacter sp. isolated from heavy-metal-contaminated sediments. Environmental Science & Technology, 44(19), 7586-91. Available at: [Link]

• Kriz, T., et al. (2018). Deciphering metal ion preference and primary coordination sphere robustness of a designed zinc finger with high-resolution mass spectrometry. Journal of Mass Spectrometry, 53(10), 967-975. Available at: [Link]

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Zinc-Histidine Interactions: A Technical Troubleshooting Guide

Welcome to the technical support center for researchers working with zinc-histidine complexes. As a Senior Application Scientist, I understand that inconsistent experimental results can be a significant source of frustration, leading to delays and ambiguity in your research. This guide is designed to provide you with a logical, in-depth framework for troubleshooting and optimizing your experiments. We will move beyond simple checklists to explore the causal mechanisms behind common issues, empowering you to develop robust, reproducible protocols.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during experiments involving zinc-histidine interactions.

Category 1: Foundational Issues - Reagents, Preparation, and Stoichiometry

Question: My results are highly variable between experiments, even when I follow the same protocol. Where should I start troubleshooting?

Answer: The first step is to scrutinize your foundational components and procedures. Inconsistency often originates from seemingly minor variations in reagents or technique.

• Reagent Quality:

  • Zinc Source: Use a high-purity grade of zinc salt (e.g., ZnCl₂, ZnSO₄). Be aware that some zinc salts are hygroscopic; store them in a desiccator and account for water of hydration when calculating molar concentrations.

  • L-Histidine: Ensure you are using high-purity L-histidine. Check the certificate of analysis for any impurities that might act as competing chelators.

  • Solvent/Water: Use high-purity, distilled-deionized water or a suitable solvent to avoid contamination with other metal ions.[1]

• Solution Preparation:

  • Fresh is Best: Prepare zinc and histidine stock solutions fresh for each experiment. Over time, the pH of unbuffered solutions can change due to CO₂ absorption from the atmosphere, and solutions can be susceptible to microbial growth.

  • Order of Addition: The order in which you mix your components can matter, especially at high concentrations. A common successful method is to add the zinc salt solution dropwise to the stirring histidine solution.[2] This prevents localized high concentrations of zinc that can lead to precipitation of zinc hydroxide, particularly in neutral to basic conditions.[1]

• Stoichiometry:

  • Molar Ratios: Precisely control the molar ratio of zinc to histidine. The coordination chemistry is highly dependent on this ratio. Common complexes involve 1:1 and 1:2 zinc-to-histidine ratios.[3] Inconsistent ratios will lead to a mixture of complex species, each with different properties.

A logical first step in troubleshooting is to remake all stock solutions and repeat the experiment, paying meticulous attention to weighing and pipetting.[4]

Question: I am observing immediate precipitation when I mix my zinc and histidine solutions. What is the likely cause?

Answer: This is a classic solubility problem, almost always linked to pH and concentration.

• Incorrect pH: The most common cause is a pH that is too high (alkaline). At neutral to basic pH, the concentration of free hydroxide ions (OH⁻) increases. Zinc has a strong tendency to precipitate as zinc hydroxide (Zn(OH)₂), which is poorly soluble.[1] If your histidine solution is not adequately buffered to an appropriate acidic or slightly acidic pH before the addition of zinc, this precipitation is likely to occur.

• High Concentration: You may be exceeding the solubility limit of the desired zinc-histidine complex in your specific solvent or buffer system. Try performing the experiment at a lower concentration.

• Inadequate Mixing: If zinc is added too quickly or without vigorous stirring, localized areas of high zinc concentration can cause immediate precipitation before the desired complex has a chance to form.[2]

Category 2: The Critical Role of pH

Question: Why is pH so critical for zinc-histidine interactions? My results change dramatically with small shifts in pH.

Answer: The pH is the single most important variable governing the interaction between zinc and histidine. This is due to the protonation state of histidine's imidazole side chain.[5][6]

The imidazole ring of histidine has a pKa of approximately 6.0.

• At Acidic pH (pH < 6.0): The imidazole ring is protonated and carries a positive charge (imidazolium ion). This positively charged form cannot effectively bind the positively charged zinc ion (Zn²⁺) due to electrostatic repulsion.[7][8] Essentially, no significant complexation occurs.[9][10]

• At Neutral to Basic pH (pH > 6.0): The imidazole ring is deprotonated and becomes a neutral, effective nitrogen donor ligand. This allows it to coordinate with the zinc ion. The strength and nature of this binding continue to change as the pH becomes more alkaline.[8][9]

This pH-dependent behavior means that even a small deviation in your buffer's pH can drastically alter the concentration of the "active" deprotonated histidine, leading to inconsistent complex formation and unreliable results.[11]

// Edges pH_low -> His_low [style=dashed, label="leads to"]; His_low -> Binding_low [style=dashed, label="results in"]; pH_mid -> His_mid [style=dashed, label="leads to"]; His_mid -> Binding_mid [style=dashed, label="results in"]; pH_high -> His_high [style=dashed, label="leads to"]; His_high -> Binding_high [style=dashed, label="results in"]; } .enddot Caption: Logical flow of pH's effect on histidine and zinc binding.

Question: What is the optimal pH for studying zinc-histidine complex formation?

Answer: There is no single "optimal" pH; it depends entirely on your research question.

• To study initial binding: A pH range of 6.5 to 7.5 is common. At pH 7.5, for example, zinc can be hexa-coordinated with two histidine molecules.[8][9]

• To ensure maximal binding: More basic conditions (pH > 8) will ensure complete deprotonation of the imidazole group, leading to stronger complexation. However, this increases the risk of zinc hydroxide precipitation.[1][9]

• To model specific biological compartments: You must match the pH of the biological environment you are studying (e.g., cytosol ~7.2, endosome ~5.5).

The key is not finding one optimal pH, but rather maintaining a consistent and well-buffered pH for every experiment you wish to compare.

Category 3: Buffer and Formulation Components

Question: Can my choice of buffer interfere with the zinc-histidine interaction?

Answer: Absolutely. Buffers are not inert. Some buffer components can actively participate in the reaction by competing with histidine for zinc coordination.

Buffer/Component	Potential Impact on Zinc-Histidine Experiments	Recommendation
Phosphate	Phosphate can form insoluble zinc phosphate precipitates, effectively removing free zinc from your solution and giving artificially low binding results.	Avoid. If unavoidable, use low concentrations and perform rigorous controls.
Citrate	Citrate is a known metal chelator and will compete directly with histidine for binding to zinc ions.	Avoid. Use a non-chelating buffer system.
HEPES, PIPES, MOPS	These "Good's buffers" are generally considered non-coordinating and are an excellent choice for metal-ion studies.	Recommended. Ensure the pH range of the chosen buffer is appropriate for your experiment.
Histidine	Histidine itself is a buffer with a pKa around 6.0.[12] It can be used as the buffering agent in studies near this pH.	Excellent choice, as it simplifies the system by making the primary ligand also the buffer.[13]
Acetate	Acetate can interact with zinc ions, though it is a weaker interaction than with chelators like citrate.[7][13]	Use with caution. May be acceptable, but be aware of potential for weak, competitive interactions.

Category 4: Aggregation and Solubility

Question: My solution is initially clear, but I observe aggregation or cloudiness over time. What's happening?

Answer: This suggests a time-dependent instability or aggregation process, which is a known issue with metal-induced protein or peptide oligomerization.[14]

• Zinc-Induced Aggregation: Zinc is known to induce the aggregation of proteins and peptides that contain histidine residues, such as the Aβ peptide in Alzheimer's disease.[15] The zinc-histidine complex you are forming may be acting as a nucleus for further aggregation.[16]

• Slow Precipitation: The complex may be forming slowly and is only sparingly soluble under your experimental conditions (concentration, temperature, pH). What you are seeing is the slow crash-out of this complex from the solution.

• Changes in pH: If your solution is weakly buffered, its pH could be drifting over time, pushing it into a range where the complex is less soluble.

To address this, consider including stabilizing excipients (if compatible with your experiment), working at lower concentrations, or ensuring your buffer capacity is sufficient to hold the pH steady over the entire experimental duration.

Experimental Protocols and Workflows

Protocol 1: Preparation of a Standardized Zinc-Histidine Solution

This protocol provides a self-validating method for preparing a 1:2 zinc:histidine complex solution with a final concentration of 1 mM ZnCl₂ and 2 mM L-Histidine in 20 mM HEPES buffer at pH 7.4.

• Reagent Preparation:

  • Prepare a 1 M stock solution of HEPES. Adjust the pH to 7.4 with NaOH.

  • Prepare a 100 mM stock solution of L-Histidine in deionized water.

  • Prepare a 100 mM stock solution of high-purity ZnCl₂ in deionized water. Self-validation step: Measure the pH of the ZnCl₂ solution; it will be slightly acidic. This is expected.

• Buffer Preparation:

  • In a 100 mL volumetric flask, add 2 mL of the 1 M HEPES (pH 7.4) stock.

  • Add 2 mL of the 100 mM L-Histidine stock.

  • Add approximately 90 mL of deionized water. Mix thoroughly by inversion.

• Complex Formation:

  • While vigorously stirring the buffered histidine solution, slowly add 1 mL of the 100 mM ZnCl₂ stock solution drop by drop.

  • Continue stirring for at least 15 minutes to ensure complete complexation.

• Finalization and Validation:

  • Bring the total volume to 100 mL with deionized water.

  • Self-validation step: Measure the final pH of the solution. It should be very close to 7.4. A significant deviation indicates insufficient buffer capacity or an error in preparation. The solution should be clear and free of any precipitate.

Troubleshooting Workflow Diagram

This diagram provides a systematic approach to diagnosing inconsistent results.

References

• Zhou, L. et al. (2013). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. The Journal of Physical Chemistry B, 117(38), 11184–11193.

• Li, H. et al. (2014). Identifying Zn-bound histidine residues in metalloproteins using hydrogen deuterium exchange mass spectrometry. Analytical Chemistry, 86(2), 1239-1246.

• Kowalski, J. & Dudek, A. Z. (2017). pH dependence of the conditional dissociation constants, Kd values, for... ResearchGate.

• BenchChem. (n.d.). Troubleshooting metal complex formation with 2-Hydroxy-5-methylisophthalaldehyde ligands. BenchChem Technical Support.

• BenchChem. (n.d.). Troubleshooting Low Yield in Metal Complex Formation with 3-Ethyl-2,4-pentanedione. BenchChem Technical Support.

• Patrick, J. S. et al. (2019). Weak Acid-Base Interactions of Histidine and Cysteine Affect the Charge States, Tertiary Structure, and Zn(II)-Binding of Heptapeptides. Journal of the American Society for Mass Spectrometry, 30(10), 2068–2081.

• Martin, D. J. et al. (2022). Molecular Dynamics Investigation into pH Dependent Metal Binding of the Intrinsically Disordered Worm Jaw Protein, Nvjp-1. International Journal of Molecular Sciences, 23(17), 9637.

• Tu, Y. et al. (2022). Enhancement of the Water Affinity of Histidine by Zinc and Copper Ions. Molecules, 27(7), 2269.

• Imamura, T. et al. (1975). Zinc-Complexes of Histidine and the Related Compounds in Aqueous Solution. Journal of the Faculty of Fisheries and Animal Husbandry, Hiroshima University, 14, 15-22.

• Sargsyan, A. et al. (2021). Zinc determines dynamical properties and aggregation kinetics of human insulin. Communications Biology, 4(1), 1-12.

• Environmental Influence on Zn–Histidine Complexes under No-Packing Conditions. (2014). The Journal of Physical Chemistry B.

• Lin, Y. L., & Lim, C. (2006). Factors governing the protonation state of Zn-bound histidine in proteins: a DFT/CDM study. Journal of the American Chemical Society, 128(47), 15234–15242.

• Patsnap Synapse. (2024). What is the mechanism of Histidine zinc hydrate?. Patsnap Synapse.

• Glover, Z. K. et al. (2015). Metal Ion Interactions with mAbs: Part 2. Zinc-Mediated Aggregation of IgG1 Monoclonal Antibodies. mAbs, 7(5), 912-920.

• L-Histidine-modified biocompatible zinc oxide nanocrystals. (2012). Applied Nanoscience.

• Method for preparing zinc-histidine self-assembly biomimetric complex. (2017). Google Patents.

• Curtain, C. C. et al. (1999). Histidine-13 is a crucial residue in the zinc ion-induced aggregation of the A beta peptide of Alzheimer's disease. Biochemistry, 38(29), 9373-9378.

• Factors Governing the Protonation State of Zn-Bound Histidine in Proteins: A DFT/CDM Study. (2006). ResearchGate.

• Effect of Different Buffer Components on IgG4 Stability. (2023). Preprint.

• Kumar, V. et al. (2019). Impact of Buffers on Colloidal Property and Aggregation Propensities of a Bispecific Antibody. Journal of Pharmaceutical Sciences, 108(1), 169-178.

• Zhou, L. et al. (2013). Interaction between Histidine and Zn(II) Metal Ions over a Wide pH as Revealed by Solid-State NMR Spectroscopy and DFT Calculations. The Journal of Physical Chemistry B.

• Zhou, L. et al. (2013). Interaction between histidine and Zn(II) metal ions over a wide pH as revealed by solid-state NMR spectroscopy and DFT calculations. The Journal of Physical Chemistry B, 117(38), 11184-11193.

• ATSDR. (2005). Toxicological Profile for Zinc. Agency for Toxic Substances and Disease Registry.

• The effect of histidine and cysteine on zinc influx into rat and human erythrocytes. (1987). Biochimica et Biophysica Acta (BBA) - Biomembranes.

• Alternative buffer systems in biopharmaceutical formulations and their effect on protein stability. (2024). Acta Pharmaceutica.

• The Thoughtful Scientist. (2022). Troubleshooting and optimizing lab experiments. YouTube.

• Zinc and histidine, the top features, alone are insufficient to... (2021). ResearchGate.

• EXPERIMENT TWO: COORDINATION CHEMISTRY AND TRANSITION METAL COMPLEX IONS. Course Hero.

• Principles and practice of determining metal–protein affinities. (2018). Essays in Biochemistry.

• Schölmerich, J. et al. (1987). Bioavailability of Zinc From Zinc-Histidine Complexes. I. Comparison With Zinc Sulfate in Healthy Men. The American Journal of Clinical Nutrition, 45(6), 1480-1486.

• Zinc-histidine complex protects cultured cortical neurons against oxidative stress-induced damage. (2007). Neurochemistry International.

• A strong 13C chemical shift signature provides the coordination mode of histidines in zinc-binding proteins. (2014). Journal of the American Chemical Society.

• Histidine-based zinc-binding sequences and the antimicrobial activity of calprotectin. (1995). Journal of Infectious Diseases.

• D-histidine and L-histidine attenuate zinc-induced neuronal death in GT1-7 cells. (2012). Amino Acids.

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• 3. Bioavailability of zinc from zinc-histidine complexes. I. Comparison with zinc sulfate in healthy men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Weak Acid-Base Interactions of Histidine and Cysteine Affect the Charge States, Tertiary Structure, and Zn(II)-Binding of Heptapeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hiroshima.repo.nii.ac.jp [hiroshima.repo.nii.ac.jp]
• 7. Molecular Dynamics Investigation into pH Dependent Metal Binding of the Intrinsically Disordered Worm Jaw Protein, Nvjp-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Interaction between histidine and Zn(II) metal ions over a wide pH as revealed by solid-state NMR spectroscopy and DFT calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]
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• 13. Impact of Buffers on Colloidal Property and Aggregation Propensities of a Bispecific Antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Metal Ion Interactions with mAbs: Part 2. Zinc-Mediated Aggregation of IgG1 Monoclonal Antibodies [ouci.dntb.gov.ua]
• 15. Histidine-13 is a crucial residue in the zinc ion-induced aggregation of the A beta peptide of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Zinc determines dynamical properties and aggregation kinetics of human insulin - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Shelf-Life of Zinc Histidine Dihydrate Reagents

Welcome to the technical support center for zinc histidine dihydrate reagents. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) to ensure the stability and efficacy of your zinc histidine dihydrate reagents. Here, we delve into the science behind the stability of this complex, offering practical solutions to common challenges encountered during its storage and use.

Understanding the Stability of Zinc Histidine Dihydrate

Zinc histidine dihydrate is a coordination complex where a central zinc ion (Zn²⁺) is bound to two histidine molecules.[1][2] The "dihydrate" indicates the presence of two water molecules within the crystal structure, which play a role in its stability.[3] The stability of this complex is crucial for its function, whether it's used in cell culture, enzymatic assays, or as a component in pharmaceutical formulations.

Degradation of the reagent can lead to inaccurate and unreliable experimental results. The primary pathways of degradation involve the histidine ligand itself and the potential dissociation of the zinc-histidine complex.

I. Core Principles of Zinc Histidine Dihydrate Stability

The longevity of your zinc histidine dihydrate reagent hinges on understanding and controlling the factors that influence its chemical integrity. The stability of metal complexes is governed by both thermodynamic and kinetic factors.[4]

The Central Role of the Histidine Ligand

Histidine is a versatile amino acid with an imidazole side chain that readily coordinates with metal ions like zinc.[3] However, this same reactivity makes it susceptible to degradation. A primary degradation pathway for histidine is its conversion to urocanic acid through a non-oxidative deamination reaction catalyzed by the enzyme histidase or through other chemical processes.[5][6] The formation of urocanic acid from histidine has been observed in various biological systems and can be influenced by factors like UV radiation.[5][7]

While the direct impact of urocanic acid formation on the zinc histidine complex is not extensively documented in readily available literature, the degradation of the ligand would invariably lead to the destabilization and potential dissociation of the complex, altering its chemical properties and biological activity.

The Influence of the Zinc Ion and Hydration

The zinc ion (Zn²⁺) in the complex is typically in a +2 oxidation state and forms stable complexes with nitrogen and sulfur donors. The water molecules in the dihydrate form are integral to the crystal structure and contribute to the overall stability of the solid reagent.[3] Changes in hydration state, through exposure to excessive humidity or extreme dryness, can potentially compromise the crystal lattice and affect stability.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter with your zinc histidine dihydrate reagents, providing potential causes and actionable solutions.

Observed Problem	Potential Cause(s)	Troubleshooting & Corrective Actions
Discoloration of Solid Reagent (e.g., yellowing)	1. Ligand Degradation: Formation of chromophoric degradation products from histidine, such as urocanic acid.[5] 2. Contamination: Presence of impurities that react with the complex.	1. Verify Purity: Use analytical methods like HPLC to check for the presence of degradation products.[8] 2. Proper Storage: Ensure the reagent is stored in a tightly sealed container, protected from light and moisture.[9] 3. Source a New Lot: If degradation is confirmed, obtain a fresh batch of the reagent from a reputable supplier.
Precipitation in Aqueous Solutions	1. pH Shift: The stability of zinc-histidine complexes is pH-dependent.[10] A shift in pH can lead to the precipitation of zinc hydroxide or the protonation of the histidine ligand, causing dissociation. 2. Low Solubility of Degradation Products: Degradation products may have lower solubility in the chosen solvent. 3. Incorrect Solvent: The complex may have limited solubility in certain organic solvents.	1. pH Control: Buffer the solution to a pH where the complex is known to be stable (generally around neutral pH).[10] 2. Solvent Selection: Use a solvent in which the complex is known to be soluble. For aqueous solutions, ensure the water is of high purity. 3. Fresh Preparation: Prepare solutions fresh before use whenever possible.
Loss of Efficacy in Experiments	1. Degradation of the Complex: The active form of the zinc-histidine complex has degraded, reducing its effective concentration. 2. Dissociation of the Complex: The zinc and histidine components are no longer associated, leading to a loss of the specific activity of the complex.	1. Activity Assay: If possible, perform a functional assay to confirm the activity of the reagent. 2. Analytical Characterization: Use techniques like NMR or Mass Spectrometry to assess the integrity of the complex.[6][7][11][12][13] 3. Review Preparation Protocol: Ensure that the solution preparation methods do not introduce factors that could cause degradation (e.g., excessive heat, incompatible excipients).
Inconsistent Experimental Results	1. Batch-to-Batch Variability: Differences in the purity or stability of different lots of the reagent. 2. Improper Handling: Inconsistent handling procedures leading to variable rates of degradation.	1. Certificate of Analysis (CoA): Always review the CoA for each new lot.[9][14] 2. Standardized Protocols: Implement and adhere to strict, standardized protocols for reagent handling and solution preparation. 3. Reagent Qualification: Before use in critical experiments, qualify each new lot of the reagent to ensure it meets performance standards.

Visualizing the Troubleshooting Workflow

Caption: Troubleshooting workflow for common issues with zinc histidine dihydrate.

III. Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid zinc histidine dihydrate?

A1: Solid zinc histidine dihydrate should be stored in a tightly sealed container in a cool, dry, and well-ventilated place, protected from light.[9] Exposure to moisture can lead to hydrolysis and degradation, while light can promote photo-degradation of the histidine ligand. Always refer to the manufacturer's safety data sheet (SDS) and certificate of analysis (CoA) for specific recommendations.[1][9][15]

Q2: How should I prepare and store aqueous solutions of zinc histidine dihydrate?

A2: It is highly recommended to prepare aqueous solutions of zinc histidine dihydrate fresh for each experiment. If short-term storage is necessary, filter-sterilize the solution and store it at 2-8°C, protected from light, for a limited time. The stability of the solution is pH-dependent, with optimal stability generally observed around neutral pH.[7][10] Avoid freezing and thawing cycles, as this can promote precipitation.

Q3: Can I use organic solvents to dissolve zinc histidine dihydrate?

A3: The solubility of zinc histidine dihydrate in organic solvents is generally limited. It is primarily soluble in aqueous solutions. If an organic co-solvent is required, it is crucial to first dissolve the complex in an aqueous buffer and then slowly add the organic solvent. Always perform a small-scale solubility test before preparing a large volume.

Q4: What are the visual signs of degradation I should look for?

A4: For the solid reagent, a change in color from white to yellow or brownish can indicate degradation of the histidine ligand.[5] In solution, the appearance of turbidity, precipitation, or a color change can all be signs of instability or degradation.

Q5: How can I prevent the degradation of histidine in my zinc histidine dihydrate solutions?

A5: To minimize histidine degradation:

• Protect from Light: Store solutions in amber vials or wrap containers in aluminum foil.

• Control pH: Maintain a stable pH using a suitable buffer system.

• Use High-Purity Reagents: Start with high-quality zinc histidine dihydrate and use high-purity water and other reagents to avoid contaminants that could catalyze degradation.

• Consider Stabilizing Excipients: In some formulations, the addition of other amino acids or specific excipients may help stabilize the complex, though this requires careful validation for your specific application.[16]

Visualizing the Degradation Pathway

Caption: Potential degradation pathway of zinc histidine dihydrate.

IV. Experimental Protocols for Quality Control

To ensure the integrity of your zinc histidine dihydrate reagent, periodic quality control is recommended.

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of zinc histidine dihydrate and detecting the presence of urocanic acid.

Materials:

• Zinc histidine dihydrate sample

• Urocanic acid standard

• HPLC system with UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• High-purity water

Procedure:

• Standard Preparation: Prepare a stock solution of urocanic acid standard in a suitable solvent (e.g., 50:50 water/acetonitrile).

• Sample Preparation: Accurately weigh and dissolve the zinc histidine dihydrate sample in high-purity water to a known concentration.

• HPLC Conditions:

  • Column: C18 reverse-phase

  • Mobile Phase: A gradient of Mobile Phase A and B (e.g., start with 95% A, ramp to 50% A over 20 minutes).

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm (for histidine) and 277 nm (for urocanic acid).[6]

  • Injection Volume: 10 µL

• Analysis: Inject the standard and sample solutions. Compare the retention time of any impurity peaks in the sample chromatogram to that of the urocanic acid standard. The presence of a peak at the same retention time as the standard suggests the degradation of histidine.

Protocol 2: Assessing Complex Integrity with UV-Vis Spectroscopy

A simple UV-Vis scan can provide a preliminary assessment of changes in the complex.

Procedure:

• Prepare a solution of zinc histidine dihydrate in a suitable buffer (e.g., phosphate-buffered saline, PBS) at a known concentration.

• Immediately after preparation, record the UV-Vis spectrum from 200 to 400 nm.

• Store the solution under your typical experimental conditions (or stressed conditions, e.g., elevated temperature or light exposure).

• Periodically record the UV-Vis spectrum and compare it to the initial spectrum. Significant changes in the absorbance maximum or the appearance of new peaks can indicate degradation.

V. References

• Urocanic acid. (n.d.). In Wikipedia. Retrieved January 8, 2026, from [Link]

• Kiss, T., & Sovago, I. (1995). The stability constants of metal complexes of amino acids with polar side chains. Pure and Applied Chemistry, 67(7), 1117-1240.

• Hug, D. H., Hunter, J. K., & De-Andres, I. (1999). The degradation of L-histidine and trans- and cis-urocanic acid by bacteria from skin and the role of bacterial cis-urocanic acid isomerase. Journal of Photochemistry and Photobiology B: Biology, 51(1-3), 115-121.

• Dieguez, M., Pàmies, O., & Claver, C. (2024). Transition Metal Complexes with Amino Acids, Peptides and Carbohydrates in Catalytic Asymmetric Synthesis: A Short Review. Molecules, 29(2), 483.

• Tabor, H., & Mehler, A. H. (1952). The deamination of histidine to form urocanic acid in liver. Journal of Biological Chemistry, 196(1), 183-188.

• Farkas, E., & Sovago, I. (2007). Metal complexes of amino acids and peptides. Amino Acids, Peptides and Proteins, 36, 1-20.

• Imamura, T., Hatanaka, C., & Kato, N. (1975). Zinc- Complexes of Histidine and the Related Compounds in Aqueous Solution. Journal of the Faculty of Fisheries and Animal Husbandry, Hiroshima University, 14(1), 15-22.

• Wickham, S., et al. (2012). Regulation of the Histidine Utilization (Hut) System in Bacteria. Microbiology and Molecular Biology Reviews, 76(3), 496-525.

• Rai, A., & S-Chandra, N. (2008). NMR studies of zinc, copper, and iron binding to histidine, the principal metal ion complexing site of amyloid-beta peptide. Journal of Alzheimer's Disease, 14(4), 437-442.

• Patsnap. (2024, July 17). What is the mechanism of Histidine zinc hydrate? Patsnap Synapse.

• Sanna, D., et al. (2010). NMR studies of zinc binding in a multi-histidinic peptide fragment. Journal of Inorganic Biochemistry, 104(2), 163-171.

• BenchChem. (2025). Troubleshooting Mexoticin instability in cell culture media. BenchChem.

• BenchChem. (2025). Troubleshooting Chemistry Issues for Colorimetric Analysis. BenchChem.

• PubChem. (n.d.). Zinc histidine dihydrate. National Center for Biotechnology Information. Retrieved January 8, 2026, from [Link]

• Cayman Chemical. (2025, October 15). Safety Data Sheet: Histidine.

• Dong, J., et al. (2014). Identifying Zn-bound histidine residues in metalloproteins using hydrogen-deuterium exchange mass spectrometry. Analytical Chemistry, 86(1), 766-773.

• SIELC Technologies. (n.d.). HPLC Method For Analysis Of Histidine and Histidine Methyl Ester Dihydrochloride on Primesep 100 Column.

• BenchChem. (2025). Troubleshooting metal complex formation with 2-Hydroxy-5-methylisophthalaldehyde ligands. BenchChem.

• BenchChem. (2025). Troubleshooting Low Yield in Metal Complex Formation with 3-Ethyl-2,4-pentanedione. BenchChem.

• Kulkarni, P. R., et al. (2012). D-histidine and L-histidine attenuate zinc-induced neuronal death in GT1-7 cells. Biological & Pharmaceutical Bulletin, 35(8), 1332-1339.

• ResearchGate. (2014). Table 2 1H NMR chemical shifts of His-Val-His and zinc complexes of...

• Jahan, N., et al. (2022). Instability Challenges and Stabilization Strategies of Pharmaceutical Proteins. International Journal of Molecular Sciences, 23(22), 14457.

• Sigma-Aldrich. (n.d.). Use of Stabilizers and Surfactants to Prevent Protein Aggregation.

• Nath, S., et al. (2012). Identification of histidine residues involved in Zn(2+) binding to αA- and αB-crystallin by chemical modification and MALDI TOF mass spectrometry. The Protein Journal, 31(7), 623-640.

• Google Patents. (2011). CN101968472A - Method for analyzing raw materials of histidine and histidine monohydrochloride and preparation by HPLC method.

• Carl ROTH. (n.d.). Safety Data Sheet: Zinc acetate dihydrate.

• Thermo Fisher Scientific. (n.d.). Certificate of analysis.

• Mao, X., et al. (2007). A histidine-rich cluster mediates the ubiquitination and degradation of the human zinc transporter, hZIP4, and protects against zinc cytotoxicity. Journal of Biological Chemistry, 282(10), 6992-7000.

• ResearchGate. (2015). Removal of histidine residue from ZN-α-2-glycoprotein by carboxypeptidase enzyme using spectrofluorimetry and MALDI-TOF-Mass spectroscopy.

• ResearchGate. (2012). (PDF) Identification of Histidine Residues Involved in Zn2+ Binding to αA- and αB-Crystallin by Chemical Modification and MALDI TOF Mass Spectrometry.

• Carl ROTH. (n.d.). Safety Data Sheet: L-Histidine hydrochloride monohydrate.

• PubMed. (2024, November 21). Randomized, multicenter, active-controlled open-label study of NPC-25, zinc histidine hydrate, (non-inferiority to NOBELZIN™, zinc acetate dihydrate) for patients with hypozincemia.

• Loba Chemie Pvt. Ltd. (n.d.). Laboratory Chemicals, Lab Chemicals, Analytical Reagents, Laboratory Reagents, Lab Reagents, and Fine Chemicals.

• MDPI. (2024). Rational Engineering in Protein Crystallization: Integrating Physicochemical Principles, Molecular Scaffolds, and Computational Design.

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Identification of histidine residues involved in Zn(2+) binding to αA- and αB-crystallin by chemical modification and MALDI TOF mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Interaction between histidine and Zn(II) metal ions over a wide pH as revealed by solid-state NMR spectroscopy and DFT calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CN101968472A - Method for analyzing raw materials of histidine and histidine monohydrochloride and preparation by HPLC method - Google Patents [patents.google.com]
• 9. carlroth.com [carlroth.com]
• 10. researchgate.net [researchgate.net]
• 11. NMR studies of zinc, copper, and iron binding to histidine, the principal metal ion complexing site of amyloid-beta peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. NMR studies of zinc binding in a multi-histidinic peptide fragment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Identifying Zn-bound histidine residues in metalloproteins using hydrogen-deuterium exchange mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A histidine-rich cluster mediates the ubiquitination and degradation of the human zinc transporter, hZIP4, and protects against zinc cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. Use of Stabilizers and Surfactants to Prevent Protein Aggregation [sigmaaldrich.com]

Technical Support Center: Mitigating Zinc Contamination in Zinc-Histidine Experiments

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are conducting experiments involving zinc-histidine interactions. Given that zinc is a ubiquitous metal, unintended contamination is a significant challenge that can compromise experimental integrity, leading to artifacts and irreproducible results. This document provides in-depth, experience-based answers to common questions, robust troubleshooting strategies, and validated protocols to help you maintain a zinc-free experimental environment.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the nature and management of zinc contamination.

Q1: Why is trace zinc contamination a critical issue in my zinc-histidine experiments?

Trace levels of zinc, often in the nanomolar to low micromolar range, can significantly impact experiments focused on zinc-histidine interactions for several reasons. Histidine residues, both free and within protein structures, are known to have a high affinity for zinc ions. Uncontrolled zinc contamination can lead to:

• Altered Protein Function: If your protein of interest has a histidine-rich motif, contaminating zinc can bind to these sites, potentially altering the protein's conformation, stability, and function. This is particularly critical in studies of metalloproteins where the precise stoichiometry of metal binding is essential.

• Inaccurate Binding Affinities: When determining the binding affinity of a compound for a zinc-binding site, contaminating zinc competes with your test compound, leading to an overestimation of the IC50 or Kd values.

• Artifactual Enzyme Activity: In enzymology, contaminating zinc can either inhibit or inappropriately activate enzymes, confounding the interpretation of kinetic data.

• Irreproducible Results: The sporadic and often unnoticed introduction of zinc can be a major source of variability between experiments, making it difficult to obtain reproducible data.

Q2: What are the most common sources of zinc contamination in a typical laboratory environment?

Zinc is ubiquitous, and potential sources of contamination are numerous and often unexpected. It is crucial to be aware of these sources to effectively prevent contamination.

• Glassware and Plasticware: Standard laboratory glassware can leach zinc into solutions. Similarly, some plastics, including polystyrene pipettes and methacrylate cuvettes, have been shown to be sources of zinc contamination.

• Aqueous Solutions: Deionized or distilled water can contain trace amounts of zinc. Furthermore, solutes and buffer components, even those of high purity, can introduce zinc into your experiments.

• Lab Equipment: Contact with stainless steel, such as needles or spatulas, can introduce zinc. The rubber plungers in some disposable syringes are also a known source of significant zinc contamination.

• Atmospheric Dust: Airborne particulates in a standard laboratory can contain zinc, which can settle into open containers.

Q3: How can I reliably detect trace levels of zinc contamination in my samples and buffers?

Detecting zinc contamination requires highly sensitive analytical methods, as problematic concentrations can be in the low nanomolar or even picomolar range.

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): This is one of the most powerful techniques for trace metal analysis, capable of detecting zinc at sub-ppb (parts per billion) levels.

• Inductively Coupled Plasma-Atomic Emission Spectroscopy (ICP-AES): While generally less sensitive than ICP-MS, ICP-AES is also a robust method for quantifying zinc in biological and environmental samples.

• Graphite Furnace Atomic Absorption Spectrometry (GF-AAS): This technique offers higher sensitivity than flame AAS and can determine very low levels of zinc.

• Fluorescent Zinc Probes: High-affinity fluorescent sensors, such as FluoZin-3, can be used to measure zinc concentrations as low as 100 pM. This method can be particularly useful for real-time monitoring of zinc levels in experimental solutions.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem: My blank/control samples show a high background signal in a zinc-dependent assay.

• Possible Cause: This is a classic sign of zinc contamination in your buffers, water, or reaction vessels.

• Recommended Solutions:

  • Test All Components: Systematically test each component of your assay (water, buffer salts, additives, plasticware) for zinc contamination using one of the sensitive detection methods mentioned above.

  • Treat Buffers with Chelex 100: Prepare all buffers and stock solutions and then treat them with a chelating resin like Chelex 100 to remove divalent cations. A detailed protocol is provided in Section 4.

  • Implement Acid Washing: Ensure all glassware is rigorously acid-washed. For plasticware, soaking in a solution of EDTA can help remove surface metal contaminants.

Problem: I am observing inconsistent results in my protein-ligand binding experiments.

• Possible Cause: Variable zinc contamination between experimental setups is a likely culprit. The use of different batches of buffers, or even different disposable pipette tips, could introduce varying amounts of zinc.

• Recommended Solutions:

  • Standardize Consumables: Use plasticware and pipette tips from a single, tested lot that has been shown to be low in zinc contamination.

  • Prepare Large Buffer Batches: Prepare a large, single batch of all critical buffers. Treat the entire batch with Chelex 100 and then validate its low zinc content. Use this single batch for the entire set of related experiments.

  • Avoid Metal Contact: Never allow your solutions to come into contact with metal spatulas or needles. Use Teflon-coated spatulas for weighing chemicals.

Problem: My protein, which has a histidine-rich domain, is aggregating or precipitating unexpectedly.

• Possible Cause: Unintended zinc binding to the histidine residues could be inducing a conformational change that promotes aggregation.

• Recommended Solutions:

  • Include a Chelator: As a diagnostic tool, perform a control experiment where a strong, non-interfering chelator like EDTA is added to your buffer to see if it prevents aggregation.

  • Re-evaluate All Reagents: Scrutinize every component added to your protein solution for potential zinc contamination, including water, buffer salts, and any stabilizing agents.

Data and Protocols

This section provides a summary of common contamination sources and detailed experimental protocols.

Table 1: Common Sources of Zinc Contamination and Mitigation Strategies

Source Category	Specific Examples	Risk Level	Recommended Mitigation Strategy
Labware	Glassware, polystyrene pipettes, methacrylate cuvettes, some microfuge tubes	High	Rigorous acid washing for glassware; soaking plasticware in EDTA; lot testing of plastics.
Aqueous Solutions	Deionized/distilled water, buffer salts, stock solutions	High	Use ultra-high purity water (18.2 MΩ·cm); treat all buffers and solutions with Chelex 100 resin.
Equipment	Stainless steel spatulas/needles, syringe plungers, filtration devices	High	Use Teflon-coated or plastic spatulas; use all-plastic or rubber-free syringes.
Environment	Airborne dust	Moderate	Work in a clean environment, such as a laminar flow hood for ultra-trace analysis; keep solutions covered.

Experimental Protocol: Preparation of Zinc-Free Buffers

This protocol describes the use of Chelex 100 resin, a styrene-divinylbenzene copolymer with iminodiacetate ions that act as chelating groups, to remove divalent metal ions from buffer solutions.

Materials:

• Chelex 100 Resin (Analytical or Biotechnology Grade)

• High-purity water (18.2 MΩ·cm)

• High-purity buffer components (e.g., Tris, HEPES, NaCl)

• Acid-washed glassware or certified low-metal plastic containers

• Stir plate and stir bar (Teflon-coated)

Procedure:

• Buffer Preparation: Prepare the buffer solution with all its components at the desired concentrations using high-purity water in an acid-washed glass beaker.

• Resin Addition: Add approximately 5-10 g of Chelex 100 resin for every 1 liter of buffer solution.

• Chelation: Place the beaker on a stir plate and stir the solution gently for a minimum of 4 hours at room temperature. For maximum metal removal, this can be done overnight. Causality Note: The iminodiacetate groups on the Chelex resin have a very high selectivity for divalent metal ions like zinc over monovalent ions (approx. 5000:1), effectively scavenging them from the solution without significantly altering the concentration of ions like Na+ or K+.

• Resin Removal: Carefully decant the treated buffer, ensuring that no resin beads are transferred. Alternatively, filter the buffer through a plastic funnel with a small plug of acid-washed glass wool. Do not use standard filter paper as it can be a source of contamination.

• pH Adjustment: After treatment, check the pH of the buffer solution. The pH may have shifted slightly, so adjust it back to the target pH using high-purity acid or base.

• Storage: Store the final zinc-free buffer in a dedicated, acid-washed glass or certified low-metal plastic container.

Self-Validation (Quality Control): Before use, it is imperative to validate the effectiveness of the treatment. Take an aliquot of the final buffer and measure its zinc concentration using a highly sensitive method like ICP-MS or GF-AAS. The zinc concentration should be below the detection limit of the instrument or at least below the level that could interfere with your experiment.

Experimental Protocol: Acid Washing of Glassware for Trace Metal Analysis

This protocol is essential for removing trace metal contaminants from the surface of glassware.

Materials:

• 10% (v/v) Hydrochloric Acid (HCl) or Nitric Acid (HNO₃) (Trace metal grade)

• High-purity water (18.2 MΩ·cm)

• Appropriate personal protective equipment (PPE): gloves, lab coat, safety glasses/face shield

• Plastic or glass tubs for soaking

Procedure:

• Initial Cleaning: If the glassware is new or has been used previously, wash it with a phosphate-free laboratory detergent to remove organic residues. Rinse thoroughly with tap water, followed by a preliminary rinse with high-purity water.

• Acid Soaking: Completely submerge the glassware in a bath of 10% HCl or 10% HNO₃. Ensure there are no trapped air bubbles. Allow the glassware to soak for at least 4 hours, or preferably overnight. Causality Note: The acid wash works by protonating the glass surface and chelating adsorbed metal ions, effectively stripping them from the surface into the acid solution.

• Rinsing: Remove the glassware from the acid bath and rinse it extensively with high-purity water. A minimum of 5-7 complete rinses is recommended to ensure all traces of acid are removed.

• Drying: Invert the glassware on a clean, plastic-coated rack and allow it to air dry in a dust-free environment (e.g., a covered area or a laminar flow hood).

• Storage: Once dry, cover the openings of the glassware with high-quality plastic wrap (e.g., Parafilm) to prevent atmospheric contamination during storage.

Visual Workflow

The following diagram illustrates the comprehensive workflow for establishing a zinc-free experimental system.

Reference Data & Comparative Studies

A Comparative In Vivo Analysis: The Bioavailability of Zinc Histidine vs. Zinc Sulfate

Executive Summary

Zinc is a vital trace element, indispensable for a myriad of physiological functions, including enzymatic activity, immune response, and protein synthesis. The efficacy of zinc supplementation hinges on its bioavailability—the fraction of the ingested dose that reaches systemic circulation. This guide provides a detailed comparison of the in vivo bioavailability of two common supplemental forms: zinc sulfate, an inorganic salt, and zinc histidine, an amino acid chelate. Synthesizing data from human and animal studies, this document demonstrates that zinc histidine consistently exhibits superior absorption and bioavailability. This enhanced performance is attributed to its chelated structure, which protects the zinc ion from dietary inhibitors and may leverage alternative absorption pathways. This guide will delve into the underlying mechanisms, present comparative experimental data, and provide a standardized protocol for in vivo bioavailability assessment, offering a critical resource for researchers and formulation scientists.

Introduction: The Significance of Zinc Bioavailability

Zinc deficiency is a global health concern, and effective supplementation strategies are paramount. The choice of zinc salt is a critical determinant of a supplement's success. While inorganic salts like zinc sulfate are widely used due to their affordability, their absorption can be significantly hampered by dietary components such as phytates and polyphenols.[1][2] Organic chelates, such as zinc histidine, have been developed to overcome these limitations. By binding zinc to an amino acid, the mineral is shielded from inhibitory interactions in the gastrointestinal tract, potentially enhancing its uptake.[1][3][4] This guide will critically evaluate the in vivo evidence comparing these two forms to inform experimental design and product development.

Mechanisms of Intestinal Zinc Absorption: A Tale of Two Pathways

The intestinal absorption of zinc is a complex, regulated process. The primary routes of uptake for inorganic zinc, such as that dissociated from zinc sulfate, are through carrier-mediated transport and passive diffusion.[1]

• Carrier-Mediated Transport: At physiological concentrations, zinc ions (Zn²⁺) are primarily taken up by enterocytes via ZIP transporters (Zrt- and Irt-like proteins), most notably ZIP4, located on the apical membrane.[2]

• Passive Diffusion: At higher, supplemental doses, zinc can also be absorbed via a non-saturable, passive paracellular pathway.[1]

Zinc histidine, as an amino acid chelate, is thought to utilize an additional, more efficient absorption pathway. The intact zinc-histidine complex can be absorbed via amino acid transporters.[1][3][5] This dual-pathway absorption offers two key advantages:

• Protection from Inhibitors: The chelated form prevents the zinc ion from forming insoluble complexes with dietary inhibitors like phytates.[2]

• Increased Transport Capacity: It leverages the high capacity of amino acid transport systems in addition to the dedicated zinc transporters.[3]

The diagram below illustrates the distinct absorption pathways for inorganic zinc and a zinc-amino acid chelate.

Caption: Distinct intestinal absorption pathways for zinc sulfate and zinc histidine.

Comparative Analysis of In Vivo Bioavailability: A Review of the Evidence

Multiple human clinical trials have directly compared the bioavailability of zinc histidine and zinc sulfate. The consistent finding is that zinc histidine leads to a significantly greater increase in serum zinc concentrations.

A key study by Schölmerich et al. in healthy human volunteers demonstrated that the ingestion of zinc histidine complexes (at 1:2 and 1:12 molar ratios) resulted in a 25% greater serum zinc concentration compared to an equivalent dose of zinc sulfate.[6][7][8] The calculated zinc uptake was 30-40% higher for the histidine complexes.[6][7][8] Notably, this study found that a 15 mg dose of zinc administered as zinc histidine produced an identical serum response to a 45 mg dose of zinc from zinc sulfate, highlighting a threefold increase in efficiency.[6][7][8] These findings are supported by a broader body of research indicating that amino acid chelates, in general, are better absorbed than inorganic zinc salts.[1][9][10]

Animal studies corroborate these human findings. Research in rats has shown that histidine facilitates the intestinal absorption of zinc and that an excess of the amino acid can competitively inhibit the uptake of the zinc-histidine complex, suggesting a shared, carrier-mediated transport system.[11]

The following table summarizes the pharmacokinetic parameters from a representative human crossover study comparing zinc histidine to zinc sulfate after a single oral administration.

Parameter	Zinc Sulfate	Zinc Histidine (1:2)	% Improvement	Source
Dose (Elemental Zn)	20 mg	20 mg	-	[9]
Peak Serum Zn Increase (µg/dL)	~80	~100	~25%	[6][7]
Area Under Curve (AUC)	Lower	Significantly Higher (p < 0.05)	30-40%	[6][7][9]
Equivalent Dose for Same Effect	45 mg	15 mg	200%	[6][7][8]

Standardized Protocol for In Vivo Bioavailability Assessment

To ensure trustworthy and reproducible results, a robust experimental design is crucial. A randomized, crossover study is the gold standard for comparing the bioavailability of two different formulations. This design minimizes inter-individual variability, as each subject serves as their own control.

• Subject Acclimatization: Male Wistar rats (200-250g) are housed in a controlled environment (12h light/dark cycle, 22±2°C) for one week with ad libitum access to a standard chow diet and water.

• Fasting: Prior to dosing, animals are fasted overnight (12-16 hours) to ensure an empty gastrointestinal tract, but water remains available. This minimizes interference from dietary components.

• Randomization and Dosing (Period 1): Animals are randomly assigned to one of two treatment groups.

  • Group A: Receives zinc sulfate (e.g., 5 mg/kg elemental zinc) via oral gavage.

  • Group B: Receives zinc histidine (e.g., 5 mg/kg elemental zinc) via oral gavage. The vehicle is typically deionized water.

• Serial Blood Sampling: Blood samples (~150 µL) are collected from the tail vein at baseline (0h) and at specified time points post-dosing (e.g., 0.5, 1, 2, 3, 4, 6, and 8 hours). Samples are collected into heparinized tubes.

• Plasma Preparation: Blood samples are immediately centrifuged (e.g., 2000 x g for 10 minutes at 4°C) to separate the plasma. The plasma supernatant is transferred to a fresh, metal-free microtube and stored at -80°C until analysis.

• Washout Period: A washout period of at least one week is implemented. This allows for the complete clearance of the administered zinc from the systemic circulation, ensuring that the results of the second period are not influenced by the first.

• Crossover Dosing (Period 2): The treatment groups are switched.

  • Group A: Receives zinc histidine.

  • Group B: Receives zinc sulfate. The dosing and blood sampling procedures are repeated exactly as in Period 1.

• Zinc Quantification: Plasma zinc concentrations are determined using an appropriate analytical method, such as Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), which offer high sensitivity and accuracy.[1][12][13]

• Pharmacokinetic Analysis: The plasma concentration-time data for each animal is used to calculate key pharmacokinetic parameters:

  • Cmax: Maximum observed plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC (Area Under the Curve): Total zinc exposure over time, calculated using the trapezoidal rule.

• Statistical Analysis: The AUC and Cmax values for the two zinc forms are compared using a paired t-test or a mixed-effects model to determine statistical significance.

Caption: Workflow for a two-period crossover in vivo bioavailability study.

Implications for Research and Drug Development

The superior bioavailability of zinc histidine has significant implications for formulation science:

• Dose Reduction: A lower dose of zinc histidine can achieve the same therapeutic effect as a higher dose of zinc sulfate, reducing the pill burden and the potential for dose-dependent side effects.[6][7]

• Enhanced Efficacy: In populations with compromised absorption or in the presence of dietary inhibitors, zinc histidine is likely to provide a more reliable and effective means of improving zinc status.

• Reduced Gastrointestinal Side Effects: The lower required dose and chelated nature may lead to better gastrointestinal tolerance compared to inorganic zinc salts, which can cause irritation at high doses.

• Formulation in Complex Matrices: Zinc histidine is a more robust choice for fortification in foods that contain phytates (e.g., plant-based products), as its absorption is less likely to be inhibited.

Conclusion

The body of in vivo experimental evidence from both human and animal studies unequivocally demonstrates that zinc histidine possesses significantly higher bioavailability than zinc sulfate. This advantage is rooted in its chelated structure, which facilitates absorption through multiple intestinal pathways and provides protection against common dietary inhibitors. For researchers and drug development professionals, selecting zinc histidine over zinc sulfate is a scientifically-backed strategy to enhance the efficacy, reliability, and tolerance of zinc-containing formulations.

References

• Comparative Absorption and Bioavailability of Various Chemical Forms of Zinc in Humans: A Narrative Review. MDPI. [Link]

• Bioavailability of Zinc From Zinc-Histidine Complexes. I. Comparison With Zinc Sulfate in Healthy Men. PubMed. [Link]

• Bioavailability of zinc from zinc-histidine complexes. I. Comparison with zinc sulfate in healthy men. The American Journal of Clinical Nutrition. [Link]

• A Guide to Human Zinc Absorption: General Overview and Recent Advances of In Vitro Intestinal Models. MDPI. [Link]

• Dietary Zn—Recent Advances in Studies on Its Bioaccessibility and Bioavailability. MDPI. [Link]

• Bioavailability of zinc from zinc-histidine complexes. I. Comparison with zinc sulfate in healthy men. Semantic Scholar. [Link]

• Bioavailability Benchmarking: Why Amino Acid Chelated Zinc Outperforms Citrate and Gluconate in Clinical Absorption and Tissue Distribution. Blue Eyes Intelligence Engineering and Sciences Publication. [Link]

• The Molecular Basis for Zinc Bioavailability. National Institutes of Health (NIH). [Link]

• (PDF) Comparative Absorption and Bioavailability of Various Chemical Forms of Zinc in Humans: A Narrative Review. ResearchGate. [Link]

• Absorption of zinc by the rat ileum: effects of histidine and other low-molecular-weight ligands. PubMed. [Link]

• Analytical Methods for Zinc in Human Studies: Plasma, Serum, and Food Composites. Squarespace. [Link]

• ANALYTICAL METHODS - Toxicological Profile for Zinc. National Institutes of Health (NIH). [Link]

• Dietary Factors Influencing Zinc Absorption. The Journal of Nutrition. [Link]

• Preliminary Comparison of Fractional Absorption of Zinc Sulphate, Zinc Gluconate, and Zinc Aspartate after Oral Supple-Mentation in Healthy Human Volunteers. MDPI. [Link]

• Zinc bioavailability is improved by the micronised dispersion of zinc oxide with the addition of L-histidine in zinc-deficient rats. Semantic Scholar. [Link]

• Bioavailability of zinc from different organic zinc chelates and their effect on the growth, whole body, tissue zinc content, enzymes activity and proximate composition of L. rohita. National Institutes of Health (NIH). [Link]

• Histidine Protects Against Zinc and Nickel Toxicity in Caenorhabditis elegans. National Institutes of Health (NIH). [Link]

• TOXICOLOGICAL PROFILE FOR ZINC. Agency for Toxic Substances and Disease Registry. [Link]

• Absorption of zinc by the rat ileum: effects of histidine and other low-molecular-weight ligands. Semantic Scholar. [Link]

• Zinc and animal health: an in-depth exploration of its role in physiological functions and regulatory molecular mechanisms. National Institutes of Health (NIH). [Link]

• Zinc intestinal absorption in rats: specificity of amino acids as ligands. Semantic Scholar. [Link]

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"comparative absorption of zinc histidine and zinc gluconate"

<Comparative Absorption of Zinc Histidine and Zinc Gluconate: A Technical Guide for Researchers

A Senior Application Scientist's analysis of bioavailability, absorption mechanisms, and experimental validation.

Introduction: The Critical Role of Zinc Bioavailability

Zinc is a fundamental trace element, indispensable for a vast array of physiological processes, including catalytic, structural, and regulatory functions in over 2,800 proteins.[1] Its homeostasis is predominantly regulated by absorption within the small intestine.[2][3] Consequently, the chemical form of supplemental zinc significantly dictates its bioavailability—the fraction of the ingested nutrient that is absorbed and made available for metabolic use. For researchers and drug development professionals, understanding the nuances between different zinc salts is paramount for designing effective nutritional and therapeutic interventions. This guide provides an in-depth comparison of two commonly utilized forms: zinc histidine, an amino acid chelate, and zinc gluconate, an organic acid salt, focusing on their comparative absorption, underlying mechanisms, and the experimental methodologies required for their evaluation.

Mechanisms of Intestinal Zinc Absorption

Zinc absorption is a sophisticated process primarily occurring in the duodenum and jejunum of the small intestine.[1][3] The process involves a coordinated system of transporters and binding proteins to move zinc from the intestinal lumen into the portal circulation.[2][4]

• Apical Membrane Transport : The primary transporter responsible for zinc uptake from the intestinal lumen into the enterocytes is the Zrt- and Irt-like Protein 4 (ZIP4).[2][3][4] Under conditions of low zinc intake, the expression of ZIP4 is upregulated to enhance absorption efficiency.[5]

• Intracellular Transport : Once inside the enterocyte, zinc binds to metallothionein, a protein that buffers intracellular zinc levels and prevents toxicity.[2][4]

• Basolateral Membrane Transport : Zinc is exported from the enterocyte into the bloodstream via the Zinc Transporter 1 (ZnT1), located on the basolateral membrane.[2][3][5]

The chemical form of zinc can influence this pathway. While inorganic zinc salts must dissociate to release free zinc ions for transport via ZIP4, chelated forms like zinc histidine may utilize additional or alternative absorption routes.

The Influence of Ligands: Histidine vs. Gluconate

The ligand bound to zinc plays a crucial role in its solubility, stability in the gastrointestinal tract, and subsequent absorption.

• Zinc Histidine : Histidine, an amino acid, forms a stable chelate with zinc. This complex may protect the zinc ion from forming insoluble complexes with dietary inhibitors like phytates.[2] Furthermore, evidence suggests that the zinc-histidine complex may be absorbed intact, potentially via amino acid transporters, or that histidine may act as a donor molecule, facilitating zinc's release to membrane transporters.[6][7] Studies have shown that the L-isomer of histidine is particularly effective in promoting zinc uptake.[8][9] The influx of zinc in the presence of L-histidine is linearly related to the concentration of the zinc-bis-histidine complex.[9]

• Zinc Gluconate : Gluconate is an organic acid salt. Zinc gluconate is water-soluble and dissociates in the stomach to release free zinc ions, which are then available for transport by ZIP4.[10] Its absorption is representative of the primary pathway for ionic zinc.

Below is a diagram illustrating the primary pathways for zinc absorption.

Caption: Intestinal absorption pathways for zinc gluconate and zinc histidine.

Comparative Bioavailability: Analysis of Human Studies

Direct comparative studies in humans provide the most definitive evidence for the relative bioavailability of different zinc forms. The data consistently indicates that zinc histidine exhibits superior absorption compared to inorganic zinc salts, and several studies suggest an advantage over zinc gluconate.

A key study found that zinc-histidine complexes were better absorbed than zinc sulfate, a commonly used inorganic salt.[10] The uptake of zinc from zinc-histidine complexes was significantly greater, with serum zinc concentrations increasing 25% more than after ingestion of zinc sulfate.[10][11][12][13] In fact, 15 mg of zinc as zinc histidine produced an equivalent serum response to 45 mg of zinc as zinc sulfate, suggesting a 3-fold higher efficiency in that particular measure.[11]

When comparing zinc gluconate to other forms, its bioavailability is considered good. A crossover study in 15 healthy adults found the median fractional absorption of zinc from zinc gluconate to be 60.9%, which was statistically similar to zinc citrate (61.3%) but significantly higher than zinc oxide (49.9%).[14][[“]][16][17] This establishes zinc gluconate as a highly bioavailable form compared to insoluble inorganic options.

While direct head-to-head trials between zinc histidine and zinc gluconate are less common, the mechanistic advantages of the histidine chelate suggest superior absorption. The chelation protects the zinc from dietary inhibitors and may leverage additional absorption pathways.[6][18]

Quantitative Data Summary

Zinc Form	Study Population	Dosage	Key Finding	Fractional Absorption (%)	Reference
Zinc Histidine	10 Healthy Volunteers	20 mg Zinc	Significantly greater serum increase than Zinc Sulfate (p < 0.05).	Not directly measured	[10]
Zinc Gluconate	15 Healthy Adults	10 mg Zinc	Significantly higher absorption than Zinc Oxide (p < 0.01).	60.9%	[16]
Zinc Citrate	15 Healthy Adults	10 mg Zinc	Comparable absorption to Zinc Gluconate.	61.3%	[16]
Zinc Oxide	15 Healthy Adults	10 mg Zinc	Significantly lower absorption than Gluconate & Citrate.	49.9%	[16]

Experimental Methodologies for Assessing Zinc Bioavailability

For researchers aiming to validate these findings or test new formulations, rigorous experimental design is crucial. The following are standard protocols for in-vivo and in-vitro assessment of zinc absorption.

In-Vivo Protocol: Human Pharmacokinetic Crossover Study

This protocol is designed to measure the relative bioavailability of two zinc formulations by analyzing their pharmacokinetic profiles in human subjects.

Principle of the Method: A crossover design is used where each subject acts as their own control, minimizing inter-individual variability. Serial blood samples are taken after administration of each zinc form to determine the concentration-time curve, from which key pharmacokinetic parameters (Cmax, Tmax, AUC) are derived.

Step-by-Step Protocol:

• Subject Recruitment: Recruit healthy adult volunteers (n=12-15) with normal zinc status. Obtain informed consent and ethical board approval.

• Washout Period: Instruct subjects to avoid zinc supplements and zinc-rich foods for a 1-week washout period before each study arm.

• Study Arm 1 (e.g., Zinc Gluconate): a. Subjects arrive at the clinical site after an overnight fast. b. A baseline (t=0) blood sample is collected. c. Administer a single oral dose of the zinc supplement (e.g., 15 mg elemental zinc as zinc gluconate) with a standardized amount of water. d. Collect serial blood samples at specified time points (e.g., 0.5, 1, 1.5, 2, 3, 4, 6, and 8 hours post-dose). e. Provide a standardized low-zinc meal 4 hours post-dose.

• Washout: A minimum 2-week washout period is required between study arms to ensure complete clearance of the supplemental zinc.

• Study Arm 2 (Zinc Histidine): Repeat the procedure from Step 3, administering the same elemental zinc dose but as the zinc histidine formulation.

• Sample Analysis: Analyze serum/plasma samples for total zinc concentration using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS).

• Data Analysis: a. Plot mean serum zinc concentration versus time for each formulation. b. Calculate pharmacokinetic parameters: Cmax (maximum concentration), Tmax (time to reach Cmax), and AUC (Area Under the Curve). c. Use appropriate statistical tests (e.g., paired t-test or ANOVA for crossover design) to compare parameters between the two forms. A significantly higher AUC for zinc histidine would indicate greater total absorption.

Caption: Workflow for an in-vivo pharmacokinetic crossover study.

In-Vitro Protocol: Caco-2 Cell Permeability Assay

This assay provides a mechanistic insight into the transport of zinc compounds across an intestinal epithelial barrier model.

Principle of the Method: Caco-2 cells, a human colon adenocarcinoma cell line, differentiate into a monolayer of polarized enterocytes that form tight junctions, mimicking the intestinal barrier. Transport of zinc across this monolayer from the apical (lumen) to the basolateral (blood) side is quantified.

Step-by-Step Protocol:

• Cell Culture: Culture Caco-2 cells on semi-permeable filter inserts (e.g., Transwell®) for 21 days to allow for full differentiation and formation of a tight monolayer.

• Barrier Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) to confirm the integrity of the cell monolayer. A high TEER value indicates well-formed tight junctions.

• Experiment Setup: a. Wash the cell monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS). b. Add HBSS to the basolateral (receiver) compartment. c. Add the test solutions (e.g., zinc histidine or zinc gluconate in HBSS) to the apical (donor) compartment. Include a control of HBSS without zinc.

• Incubation: Incubate the plates at 37°C with gentle shaking.

• Sampling: Collect samples from the basolateral compartment at various time points (e.g., 30, 60, 90, 120 minutes). Replace the collected volume with fresh HBSS.

• Quantification: Measure the zinc concentration in the basolateral samples using ICP-MS or AAS.

• Data Analysis: a. Calculate the cumulative amount of zinc transported to the basolateral side over time. b. Determine the apparent permeability coefficient (Papp) for each compound. A higher Papp value indicates greater permeability across the intestinal barrier.

Conclusion and Future Directions

The available evidence strongly suggests that both zinc gluconate and zinc histidine are highly bioavailable forms of zinc, significantly outperforming insoluble salts like zinc oxide.[16] Clinical and mechanistic data indicate that zinc histidine holds a potential advantage due to the protective and potentially transport-enhancing role of the histidine ligand.[10][18] Application of 15 mg of zinc as zinc histidine can produce an identical serum-zinc response as 45 mg of zinc taken as zinc sulfate.[11]

For researchers, the choice of zinc salt should be guided by the specific application. While zinc gluconate is a well-absorbed and cost-effective option, zinc histidine may offer superior bioavailability, which could be critical in clinical settings addressing significant deficiency or malabsorption. Future research should include more direct, head-to-head human clinical trials comparing the fractional absorption of zinc histidine and zinc gluconate using stable isotope methods to provide the most definitive comparison.

References

• Kambe, T., Hashimoto, A., & Fujimoto, S. (2021). Overview of the zinc absorption mechanism for improving zinc nutrition. Journal of Nutritional Science and Vitaminology. [Link]

• Wapnir, R. A., Khani, D. E., Bayne, M. A., & Lifshitz, F. (1983). Absorption of zinc by the rat ileum: effects of histidine and other low-molecular-weight ligands. The Journal of Nutrition. [Link]

• Dr.Oracle. (2025). What is the bioavailability of zinc gluconate?. Dr.Oracle. [Link]

• National Institutes of Health. (n.d.). The Impact of Zinc and Zinc Homeostasis on the Intestinal Mucosal Barrier and Intestinal Diseases. PubMed Central. [Link]

• Wegmüller, R., Tay, F., Zeder, C., Brnic, M., & Hurrell, R. F. (2014). Zinc Absorption by Young Adults from Supplemental Zinc Citrate Is Comparable with That from Zinc Gluconate and Higher than from Zinc Oxide. The Journal of Nutrition. [Link]

• Lönnerdal, B. (2000). Dietary factors influencing zinc absorption. The Journal of Nutrition. [Link]

• Bury, N. R., Walker, P. A., & Glover, C. N. (2002). Amino acid modulation of in vivo intestinal zinc absorption in freshwater rainbow trout. Journal of Experimental Biology. [Link]

• Thomas, A. L., & Horn, N. M. (1995). The effect of histidine and cysteine on zinc influx into rat and human erythrocytes. Journal of Physiology. [Link]

• Michaelsen, K. F., & Lönnerdal, B. (2018). Molecular Mechanisms of Zinc Absorption in Health, Acrodermatitis Enteropathica and Celiac Disease. Journal of Nutritional Science and Vitaminology. [Link]

• Semantic Scholar. (n.d.). Absorption of zinc by the rat ileum: effects of histidine and other low-molecular-weight ligands. Semantic Scholar. [Link]

• Tran, C. D., & Ryu, S. (2024). Comparative Absorption and Bioavailability of Various Chemical Forms of Zinc in Humans: A Narrative Review. MDPI. [Link]

• Consensus Academic Search Engine. (n.d.). Zinc Citrate Vs Zinc Gluconate. Consensus. [Link]

• Cousins, R. J. (2010). Gastrointestinal Factors Influencing Zinc Absorption and Homeostasis. International Journal of Vitamin and Nutrition Research. [Link]

• Natural Factors USA. (2022). Your Guide to Zinc. Natural Factors USA. [Link]

• Patsnap Synapse. (2024). What is Histidine zinc hydrate used for?. Patsnap Synapse. [Link]

• Schölmerich, J., et al. (1987). Bioavailability of Zinc From Zinc-Histidine Complexes. I. Comparison With Zinc Sulfate in Healthy Men. The American Journal of Clinical Nutrition. [Link]

• Semantic Scholar. (n.d.). Bioavailability of zinc from zinc-histidine complexes. I. Comparison with zinc sulfate in healthy men. Semantic Scholar. [Link]

• National Genomics Data Center (CNCB-NGDC). (n.d.). Bioavailability of zinc from zinc-histidine complexes. I. Comparison with zinc sulfate in healthy men. National Genomics Data Center. [Link]

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A Comparative Efficacy Analysis for Researchers: Zinc Histidine Dihydrate vs. Zinc Picolinate

The therapeutic and supplemental efficacy of zinc is critically dependent on its chemical form. The ligand to which the zinc ion is chelated governs its solubility, stability in the gastrointestinal tract, and mechanism of absorption, thereby dictating its ultimate bioavailability. This guide provides an in-depth comparison of two highly regarded organic zinc salts: zinc histidine dihydrate and zinc picolinate. It is intended for researchers, scientists, and drug development professionals, offering objective data, mechanistic insights, and validated experimental protocols to inform compound selection and study design.

The Ligand's Role: A Molecular and Biochemical Overview

The fundamental differences in the efficacy of these two compounds originate from the distinct nature of their organic ligands: picolinic acid and L-histidine.

• Zinc Picolinate: This chelate pairs zinc with picolinic acid, a natural bidentate chelating agent synthesized in the body from the amino acid tryptophan.[1][2] Its presence in biological systems suggests an intrinsic compatibility and a potential role in facilitating mineral absorption.[2] The formation of a stable, neutral complex is thought to protect the zinc ion from forming insoluble precipitates with dietary inhibitors like phytates and phosphates in the intestine.[3]

• Zinc Histidine Dihydrate: In this complex, a single zinc ion is chelated by two molecules of the essential amino acid L-histidine. Histidine's imidazole side chain is a highly effective metal-binding moiety. The resulting complex is believed to leverage amino acid transport systems for absorption, a distinct advantage that can circumvent competition with other divalent cations for metal-specific transporters.[4]

Bioavailability and Absorption Efficacy: A Review of the Evidence

Direct head-to-head clinical trials comparing zinc histidine and zinc picolinate are scarce. However, their individual performance against other zinc forms provides a strong basis for a comparative assessment. The consensus in the scientific literature is that both forms offer superior bioavailability to inorganic salts like zinc sulfate and oxide.

A landmark human trial demonstrated that zinc picolinate supplementation led to significant increases in zinc levels within hair, urine, and erythrocytes over a four-week period, whereas zinc citrate and zinc gluconate did not produce statistically significant changes from the placebo.[5][6][7][8] This suggests not only enhanced absorption but also effective tissue uptake and retention.[9]

Similarly, studies on zinc-histidine complexes in healthy men have shown them to be better absorbed than zinc sulfate.[10][11][12] One study reported that the serum zinc response from a 15 mg dose of zinc (as zinc histidine) was identical to that of a 45 mg dose of zinc administered as zinc sulfate, highlighting a threefold increase in relative efficacy.[12]

Table 1: Summary of Comparative Bioavailability Studies

Zinc Compound	Comparison Group(s)	Key Quantitative Findings	Conclusion	Reference(s)
Zinc Picolinate	Zinc Gluconate, Zinc Citrate	Significantly increased hair (p<0.005), urine (p<0.001), and erythrocyte (p<0.001) zinc levels.	Superior absorption and tissue assimilation compared to gluconate and citrate forms.	[5][6][7]
Zinc Histidine	Zinc Sulfate	Serum zinc concentration increased 25% more than with zinc sulfate. 15 mg as zinc histidine yielded the same serum response as 45 mg as zinc sulfate.	Calculated uptake was 30-40% greater than zinc sulfate.	[10][12]

Experimental Design: Protocol for In Vivo Bioavailability Assessment

To facilitate rigorous internal evaluation, we present a standardized protocol for a crossover clinical study to compare the pharmacokinetics of different zinc formulations. This design minimizes inter-individual variability, providing high statistical power.

Workflow for Comparative Zinc Pharmacokinetic Study

Figure 1: Crossover experimental workflow for assessing zinc bioavailability.

Detailed Methodology:

• Subject Preparation: Recruit healthy, consenting volunteers. Subjects should fast overnight (≥12 hours) prior to dosing to eliminate food-matrix effects.

• Baseline Sampling: Collect a baseline (t=0) blood sample.

• Randomized Administration: Administer a single oral dose of the first zinc formulation (e.g., zinc picolinate) with a standardized volume of deionized water. The causality for randomization is to eliminate ordering effects.

• Serial Blood Collection: Collect blood samples at specified time points (e.g., 1, 2, 3, 4, 6, 8 hours post-dose) into trace-metal-free tubes.

• Sample Processing: Centrifuge samples to separate plasma. Store plasma at -80°C until analysis.

• Zinc Quantification: Digest plasma samples in nitric acid and quantify total zinc concentration using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectrometry (AAS). These methods are chosen for their high sensitivity and specificity for elemental analysis.

• Washout Period: A washout period of at least two weeks is critical to ensure plasma zinc levels return to baseline before the next phase.

• Crossover Administration: Repeat steps 3-6 with the second zinc formulation (e.g., zinc histidine dihydrate).

• Data Analysis: For each subject and formulation, calculate the Area Under the Curve (AUC) of plasma zinc concentration versus time, the maximum concentration (Cmax), and the time to reach Cmax (Tmax). Use appropriate paired statistical tests to compare these pharmacokinetic parameters between formulations.

Mechanistic Insights: Cellular Absorption Pathways

The superior efficacy of these chelated forms can be explained by their interaction with intestinal enterocytes. While inorganic zinc primarily competes for channel-mediated transport via transporters like ZIP4, chelated forms may utilize alternative, potentially more efficient, pathways.

Figure 2: Hypothesized zinc absorption pathways in an intestinal enterocyte.

As illustrated, inorganic zinc relies on transporters like ZIP4, where it faces competition from other dietary minerals.[4] Zinc histidine, as an amino acid complex, is hypothesized to be co-transported intact via amino acid transporters, a less saturated and more efficient pathway.[4] Zinc picolinate is also believed to be absorbed as an intact, stable complex, though its specific transporter has not been fully elucidated, it is proposed to be a distinct carrier-mediated process.[9] This circumvention of the primary inorganic mineral transport pathway is the causal reason for their enhanced bioavailability.

Conclusion for the Research Professional

Both zinc picolinate and zinc histidine dihydrate represent scientifically validated, high-bioavailability forms of zinc. The evidence strongly indicates their superiority over inorganic salts.

• Zinc Picolinate has robust human data demonstrating its efficacy over both gluconate and citrate forms, making it a reliable choice for achieving significant increases in tissue zinc levels.

• Zinc Histidine Dihydrate shows remarkable potency relative to zinc sulfate and leverages a well-understood amino acid transport mechanism, which is a compelling rationale for its use in formulations where mineral competition is a concern.

The final selection between these two premier forms may depend on secondary factors such as formulation chemistry, cost, regulatory status, and the specific biological system under investigation. The provided experimental protocol offers a definitive framework for making a data-driven decision tailored to your specific research or development objectives. Future research should prioritize a direct, crossover pharmacokinetic study between these two chelates to unequivocally resolve their relative efficacy.

References

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• Oxford Academic. (1987). Bioavailability of zinc from zinc-histidine complexes. I. Comparison with zinc sulfate in healthy men. The American Journal of Clinical Nutrition. [Link]

• Schölmerich, J., et al. (1987). Bioavailability of zinc from zinc-histidine complexes. II. Studies on patients with liver cirrhosis and the influence of the time of application. American Journal of Clinical Nutrition, 45(6), 1487-91. [Link]

• Lee, H. H., et al. (2010). Zinc bioavailability is improved by the micronised dispersion of zinc oxide with the addition of L-histidine in zinc-deficient rats. Biological trace element research, 134(2), 208–217. [Link]

• Birdsall, T. C. (1996). Zinc Picolinate: Absorption and Supplementation. Alternative Medicine Review, 1(1), 26-30. [Link]

• Lönnerdal, B. (2017). The Molecular Basis for Zinc Bioavailability. MDPI. [Link]

• QN Wellness. (2025). Zinc Picolinate vs Gluconate: Which Form Offers Superior Absorption?. QN Wellness. [Link]

• Birdsall, T. (1996). Zinc picolinate: Absorption and supplementation. ResearchGate. [Link]

• Semrad, T. (n.d.). Comparative absorption of zinc picolinate, zinc citrate and zinc gluconate in humans. Semantic Scholar. [Link]

• Wapnir, R. A., & Stiel, L. (1986). Absorption of zinc by the rat ileum: effects of histidine and other low-molecular-weight ligands. The Journal of nutrition, 116(11), 2171–2181. [Link]

• Claus, J., et al. (2013). Zinc uptake and radial transport in roots of Arabidopsis thaliana: a modelling approach to understand accumulation. Annals of botany, 112(2), 369–380. [Link]

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• Fukada, T., & Kambe, T. (2011). Intracellular zinc homeostasis and zinc signaling. Inflammation and regeneration, 31(1), 33–43. [Link]

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A Senior Application Scientist's Guide to the Cellular Uptake Efficiency of Different Zinc Supplements

Introduction

Zinc is an indispensable trace element, fundamental to a vast spectrum of cellular processes. It serves as a structural component for thousands of proteins, including transcription factors and enzymes, and plays a critical catalytic role in over 300 enzymatic reactions.[1] Its involvement spans from DNA synthesis and immune function to cellular signaling and apoptosis.[1][2] For researchers, scientists, and drug development professionals, understanding the efficiency with which different zinc formulations cross the cell membrane is paramount. The choice of zinc supplement can profoundly impact experimental outcomes in cell culture, the efficacy of therapeutic interventions, and the interpretation of nutritional studies.

This guide provides an in-depth comparison of the cellular uptake efficiency of various zinc supplements. Moving beyond mere bioavailability percentages, we will delve into the underlying cellular mechanisms, present supporting experimental data, and provide a robust protocol for independent validation. Our objective is to equip you with the technical knowledge and practical insights necessary to make informed decisions when selecting a zinc compound for your specific application.

The Cellular Machinery of Zinc Homeostasis

The concentration of free zinc within the cytosol is tightly regulated, as fluctuations can trigger signaling cascades or induce toxicity.[3] This delicate balance is maintained by two key families of zinc transporter proteins encoded by Solute-Linked Carrier (SLC) genes: the ZIP family (SLC39A) and the ZnT family (SLC30A).[4][5][6]

• ZIP Transporters: This family consists of 14 members (ZIP1-14) that are responsible for increasing the cytosolic zinc concentration.[6] They achieve this by facilitating the influx of zinc from the extracellular space or from intracellular organelles (e.g., endoplasmic reticulum, Golgi apparatus) into the cytoplasm.[4][5][6]

• ZnT Transporters: Comprising at least 9 members, the ZnT family works in opposition to the ZIPs.[5] They decrease cytosolic zinc levels by promoting its efflux from the cell or by sequestering it into intracellular vesicles and organelles.[4][5]

The expression and activity of these transporters are tissue-specific and respond dynamically to the cell's zinc status, ensuring a precisely controlled intracellular environment.[5] The chemical form of the zinc supplement can influence its interaction with these transporters, thereby affecting its uptake efficiency.

Caption: Cellular Zinc Transport Mechanisms.

A Comparative Overview of Common Zinc Supplements

Zinc supplements are typically categorized based on the ligand to which the zinc ion is bound. This ligand influences the compound's solubility, stability, and mode of absorption.

• Inorganic Salts (e.g., Zinc Sulfate, Zinc Oxide): These are simple salts where zinc is bound to an inorganic ion. They are often cost-effective but can have lower bioavailability and are more likely to cause gastrointestinal side effects.[7][8] Zinc oxide, in particular, is known for its poor absorption.[9][10]

• Organic Acid Chelates (e.g., Zinc Gluconate, Zinc Citrate, Zinc Picolinate): In these forms, zinc is chelated to an organic acid. These are generally well-absorbed and better tolerated than inorganic salts.[8] Zinc gluconate and citrate have demonstrated good bioavailability, often comparable to each other.[8][10] Zinc picolinate, a chelate with picolinic acid, has been shown in some studies to lead to higher zinc accumulation in tissues like erythrocytes and hair compared to gluconate and citrate.[10][11]

• Amino Acid Chelates (e.g., Zinc Glycinate/Diglycinate, Zinc Methionine): Here, zinc is bound to amino acids. This chelation can potentially leverage amino acid transport pathways for absorption, which may enhance bioavailability, especially in the presence of dietary inhibitors like phytates.[2][12] Studies suggest zinc glycinate is better absorbed than forms like zinc gluconate and oxide.[1][10]

• Specialized Complexes (e.g., Zinc-Carnosine): This is a chelated compound of zinc and L-carnosine. It has a unique mechanism where it dissociates slowly in the stomach, adhering to the mucosal lining.[13][14] This allows for localized, sustained delivery of both zinc and L-carnosine to gastrointestinal tissues, promoting healing and barrier integrity.[14][15][16]

Comparative Analysis of Cellular Uptake and Bioavailability

The ultimate measure of a supplement's effectiveness is its ability to increase intracellular zinc levels. The following table summarizes findings from various studies comparing the bioavailability and absorption of different zinc forms. It is crucial to note that "bioavailability" and "bioaccessibility" are often used interchangeably in the literature but can have distinct meanings; here, we consolidate data reflecting the amount of zinc that is absorbed and becomes available for cellular processes.

Zinc Supplement Form	Relative Bioavailability/Uptake Efficiency	Key Findings & Context	Source(s)
Zinc Glycinate (Diglycinate)	High	Consistently shows higher bioavailability compared to zinc gluconate and zinc oxide.[1][10] An in-vitro study found it had the highest bioaccessibility (up to 9.4%) among tested supplements.[17][18]	[1][10][18]
Zinc Picolinate	High	A study found it significantly increased zinc levels in erythrocytes, hair, and urine compared to placebo, whereas citrate and gluconate did not show significant changes.[10][11] This suggests enhanced tissue uptake and retention.[11]	[10][11][19]
Zinc Citrate	Good	Fractional absorption (61.3%) was found to be significantly higher than zinc oxide (49.9%) and comparable to zinc gluconate (60.9%) in healthy adults.[8][10]	[8][10][20]
Zinc Gluconate	Good	Generally considered well-absorbed.[7] Studies show its fractional absorption is significantly better than zinc oxide and comparable to zinc citrate.[10][21] However, some studies found it less bioavailable than zinc glycinate.[10]	[7][10][20][21]
Zinc Aspartate	Good	A preliminary human study found that fractional zinc absorption from zinc aspartate administered with milk was significantly higher than both zinc gluconate and zinc sulfate.[22]	[22]
Zinc Sulfate	Moderate	Often used as a reference compound due to its water solubility and affordability.[22] However, some studies indicate lower bioaccessibility compared to organic forms like gluconate and diglycinate.[17][18][20] It is also more commonly associated with gastrointestinal side effects.[7]	[7][17][18][20]
Zinc Oxide	Low	Consistently shown to be poorly absorbed compared to organic salts like citrate and gluconate.[9][10] Median fractional absorption was reported to be around 49.9%.[10]	[8][9][10]
Zinc-Carnosine	N/A (Localized Action)	This form is designed for localized action in the GI tract rather than systemic absorption. It adheres to the stomach lining, providing sustained release of zinc and L-carnosine.[13][14][15]	[13][14][15]

Experimental Protocol: Quantifying Cellular Zinc Uptake via ICP-MS

To provide a self-validating system for your own research, this section details a robust protocol for comparing the cellular uptake of different zinc supplements in an intestinal cell model. The causality behind this experimental design is to mimic intestinal absorption using Caco-2 cells, a human colon adenocarcinoma line that differentiates to form a polarized monolayer with enterocyte-like characteristics, making it a gold standard for in-vitro absorption studies.[12] Quantification is achieved using Inductively Coupled Plasma Mass Spectrometry (ICP-MS), a highly sensitive technique for elemental analysis.[23]

Objective: To quantify and compare the total intracellular zinc concentration in Caco-2 cells following exposure to different zinc supplements.

Materials:

• Caco-2 cell line (ATCC® HTB-37™)

• Dulbecco's Modified Eagle Medium (DMEM), high glucose

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution

• 0.25% Trypsin-EDTA

• Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺-free

• Zinc Supplements: Zinc Sulfate, Zinc Gluconate, Zinc Glycinate, Zinc Picolinate

• Trace metal-grade Nitric Acid (HNO₃)

• Ultrapure water (18.2 MΩ·cm)

• 6-well cell culture plates

• ICP-MS instrument

Methodology:

• Cell Culture and Seeding:

  • Culture Caco-2 cells in DMEM supplemented with 20% FBS and 1% Penicillin-Streptomycin at 37°C, 5% CO₂.

  • Seed cells into 6-well plates at a density of 2 x 10⁵ cells/well.

  • Allow cells to grow and differentiate for 18-21 days post-confluence to form a polarized monolayer, changing the medium every 2-3 days.

• Preparation of Zinc Treatment Solutions:

  • Prepare stock solutions of each zinc supplement in ultrapure water.

  • Calculate the required volume to achieve a final concentration of 100 µM elemental zinc in serum-free DMEM. Rationale: This concentration is physiologically relevant to the intestinal lumen post-meal and allows for carrier-mediated transport without saturating the system.[24]

  • Prepare a vehicle control (serum-free DMEM only).

• Zinc Supplementation Assay:

  • Aspirate the culture medium from the differentiated Caco-2 monolayers.

  • Wash the cells twice with 1 mL of warm PBS to remove residual medium and serum.

  • Add 1 mL of the respective zinc treatment solution (or vehicle control) to each well (n=3 replicates per condition).

  • Incubate the plates for 2 hours at 37°C, 5% CO₂. Rationale: A 2-hour incubation is sufficient to observe significant uptake without inducing cytotoxicity.

• Cell Lysis and Digestion:

  • After incubation, aspirate the treatment solution.

  • Wash the cell monolayer three times with cold PBS to remove extracellular zinc.

  • Add 500 µL of 0.25% Trypsin-EDTA and incubate for 5-10 minutes to detach the cells.

  • Transfer the cell suspension to a metal-free microcentrifuge tube.

  • Centrifuge at 500 x g for 5 minutes. Discard the supernatant.

  • Resuspend the cell pellet in 1 mL of PBS, centrifuge again, and discard the supernatant. This wash step is critical to remove residual zinc from the trypsin solution.

  • Add 200 µL of concentrated trace metal-grade HNO₃ to each cell pellet to digest the organic material.

  • Incubate overnight at 65°C.

• Sample Preparation for ICP-MS:

  • After digestion, dilute the samples to a final volume of 2 mL with ultrapure water. The final acid concentration should be ~2-5%.

  • Prepare a set of calibration standards using a certified zinc standard solution, matrix-matched to the final acid concentration of the samples.

• ICP-MS Analysis and Data Normalization:

  • Analyze the samples and standards on the ICP-MS to determine the total zinc concentration (µg/L).

  • In a parallel set of wells, determine the total protein content per well using a BCA or similar protein assay.

  • Normalize the zinc concentration to the total protein content (e.g., ng Zinc / mg protein) to account for any variations in cell number between wells.

Caption: Experimental Workflow for ICP-MS Analysis.

Discussion and Field-Proven Insights

The presented data and protocol underscore a critical point: not all zinc supplements are created equal in their ability to deliver zinc into the cellular environment. For researchers investigating the intracellular roles of zinc, selecting a highly efficient form like zinc glycinate or picolinate can ensure a more robust and discernible cellular response at lower, more physiologically relevant concentrations. The choice of zinc sulfate, while economical, may necessitate higher doses that could introduce confounding variables, such as altered osmolarity or sulfate-specific effects.

For drug development professionals, these findings have direct implications for formulation. A supplement with higher cellular uptake, like zinc glycinate, may allow for a lower elemental zinc dose in the final product, improving patient tolerance and reducing the risk of gastrointestinal distress.[7] Conversely, for applications targeting the gastrointestinal mucosa, the unique properties of zinc-carnosine make it a superior candidate, as its value lies in localized delivery rather than systemic absorption.[13][16]

The self-validating nature of the provided ICP-MS protocol allows any laboratory with access to elemental analysis to independently verify these claims with their specific cell line or experimental model. This is crucial, as the expression profile of zinc transporters can vary significantly between cell types, potentially altering the relative uptake efficiency of different zinc forms.[3][5]

Conclusion

The cellular uptake efficiency of zinc supplements is a complex interplay between the chemical form of the zinc compound and the intricate biological machinery of cellular zinc transport. The evidence strongly suggests that chelated forms, particularly zinc glycinate and zinc picolinate, offer superior uptake compared to inorganic salts like zinc sulfate and oxide. Zinc citrate and gluconate represent effective and well-tolerated mid-range options. The selection of an appropriate zinc supplement requires careful consideration of the specific research or therapeutic goal. For maximizing intracellular zinc delivery, amino acid and picolinic acid chelates are the scientifically-backed choice. For targeted gastrointestinal support, zinc-carnosine's unique mechanism is unparalleled. By applying the experimental principles outlined in this guide, researchers can confidently select and validate the optimal zinc compound to advance their scientific endeavors.

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A Senior Application Scientist's Guide to Comparing the Antioxidant Capacity of Zinc Histidine with Other Chelates

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond Elemental Function – Zinc as a Dynamic Antioxidant Modulator

In the landscape of trace elements essential for human health, zinc occupies a position of unique importance. It is a catalytic cofactor for over 300 enzymes and a structural constituent of countless proteins.[1][2] However, its role transcends these fundamental functions. Zinc is a critical gatekeeper of redox homeostasis, exerting significant antioxidant effects. Unlike classical antioxidants like Vitamin C or E, which directly donate electrons, zinc's protective mechanisms are more nuanced and indirect. It is a potent inhibitor of pro-oxidant enzymes, a stabilizer of cell membranes, and an essential cofactor for one of the body's primary antioxidant enzymes, Copper-Zinc Superoxide Dismutase (Cu/Zn-SOD).[3][4][5]

The therapeutic and supplemental efficacy of zinc is not solely dependent on the elemental ion itself, but is profoundly influenced by the organic molecule to which it is chelated. The chelating ligand dictates the compound's solubility, bioavailability, and, as we will explore, its overall antioxidant capacity. This guide provides an in-depth comparison of zinc histidine against other common zinc chelates, such as picolinate, methionine, and gluconate. We will delve into the biochemical rationale for these differences, present the experimental methodologies required for their evaluation, and synthesize the available data to inform your research and development decisions.

Section 1: The Biochemical Framework of Zinc's Antioxidant Action

Zinc's antioxidant properties are multifaceted, stemming from several key biological activities. Understanding these mechanisms is crucial to appreciating the subtle but significant differences imparted by various chelating ligands.

• Cofactor for Superoxide Dismutase (SOD1): Zinc is an indispensable structural component of Cu/Zn-SOD, the primary enzyme responsible for detoxifying the superoxide radical (O₂⁻) in the cytoplasm.[6] While copper provides the catalytic activity, zinc stabilizes the enzyme's structure, ensuring its proper function.[4][5] A deficiency in bioavailable zinc can lead to reduced SOD1 activity and a subsequent increase in oxidative stress.

• Induction of Metallothioneins (MTs): Zinc is a potent inducer of metallothionein synthesis. MTs are cysteine-rich proteins that, while primarily involved in metal homeostasis, are also powerful scavengers of hydroxyl radicals.[7]

• Antagonism of Redox-Active Metals: Zinc can compete with pro-oxidant transition metals like iron (Fe²⁺) and copper (Cu²⁺) for binding sites on lipids and proteins. By displacing these metals, zinc prevents them from participating in Fenton and Haber-Weiss reactions, which generate highly damaging hydroxyl radicals.

• Membrane Stabilization: Zinc ions play a pivotal role in maintaining the structural integrity of biological membranes, protecting them from lipid peroxidation.[1]

Caption: Zinc's multifaceted antioxidant roles.

Section 2: The Decisive Role of the Chelating Ligand

While elemental zinc provides the core antioxidant potential, the attached ligand is the key that unlocks this potential. The choice of chelate impacts bioavailability and can even add synergistic antioxidant effects.

• Zinc Histidine: Histidine is an amino acid with a high affinity for metal ions.[8] The zinc-histidine complex exhibits excellent bioavailability.[9] Crucially, the histidine molecule itself possesses antioxidant properties, particularly through the chelation of transition metals like copper.[9][10] This dual action—delivering zinc effectively and simultaneously sequestering pro-oxidant metals—makes zinc histidine a compelling candidate.

• Zinc Methionine: Methionine is another sulfur-containing amino acid. Zinc methionine is noted for its high bioavailability and has demonstrated potent direct radical scavenging abilities in vitro.[1][2][11]

• Zinc Picolinate: Picolinic acid is a natural chelator produced in the body. Zinc picolinate is widely recognized for its superior absorption and bioavailability compared to inorganic forms.[12][13][14] Its antioxidant effects are primarily channeled through the efficient delivery of zinc.

• Zinc Gluconate: Formed by combining zinc with gluconic acid, this is a common, well-absorbed form often used as a benchmark in comparative studies.[14][15]

• Zinc Sulfate: An inorganic form of zinc, often used in studies as a control. Its bioavailability can be lower, and its antioxidant effect in some models has been shown to be negligible compared to chelated forms.[9][10]

Section 3: A Validated Workflow for Assessing Antioxidant Capacity

To objectively compare these compounds, a multi-tiered experimental approach is required. The causality behind this workflow is to progress from simple, rapid chemical screens to more complex, biologically relevant cellular models.

Caption: Experimental workflow for antioxidant capacity screening.

Protocol 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom and quench the stable DPPH radical, a process observed as a color change from violet to yellow.

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. Prepare stock solutions of zinc chelates and a positive control (e.g., Ascorbic Acid, Trolox) in an appropriate solvent (e.g., deionized water, methanol).

• Assay Procedure:

  • In a 96-well plate, add 20 µL of various concentrations of the test compound or standard.

  • Add 200 µL of the DPPH working solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.[16]

  • Measure the absorbance at 517 nm using a microplate reader.[17]

• Calculation:

  • % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Calculate the IC₅₀ value (the concentration required to inhibit 50% of the DPPH radicals).

Protocol 2: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

This assay measures the ability of an antioxidant to reduce the pre-formed ABTS radical cation (ABTS•⁺), observed as a decolorization of the solution.

• Reagent Preparation: Prepare the ABTS•⁺ stock solution by reacting a 7 mM ABTS solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark for 12-16 hours. Dilute the stock solution with ethanol or PBS to an absorbance of 0.70 (±0.02) at 734 nm.

• Assay Procedure:

  • In a 96-well plate, add 5-10 µL of the test compound or standard.

  • Add 200 µL of the diluted ABTS•⁺ solution to each well.

  • Incubate for 5-6 minutes at room temperature.

  • Read the absorbance at 734 nm.

• Calculation: Calculate the percentage inhibition and IC₅₀ value as described for the DPPH assay. Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Protocol 3: Cellular Antioxidant Activity (CAA) Assay

This assay is more biologically relevant as it measures antioxidant activity within a cellular environment, accounting for uptake and metabolism.[18]

• Cell Culture: Seed human hepatocarcinoma (HepG2) cells in a 96-well black, clear-bottom microplate and grow to confluence.

• Probe Loading & Treatment:

  • Wash the cells with PBS.

  • Incubate the cells with a solution containing 25 µM DCFH-DA (2',7'-dichlorofluorescin diacetate) and the desired concentrations of the zinc chelate or quercetin (positive control) for 1 hour.[18][19]

• Induction of Oxidative Stress:

  • Wash the cells again with PBS to remove the probe and treatment solution.

  • Add 600 µM AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride), a peroxyl radical generator, to each well.[18]

• Measurement: Immediately place the plate in a fluorescence reader. Measure the fluorescence emission at 535 nm (excitation at 485 nm) every 5 minutes for 1 hour.

• Calculation: Calculate the area under the curve (AUC) for fluorescence versus time.

  • CAA Unit = 100 - [(AUC_sample / AUC_control) * 100]

  • Results are expressed as micromoles of quercetin equivalents (QE) per mole of the compound.

Section 4: Comparative Data Analysis

Synthesizing data from peer-reviewed literature provides a clear picture of the relative strengths of each zinc chelate.

A study directly comparing several zinc salts found that zinc methionine was the most effective at scavenging biochemically generated superoxide, hydroxyl, and hypochlorite radicals.[11] In the same study, zinc methionine also provided better protection against induced cell damage (LDH leakage) than zinc sulfate, zinc gluconate, or zinc picolinate.[11]

However, in models of metal-induced oxidation, zinc histidine shows unique advantages. Research has demonstrated that zinc histidine effectively protects human low-density lipoprotein (LDL) from copper-induced oxidation in a concentration-dependent manner.[9][20] In stark contrast, zinc sulfate was found to be completely ineffective in this model, strongly suggesting that the histidine moiety is the active component responsible for chelating the pro-oxidant copper ions.[9][10] Further studies have confirmed the neuroprotective effects of zinc histidine against oxidative insults in cultured neurons, where it was more potent than zinc chloride.[10][21]

Zinc Chelate	Proposed Primary Antioxidant Mechanism	Key Experimental Findings	Bioavailability
Zinc Histidine	Dual-action: Zinc delivery + Ligand-mediated chelation of pro-oxidant metals (e.g., Cu²⁺).[9][10]	Highly effective at inhibiting copper-induced LDL oxidation where ZnSO₄ is ineffective.[9][20] Neuroprotective against H₂O₂-induced damage.[21]	Excellent[9]
Zinc Methionine	Potent direct radical scavenging (superoxide, hydroxyl).[11]	Demonstrated superior scavenging of multiple radical species compared to other zinc salts in vitro.[11]	Superior[1][2]
Zinc Picolinate	Efficient delivery of zinc to support endogenous antioxidant systems (e.g., SOD).	Associated with increased SOD levels in clinical settings.[22] Generally recognized for its antioxidant properties.[12][23]	High[13][14][24]
Zinc Gluconate	Delivery of zinc.	Often used as a well-absorbed organic salt benchmark. More bioavailable than zinc oxide.[15]	Good[14][25]
Zinc Sulfate	Delivery of zinc (inorganic).	Ineffective in protecting LDL from copper-induced oxidation.[9][10]	Moderate

Section 5: Field Insights and Expert Interpretation

The data reveals a critical principle for researchers: the choice of zinc chelate must be context-dependent and aligned with the specific model of oxidative stress under investigation.

• For Direct Radical Scavenging: If the primary concern is the direct neutralization of free radicals like superoxide or hydroxyl radicals, the evidence suggests zinc methionine is a remarkably potent candidate.[11]

• For Preventing Metal-Catalyzed Oxidation: In biological systems where oxidative damage is initiated by redox-active transition metals like copper or iron (a common mechanism in neurodegenerative diseases and atherosclerosis), zinc histidine offers a distinct, synergistic advantage.[9][10] Its ability to chelate these damaging ions via the histidine ligand provides a targeted protective mechanism that other chelates may not possess to the same degree.

• Bioavailability is Not the Whole Story: While high bioavailability is a prerequisite for efficacy, it does not solely determine antioxidant capacity. Zinc picolinate and zinc glycinate are known for excellent absorption,[15] but the in vitro data suggests the ligands of methionine and histidine contribute more directly to the overall antioxidant effect in specific chemical assays.

Therefore, the experimental design must consider the anticipated source of oxidative stress. A drug development program targeting atherosclerosis, where copper-induced LDL oxidation is a key pathological event, would be well-advised to prioritize zinc histidine. Conversely, a formulation aimed at providing broad-spectrum cellular protection against various reactive oxygen species might benefit from the potent scavenging properties of zinc methionine.

Conclusion

The selection of a zinc chelate for antioxidant applications requires a sophisticated approach that looks beyond elemental zinc content. Zinc histidine distinguishes itself through a powerful dual-action mechanism, leveraging both the intrinsic antioxidant properties of zinc and the potent metal-chelating capacity of the histidine ligand. This makes it particularly effective against metal-induced oxidative stress. Zinc methionine emerges as a leading candidate for direct free radical scavenging.

Ultimately, there is no single "best" zinc chelate; there is only the best chelate for a specific, well-defined scientific application. By employing a logical workflow of in vitro and cellular assays, researchers can make data-driven decisions, matching the unique properties of each zinc complex to the specific mechanistic pathways of oxidative stress they aim to inhibit.

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A Comparative Guide to the Therapeutic Efficacy of Zinc-Histidine in Preclinical Disease Models

This guide provides an in-depth comparison of zinc-histidine's performance against other zinc formulations and relevant therapeutic alternatives across key disease models. We will delve into the experimental data that substantiates its therapeutic effects, focusing on the mechanistic rationale behind its enhanced efficacy. This document is intended for researchers, scientists, and drug development professionals seeking to understand the unique advantages of the zinc-histidine complex.

Introduction: The Rationale for Chelated Zinc

Zinc is an indispensable trace element, acting as a critical cofactor for over 300 enzymes and 10% of the human proteome, governing processes from immune function to DNA synthesis and wound repair.[1][2] However, the therapeutic efficacy of zinc supplementation is often limited by the bioavailability of the administered salt. Simple inorganic salts like zinc sulfate can suffer from lower absorption rates and may cause gastrointestinal side effects.

The strategic chelation of zinc with the amino acid L-histidine addresses this fundamental challenge. The resulting zinc-histidine complex (Zn(His)₂) exhibits significantly improved bioavailability, with clinical studies demonstrating a threefold increase compared to zinc sulfate.[3] This is because histidine acts as a natural carrier, facilitating the transport and absorption of zinc.[4] Furthermore, the histidine ligand is not merely a passive vehicle; it possesses intrinsic antioxidant and anti-inflammatory properties that can work synergistically with zinc, creating a dual-action therapeutic agent.[5][6][7] This guide will dissect the evidence supporting this synergy in models of oxidative stress, neurodegeneration, and dermal wound healing.

Superior Antioxidant Activity and Bioavailability

A primary mechanism underpinning zinc-histidine's therapeutic potential is its robust antioxidant capacity. Oxidative stress is a common pathological driver in many diseases. The zinc-histidine complex mitigates this stress through two distinct but complementary actions: the catalytic activity of the zinc ion and the metal-chelating/scavenging activity of the histidine molecules.[6]

Causality of Experimental Choice: The copper-induced oxidation of Low-Density Lipoprotein (LDL) is a classic and highly relevant in-vitro model. It mimics a key event in the pathogenesis of atherosclerosis. By measuring the formation of conjugated dienes, we can quantify the "lag phase" to oxidation—a direct measure of a compound's antioxidant protective effect.

Experimental data clearly demonstrates the superiority of zinc-histidine over zinc sulfate in this model. While zinc sulfate alone is ineffective, zinc-histidine provides concentration-dependent protection, almost tripling the lag phase at a 10 mM concentration.[5] This strongly suggests that the histidine component is the active moiety in preventing copper-induced oxidation, likely by chelating the pro-oxidant copper ions.[5]

Table 1: Comparative Efficacy in Preventing LDL Oxidation

Compound	Concentration (mM)	Increase in Oxidation Lag Phase (%)	Source
Zinc-Histidine	2.5	124%	[5]
Zinc-Histidine	10	295%	[5]

| Zinc Sulfate | Not specified | Ineffective |[5] |

Caption: Mechanism of LDL protection by Zinc-Histidine.

Validation in Neuroprotection Disease Models

Zinc homeostasis is critical for a healthy nervous system, and its disruption is implicated in the pathology of several neurodegenerative diseases.[8][9] While high concentrations of free zinc can be neurotoxic, supplementation with a highly bioavailable and less toxic form like zinc-histidine offers a promising therapeutic strategy.[10]

Causality of Experimental Choice: An in-vitro model using cultured cortical neurons exposed to hydrogen peroxide (H₂O₂) is a standard method to simulate oxidative stress-induced neuronal damage, a key feature of neurodegeneration. Cell viability is assessed using the MTT assay, which measures mitochondrial metabolic activity—a hallmark of healthy, living cells. Comparing zinc-histidine to a simple salt like zinc chloride (ZnCl₂) at subtoxic concentrations allows for a direct assessment of neuroprotective efficacy.

Studies show that pre-treatment with low concentrations (5-25 µM) of zinc-histidine significantly protects cultured neurons from H₂O₂-induced cell death.[3][10] Notably, zinc-histidine was more neuroprotective than zinc chloride at these low concentrations.[10] The mechanism involves the inhibition of key apoptotic signaling molecules, including caspase-3 and c-jun-N-terminal kinase (JNK), indicating that zinc-histidine actively prevents the cell's self-destruction program triggered by oxidative stress.[10]

Table 2: Comparative Neuroprotection in Cultured Cortical Neurons

Treatment	Outcome	Mechanism of Action	Source
Zinc-Histidine (5-25 µM)	Strong inhibition of H₂O₂-induced cell damage; Improved neuronal viability.	Inhibition of caspase-3 activation and JNK phosphorylation (Anti-apoptotic).	[3][10]

| Zinc Chloride (low conc.) | Less neuroprotective than Zinc-Histidine. | Not specified. |[10] |

Caption: Zinc-Histidine inhibits key apoptotic signaling pathways.

Protocol 1: In-Vitro Neuroprotection Assay

This protocol is a self-validating system for assessing the protective effects of compounds against oxidative stress in primary neuronal cultures.

• Cell Culture: Primary cortical neurons are isolated from embryonic mice and cultured in neurobasal medium supplemented with B27 and L-glutamine. Cells are seeded onto poly-D-lysine coated 96-well plates and maintained for 7-10 days to allow for maturation.

• Pre-treatment: Culture medium is replaced with fresh medium containing various concentrations of Zinc-Histidine, Zinc Chloride, or vehicle control (n=6-8 wells per condition). Cells are incubated for 18 hours. This step tests the protective, rather than rescue, potential of the compounds.

• Induction of Oxidative Stress: After pre-treatment, the medium is removed, and cells are exposed to a neurotoxic concentration of hydrogen peroxide (e.g., 75 µM) in culture medium for 30 minutes. A "no-stress" control group receives only fresh medium.

• Washout and Recovery: The H₂O₂-containing medium is removed, cells are washed gently with PBS, and fresh culture medium is added. Cells are returned to the incubator for 24 hours to allow for the full development of cytotoxic effects.

• Viability Assessment (MTT Assay):

  • MTT reagent (5 mg/mL) is added to each well and incubated for 4 hours at 37°C. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan.

  • The medium is removed, and DMSO is added to each well to solubilize the formazan crystals.

  • The absorbance is read at 570 nm using a microplate reader.

• Data Analysis & Validation: Cell viability is expressed as a percentage relative to the untreated, no-stress control wells. The protocol is validated if the H₂O₂-only group shows a significant reduction in viability (e.g., ~50%) compared to the control, providing a sufficient dynamic range to observe protective effects.

Efficacy in Dermal Wound Healing Models

Zinc's role in wound healing is well-established; it is integral to every phase of the process, from inflammation and cell proliferation to tissue remodeling.[2][11] Deficiencies in zinc are directly linked to impaired wound repair.[11] Here, the choice of zinc formulation can significantly impact therapeutic outcomes.

Causality of Experimental Choice: The proliferation of keratinocytes, the primary cell type in the epidermis, is a critical step in wound re-epithelialization. An in-vitro proliferation assay using 5-bromo-2-deoxyuridine (BrdU) incorporation provides a quantitative measure of DNA synthesis, directly reflecting the rate of cell division. Comparing zinc-histidine with zinc sulfate in this assay reveals their relative potency as mitogens for skin cells.

Experimental results indicate that both zinc salts significantly increase keratinocyte proliferation. However, the zinc-histidine complex is a more potent inductor of proliferation.[12] Furthermore, zinc-histidine demonstrated better tolerability, significantly decreasing necrotic cell toxicity compared to controls.[12] This suggests that zinc-histidine not only stimulates faster wound closure but does so while promoting a healthier cellular environment.

Table 3: Comparative Effects on Human Keratinocyte Physiology

Compound	Proliferation (BrdU Assay)	Early Differentiation (Involucrin)	Cytotoxicity (LDH Assay)	Source
Zinc-Histidine	More potent inductor	Significantly increased	Decreased necrotic toxicity	[12]

| Zinc Sulfate | Significant inductor | More potent stimulator | Not specified |[12] |

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A Head-to-Head Investigation of Zinc Histidine and Zinc Citrate: A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of mineral therapeutics and supplementation, the selection of an appropriate salt form is a critical determinant of clinical efficacy. This is particularly true for zinc, an essential trace element integral to a vast array of physiological processes, from enzymatic function and immune response to cellular signaling and DNA synthesis. Among the myriad of available organic zinc salts, zinc histidine and zinc citrate have emerged as prominent candidates, lauded for their enhanced bioavailability over inorganic counterparts.

This guide provides a comprehensive head-to-head comparison of zinc histidine and zinc citrate, designed for researchers, scientists, and drug development professionals. We will dissect the nuances of their bioavailability, explore the underlying absorption mechanisms, and present a framework for their empirical evaluation, grounded in established experimental protocols and an understanding of their impact on cellular signaling.

Comparative Bioavailability: A Tale of Two Ligands

The oral bioavailability of zinc is profoundly influenced by the ligand to which it is chelated. Both histidine and citrate are endogenous molecules, which theoretically confers an advantage in terms of recognition and transport by intestinal cells.

Zinc Histidine: The amino acid L-histidine has been shown to enhance zinc absorption. Studies in animal models and humans suggest that the zinc-histidine complex may be absorbed intact or that histidine may act as a shuttle, facilitating the transport of zinc across the intestinal epithelium.[1][2][3] A notable human study demonstrated that zinc-histidine complexes resulted in a 25% greater serum zinc concentration compared to zinc sulfate, a commonly used inorganic salt.[1] The calculated uptake was 30-40% higher for zinc histidine.[1]

Zinc Citrate: Citrate, a key intermediate in the Krebs cycle, is another organic ligand that has been shown to improve zinc absorption. A human clinical trial directly comparing zinc citrate to zinc gluconate found their fractional absorption to be statistically equivalent and significantly higher than that of zinc oxide.[4][5] The median fractional absorption of zinc from zinc citrate was reported to be 61.3%.[4][5]

Table 1: Comparative Bioavailability of Zinc Supplements

Zinc Form	Median Fractional Absorption (%)	Comparator	Key Findings	Reference
Zinc Citrate	61.3%	Zinc Gluconate, Zinc Oxide	Comparable to Zinc Gluconate, Superior to Zinc Oxide (p < 0.01)	[4][5]
Zinc Histidine	Not directly measured as a percentage in a comparative human study with citrate.	Zinc Sulfate	25% higher serum zinc concentration and 30-40% greater uptake than zinc sulfate.	[1]
Zinc Gluconate	60.9%	Zinc Citrate, Zinc Oxide	Comparable to Zinc Citrate, Superior to Zinc Oxide (p < 0.01)	[4][5]
Zinc Oxide	49.9%	Zinc Citrate, Zinc Gluconate	Significantly lower absorption than Zinc Citrate and Zinc Gluconate.	[4][5]

Elucidating Absorption Mechanisms: An In Vitro Approach

To dissect the mechanisms underlying the differential absorption of zinc histidine and zinc citrate, an in vitro Caco-2 cell permeability assay is the industry-standard model. Caco-2 cells, a human colon adenocarcinoma cell line, differentiate into a monolayer of polarized enterocytes that mimic the intestinal barrier, complete with tight junctions and transporter proteins.[6][7]

Experimental Protocol: Caco-2 Cell Permeability Assay

This protocol outlines a standardized procedure for evaluating the transport of zinc from zinc histidine and zinc citrate across a Caco-2 cell monolayer.

1. Caco-2 Cell Culture and Monolayer Formation:

• Culture Caco-2 cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, 1% non-essential amino acids, and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Seed Caco-2 cells onto permeable Transwell® inserts (e.g., 0.4 µm pore size) at a density of 6 x 10^4 cells/cm².

• Culture the cells for 21 days to allow for differentiation and the formation of a confluent monolayer with robust tight junctions.

2. Monolayer Integrity Assessment:

• Measure the transepithelial electrical resistance (TEER) using a voltmeter. TEER values should be >250 Ω·cm² to confirm monolayer integrity.

• Perform a Lucifer yellow permeability assay to assess paracellular transport. The apparent permeability (Papp) of Lucifer yellow should be <1.0 x 10⁻⁶ cm/s.

3. Transport Experiment:

• Prepare transport buffers (e.g., Hanks' Balanced Salt Solution with 25 mM HEPES, pH 7.4).

• Prepare test solutions of zinc histidine and zinc citrate in the transport buffer at a non-toxic concentration (e.g., 100 µM). The concentration should be determined based on prior cytotoxicity assays (e.g., MTT assay).[8][9]

• Apical to Basolateral (A-B) Transport:

  • Add the test solution to the apical (upper) chamber of the Transwell®.

  • Add fresh transport buffer to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle agitation.

  • Collect samples from the basolateral chamber at specified time points (e.g., 30, 60, 90, 120 minutes).

  • Replace the collected volume with fresh transport buffer.

• Basolateral to Apical (B-A) Transport:

  • Add the test solution to the basolateral chamber and fresh transport buffer to the apical chamber.

  • Collect samples from the apical chamber at the same time points.

4. Quantification of Zinc:

• Determine the concentration of zinc in the collected samples using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS).

5. Data Analysis:

• Calculate the apparent permeability coefficient (Papp) in cm/s using the following equation:

  • Papp = (dQ/dt) / (A * C₀)

  • Where dQ/dt is the rate of zinc transport, A is the surface area of the membrane, and C₀ is the initial concentration of zinc in the donor chamber.

• Calculate the efflux ratio:

  • Efflux Ratio = Papp (B-A) / Papp (A-B)

  • An efflux ratio >2 suggests the involvement of active efflux transporters.

Causality Behind Experimental Choices: The use of a 21-day culture period ensures the full differentiation of Caco-2 cells, leading to the expression of relevant transporters and the formation of tight junctions, which are critical for a predictive in vitro model.[6][7] The bidirectional transport experiment (A-B and B-A) is crucial for identifying the potential involvement of active efflux mechanisms. ICP-MS or AAS are chosen for their high sensitivity and specificity in quantifying elemental zinc.

Comparative Absorption Pathways of Zinc Histidine and Zinc Citrate.

Impact on Cellular Signaling: The MAPK/ERK Pathway

Zinc is not merely a structural component of enzymes; it is also a dynamic signaling molecule that can modulate various intracellular pathways.[10][11] The Mitogen-Activated Protein Kinase/Extracellular signal-regulated Kinase (MAPK/ERK) pathway is a critical signaling cascade involved in cell proliferation, differentiation, and survival, and has been shown to be influenced by intracellular zinc concentrations.[10][12]

The speciation of zinc, determined by its chelating ligand, can potentially influence the magnitude and duration of the intracellular zinc signal, thereby differentially affecting downstream signaling events. It is hypothesized that a more readily absorbed zinc form, such as zinc histidine or zinc citrate, could lead to a more robust and rapid activation of the MAPK/ERK pathway compared to less bioavailable forms.

Experimental Workflow: Assessing MAPK/ERK Activation

• Cell Culture and Treatment: Culture Caco-2 cells or a relevant target cell line (e.g., immune cells) to 80% confluency.

• Serum Starvation: Serum-starve the cells for 12-24 hours to reduce basal kinase activity.

• Zinc Treatment: Treat the cells with equimolar concentrations of zinc histidine and zinc citrate for various time points (e.g., 0, 15, 30, 60 minutes).

• Protein Extraction: Lyse the cells and collect the protein extracts.

• Western Blot Analysis:

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against phosphorylated ERK1/2 (p-ERK1/2) and total ERK1/2.

  • Use a secondary antibody conjugated to horseradish peroxidase (HRP) for detection.

  • Visualize bands using an enhanced chemiluminescence (ECL) substrate.

• Densitometry: Quantify the band intensities and normalize the p-ERK1/2 signal to the total ERK1/2 signal.

Zinc-Mediated Activation of the MAPK/ERK Signaling Pathway.

Comparative Therapeutic Efficacy

The ultimate measure of a drug's or supplement's utility lies in its therapeutic efficacy. While both zinc histidine and zinc citrate are expected to be effective in addressing zinc deficiency, the nuances of their absorption and cellular effects may translate to differential efficacy in specific clinical applications.

For instance, in conditions characterized by acute zinc requirements, such as diarrhea, a more rapidly absorbed form may offer a therapeutic advantage. The World Health Organization (WHO) recommends zinc supplementation for the treatment of childhood diarrhea, and the choice of zinc salt can impact treatment outcomes.[13]

Further research is warranted to directly compare the efficacy of zinc histidine and zinc citrate in various therapeutic areas, including immune support, wound healing, and neurological health.

Conclusion and Future Directions

Both zinc histidine and zinc citrate represent superior choices for zinc supplementation compared to inorganic salts, owing to their enhanced bioavailability. Zinc citrate has demonstrated bioavailability comparable to the well-established zinc gluconate, while zinc histidine has shown superiority over zinc sulfate. The choice between these two highly effective forms may be guided by formulation considerations and specific therapeutic goals.

The experimental frameworks provided in this guide offer a robust starting point for researchers to further dissect the comparative pharmacology of these two important zinc compounds. Future head-to-head clinical trials are essential to definitively establish their relative bioavailability and therapeutic efficacy. Furthermore, investigations into their differential effects on zinc transporter expression and the activation of key signaling pathways will provide a more complete understanding of their mechanisms of action, ultimately enabling more informed decisions in drug development and clinical practice.

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"relative bioavailability of organic vs inorganic zinc forms"

An In-Depth Technical Guide to the Relative Bioavailability of Organic vs. Inorganic Zinc Forms

Introduction: Beyond Elemental Content

Zinc is an indispensable trace element, acting as a catalytic cofactor for hundreds of enzymes and playing critical roles in gene expression, immune function, and cellular signaling.[1] Given that an estimated 17% to 20% of the global population is at risk for zinc deficiency, the efficacy of zinc supplementation is a matter of significant scientific and clinical importance.[1][2] The therapeutic value of a zinc supplement is not solely determined by its elemental zinc content but more critically by its bioavailability —the fraction of the ingested dose that is absorbed, reaches systemic circulation, and is available for physiological functions.[3]

This guide provides a comprehensive comparison of the relative bioavailability of two major classes of supplemental zinc: inorganic salts (e.g., zinc sulfate, zinc oxide) and organic forms, where zinc is chelated to an organic molecule such as an amino acid or an organic acid (e.g., zinc glycinate, zinc picolinate, zinc gluconate). We will delve into the underlying absorption mechanisms, present comparative experimental data, and detail the methodologies used to generate these findings, offering researchers and drug development professionals a clear, evidence-based perspective.

The Mechanistic Basis of Zinc Absorption: A Tale of Two Pathways

The absorption of zinc predominantly occurs in the small intestine, specifically the duodenum and jejunum.[4][5] The body tightly regulates zinc homeostasis primarily at the level of intestinal absorption.[4] The chemical form of the ingested zinc dictates its journey from the intestinal lumen into the portal circulation.

Inorganic Zinc Absorption: Inorganic zinc salts, like zinc sulfate, readily dissociate in the acidic environment of the stomach, releasing free zinc ions (Zn²+). These ions are then transported across the apical membrane of the enterocytes, primarily via the carrier-mediated transporter Zrt- and Irt-like Protein 4 (ZIP4). Once inside the enterocyte, zinc can be utilized by the cell, stored by binding to the protein metallothionein, or exported across the basolateral membrane into the bloodstream via the Zinc Transporter 1 (ZnT-1). This process is saturable; as zinc intake increases, the fractional absorption decreases.[4][6]

Organic Zinc Absorption: Organic zinc forms, particularly amino acid chelates, are thought to possess a dual absorption advantage.[5]

• Protection from Antagonists: The chelation protects the zinc ion from forming insoluble complexes with dietary inhibitors like phytates, which are abundant in plant-based foods and significantly reduce zinc absorption.[6][7]

• Alternative Absorption Routes: In addition to the ZIP4 pathway for free zinc ions, it is hypothesized that intact zinc-amino acid complexes can be absorbed via amino acid transporters, such as the oligopeptide transporter 1 (PepT1).[5] This provides an additional, potentially more efficient, route for uptake.

The following diagram illustrates the distinct and overlapping pathways for inorganic and organic zinc absorption.

Caption: Contrasting absorption pathways for organic and inorganic zinc.

Comparative Bioavailability: A Synthesis of Human Clinical Data

A substantial body of research has compared the bioavailability of various zinc forms. While results can vary based on study design, dosage, and subject population, a clear trend emerges favoring organic forms.

Zinc Form	Type	Key Findings from Human Studies	Reference(s)
Zinc Oxide (ZnO)	Inorganic	Consistently shows lower bioavailability. A crossover study found fractional absorption was significantly lower (49.9%) compared to zinc citrate and gluconate.[1]	[1]([Link])
Zinc Sulfate (ZnSO₄)	Inorganic	Often used as a reference. Water-soluble and reasonably bioavailable. However, some studies show it is less absorbed than organic forms like zinc-histidine complexes.[1] It is also associated with more gastrointestinal side effects at higher doses.	[1]([Link]
Zinc Gluconate	Organic	Generally demonstrates good bioavailability. One study reported a median fractional absorption of 60.9%, similar to zinc citrate.[1] A comprehensive review suggests it is one of the better-absorbed forms.[1][2]	[1]([Link]
Zinc Citrate	Organic	Bioavailability is comparable to zinc gluconate, with one study showing a median fractional absorption of 61.3%.[1]	[1]([Link])
Zinc Picolinate	Organic	Evidence suggests superior absorption and tissue uptake. A 4-week crossover trial found that only zinc picolinate significantly increased zinc levels in hair, urine, and erythrocytes compared to placebo, zinc citrate, and zinc gluconate.[1][8]	[1]([Link],
Zinc Glycinate	Organic	Multiple studies indicate superior bioavailability. One study reported that zinc bis-glycinate had 43.4% higher oral bioavailability than zinc gluconate.[7][9] Another study ranked plasma zinc levels as glycinate > gluconate > picolinate = oxide.[1]	[1]([Link],
Zinc-Enriched Yeast	Organic	Appears to be highly bioavailable and well-retained. A study comparing it to zinc gluconate found a significantly higher net zinc balance 24 hours after supplementation.[1]	[1]([Link])

Summary of Evidence: The clinical evidence strongly suggests that organic forms of zinc, particularly amino acid chelates like zinc glycinate and zinc picolinate, offer superior bioavailability compared to inorganic forms.[1][10][11] Among the commonly used salts, zinc gluconate and citrate are well-absorbed, whereas zinc oxide is consistently the poorest performer.[1]

Experimental Protocols for Assessing Bioavailability

The trustworthiness of bioavailability data hinges on the rigor of the experimental methodology. Several validated approaches are used, each with specific applications and limitations.

Gold Standard: In Vivo Human Studies with Stable Isotopes

The most definitive method for quantifying nutrient absorption in humans involves the use of stable, non-radioactive isotopes.[6] The dual-isotope tracer method is a prime example.

Step-by-Step Protocol:

• Subject Recruitment: Healthy volunteers are recruited, often after a period of dietary zinc standardization.[12]

• Isotope Administration:

  • Oral Tracer: The zinc supplement being tested is labeled with a stable isotope (e.g., ⁷⁰Zn) and administered orally.[6][13]

  • Intravenous Tracer: A different stable isotope (e.g., ⁶⁷Zn) is administered intravenously. This dose is considered 100% bioavailable and serves as the reference.[6]

• Sample Collection: Blood and/or urine samples are collected at baseline and at multiple time points after administration (e.g., over 48 hours).[13]

• Isotope Ratio Analysis: The enrichment of each isotope in the collected samples is precisely measured using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[14]

• Calculation of Fractional Zinc Absorption (FZA): The FZA is calculated from the ratio of the oral isotope to the intravenous isotope recovered in the blood or urine. This ratio corrects for individual differences in zinc distribution and excretion.[6]

Caption: Workflow for a dual-isotope zinc bioavailability study.

In Vitro Screening Models: Bioaccessibility and Caco-2 Cells

While human studies are the gold standard, in vitro models provide a rapid and cost-effective method for preliminary screening.[3][15][16]

• Simulated Digestion (Bioaccessibility): This method, such as the harmonized INFOGEST protocol, mimics the physiological conditions of the mouth, stomach, and small intestine.[17] The goal is to determine the bioaccessible fraction of zinc—the amount that is solubilized from the supplement matrix and is potentially available for absorption.[3][17]

• Caco-2 Cell Monolayer: This model uses a human colon adenocarcinoma cell line that differentiates into a monolayer of polarized enterocytes, simulating the intestinal barrier.[4][18] The digested sample from the bioaccessibility assay is applied to the apical side of the Caco-2 cells. The amount of zinc transported to the basolateral side is then measured to predict intestinal absorption.[4][15]

It is crucial to recognize that these in vitro methods do not fully replicate the complex homeostatic mechanisms of a living organism and are best used for comparative screening rather than determining absolute bioavailability values.[15][16]

Conclusion: An Evidence-Based Hierarchy of Zinc Bioavailability

For researchers, scientists, and drug development professionals, selecting a zinc form for supplementation, fortification, or therapeutic application requires careful consideration of its bioavailability. The collective evidence establishes a clear hierarchy:

• Superior Bioavailability: Organic amino acid chelates, specifically zinc glycinate and zinc picolinate , consistently demonstrate the highest absorption and tissue uptake in human studies.[1][7][8]

• Good Bioavailability: Other organic forms like zinc gluconate and zinc citrate are also well-absorbed and represent effective options.[1]

• Moderate Bioavailability: Zinc sulfate , an inorganic salt, is a viable and cost-effective choice, though it may be outperformed by leading organic forms and can have a higher incidence of gastrointestinal intolerance.[1][19]

• Poor Bioavailability: Zinc oxide , due to its low solubility, consistently shows the lowest absorption and is a less effective choice for correcting zinc deficiency.[1]

The choice of experimental model is paramount for generating reliable data. While in vitro models serve as valuable screening tools, definitive claims of bioavailability must be substantiated by meticulously designed in vivo human trials, preferably using stable isotope tracer methodologies. Future research should focus on direct, head-to-head comparisons of the most promising organic chelates to further refine our understanding of their relative therapeutic efficacy.

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A Researcher's Guide to Cross-Study Analysis of Zinc Supplement Clinical Trials

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on conducting and interpreting cross-study analyses of zinc supplement clinical trials. We will delve into the methodologies that ensure scientific integrity, explore the multifaceted roles of zinc in human physiology, and present a comparative analysis of findings from various clinical trials.

The Indispensable Role of Zinc: A Foundation for Health

Zinc is an essential trace element crucial for a vast array of physiological processes.[1][2][3] It is a vital cofactor for over 300 enzymes and is integral to the structure of approximately 3,000 proteins in the human body.[2] This widespread involvement underscores its importance in cellular signaling, proliferation, immune function, and the maintenance of homeostasis.[2][3][4] Dysregulation of zinc homeostasis has been implicated in numerous chronic diseases, highlighting the critical need to understand the effects of zinc supplementation.[4]

The intracellular concentration of zinc is tightly regulated by two main families of zinc transporter proteins: the ZIP (Zrt- and Irt-like protein) family, which increases cytosolic zinc levels, and the ZnT (Zinc Transporter) family, which decreases them by promoting efflux or sequestration into organelles.[5][6][7][8][9][10][11] This intricate system ensures that zinc is available for its myriad functions without reaching toxic levels.

Pillars of a Trustworthy Cross-Study Analysis: Methodology and Rationale

A robust cross-study analysis, particularly a systematic review and meta-analysis, provides a higher level of evidence than individual trials by pooling data and increasing statistical power.[12][13][14] To ensure the integrity and validity of such an analysis, a rigorous and transparent methodology is paramount. The two cornerstones of this methodology are the Cochrane Handbook for Systematic Reviews of Interventions and the PRISMA (Preferred Reporting Items for Systematic Reviews and Meta-Analyses) guidelines.[15][16][17][18][19][20][21][22][23][24]

The Rationale Behind a Systematic Approach

Experimental Protocol: A Step-by-Step Guide to Meta-Analysis

Below is a detailed protocol for conducting a meta-analysis of zinc supplementation clinical trials, grounded in the principles of Cochrane and PRISMA.

• Formulating the Research Question (PICO Framework):

  • P opulation: Define the specific patient or demographic group (e.g., children under five, adults with depression).

  • I ntervention: Specify the zinc supplementation details (e.g., dose, form, duration).

  • C omparison: Identify the control group (e.g., placebo, no intervention).

  • O utcome: Define the primary and secondary outcomes of interest (e.g., change in immune markers, growth parameters, depression scores).

• Developing a Comprehensive Search Strategy:

  • Utilize multiple databases (e.g., PubMed, Scopus, Web of Science, Embase, Cochrane Library).

  • Combine keywords and MeSH terms related to "zinc supplementation," "clinical trial," and the specific outcomes of interest.

  • Document the search strategy in detail to ensure reproducibility.

• Study Selection and Data Extraction:

  • Establish clear inclusion and exclusion criteria for studies.

  • Screen titles, abstracts, and full texts of identified articles in duplicate by two independent reviewers to minimize bias.

  • Extract relevant data from included studies using a standardized form. Key data points include study design, participant characteristics, intervention details, outcome measures, and results (e.g., mean differences, standard deviations, confidence intervals).

• Assessing Risk of Bias:

  • Critically appraise the methodological quality of each included study using tools like the Cochrane Risk of Bias tool.[25]

  • Assess for potential sources of bias, such as selection bias, performance bias, detection bias, attrition bias, and reporting bias.

• Data Synthesis and Statistical Analysis:

  • Choose an appropriate statistical model for meta-analysis (fixed-effect or random-effects). A random-effects model is often preferred as it accounts for heterogeneity between studies.[12][13]

  • Calculate pooled effect estimates (e.g., weighted mean difference, standardized mean difference, relative risk) and their 95% confidence intervals.

  • Assess heterogeneity using statistics like the I² and τ² statistics.[25]

  • If substantial heterogeneity exists, explore potential sources through subgroup analyses and meta-regression.[25][26]

• Reporting and Interpretation:

  • Present the results clearly and transparently, following the PRISMA 2020 statement.[19][24] This includes a PRISMA flow diagram illustrating the study selection process.

  • Interpret the findings in the context of the strength of the evidence, the risk of bias in the included studies, and the presence of any heterogeneity.

  • Discuss the clinical and research implications of the findings.

Visualizing the Workflow: A PRISMA Flow Diagram

The following diagram illustrates the standard workflow for a systematic review and meta-analysis.

Caption: PRISMA 2020 flow diagram for new systematic reviews.

Comparative Analysis of Zinc Supplementation Clinical Trials

The following sections summarize the findings from meta-analyses of zinc supplementation clinical trials across different health domains.

Impact on the Immune System

Zinc is a critical modulator of both innate and adaptive immunity.[1] It acts as a signaling molecule in various immune cell pathways, including those downstream of Toll-like receptors and T-cell receptors.[27][28] Zinc deficiency can impair overall immune function, leading to increased susceptibility to infections.[27][28]

A systematic review and meta-analysis of 35 randomized controlled trials (RCTs) with 1995 participants found that zinc supplementation significantly reduced levels of C-reactive protein (CRP) and high-sensitivity CRP (hs-CRP), both markers of inflammation.[26][29] The analysis also showed a significant decrease in neutrophils and an increase in CD4+ T-helper cells.[26][29] Another meta-analysis also found that zinc supplementation could decrease IL-6 levels.[30] These findings suggest that zinc supplementation may have a beneficial role in modulating immune responses and reducing inflammation.

Immune Marker	Effect of Zinc Supplementation	Pooled Effect Estimate (95% CI)
C-reactive protein (CRP)	Significant Reduction	WMD: -32.4 (-44.45 to -19.62)
hs-CRP	Significant Reduction	WMD: -0.95 (-1.01 to -0.89)
Neutrophils	Significant Reduction	SMD: -0.46 (-0.90 to -0.01)
CD4+ Cells	Significant Increase	WMD: 1.79 (0.57 to 3)
IL-6	Significant Reduction	---

WMD: Weighted Mean Difference; SMD: Standardized Mean Difference. Data from Jafari et al. (2020) and Darvishi et al. (2021).[26][29][30]

Influence on Child Growth and Development

The effect of zinc supplementation on child growth has been a subject of extensive research, with some mixed results.[25] A meta-analysis of 78 trials with over 34,000 participants found that zinc supplementation after birth modestly but significantly increased height, weight, and weight-for-age Z-score in children under five.[25][31] However, it did not significantly affect height-for-age Z-score or the risk of stunting, underweight, or wasting.[25][31] Interestingly, the effects on height appeared to be more pronounced in children supplemented after the age of two.[25][31] Another systematic review and meta-analysis found no significant effect of zinc supplementation on various growth parameters in children aged 1-8 years, suggesting that zinc alone may have a limited impact in children who may have multiple micronutrient deficiencies.[32][33]

Growth Outcome	Effect of Zinc Supplementation (Children < 5 years)	Pooled Effect Estimate (95% CI)
Height	Significant Increase	WMD: 0.23 cm (0.09 to 0.38)
Weight	Significant Increase	WMD: 0.14 kg (0.07 to 0.21)
Weight-for-age Z-score	Significant Increase	WMD: 0.04 (0.001 to 0.087)
Height-for-age Z-score	No Significant Effect	WMD: 0.02 (-0.01 to 0.06)

WMD: Weighted Mean Difference. Data from Liu et al. (2018).[25][31]

Role in Mental Health: Focus on Depression

Emerging evidence suggests a link between zinc status and mental health, particularly depression.[34] A meta-analysis of observational studies and RCTs indicated that zinc supplementation significantly lowered depressive symptom scores in patients with depression.[35] The beneficial effect was more pronounced when zinc was used as a monotherapy.[35] Another meta-analysis found that zinc supplementation may reduce depressive symptoms in individuals being treated with antidepressant drugs.[36] A randomized trial in school-age children in Guatemala did not find a direct effect of supplementation on mental health outcomes between groups, but an increase in serum zinc concentrations was associated with a decrease in internalizing symptoms like depression and anxiety.[37]

Mental Health Outcome	Effect of Zinc Supplementation	Pooled Effect Estimate (95% CI)
Depressive Symptom Scores	Significant Reduction (as monotherapy)	WMD: -4.15 (-6.56 to -1.75)
Depressive Symptoms (adjunct to antidepressants)	Significant Reduction	SMD: -0.36 (-0.67 to -0.04)

WMD: Weighted Mean Difference; SMD: Standardized Mean Difference. Data from Soltani et al. (2020) and Sarris et al. (2016).[35][36]

Key Signaling Pathways Influenced by Zinc

Zinc's influence on cellular function is mediated through its interaction with numerous signaling pathways. Understanding these mechanisms provides a deeper insight into the clinical effects of zinc supplementation.

Zinc and Immune Cell Signaling

Zinc plays a crucial role as a second messenger in immune cells, similar to calcium.[27][28] It can modulate signaling pathways downstream of Toll-like receptors (TLRs) and the T-cell receptor (TCR). For instance, zinc is essential for the activation of the NF-κB pathway, a central regulator of inflammatory responses.[27][38]

Caption: Simplified diagram of zinc's role in immune cell signaling.

Conclusion and Future Directions

This guide has provided a comprehensive overview of the principles and practice of conducting a cross-study analysis of zinc supplement clinical trials. The evidence from meta-analyses suggests that zinc supplementation can have beneficial effects on immune function, child growth, and mental health, although the magnitude of these effects and the optimal target populations require further investigation.

Future research should focus on well-designed, large-scale randomized controlled trials with standardized methodologies to minimize heterogeneity and provide more definitive evidence. Furthermore, exploring the impact of different zinc formulations, dosages, and durations of supplementation across diverse populations will be crucial for developing targeted and effective public health recommendations. By adhering to rigorous scientific principles and transparent reporting, researchers can continue to build a robust evidence base to guide the clinical application of zinc supplementation.

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A Senior Application Scientist's Guide to Evaluating the Cost-Effectiveness of Zinc Chelates in Research

For researchers, scientists, and professionals in drug development, the selection of an appropriate zinc chelator is a critical decision that can significantly impact experimental outcomes and budget allocation. This guide provides an in-depth comparison of common zinc chelates, focusing on the interplay between performance, cost, and experimental validity. We will move beyond simple price-per-gram comparisons to a more nuanced understanding of cost-effectiveness, empowering you to make informed decisions for your specific research applications.

The Foundational Principle: It's Not Just About Price, It's About Stable Chelation

The core function of a zinc chelator in a research context is to control the concentration of free zinc ions (Zn²⁺) in a solution. The "effectiveness" of a chelator is primarily determined by its stability constant (log K) , which quantifies the affinity of the chelator for the metal ion. A higher log K value indicates a more stable complex and a stronger chelating agent.[1] This stability is paramount because it dictates the concentration of the chelator required to achieve the desired level of zinc sequestration. An unstable chelate will require a higher concentration to be effective, potentially leading to off-target effects and increased costs.

A Comparative Analysis of Common Zinc Chelates

The choice of zinc chelator often comes down to a balance between stability, specificity, and cost. Below is a comparison of some of the most frequently used zinc chelates in research.

Chelating Agent	Zinc (Zn²⁺) Stability Constant (log K)	Key Characteristics & Considerations	Relative Cost
DTPA (Diethylenetriaminepentaacetic acid)	~18.3	High denticity, forming a very stable complex. Often considered more resistant to dissociation than EDTA.[1]	Moderate
EDTA (Ethylenediaminetetraacetic acid)	~16.5	A hexadentate ligand that forms a stable complex, though generally less stable than the corresponding DTPA complex.[1] Its long-term stability can be affected by thermal and photodegradation.[1]	Low
TPEN (N,N,N',N'-tetrakis(2-pyridylmethyl)ethylenediamine)	High (Kd ~0.7 fM)	A strong, cell-permeable zinc chelator often used for intracellular zinc depletion studies.[2][3] Its high affinity allows for use at low concentrations.	High
Citrate	~4.9	A weaker, more reversible binding to zinc compared to aminopolycarboxylic acids like DTPA and EDTA.[1] Suitable for applications where a less stringent zinc sequestration is required.	Very Low
Amino Acid Chelates (e.g., Zinc Methionine)	Variable	The stability and bioavailability can be higher than inorganic zinc salts.[4] Often used in nutritional studies and can have biological effects beyond zinc chelation.[4]	Moderate to High

Expert Insight: While EDTA is often the most budget-friendly option, its lower stability constant compared to DTPA means you may need to use it at a higher concentration to achieve the same level of zinc chelation. This can be a critical factor in cell culture experiments where high concentrations of a chelator may induce cytotoxicity. For intracellular zinc chelation, the high cost of TPEN can be justified by its high affinity and cell permeability, allowing for effective zinc depletion at much lower concentrations than non-permeable chelators.

Self-Validating Your Zinc Chelation: Experimental Protocols

To ensure the trustworthiness of your research, it is crucial to validate the effectiveness of your chosen zinc chelator under your specific experimental conditions. Here are two key protocols to guide you.

This method provides a reliable and inexpensive way to screen and quantify the zinc-chelating properties of a compound.[2][5]

Principle: A competitive binding assay is used where the chelator of interest competes with a colorimetric indicator (e.g., Dithizone) for binding to zinc. The change in the indicator's absorbance is proportional to the amount of zinc chelated by the test compound.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of your zinc chelator in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of Zn²⁺ (e.g., from ZnSO₄) in ultrapure water.

  • Prepare a stock solution of the colorimetric indicator (e.g., Dithizone) in a suitable solvent.

  • Prepare buffers for the desired pH range of your experiment (e.g., acetate buffer for pH 4.5-5.5, HEPES buffer for pH 6.8-7.5).[5]

• Assay Procedure:

  • In a microplate or cuvette, mix different concentrations of your chelator with a fixed concentration of the Zn²⁺ solution in your chosen buffer.

  • Incubate for a short period (e.g., 2 minutes) to allow for chelation to occur.[5]

  • Add a fixed concentration of the indicator to the mixture.

  • Measure the absorbance at the appropriate wavelength for the indicator-zinc complex (e.g., 530 nm for Dithizone at pH 4.5).[5]

• Data Analysis:

  • A decrease in absorbance of the indicator-zinc complex indicates successful chelation by your test compound.

  • The concentration of unchelated Zn²⁺ can be calculated from a standard curve of the indicator with known zinc concentrations.

  • The chelation efficiency can then be determined for each concentration of your chelator.

Workflow for Spectrophotometric Determination of Chelation Efficiency

Caption: Logical flow for determining the stability constant via potentiometric titration.

A Framework for Cost-Effectiveness Evaluation

True cost-effectiveness goes beyond the initial purchase price of the chelator. A comprehensive evaluation should consider the following factors:

• Required Molar Ratio: Based on the stability constant and your experimental conditions, determine the necessary molar ratio of chelator to zinc. A more stable chelator may be more expensive per gram but could be more cost-effective if a lower concentration is required.

• Purity and Grade: For sensitive applications like cell culture or in vivo studies, using a high-purity, research-grade chelator is essential to avoid confounding results from impurities. While more expensive, this can save significant costs in the long run by preventing failed experiments.

• Experimental Conditions: Consider the pH and temperature of your experiments. The stability of some chelates can be pH-dependent. [1]Choosing a chelator that is stable under your specific conditions will ensure its efficacy and prevent the need for higher concentrations.

• Potential for Off-Target Effects: At high concentrations, some chelators can bind to other essential metal ions, leading to unintended biological consequences. [5]A more specific and potent chelator used at a lower concentration can minimize these risks.

• Downstream Analytical Costs: The choice of chelator can impact the methods needed to measure free zinc. Some chelators may interfere with certain fluorescent probes or analytical techniques. [6][7]Factoring in the cost and complexity of these downstream analyses is part of a holistic cost-effectiveness assessment.

Conclusion: A Strategic Approach to Zinc Chelation

The selection of a zinc chelator is a strategic decision that requires a thorough understanding of the chemical properties of the available options and the specific demands of your research. By moving beyond a simple price comparison to a comprehensive evaluation of performance, stability, and the total cost of experimentation, you can ensure the scientific integrity of your work while optimizing your research budget. This guide provides the foundational knowledge and experimental frameworks to empower you to make the most cost-effective choice for your specific needs.

References

• Mladěnka, P., et al. (2018). A simple, cheap but reliable method for evaluation of zinc chelating properties. Bioorganic & Medicinal Chemistry, 26(5), 1098-1104. [Link]

• Maret, W. (2015). Analyzing free zinc(II) ion concentrations in cell biology with fluorescent chelating molecules. Metallomics, 7(1), 20-30. [Link]

• Hildebrand, S., et al. (2022). Analyzing free zinc(II) ion concentrations in cell biology with fluorescent chelating molecules. International Journal of Molecular Sciences, 23(19), 11843. [Link]

• Kirsten, L., et al. (2016). Techniques for measuring cellular zinc. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1863(12), 2963-2970. [Link]

• Mladěnka, P., et al. (2018). A simple, cheap but reliable method for evaluation of zinc chelating properties. PubMed, 29421704. [Link]

• MDPI. (2019). Paper-Based Analytical Device for Zinc Ion Quantification in Water Samples with Power-Free Analyte Concentration. MDPI. [Link]

• Tradekey. (n.d.). Zinc Chelate Wholesale Suppliers, Manufacturers & Distributors. Tradekey. [Link]

• Vivion. (n.d.). Zinc Chelate Supplier | Bulk Distributor. Vivion. [Link]

• Semantic Scholar. (2020). Development, characterization and in vivo zinc absorption capacity of a novel soy meal hydrolysate-zinc complexes. Semantic Scholar. [Link]

• MDPI. (2022). Chelation of Zinc with Biogenic Amino Acids: Description of Properties Using Balaban Index, Assessment of Biological Activity on Spirostomum Ambiguum Cellular Biosensor, Influence on Biofilms and Direct Antibacterial Action. MDPI. [Link]

• National Institutes of Health. (2025). Zinc Chelates from Low-Molecular-Weight Donkey-Hide Gelatin Peptides: Preparation, Characterization, and Evaluation of In Vitro Antioxidant Activity. National Institutes of Health. [Link]

• National Institutes of Health. (2025). Preparation, Characterization, and In Vitro Stability Analysis of Deer Sinew Peptide-Zinc Chelate. National Institutes of Health. [Link]

• ResearchGate. (n.d.). Recently reported zinc-chelating biological agents and their effect on... ResearchGate. [Link]

• Global Chelate Agrotech. (n.d.). Zinc DTPA - High Purity Chelating Agent at Best Price. Global Chelate Agrotech. [Link]

• National Institutes of Health. (2019). Zinc-Chelating Small Molecules Preferentially Accumulate and Function within Pancreatic β-Cells. National Institutes of Health. [Link]

• SiChuan Chelota Biotech Corporation Limited. (n.d.). zinc oxide powders for feed additives online manufacture. SiChuan Chelota Biotech Corporation Limited. [Link]

• National Institutes of Health. (2011). Chelators for Investigating Zinc Metalloneurochemistry. National Institutes of Health. [Link]

• Aries Agro. (n.d.). Micronutrients, Fertilizers, and Crop Nutrition Product Manufacturers. Aries Agro. [Link]

• ResearchGate. (n.d.). Effect of chelators of extracellular and intracellular metals on MT... ResearchGate. [Link]

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• 7. researchgate.net [researchgate.net]

"spectroscopic comparison of zinc binding to different amino acids"

A Spectroscopic Comparison of Zinc Binding to Different Amino Acids: A Guide for Researchers and Drug Development Professionals

Introduction

Zinc, an essential trace metal, is fundamental to a vast array of biological processes. Its significance is underscored by its role as a cofactor in over 300 enzymes and its structural importance in thousands of proteins. The ability of the zinc ion (Zn²⁺) to interact with various amino acid side chains dictates its function in catalysis, protein folding, and signal transduction. A comprehensive understanding of the spectroscopic signatures of zinc binding to amino acids such as histidine, cysteine, aspartate, and glutamate is therefore critical for researchers in fields ranging from molecular biology to drug development. This guide provides an in-depth comparison of key spectroscopic techniques used to elucidate the nuances of these interactions, supported by experimental data and methodological insights.

The Coordination Chemistry of Zinc with Amino Acids

The versatility of zinc in biological systems stems from its flexible coordination chemistry. As a d¹⁰ ion, Zn²⁺ does not have ligand-field stabilization energy, allowing it to readily adopt various coordination geometries, most commonly tetrahedral, trigonal bipyramidal, and octahedral. The preferred ligands for zinc in proteins are the nitrogen of histidine, the sulfur of cysteine, and the oxygen atoms of aspartate and glutamate.

• Histidine: The imidazole ring of histidine is a common zinc ligand. The pKa of the imidazole nitrogen is close to physiological pH, allowing it to function as a pH-dependent switch for zinc binding.

• Cysteine: The thiolate group of cysteine forms a strong, covalent-like bond with the soft acid Zn²⁺, a key feature in the structure of zinc finger proteins and metallothioneins.

• Aspartate and Glutamate: The carboxylate groups of these amino acids act as hard ligands, forming primarily electrostatic interactions with zinc. These are often found in the active sites of zinc metalloenzymes.

Spectroscopic Techniques for Characterizing Zinc-Amino Acid Interactions

Several spectroscopic methods can be employed to probe the binding of zinc to amino acids, each offering unique insights into the binding event.

UV-Visible Absorption Spectroscopy

Principle: This technique measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum. While Zn²⁺ itself is spectroscopically silent, its binding can perturb the electronic environment of the amino acid's chromophoric side chain, leading to a change in the absorption spectrum.

Experimental Protocol:

• Prepare a buffered solution of the amino acid of interest.

• Record the baseline UV-Vis spectrum.

• Incrementally titrate the amino acid solution with a standardized solution of a zinc salt (e.g., ZnCl₂).

• Record the spectrum after each addition until no further changes are observed.

• Analyze the change in absorbance at a specific wavelength as a function of zinc concentration to determine the binding stoichiometry and dissociation constant (Kd).

Data Interpretation: The formation of a zinc-cysteine complex, for instance, can be monitored by the appearance of a characteristic absorption band around 235-250 nm due to the sulfur-to-metal charge-transfer transition.

Fluorescence Spectroscopy

Principle: Fluorescence spectroscopy is a highly sensitive technique that measures the emission of light from a fluorescent molecule (fluorophore) following excitation. The intrinsic fluorescence of tryptophan and tyrosine can be quenched or enhanced upon zinc binding to a nearby site, providing an indirect method to monitor the interaction.

Experimental Protocol:

• Prepare a buffered solution of a peptide or protein containing a fluorescent amino acid (e.g., tryptophan) and the zinc-binding amino acid of interest.

• Excite the sample at the appropriate wavelength (e.g., ~295 nm for tryptophan) and record the emission spectrum.

• Titrate with a zinc solution and record the emission spectrum after each addition.

• Plot the change in fluorescence intensity versus zinc concentration to calculate the binding affinity.

Data Interpretation: A systematic decrease (quenching) or increase (enhancement) in fluorescence intensity indicates that zinc binding is occurring and altering the local environment of the fluorophore.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy provides high-resolution structural and dynamic information by probing the magnetic properties of atomic nuclei. Zinc binding causes changes in the chemical shifts of protons (¹H) and carbons (¹³C) of the amino acid residues directly involved in coordination.

Experimental Protocol:

• Prepare a sample of the ¹³C or ¹⁵N-labeled amino acid or peptide in a suitable deuterated buffer.

• Acquire a 1D or 2D NMR spectrum (e.g., ¹H-¹⁵N HSQC) of the free form.

• Titrate with a zinc solution and record a series of spectra.

• Monitor the chemical shift perturbations of specific resonances to identify the zinc-binding residues.

Data Interpretation: Large chemical shift changes in the protons of the imidazole ring of histidine or the β-protons of cysteine are indicative of direct coordination with zinc.

X-ray Absorption Spectroscopy (XAS)

Principle: XAS is a powerful element-specific technique that provides detailed information about the local coordination environment of the zinc ion. It is divided into two regions: X-ray Absorption Near Edge Structure (XANES), which is sensitive to the oxidation state and coordination geometry, and Extended X-ray Absorption Fine Structure (EXAFS), which provides information on the number, type, and distance of neighboring atoms.

Experimental Protocol:

• Prepare a concentrated, homogenous sample of the zinc-amino acid complex.

• The sample is typically flash-frozen to protect it from radiation damage.

• Collect the X-ray absorption spectrum at a synchrotron light source.

• Analyze the XANES and EXAFS regions of the spectrum to determine the coordination environment of the zinc ion.

Data Interpretation: XAS can definitively determine the coordination number (e.g., 4 for tetrahedral, 6 for octahedral) and the precise bond lengths between zinc and the coordinating N, S, or O atoms.

Comparative Data Summary

Spectroscopic Technique	Information Provided	Histidine Binding	Cysteine Binding	Aspartate/Glutamate Binding
UV-Visible	Binding Stoichiometry, Kd	Subtle shifts in imidazole absorption	Strong S-Zn charge transfer band (~240 nm)	Minimal spectral changes
Fluorescence	Binding Affinity (Kd)	Indirectly via quenching/enhancement of nearby fluorophores	Indirectly via quenching/enhancement of nearby fluorophores	Indirectly via quenching/enhancement of nearby fluorophores
NMR	Coordinating Atoms, Kd	Significant chemical shift changes in imidazole ¹H and ¹³C	Significant chemical shift changes in Cβ protons and carbons	Observable chemical shift changes in carboxyl ¹³C and nearby protons
XAS	Coordination Number, Geometry, Bond Lengths	Precise Zn-N bond distances (~2.0 Å)	Precise Zn-S bond distances (~2.3 Å)	Precise Zn-O bond distances (~1.9 Å)

Experimental Workflows and Visualizations

General Workflow for Spectroscopic Titration

Caption: Generalized workflow for a spectroscopic titration experiment.

Representative Zinc Coordination Geometries

Caption: Schematic of tetrahedral zinc coordination by different amino acids.

Conclusion

The choice of spectroscopic technique is dictated by the specific scientific question being addressed. UV-Vis and fluorescence spectroscopy are valuable for initial screening and determining binding affinities. NMR provides residue-specific information, identifying the precise amino acids involved in zinc coordination. For the most detailed structural information, including coordination number and bond lengths, XAS is the gold standard. A multi-spectroscopic approach often provides the most comprehensive understanding of zinc-amino acid interactions, which is essential for advancing our knowledge of zinc biology and its role in health and disease.

References

• Maret, W. (2013). Zinc Biochemistry: From a Single Zinc Ion to a Whole Metallo-proteome. Advances in Nutrition, 4(1), 82-91. [Link]

• Andreini, C., Banci, L., Bertini, I., & Rosato, A. (2006). Counting the zinc-proteins encoded in the human genome. Journal of Proteome Research, 5(1), 196-201. [Link]

Safety & Regulatory Compliance

Navigating the Disposal of Zinc Histidine Dihydrate: A Guide for Laboratory Professionals

In the landscape of drug development and scientific research, the responsible management of chemical reagents is as crucial as the innovative discoveries they facilitate. Zinc histidine dihydrate, a compound of interest in various therapeutic and research applications, requires meticulous handling from acquisition to disposal. This guide provides a comprehensive, step-by-step framework for its proper disposal, ensuring the safety of laboratory personnel and the protection of our environment. Our approach is grounded in established safety protocols and regulatory standards, offering clarity and building the trust necessary for a secure research environment.

Foundational Safety and Hazard Identification

Before initiating any disposal process, a thorough understanding of the compound's characteristics is paramount. Zinc histidine dihydrate is an organometallic complex, and its handling requires adherence to specific safety precautions.

Key Safety Considerations:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a laboratory coat.

• Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1]

• Material Safety Data Sheet (MSDS): Always consult the manufacturer-specific MSDS for detailed information on physical and chemical properties, hazards, and first-aid measures.

Step-by-Step Disposal Protocol

The disposal of zinc histidine dihydrate is not a one-size-fits-all procedure. The appropriate method depends on the quantity of the waste, its concentration, and local regulations. The following workflow provides a general yet robust framework for decision-making.

Caption: Decision workflow for the disposal of zinc histidine dihydrate waste.

Step-by-Step Instructions:

• Segregation: The first critical step is to identify and segregate zinc-containing waste from other waste streams.[2] This prevents unintentional chemical reactions and ensures that the waste is handled by personnel with the appropriate expertise.

• Containerization:

  • Place solid zinc histidine dihydrate waste in a designated, leak-proof, and clearly labeled container.[2][3]

  • The container must be made of a material that is chemically resistant to the compound.

  • For solutions, use a sealed, leak-proof container.

• Labeling: The waste container must be labeled with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "Zinc Histidine Dihydrate"

  • The approximate quantity of waste

  • The date of accumulation

  • The name of the principal investigator or laboratory supervisor

• Storage: Store the labeled waste container in a designated, secure area, away from incompatible materials. This area should be well-ventilated and have secondary containment to prevent the spread of any potential spills.

• Professional Disposal:

  • Never dispose of zinc histidine dihydrate down the drain or in regular trash.[4] Zinc compounds can be toxic to aquatic life, and improper disposal can lead to environmental contamination.[5]

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal service to arrange for pickup and proper disposal.[2][3] These professionals are equipped to handle and transport hazardous materials in compliance with all local, state, and federal regulations.[2]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Spill Size	Procedure
Small (<1 g)	1. Ensure proper PPE is worn. 2. Use absorbent material to contain the spill. 3. Carefully sweep or scoop the material into a designated hazardous waste container. 4. Clean the spill area with an appropriate solvent and then with soap and water. 5. Dispose of all contaminated materials as hazardous waste.
Large (>1 g)	1. Evacuate the immediate area. 2. Alert your laboratory supervisor and contact your institution's EHS department immediately. 3. Restrict access to the spill area. 4. Allow only trained personnel with appropriate respiratory protection to handle the cleanup.[6]

The Rationale Behind the Rigor: Understanding the "Why"

The stringent procedures for disposing of zinc histidine dihydrate are rooted in the fundamental principles of chemical safety and environmental stewardship.

• Zinc's Environmental Impact: Zinc, while an essential micronutrient, can be ecotoxic in higher concentrations, particularly in aquatic environments. Regulatory agencies have established strict limits on the release of heavy metals into the environment to protect ecosystems.

• Histidine's Role: While L-histidine itself is a naturally occurring amino acid and generally considered non-hazardous, its presence in the compound does not negate the hazards associated with the zinc component.[4][7]

• Regulatory Compliance: Adherence to proper disposal protocols is a legal requirement. Institutions that generate hazardous waste are subject to regulations from agencies such as the Environmental Protection Agency (EPA) in the United States.

By following these guidelines, researchers and laboratory professionals can ensure they are not only protecting themselves and their colleagues but also contributing to the long-term health of our planet. This commitment to responsible chemical management is a cornerstone of scientific integrity and excellence.

References

• Benchchem. (n.d.). Proper Disposal of Zinc-Containing Compounds: A Guide for Laboratory Professionals.
• Post Apple Scientific. (2023, December 9). 3 Ways To Safely Dispose of Zinc Chloride.
• Collect and Recycle. (n.d.). Zinc Disposal For Businesses.
• Carl ROTH. (n.d.). Safety Data Sheet: L-Histidine.
• University of California, Merced EH&S. (2012, December 14). Zinc powder - Standard Operating Procedure.
• National Center for Biotechnology Information. (n.d.). Zinc histidine dihydrate. PubChem.
• Loba Chemie. (n.d.). L-HISTIDINE FOR BIOCHEMISTRY Safety Data Sheet.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET - Zinc acetate dihydrate.
• Fisher Scientific. (2014, September 17). SAFETY DATA SHEET - L-Histidine.
• Cayman Chemical. (2025, October 15). SAFETY DATA SHEET - Histidine.
• TCI Chemicals. (2025, January 17). SAFETY DATA SHEET - Benzoyl-L-histidine Monohydrate.
• Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide.

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Personal protective equipment for handling Zinc histidine dihydrate

As the landscape of pharmaceutical and scientific research evolves, so does the need for meticulous safety protocols tailored to specific chemical agents. Zinc Histidine Dihydrate, a compound of interest in various biological and developmental studies, requires a handling protocol that is both robust and intuitive. This guide is designed for the professional researcher and scientist, providing not just a set of rules, but a foundational understanding of why each step is critical. Our objective is to build a deep, intrinsic culture of safety that goes beyond the product itself, ensuring the well-being of laboratory personnel and the integrity of your research.

The Compound Profile: Understanding the "Why" Behind the Precautions

While Zinc Histidine Dihydrate is not classified as a hazardous substance under most regulations, it is a professional imperative to handle all chemical powders with a defined protocol. The primary risks associated with fine chemical powders are mechanical irritation and potential respiratory sensitization from aerosolized particles.[1][2][3] Our approach is therefore rooted in the principle of minimizing all potential routes of exposure: inhalation, dermal (skin), and ocular (eye).

Table 1: Hazard Assessment and Rationale for Protective Measures

Exposure Route	Potential Hazard	Causality & Rationale for Precaution
Inhalation	Respiratory tract irritation.	Fine powders can become airborne during weighing and transfer, leading to inhalation. A well-ventilated space, preferably a fume hood, is essential to mitigate this risk.[4][5]
Skin Contact	Potential for minor irritation with prolonged contact.	While not a primary irritant, good laboratory practice dictates preventing direct skin contact with any chemical to avoid unforeseen sensitization or absorption.[6]
Eye Contact	Serious mechanical irritation or damage.	Airborne particles can easily enter the eyes, causing abrasion. The potential for serious eye damage necessitates mandatory eye protection.[7][8]
Ingestion	Gastrointestinal discomfort.	Accidental ingestion is preventable by strictly adhering to lab protocols, such as prohibiting eating or drinking in the work area and thorough hand washing.[6][7]

The Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not a one-size-fits-all checklist; it is a dynamic risk assessment based on the specific procedure being performed.

Standard Protocol: Foundational PPE for All Handling

For any routine handling of Zinc Histidine Dihydrate, the following PPE is mandatory:

• Eye Protection: Wear safety glasses with side shields (compliant with EN 166 or OSHA 29 CFR 1910.133 standards).[6][9] This is the minimum barrier against accidental splashes or airborne particles.

• Hand Protection: Nitrile gloves are the standard recommendation.[4][5] Always inspect gloves for tears before use and remove them using the proper technique to avoid contaminating your skin. Change gloves immediately if you suspect contamination.[1]

• Protective Clothing: A full-length laboratory coat must be worn to protect skin and personal clothing.[10]

Enhanced Protocol: For High-Risk Procedures

Certain procedures increase the risk of generating dust or aerosols. For tasks such as weighing unenclosed powders, sonicating solutions, or bulk transfers, an enhanced level of PPE is required.

• Respiratory Protection: If the procedure cannot be contained within a fume hood, a NIOSH-approved N95 (or equivalent) respirator is necessary to prevent inhalation of fine particles.[11]

• Face and Eye Protection: For splash hazards, upgrade from safety glasses to chemical safety goggles. For maximum protection, use a full-face shield in conjunction with goggles.[7][8]

Caption: Decision matrix for selecting appropriate PPE based on procedural risk.

Operational Plan: A Step-by-Step Procedural Guide

A self-validating safety protocol covers the entire lifecycle of the chemical within the laboratory, from receipt to disposal.

Receiving and Storage

• Inspect: Upon receipt, visually inspect the container for any damage or loose seals.

• Store: Keep the container tightly closed in a cool, dry, and well-ventilated area.[6] Store away from incompatible materials such as strong oxidizing agents.[6]

• Label: Ensure the container is clearly labeled with the chemical name and any hazard warnings.

Handling and Experimentation

• Designate Area: All handling of dry powder should occur in a designated area.[1] The gold standard is to perform manipulations within a certified chemical fume hood to control airborne particles.[4][5]

• Weighing: When weighing the powder, use a balance inside a fume hood or, at a minimum, a draft shield.[1] Tare your container, add the powder within the hood, seal the container, and then move it to the balance for final weighing. This minimizes the time the powder is exposed to open air.[1]

• Solution Preparation: Add the solid powder to the solvent slowly to prevent splashing. If the process involves heating or agitation, ensure it is done in a closed or contained system.

• Cleanup: After handling, decontaminate the work surface with an appropriate cleaner. Wash hands thoroughly after removing gloves.[6]

Caption: The complete lifecycle of Zinc Histidine Dihydrate in the laboratory.

Disposal Plan: Ensuring Environmental and Regulatory Compliance

All waste materials containing zinc must be treated as hazardous chemical waste due to the ecotoxicity of zinc compounds in aquatic environments.[7][12]

• Segregation: Do not mix this waste with other waste streams. Collect all contaminated disposables (e.g., gloves, weigh boats, pipette tips) and excess chemical in a dedicated, sealable, and clearly labeled hazardous waste container.[5]

• Labeling: The container must be labeled "Hazardous Waste" and include the full chemical name, "Zinc Histidine Dihydrate."

• Disposal: Arrange for disposal through your institution's Environmental Health & Safety (EHS) office or a certified chemical waste contractor. Never dispose of zinc-containing compounds down the drain or in regular trash.[13][14]

By implementing this comprehensive safety and handling framework, you not only ensure compliance but also foster an environment of scientific excellence and personal responsibility.

References

• Benchchem. (n.d.). Proper Disposal of Zinc-Containing Compounds: A Guide for Laboratory Professionals. Benchchem.
• Unknown. (n.d.). Chemical Safety Guidelines - Toxic and Health Hazard Powders (and suspensions/solutions).
• Benchchem. (n.d.). Proper Disposal of Zinc Bicarbonate: A Guide for Laboratory Professionals. Benchchem.
• Fisher Scientific. (2023, October 6). SAFETY DATA SHEET - DL-Histidine hydrochloride, monohydrate. Fisher Scientific.
• De Dietrich. (n.d.). Handling Hazardous Bulk Solids and Powders: Safety First!. De Dietrich.
• University of California, Santa Barbara. (2012, December 14). Zinc powder - Standard Operating Procedure.
• Fisher Scientific. (2025, December 18). SAFETY DATA SHEET - L-Histidine Hydrochloride Monohydrate. Fisher Scientific.
• BFM® Fitting. (n.d.). A Comprehensive Guide to Safe Powder Handling. BFM® Fitting.
• Unknown. (2025). Laboratory Waste Guide 2025.
• Pneu Powders Systems. (n.d.). Elevating Workplace Safety in Powder Handling Systems. Pneu Powders Systems.
• National Center for Biotechnology Information. (n.d.). Zinc histidine dihydrate. PubChem.
• Unknown. (2020, July 6). Standard operating procedure for hazardous chemicals Handling of nanomaterials Note: this material applies to powders as well.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET - Zinc acetate dihydrate. Sigma-Aldrich.
• Water Corporation. (n.d.). Laboratory chemical waste. Water Corporation.
• Biosynth. (2021, August 9). Safety Data Sheet - L-Histidine hydrochloride monohydrate. Biosynth.
• Thermo Fisher Scientific. (2014, June 24). SAFETY DATA SHEET - Zinc Acetate dihydrate. Thermo Fisher Scientific.
• Carl ROTH. (n.d.). Safety Data Sheet: L-Histidine hydrochloride monohydrate. Carl ROTH.

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